1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione

• CAS: 31489-19-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione from Maleic Anhydride

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione, a prominent N-substituted maleimide, from maleic anhydride and 2,5-dimethylaniline. N-substituted maleimides are a critical class of compounds in contemporary drug development and materials science, primarily owing to their reactivity as Michael acceptors, which is fundamental in bioconjugation techniques.[1][2] This document delineates the underlying chemical principles, a detailed two-step synthetic protocol, and the critical parameters governing the reaction. It is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry, offering both theoretical insights and practical, field-proven methodologies.

Introduction: The Significance of N-Substituted Maleimides

N-substituted maleimides are heterocyclic compounds of significant interest in medicinal chemistry and materials science. Their utility stems from the electrophilic nature of the carbon-carbon double bond within the maleimide ring, making them excellent Michael acceptors. This reactivity is harnessed in bioconjugation to form stable covalent bonds with thiol groups of cysteine residues in proteins and peptides.[1][2] This specific and efficient reaction is pivotal in the construction of antibody-drug conjugates (ADCs), where a cytotoxic drug is linked to a monoclonal antibody that targets cancer cells.[1]

The aryl substitution on the nitrogen atom, as in 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione, can significantly influence the reactivity and stability of the maleimide. N-aryl maleimides have been observed to react faster with thiolates compared to their N-alkyl counterparts, a desirable characteristic for time-sensitive applications.[3] Furthermore, the stability of the resulting thio-succinimide linkage is a critical factor in the efficacy of ADCs, with N-aryl maleimides offering distinct hydrolysis profiles.[3] Beyond bioconjugation, these compounds serve as versatile building blocks in the synthesis of various biologically active molecules and functional polymers.[4][5]

Reaction Mechanism and Rationale

The synthesis of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione from maleic anhydride and 2,5-dimethylaniline is a two-step process:

• Formation of the Maleamic Acid Intermediate: The initial step involves the acylation of the primary amine (2,5-dimethylaniline) with maleic anhydride to form the corresponding N-(2,5-dimethylphenyl)maleamic acid.[3][6] This reaction is typically rapid and proceeds with high yield at moderate temperatures. The choice of a suitable solvent, such as diethyl ether or ethyl acetate, facilitates the reaction and the precipitation of the maleamic acid product.[3]

• Cyclodehydration to the Maleimide: The second and more challenging step is the ring-closure of the maleamic acid to form the imide.[6] This is a dehydration reaction, commonly achieved by heating the maleamic acid with a mixture of acetic anhydride and a catalyst like sodium acetate.[3][7] Acetic anhydride serves as the dehydrating agent, while sodium acetate acts as a basic catalyst.

The mechanism for the cyclodehydration is believed to proceed through the formation of a mixed anhydride intermediate. The maleamic acid reacts with acetic anhydride to form a mixed anhydride. Subsequently, the lone pair of electrons on the amide nitrogen attacks one of the carbonyl carbons, leading to the formation of a cyclic intermediate. The elimination of an acetate ion then yields the final N-substituted maleimide product.[8]

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione.

Reagents and Materials

Reagent/Material	Chemical Formula	Molar Mass ( g/mol )	CAS Number	Key Properties
Maleic Anhydride	C₄H₂O₃	98.06	108-31-6	Corrosive, moisture sensitive
2,5-Dimethylaniline	C₈H₁₁N	121.18	95-78-3	Toxic, combustible liquid
Diethyl Ether	(C₂H₅)₂O	74.12	60-29-7	Highly flammable, peroxide former
Acetic Anhydride	(CH₃CO)₂O	102.09	108-24-7	Corrosive, lachrymator
Anhydrous Sodium Acetate	CH₃COONa	82.03	127-09-3	Hygroscopic

Step 1: Synthesis of N-(2,5-dimethylphenyl)maleamic acid

• In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve maleic anhydride (0.1 mol, 9.81 g) in 100 mL of diethyl ether.

• In a separate beaker, dissolve 2,5-dimethylaniline (0.1 mol, 12.12 g) in 50 mL of diethyl ether.

• Slowly add the 2,5-dimethylaniline solution to the stirred maleic anhydride solution at room temperature over a period of 30 minutes.

• A precipitate of N-(2,5-dimethylphenyl)maleamic acid will form. Continue stirring for an additional 1-2 hours to ensure complete reaction.

• Filter the white precipitate using a Büchner funnel and wash with a small amount of cold diethyl ether to remove any unreacted starting materials.

• Dry the product in a vacuum oven at 50-60 °C to a constant weight. The yield should be nearly quantitative.[9]

Step 2: Synthesis of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione

• Place the dried N-(2,5-dimethylphenyl)maleamic acid (0.08 mol) in a 250 mL round-bottom flask.

• Add acetic anhydride (80 mL) and anhydrous sodium acetate (0.016 mol, 1.31 g).

• Fit the flask with a reflux condenser and heat the mixture in a water bath with stirring.

• Continue refluxing until the color of the solution changes, which typically takes a few hours.

• After the reaction is complete, cool the mixture to room temperature and then pour it slowly into a beaker containing ice-cold water with vigorous stirring.

• The maleimide product will precipitate out. Continue stirring until the excess acetic anhydride has hydrolyzed.

• Filter the solid product, wash thoroughly with water, and then recrystallize from a suitable solvent such as ethanol or an ethanol-water mixture to obtain the pure 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione.

• Dry the purified product in a vacuum oven.

Visualization of the Synthesis Workflow and Mechanism

To provide a clear visual representation of the process, the following diagrams have been generated using Graphviz.

Caption: Overall workflow for the synthesis of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione.

Caption: Simplified reaction mechanism for the synthesis.

Conclusion

The synthesis of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione from maleic anhydride is a robust and well-established two-step procedure. A thorough understanding of the reaction mechanism, particularly the cyclodehydration step, is crucial for optimizing the reaction conditions and achieving high yields of the pure product. The protocol described herein provides a reliable method for the laboratory-scale synthesis of this important N-substituted maleimide, which serves as a valuable building block in the development of advanced therapeutics and functional materials.

References

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• Google Patents. (n.d.). US5136052A - Process for the manufacture of n-phenylmaleimide.
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• Homework.Study.com. (n.d.). The reaction mechanism for the conversion of maleanilic acid to N-phenylmaleimide (24B) proceeds...[Link]

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• Wiley Online Library. (2020, October 27). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. [Link]

• PrepChem.com. (n.d.). Synthesis of maleanilic acid. [Link]

• CIBTech. (n.d.). SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. [Link]

• International Journal of Drug Delivery Technology. (2021). Synthesis and Characterization of New Maleimide Polymers from Dapsone. [Link]

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An In-depth Technical Guide to the Spectroscopic Characterization of N-(2,5-dimethylphenyl)maleimide

Prepared by: Gemini, Senior Application Scientist

Abstract

N-(2,5-dimethylphenyl)maleimide is a derivative of maleimide, a class of compounds indispensable in modern drug development and bioconjugation. Their utility stems from the maleimide group's high reactivity and specificity towards thiol moieties, enabling the covalent linkage of payloads to proteins, peptides, and antibodies.[1][2] The substitution on the phenyl ring, in this case with two methyl groups, modulates the compound's electronic properties, solubility, and steric hindrance, influencing its conjugation kinetics and the stability of the resulting thioether bond.[3] Accurate and comprehensive characterization is therefore not merely a procedural step but a prerequisite for its reliable application in therapeutic and diagnostic development. This guide provides an in-depth overview of the essential spectroscopic techniques—NMR, FTIR, Mass Spectrometry, and UV-Vis—used to verify the chemical identity, structure, and purity of N-(2,5-dimethylphenyl)maleimide, grounded in established scientific principles and field-proven methodologies.

Introduction: The Crucial Role of Maleimides in Bioconjugation

The maleimide functional group is a cornerstone of bioconjugation chemistry. It acts as an efficient Michael acceptor, reacting readily with the sulfhydryl (thiol) groups of cysteine residues under physiological conditions to form stable covalent bonds.[1][2] This specific and rapid reaction is exploited in the creation of Antibody-Drug Conjugates (ADCs), PEGylated proteins, and fluorescently labeled biomolecules.[1][4] The N-substituent on the maleimide ring is critical; aryl substituents like the 2,5-dimethylphenyl group can influence the reaction rate and the stability of the resulting conjugate, which is a key factor in drug delivery efficacy.[2]

Given its role as a critical linker, unequivocal confirmation of the structure and purity of N-(2,5-dimethylphenyl)maleimide is paramount. Spectroscopic analysis provides a detailed molecular fingerprint, ensuring that the correct isomer has been synthesized and is free from impurities, such as the precursor maleamic acid, which could interfere with subsequent conjugation reactions.

Synthesis and Purification Pathway

The synthesis of N-aryl maleimides is typically a robust, two-step process starting from the corresponding aniline and maleic anhydride.[3][5][6]

• Step 1: Maleamic Acid Formation: 2,5-dimethylaniline is reacted with maleic anhydride in a suitable solvent like diethyl ether or chloroform. This reaction proceeds via nucleophilic acyl substitution to open the anhydride ring, forming the intermediate N-(2,5-dimethylphenyl)maleamic acid.[6]

• Step 2: Cyclodehydration: The intermediate maleamic acid is then cyclized to form the imide ring. This is commonly achieved by heating the acid in acetic anhydride with a catalyst such as sodium acetate.[5][6] This step removes a molecule of water to form the final product.

Proper purification, typically by recrystallization or column chromatography, is essential to remove any unreacted starting materials or the maleamic acid intermediate.

Caption: General two-step synthesis of N-(2,5-dimethylphenyl)maleimide.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Tool

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides information on the number of different types of protons, their electronic environment, and their proximity to other protons. For N-(2,5-dimethylphenyl)maleimide, the spectrum can be divided into three key regions.

Expected Chemical Shifts (CDCl₃):

• Aromatic Protons (δ 7.0-7.2 ppm): The 2,5-dimethylphenyl group will show three distinct signals in the aromatic region. The proton at C4 (para to the C1-methyl) is expected to be a doublet, the proton at C6 (ortho to the C1-methyl) a doublet, and the proton at C3 (between the two methyl groups) a singlet or a narrowly split signal.

• Maleimide Protons (δ ~6.8 ppm): The two vinylic protons on the maleimide ring are chemically equivalent due to symmetry. They will appear as a sharp singlet. The precise chemical shift of this peak is a reliable indicator of successful imide formation.[7]

• Methyl Protons (δ ~2.1-2.3 ppm): The two methyl groups on the phenyl ring are chemically distinct and should appear as two separate singlets.

Proton Type	Expected δ (ppm)	Multiplicity	Integration	Rationale
Aromatic (Ar-H)	7.0 - 7.2	m	3H	Deshielded by the aromatic ring current.
Maleimide (=CH)	~6.8	s	2H	Characteristic singlet for the symmetric maleimide ring.[8]
Methyl (Ar-CH₃)	~2.3	s	3H	Shielded protons of the methyl group at C5.
Methyl (Ar-CH₃)	~2.1	s	3H	Shielded protons of the methyl group at C2.

Protocol: ¹H NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.7 mL of deuterated chloroform (CDCl₃).

• Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Obtain a standard proton spectrum with a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.

• Processing: Process the data with Fourier transformation, phase correction, and baseline correction. Calibrate the spectrum using the residual solvent peak (CDCl₃ at 7.26 ppm).

• Analysis: Integrate the peaks and assign them to the corresponding protons based on their chemical shift, multiplicity, and integration values.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon atoms and their functional group type.

Expected Chemical Shifts (CDCl₃):

• Carbonyl Carbons (δ ~170 ppm): The two imide carbonyl carbons are equivalent and will appear as a single, strong signal in the downfield region. This is a key indicator of the imide functional group.[9]

• Vinylic Carbons (δ ~134 ppm): The two equivalent alkene carbons of the maleimide ring will produce a single signal.[9]

• Aromatic Carbons (δ 125-138 ppm): The six carbons of the dimethylphenyl ring will give six distinct signals, with the carbons bearing the methyl groups and the nitrogen atom appearing at different shifts than the protonated carbons.

Carbon Type	Expected δ (ppm)	Rationale
Imide (C=O)	~170	Highly deshielded due to bonding with two electronegative atoms (O and N).[8]
Vinylic (=CH)	~134	Characteristic shift for sp² carbons in the electron-deficient maleimide ring.[8]
Aromatic (C-N)	~131	Quaternary carbon attached to the imide nitrogen.
Aromatic (C-CH₃)	~136, ~130	Quaternary carbons deshielded by the methyl substituent.
Aromatic (C-H)	~131, ~129, ~126	Shifts depend on the position relative to the methyl groups and the imide ring.
Methyl (-CH₃)	~21, ~17	Aliphatic sp³ carbons, appearing in the upfield region.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Fingerprinting

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Characteristic Vibrational Modes:

• C=O Stretching (Imide): This is the most prominent feature. N-aryl maleimides show two characteristic carbonyl stretching bands: an asymmetric stretch around 1770-1790 cm⁻¹ and a symmetric stretch around 1700-1720 cm⁻¹ . The presence of both peaks is a strong confirmation of the five-membered imide ring.[10]

• C=C Stretching (Alkene): The alkene double bond of the maleimide ring typically shows a peak around 1580-1620 cm⁻¹ .

• C-N Stretching: The imide C-N stretch can be observed in the 1350-1390 cm⁻¹ region.

• Aromatic C=C Stretching: Bands in the 1450-1600 cm⁻¹ region correspond to the phenyl ring.

• =C-H Bending: Out-of-plane bending of the maleimide C-H bonds can appear around 830 cm⁻¹ .[11]

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
Asymmetric C=O Stretch (Imide)	1770 - 1790	Strong
Symmetric C=O Stretch (Imide)	1700 - 1720	Strong
C=C Stretch (Aromatic & Alkene)	1450 - 1620	Medium
C-N Stretch (Imide)	1350 - 1390	Medium-Strong
=C-H Bending (Maleimide)	~830	Medium

Protocol: FTIR Analysis

• Sample Preparation: The analysis can be performed on a solid sample using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

• Background Scan: Perform a background scan to subtract atmospheric CO₂ and H₂O signals.

• Sample Scan: Place the sample on the ATR crystal or insert the KBr pellet and acquire the spectrum, typically over a range of 4000-400 cm⁻¹.

• Analysis: Identify the characteristic peaks and assign them to the corresponding functional groups. The absence of a broad O-H stretch (from the maleamic acid) and the presence of the dual imide C=O peaks confirm successful cyclization.

Mass Spectrometry (MS): Molecular Weight Verification

Mass spectrometry provides the exact molecular weight of the compound and offers structural clues through its fragmentation pattern. For N-(2,5-dimethylphenyl)maleimide (C₁₂H₁₁NO₂), the expected exact mass is 201.0790 g/mol .

Expected Fragmentation Pattern (Electron Ionization - EI):

• Molecular Ion (M⁺): A strong peak at m/z = 201 corresponding to the intact molecule is expected.[8]

• Key Fragments: Fragmentation may occur through the loss of CO (m/z = 173) or other characteristic pathways of N-aryl imides. The dimethylphenyl cation (m/z = 105) could also be a potential fragment.

Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the compound in a volatile solvent like ethyl acetate or dichloromethane.

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an EI source.

• Method: Inject the sample onto a suitable GC column (e.g., DB-5) to separate it from any impurities. The eluent is then directed into the mass spectrometer.

• Analysis: Identify the peak corresponding to the product in the chromatogram. Analyze its mass spectrum to confirm the molecular ion peak (m/z 201) and evaluate the fragmentation pattern.

UV-Visible Spectroscopy: Purity and Conjugation Monitoring

UV-Vis spectroscopy measures the absorption of light by chromophores in a molecule. N-(2,5-dimethylphenyl)maleimide contains two primary chromophores: the phenyl ring and the conjugated maleimide system.

Expected Absorption:

• Maleimide derivatives typically exhibit a characteristic absorption maximum (λ_max ) around 300-302 nm .[12] This absorption is due to the n→π* and π→π* electronic transitions within the α,β-unsaturated carbonyl system.

• The absorbance of this peak is directly proportional to the concentration (Beer-Lambert Law) and can be used for quantification.

Application in Reaction Monitoring: Crucially, the reaction of the maleimide with a thiol disrupts the conjugation of the C=C double bond with the carbonyl groups. This leads to a significant decrease or complete disappearance of the absorbance around 300 nm.[13] This property makes UV-Vis spectroscopy an invaluable tool for monitoring the progress of bioconjugation reactions in real-time.

Integrated Spectroscopic Analysis Workflow

No single technique provides all the necessary information. A synergistic approach is required for complete and trustworthy characterization. The results from each method should be cross-validated to build a comprehensive and self-validating data package.

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An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectra of 1-(2,5-Dimethylphenyl)-1H-pyrrole-2,5-dione

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone of modern organic chemistry for unambiguous structure elucidation. For researchers, scientists, and professionals in drug development, a thorough understanding of NMR data is paramount for compound verification, purity assessment, and quality control. This guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione , commonly known as N-(2,5-dimethylphenyl)maleimide.

The molecule consists of two key structural motifs: a planar, electron-deficient maleimide ring and a sterically hindered, electron-rich 2,5-dimethylphenyl substituent. The electronic interplay and spatial arrangement of these two fragments give rise to a distinct and informative NMR fingerprint. This document will dissect the causality behind the observed chemical shifts and coupling patterns, present reference data, and detail a field-proven protocol for data acquisition.

Molecular Structure and Spectroscopic Overview

The structural features of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione dictate the number and nature of its NMR signals. The maleimide protons are chemically equivalent due to the molecule's symmetry plane, while the three protons on the dimethylphenyl ring are in unique chemical environments. Likewise, the methyl groups are inequivalent.

Caption: Structure of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione with atom numbering.

¹H NMR Spectral Data & Analysis

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Chemical Shift and Multiplicity
H3, H4 (Maleimide)	~ 6.85	Singlet (s)	2H	These vinylic protons are chemically equivalent due to symmetry. Their resonance is downfield due to the deshielding effect of the adjacent carbonyl groups. A sharp singlet is characteristic for N-substituted maleimides.[1][2][3]
H6' (Aromatic)	~ 7.15	Broad Singlet (br s) or Doublet (d)	1H	This proton is ortho to the bulky maleimide substituent and meta to a methyl group. Steric hindrance can restrict rotation, leading to broadening.
H3' (Aromatic)	~ 7.25	Doublet (d)	1H	Ortho to one methyl group and meta to the other, this proton experiences a typical aromatic environment.[4][5][6]
H4' (Aromatic)	~ 7.30	Doublet (d)	1H	Situated between the two methyl groups (para to one, meta to the other), this proton is expected to be the most downfield of the aromatic signals.[4][5][6]
C5'-CH₃ (Methyl)	~ 2.38	Singlet (s)	3H	A typical chemical shift for a methyl group attached to an aromatic ring.[1]
C2'-CH₃ (Methyl)	~ 2.16	Singlet (s)	3H	This methyl group is ortho to the nitrogen substituent, which may cause a slight upfield shift compared to the C5'-CH₃ due to steric and electronic effects.[1]

Causality Behind the Observations:

• The Maleimide Singlet: The two vinylic protons (H3, H4) on the maleimide ring are magnetically equivalent and thus do not couple with each other, resulting in a sharp singlet integrating to 2H. Its chemical shift around 6.85 ppm is a hallmark of the maleimide ring system.[1][7]

• Aromatic Region Complexity: The 2,5-disubstitution pattern renders all three aromatic protons (H3', H4', H6') chemically distinct. Their signals, typically found between 7.1-7.4 ppm, will appear as multiplets or distinct doublets, though overlap is possible.[4][5] The proton at H6' is sterically hindered by the adjacent methyl group and the bulky imide ring, which can restrict bond rotation and lead to signal broadening.

• Distinct Methyl Signals: The chemical inequivalence of the methyl groups at the C2' and C5' positions results in two separate singlets, each integrating to 3H.

¹³C NMR Spectral Data & Analysis

The ¹³C NMR spectrum reveals the carbon framework of the molecule. With proton decoupling, each unique carbon atom produces a single peak, providing a direct count of non-equivalent carbons.

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Signal Assignment	Chemical Shift (δ, ppm)	Rationale for Chemical Shift
C2, C5 (Carbonyl)	~ 169.5	The sp² hybridized carbonyl carbons are highly deshielded by the adjacent electronegative oxygen and nitrogen atoms, placing them far downfield.[8]
C3, C4 (Vinylic)	~ 134.4	These sp² carbons of the double bond resonate in the typical alkene/aromatic region.[1]
C2' (Aromatic, Quaternary)	~ 136.5	A quaternary carbon attached to a methyl group and adjacent to the nitrogen-bearing carbon.
C5' (Aromatic, Quaternary)	~ 138.0	Similar to C2', this quaternary carbon is deshielded by the attached methyl group.
C1' (Aromatic, Quaternary)	~ 130.0	The ipso-carbon directly attached to the electron-withdrawing imide nitrogen.
C3', C4', C6' (Aromatic, CH)	127.0 - 131.5	These carbons appear in the standard aromatic region. Precise assignment requires 2D NMR techniques like HSQC and HMBC.[5][6]
C5'-CH₃ (Methyl)	~ 21.1	Typical chemical shift for an aromatic methyl carbon.[1]
C2'-CH₃ (Methyl)	~ 17.8	The ortho-methyl carbon is often shifted slightly upfield compared to a meta or para methyl due to steric (gamma-gauche) effects.[1]

Key Interpretive Points:

• Carbonyl and Vinylic Carbons: The two carbonyl carbons (C2, C5) are equivalent and appear as a single peak around 169.5 ppm.[8] The two vinylic carbons (C3, C4) are also equivalent, resonating near 134.4 ppm.[1] These two signals are diagnostic for the maleimide ring.

• Aromatic Carbons: The spectrum will show six distinct signals for the 2,5-dimethylphenyl ring: three quaternary (C1', C2', C5') and three methine (CH) carbons. Their specific shifts are influenced by the substitution pattern.[5][6]

• Methyl Carbons: The two inequivalent methyl groups give rise to two separate signals in the aliphatic region of the spectrum (~17-22 ppm).

Caption: Key 2D NMR correlations for structural assignment.

Field-Proven Experimental Protocol

Acquiring high-quality, reproducible NMR data is contingent on a meticulous experimental approach. The following protocol is a self-validating system for the analysis of small molecules like N-(2,5-dimethylphenyl)maleimide.

Caption: Standard workflow for NMR data acquisition and analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh the sample. For ¹H NMR, 5-10 mg is typically sufficient. For ¹³C NMR, a more concentrated sample of 20-30 mg is recommended to achieve a good signal-to-noise ratio in a reasonable time.[9][10]

  • Select a suitable deuterated solvent. Chloroform-d (CDCl₃) is an excellent first choice due to its solvating power and relatively clean spectral window.

  • Dissolve the sample in 0.6-0.7 mL of the deuterated solvent in a clean vial. Ensure complete dissolution.[9][10]

  • Add a small amount (1-2 µL) of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

  • Transfer the solution into a high-quality 5 mm NMR tube, ensuring the sample height is adequate (approx. 4-5 cm).[9]

• Data Acquisition:

  • Locking and Shimming: Insert the sample into the spectrometer. The instrument's software will "lock" onto the deuterium signal of the solvent to compensate for any magnetic field drift. Perform "shimming," an optimization of the magnetic field homogeneity, to ensure sharp, symmetrical peaks.

  • ¹H NMR Parameters:

    • Pulse Angle: 30-45° for quantitative analysis.

    • Acquisition Time (at): ~2-4 seconds.

    • Relaxation Delay (d1): 1-5 seconds (a longer delay of 5x T₁ is needed for accurate integration).

    • Number of Scans (ns): 8-16 scans are usually sufficient for a sample of this concentration.

  • ¹³C NMR Parameters:

    • Pulse Program: Standard proton-decoupled pulse sequence (e.g., zgpg30).

    • Acquisition Time (at): ~1-2 seconds.

    • Relaxation Delay (d1): 2 seconds is a standard starting point.

    • Number of Scans (ns): Due to the low natural abundance of ¹³C, more scans are required. Start with 256-1024 scans and increase as needed for signal-to-noise.

• Data Processing and Analysis:

  • Apply Fourier transformation to convert the raw data (FID) into a frequency-domain spectrum.

  • Perform phase correction to ensure all peaks are in the positive absorptive phase.

  • Apply a baseline correction to obtain a flat baseline.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm for both ¹H and ¹³C spectra.

  • Integrate the peaks in the ¹H spectrum to determine the relative ratio of protons.

  • Assign each peak to its corresponding nucleus in the molecule, using chemical shift theory, coupling patterns, and, if necessary, 2D NMR experiments (COSY, HSQC, HMBC).[11]

Conclusion

The ¹H and ¹³C NMR spectra of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione provide a definitive fingerprint for its structural verification. The key features include a characteristic vinylic singlet for the maleimide protons, a complex but predictable pattern in the aromatic region, and two distinct singlets for the inequivalent methyl groups. The ¹³C spectrum complements this by confirming the number of unique carbon environments, with diagnostic signals for the carbonyl, vinylic, aromatic, and methyl carbons. By following the detailed experimental protocol outlined in this guide, researchers can reliably obtain and interpret high-quality NMR data, ensuring the scientific integrity of their work.

References

• Royal Society of Chemistry. (2022). Supplementary Information for [Specific Article, if known, otherwise general reference to their data repositories]. Provides experimental NMR data for various N-substituted maleimides, including N-(2-methylphenyl)maleimide and N-(4-methylphenyl)maleimide. [Link: Available through specific RSC journal articles, e.g.
• OpenStax. (2023). Organic Chemistry: A Tenth Edition – 15.7 Spectroscopy of Aromatic Compounds. An educational resource detailing the principles of NMR spectroscopy for aromatic compounds. [URL: https://openstax.
• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. A practical guide on the best practices for preparing samples for NMR analysis. [URL: https://www.organomation.
• ResearchGate. (n.d.). NMR Spectroscopy of Aromatic Compounds (#1e). A technical note available on the platform discussing NMR characteristics of aromatic systems. [URL: https://www.researchgate.
• Chemistry LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds. A comprehensive online textbook chapter covering the spectroscopic properties of aromatic molecules. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/15%3A_Benzene_and_Aromaticity/15.
• University of Notre Dame. (2023, July 24). Standard Operating Procedure for NMR Experiments. An example of a detailed institutional protocol for NMR data collection. [URL: https://nmr.nd.edu/assets/498426/nmr_sop_for_users_2023.pdf]
• Western University. (n.d.). NMR Sample Preparation. Institutional guidelines for preparing high-quality NMR samples. [URL: https://nmr.uwo.
• University of Wisconsin-Madison. (n.d.). Proton NMR Table. A useful reference for typical proton chemical shift ranges. [URL: https://www.chem.wisc.
• University College London. (n.d.). Chemical shifts. An academic resource explaining the theoretical basis of NMR chemical shifts. [URL: https://www.ucl.ac.uk/~rmjggza/1201_nmr/lect2.pdf]
• Chad's Prep. (2018, September 20). 15.5a The Chemical Shift in C13 and Proton NMR | Organic Chemistry. An educational video explaining the fundamentals of NMR chemical shifts. [URL: https://www.youtube.

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An In-depth Technical Guide to the Infrared Spectroscopy of N-Substituted Maleimides

This guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the principles and applications of Fourier-Transform Infrared (FTIR) spectroscopy for the characterization of N-substituted maleimides. We will delve into the interpretation of their vibrational spectra, the influence of N-substituents on key absorption bands, and best practices for experimental design and execution.

Introduction: The Vibrational Fingerprint of a Versatile Moiety

N-substituted maleimides are a cornerstone in bioconjugation chemistry, polymer science, and drug development. Their reactivity, primarily through Michael addition reactions with thiols, makes them invaluable for linking molecules of interest. Infrared (IR) spectroscopy offers a powerful, non-destructive method to confirm the successful synthesis of these compounds, assess their purity, and monitor their subsequent reactions.

The fundamental principle of IR spectroscopy lies in the interaction of infrared radiation with molecular vibrations. When a molecule absorbs IR radiation at a frequency matching one of its natural vibrational modes (such as the stretching or bending of bonds), it is excited to a higher vibrational state. An FTIR spectrometer measures this absorption, producing a spectrum that serves as a unique "molecular fingerprint." For N-substituted maleimides, this fingerprint provides definitive evidence of the core maleimide structure and the nature of the appended N-substituent.

Deciphering the Spectrum: Characteristic Vibrational Modes

The infrared spectrum of an N-substituted maleimide is dominated by features arising from the cyclic imide structure. Understanding these key absorption bands is the first step in accurate spectral interpretation.

The Carbonyl (C=O) Stretching Region: A Telltale Doublet

The most prominent and easily identifiable feature in the spectrum of a maleimide is the pair of strong absorption bands corresponding to the carbonyl stretching vibrations. Because the two C=O groups are part of a coupled system within the five-membered ring, they give rise to two distinct

An In-Depth Technical Guide to 1-(2,5-Dimethylphenyl)-1H-pyrrole-2,5-dione: Properties, Synthesis, and Applications

Section 1: Introduction and Overview

1-(2,5-Dimethylphenyl)-1H-pyrrole-2,5-dione, also known as N-(2,5-dimethylphenyl)maleimide, is an N-substituted aryl maleimide derivative. This class of compounds is of significant interest to researchers in medicinal chemistry, drug development, and materials science. The core structure features a highly reactive pyrrole-2,5-dione (maleimide) ring attached to a 2,5-dimethylphenyl substituent.

The maleimide moiety is a powerful electrophile, renowned for its ability to undergo Michael addition reactions with high selectivity, particularly towards thiol groups found in cysteine residues of proteins. This specific reactivity makes it an invaluable tool for bioconjugation, enabling the covalent linkage of small molecules, imaging agents, or polymers to biological targets. The aromatic dimethylphenyl group modulates the electronic properties, reactivity, and solubility of the maleimide ring, influencing its stability and interaction with biological systems. This guide provides a comprehensive overview of its physicochemical properties, synthesis, characteristic reactivity, and applications, with a focus on its relevance to drug discovery professionals.

Caption: Chemical structure of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione.

Section 2: Physicochemical and Structural Data

Property	Value	Source
Molecular Formula	C₁₂H₁₁NO₂	[3][4]
Molecular Weight	201.22 g/mol	[3][4]
Appearance	White to pale yellow crystalline solid (predicted)	N/A
Melting Point	70 - 120 °C (estimated range)	Inferred from analogs[5]
Solubility	Soluble in organic solvents (DMSO, DMF, Chloroform); Sparingly soluble in water	Inferred from analogs[6]
InChIKey	LWFUFCYGHRBLDH-UHFFFAOYSA-N (for 2,4-isomer)	[4]

Section 3: Synthesis and Characterization

Synthetic Strategy: A Two-Step Approach

The synthesis of N-aryl maleimides is reliably achieved through a robust, two-step procedure starting from maleic anhydride and the corresponding aniline.[7] This method is favored due to the high availability of starting materials and generally good yields.

• Step 1: Maleamic Acid Formation. 2,5-Dimethylaniline is reacted with maleic anhydride in a suitable solvent like diethyl ether or acetone. The nucleophilic amine attacks one of the carbonyl groups of the anhydride, leading to ring-opening and the formation of the N-(2,5-dimethylphenyl)maleamic acid intermediate. This acylation reaction is typically fast and proceeds at room temperature.

• Step 2: Cyclodehydration. The intermediate maleamic acid is then cyclized to form the imide ring. This is an intramolecular dehydration reaction, commonly facilitated by heating the amic acid in acetic anhydride with a catalytic amount of sodium acetate.[7] The acetic anhydride acts as both the solvent and a dehydrating agent, efficiently removing water to drive the reaction to completion.

This sequential approach ensures a controlled reaction, preventing polymerization and side reactions, thereby yielding a pure product after purification.

Caption: General workflow for the synthesis of N-aryl maleimides.

Experimental Protocol: Synthesis

This protocol is a representative procedure based on established methods for analogous compounds.[7]

• Formation of Maleamic Acid:

  • In a round-bottom flask, dissolve maleic anhydride (1.0 eq) in anhydrous diethyl ether under an inert atmosphere.

  • Cool the solution to 0°C using an ice bath.

  • Slowly add a solution of 2,5-dimethylaniline (1.0 eq) in anhydrous diethyl ether dropwise with constant stirring.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 2-3 hours.

  • The resulting precipitate (the maleamic acid) is collected by vacuum filtration, washed with cold diethyl ether, and dried under vacuum.

• Cyclodehydration to Maleimide:

  • Suspend the dried maleamic acid intermediate in acetic anhydride (approx. 5-10 mL per gram of acid).

  • Add anhydrous sodium acetate (0.3 eq) as a catalyst.

  • Heat the mixture to reflux (approx. 100-120°C) with stirring for 2-3 hours.

  • After cooling to room temperature, pour the reaction mixture into a beaker of ice water to precipitate the crude product and hydrolyze excess acetic anhydride.

  • Collect the solid product by vacuum filtration, wash thoroughly with water and a small amount of cold ethanol.

  • Purify the crude product by recrystallization from an appropriate solvent (e.g., ethanol/water mixture) or by flash column chromatography (e.g., using a hexane/ethyl acetate gradient).

Spectroscopic Characterization

While a definitive published spectrum for this specific isomer is elusive, the expected NMR and IR spectral data can be accurately predicted based on its structure and data from closely related analogs such as N-(4-methylphenyl)maleimide and N-(2-methylphenyl)maleimide.[7]

• ¹H NMR (predicted, CDCl₃, 500 MHz):

  • δ ~7.10-7.25 ppm (m, 3H): Signals corresponding to the three protons on the aromatic ring.

  • δ ~6.85 ppm (s, 2H): A characteristic singlet for the two equivalent vinylic protons of the maleimide ring.[7][8] This signal's disappearance is a key indicator of a successful conjugation reaction.

  • δ ~2.35 ppm (s, 3H): A singlet for the methyl protons at position 5 of the phenyl ring.

  • δ ~2.20 ppm (s, 3H): A singlet for the methyl protons at position 2 of the phenyl ring.

• ¹³C NMR (predicted, CDCl₃, 125 MHz):

  • δ ~169.5 ppm: Carbonyl carbons (C=O) of the imide.[7]

  • δ ~138.0, ~136.0, ~131.0, ~129.0 ppm: Aromatic carbons, including the two quaternary carbons attached to the methyl groups.

  • δ ~134.3 ppm: Vinylic carbons (-CH=CH-) of the maleimide ring.[7]

  • δ ~21.0 ppm: Methyl carbon (Ar-CH₃).

  • δ ~17.5 ppm: Methyl carbon (Ar-CH₃).

• Infrared (IR) Spectroscopy:

  • ~1770 and ~1710 cm⁻¹: Strong, characteristic asymmetric and symmetric C=O stretching vibrations of the imide ring.

  • ~1500-1600 cm⁻¹: C=C stretching vibrations from the aromatic ring.

  • ~3100 cm⁻¹: C-H stretching from the vinylic protons.

Section 4: Chemical Reactivity and Mechanistic Insights

The utility of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione in drug development stems directly from the reactivity of the electron-deficient double bond in the maleimide ring.

Michael Addition with Thiols

The primary reaction of interest is the Michael (or conjugate) addition of a nucleophile, most notably a thiol, across the double bond. This reaction is highly specific for sulfhydryl groups (such as those in cysteine) at a physiological pH range of 6.5-7.5.[9] At this pH, thiols are sufficiently deprotonated to act as effective nucleophiles, while other potential nucleophiles like the ε-amino group of lysine are predominantly protonated and thus unreactive.[7]

The reaction proceeds via nucleophilic attack of the thiolate anion on one of the vinylic carbons, forming a stable thioether bond. For N-aryl maleimides, the resulting thiosuccinimide conjugate can undergo rapid ring hydrolysis, which is advantageous as it prevents a retro-Michael reaction.[5][7] This reversal, or "thiol exchange," can be a significant issue for N-alkyl maleimide conjugates, leading to the transfer of the drug molecule to off-target proteins like serum albumin.[7] The enhanced stability of N-aryl maleimide adducts makes them superior choices for creating stable bioconjugates in vivo.

Caption: Reaction mechanism of thiol-maleimide conjugation and stabilization.

Section 5: Applications in Research and Drug Development

The unique reactivity profile of N-substituted maleimides makes them essential reagents in modern pharmaceutical research.

• Antibody-Drug Conjugates (ADCs): Maleimides are among the most widely used linkers for creating ADCs.[1][10] A potent cytotoxic drug is equipped with a maleimide functional group, which then reacts with a cysteine residue on a monoclonal antibody. This creates a targeted delivery system that brings the toxic payload directly to cancer cells expressing the antibody's target antigen, minimizing systemic toxicity.

• Peptide and Protein Labeling: Researchers use maleimides to attach fluorescent dyes, radioisotopes, or polyethylene glycol (PEG) chains to peptides and proteins.[10][11] This is crucial for studying protein trafficking, localization, and function, as well as for improving the pharmacokinetic properties of therapeutic peptides.

• Development of Covalent Inhibitors: The ability to form a stable, covalent bond with a target protein is a powerful strategy in drug design. Maleimide-containing compounds can be designed to bind irreversibly to a cysteine residue in the active site of an enzyme, leading to potent and long-lasting inhibition.

• Polymer and Materials Science: Maleimide-based polymers are known for their excellent thermal stability.[12] They are used as cross-linking agents and building blocks for high-performance materials in the aerospace and electronics industries.[11]

Section 6: Safety, Handling, and Storage

N-substituted maleimides should be handled with care in a laboratory setting.

• Handling: Use in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust and direct contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place to prevent hydrolysis and polymerization.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations for chemical waste.

Section 7: References

• Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. (2022). MDPI. [Link]

• 1H-Pyrrole-2,5-dione, 1-(2,3-dimethylphenyl)- - Substance Details. US EPA. [Link]

• 1H-Pyrrole-2,5-dione. NIST WebBook. [Link]

• 1-(2,4-DIMETHYLPHENYL)-1H-PYRROLE-2,5-DIONE. precisionFDA. [Link]

• Maleimide. CAS Common Chemistry. [Link]

• Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. (2020). PMC - NIH. [Link]

• Synthesis and properties of N-substituted maleimides conjugated with 1,4-phenylene or 2,5-thienylene polymers. ResearchGate. [Link]

• Maleimide. Wikipedia. [Link]

• Chemical Properties of N-Phenylmaleimide (CAS 941-69-5). Cheméo. [Link]

• 1 H NMR spectra illustrating the reaction of maleimides with thiolated... ResearchGate. [Link]

• 2-Methyl-N-phenylmaleimide | C11H9NO2 | CID 689222. PubChem - NIH. [Link]

• 1H NMR Spectrum (1D, 400 MHz, H2O, predicted). NP-MRD. [Link]

• 13C NMR Spectrum (1D, 25 MHz, H2O, predicted). NP-MRD. [Link]

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An In-depth Technical Guide to the Solubility of N-(2,5-dimethylphenyl)maleimide in Common Organic Solvents

For researchers, scientists, and professionals in drug development, understanding the solubility of a compound is a critical first step in its journey from the lab to application. N-(2,5-dimethylphenyl)maleimide, a member of the N-substituted maleimide family, is a versatile molecule with applications in polymer chemistry and as a building block in the synthesis of more complex molecules. Its solubility profile dictates its utility in various reaction media, purification processes, and formulation strategies. This guide provides a comprehensive overview of the solubility of N-(2,5-dimethylphenyl)maleimide, blending theoretical principles with practical experimental guidance.

Introduction to N-(2,5-dimethylphenyl)maleimide and the Significance of its Solubility

N-(2,5-dimethylphenyl)maleimide belongs to the class of N-aryl maleimides, which are characterized by a maleimide ring attached to an aryl substituent. The maleimide functional group is known for its reactivity in Michael additions and Diels-Alder reactions, making it a valuable component in organic synthesis and bioconjugation. The 2,5-dimethylphenyl substituent influences the molecule's steric and electronic properties, which in turn affect its reactivity and physical characteristics, including solubility.

A thorough understanding of the solubility of N-(2,5-dimethylphenyl)maleimide is paramount for:

• Reaction Optimization: Selecting an appropriate solvent that can dissolve both the maleimide and other reactants is crucial for achieving optimal reaction kinetics and yield.

• Purification: Crystallization, a common purification technique, is highly dependent on the differential solubility of the compound in a given solvent at different temperatures.

• Formulation: For applications in materials science or as a precursor for active pharmaceutical ingredients, knowledge of its solubility is essential for developing stable and effective formulations.

• Analytical Method Development: Techniques such as High-Performance Liquid Chromatography (HPLC) require the analyte to be fully dissolved in the mobile phase.

Theoretical Framework for Solubility Prediction

The principle of "like dissolves like" is a fundamental concept in predicting solubility. This principle is based on the polarity of the solute and the solvent. The structure of N-(2,5-dimethylphenyl)maleimide, with its polar imide group and a nonpolar dimethylphenyl ring, suggests a nuanced solubility profile.

Key Molecular Features Influencing Solubility:

• Polarity: The maleimide ring contains two polar carbonyl groups, contributing to the molecule's overall polarity.

• Hydrogen Bonding: The imide nitrogen in the maleimide ring is not a hydrogen bond donor, but the carbonyl oxygens can act as hydrogen bond acceptors.

• Lipophilicity: The 2,5-dimethylphenyl group is lipophilic (fat-loving) and will favor interactions with nonpolar solvents. The presence of two methyl groups increases its lipophilicity compared to the parent N-phenylmaleimide.

Based on these features, it can be predicted that N-(2,5-dimethylphenyl)maleimide will exhibit good solubility in moderately polar to nonpolar organic solvents and limited solubility in highly polar solvents like water.

Qualitative and Comparative Solubility of N-Aryl Maleimides

Table 1: Qualitative Solubility of N-Phenylmaleimide in Common Organic Solvents

Solvent	Polarity Index	Solubility of N-Phenylmaleimide	Predicted Solubility of N-(2,5-dimethylphenyl)maleimide
Water	10.2	Slightly Soluble[2]	Poorly Soluble
Methanol	5.1	Slightly Soluble[2]	Slightly to Moderately Soluble
Ethanol	4.3	Slightly Soluble[2]	Moderately Soluble
Acetone	5.1	Highly Soluble[1]	Highly Soluble
Dichloromethane	3.1	Soluble	Highly Soluble
Ethyl Acetate	4.4	Highly Soluble[1]	Highly Soluble
Tetrahydrofuran (THF)	4.0	Soluble	Highly Soluble
Toluene	2.4	Soluble	Highly Soluble
Hexane	0.1	Sparingly Soluble	Moderately Soluble

Experimental Determination of Solubility: A Step-by-Step Protocol

To obtain precise and reliable solubility data, a systematic experimental approach is necessary. The following protocol outlines the isothermal shake-flask method, a gold standard for solubility determination.[4]

Materials and Equipment

• N-(2,5-dimethylphenyl)maleimide (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Vials with screw caps

• Thermostatic shaker or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

Experimental Workflow Diagram

Caption: Isothermal shake-flask method for solubility determination.

Detailed Protocol

• Preparation of the Solid-Solvent Mixture:

  • To a series of vials, add an excess amount of N-(2,5-dimethylphenyl)maleimide. The excess solid is crucial to ensure that a saturated solution is formed.

  • Accurately add a known volume of the desired solvent to each vial.

• Equilibration:

  • Securely cap the vials and place them in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient period to reach equilibrium. A duration of 24 to 48 hours is typically recommended.[4]

• Sample Collection and Preparation:

  • After equilibration, cease agitation and allow the vials to stand undisturbed in the thermostat for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a syringe filter to remove any undissolved solid particles.

  • Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical method.

• Quantification:

  • Prepare a series of standard solutions of N-(2,5-dimethylphenyl)maleimide of known concentrations.

  • Analyze the standard solutions and the diluted sample solution using a validated HPLC or UV-Vis spectroscopic method.

  • Construct a calibration curve by plotting the analytical signal (e.g., peak area or absorbance) versus the concentration of the standard solutions.

  • Determine the concentration of the diluted sample solution from the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted solution by the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

Data Analysis and Interpretation

The relationship between solubility and temperature can be further investigated by performing the experiment at different temperatures. The obtained data can be correlated using thermodynamic models such as the modified Apelblat equation, which has been successfully used for other N-substituted maleimides.[5]

Conclusion

While quantitative solubility data for N-(2,5-dimethylphenyl)maleimide is not extensively documented, a combination of theoretical prediction based on its molecular structure and comparative analysis with analogous compounds provides a strong foundation for estimating its solubility profile. For precise and application-specific data, the detailed experimental protocol provided in this guide offers a robust methodology for its determination. This knowledge is indispensable for the effective utilization of N-(2,5-dimethylphenyl)maleimide in research, development, and commercial applications.

References

• Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. MDPI. Available at: [Link]

• (PDF) Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. ResearchGate. Available at: [Link]

• Novel Maleimide Linkers Based on a Piperazine Motif for Strongly Increased Aqueous Solubility - PMC - NIH. Available at: [Link]

• N-Phenylmaleimide | C10H7NO2 | CID 13662 - PubChem. Available at: [Link]

• Synthesis and properties of N-substituted maleimides conjugated with 1,4-phenylene or 2,5-thienylene polymers - ResearchGate. Available at: [Link]

• Crystal structure, Hirshfeld surface analysis and DFT study of N-(2-nitrophenyl)maleimide. IUCrData. Available at: [Link]

• Predicting Solubility of New Drugs: Handbook of Critically Curated Data for Pharmaceutical Research - Routledge. Available at: [Link]

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs - Lund University Publications. Available at: [Link]

• Structure and properties of N-phenylmaleimide derivatives - ResearchGate. Available at: [Link]

• Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC. Available at: [Link]

• Solubilities of N-[(4-Bromo-3,5-difluorine)-phenyl]maleimide in Pyridine, Acetone, Tetrahydrofuran, Ethanol, Trichloromethane, and Acetonitrile at Temperature between (285.00 and 350.15) K | Request PDF - ResearchGate. Available at: [Link]

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A Comprehensive Technical Guide to the Biological Activity of 1H-Pyrrole-2,5-dione Derivatives

Abstract

The 1H-pyrrole-2,5-dione, commonly known as the maleimide scaffold, represents a cornerstone in medicinal chemistry and drug development.[1] Its unique chemical reactivity and structural rigidity make it a "privileged structure," capable of interacting with a diverse array of biological targets.[2] This technical guide provides an in-depth exploration of the multifaceted biological activities of maleimide derivatives, intended for researchers, scientists, and drug development professionals. We will dissect the key mechanisms of action, from enzyme inhibition to covalent modification, that underpin their therapeutic potential in oncology, inflammation, infectious diseases, and beyond. Furthermore, this guide furnishes detailed, field-proven experimental protocols for the synthesis and evaluation of these compounds, ensuring a robust framework for future research and development endeavors.

The 1H-Pyrrole-2,5-dione (Maleimide) Scaffold: A Nexus of Reactivity and Therapeutic Potential

The pyrrole ring is a fundamental heterocyclic compound found in numerous natural products, including porphyrins and bile pigments, underscoring its evolutionary selection as a biologically significant motif.[2][3] The 1H-pyrrole-2,5-dione, or maleimide, is an unsaturated imide derivative of this core. Its defining feature is the electrophilic carbon-carbon double bond, which is highly susceptible to nucleophilic attack, particularly via a Michael addition reaction.[1]

This reactivity is not a liability but the very foundation of its utility, especially in bioconjugation and as a mechanism-based inhibitor. The thiol group of cysteine residues in proteins is a prime biological nucleophile that reacts readily and specifically with the maleimide double bond to form a stable thioether linkage.[1][4] This targeted covalent modification is a recurring theme in the mechanism of action for many biologically active maleimide derivatives.

Caption: Covalent modification via Michael addition.

Anticancer and Antitumor Activity

The development of novel anticancer agents is a primary focus for the application of maleimide derivatives. Their efficacy spans multiple mechanisms, from potent enzyme inhibition to the formation of targeted drug conjugates.

Mechanism of Action: Protein Kinase Inhibition

A prominent class of anticancer maleimides are the bisindolylmaleimides (BIMs), which are potent inhibitors of various protein kinases, including Protein Kinase C (PKC) and Glycogen Synthase Kinase-3 (GSK-3).[5] These enzymes are critical nodes in signaling pathways that regulate cell proliferation, differentiation, and apoptosis. By competitively binding to the ATP-binding site of these kinases, BIMs can halt aberrant signaling cascades that drive tumor growth. For instance, Ruboxistaurin, a BIM derivative, is a selective inhibitor of PKC-β, an isoenzyme implicated in vascular complications associated with diabetes and in enhancing the activity of chemotherapeutic agents like paclitaxel.[5]

Caption: Simplified MAPK/ERK pathway and kinase inhibition.

Cytotoxic Activity

Numerous studies have demonstrated the direct cytotoxic effects of novel maleimide derivatives against a panel of human cancer cell lines. A concise and effective method for preparing diarylthiolated maleimides via a copper-catalyzed radical cascade reaction has been established.[4] Compounds derived from this synthesis showed excellent anticancer activity against human lung cancer cells (H520 and H1299).[4] Similarly, maleimide derivatives bearing a 1,2,3-triazole moiety have shown potent activity against the HeLa human cervical carcinoma cell line.[6]

Application in Antibody-Drug Conjugates (ADCs)

The specific reactivity of the maleimide group with cysteine thiols has made it an indispensable tool in the construction of ADCs. In this paradigm, a highly potent cytotoxic drug is linked to a monoclonal antibody that targets a tumor-specific antigen. The maleimide serves as a key part of the linker, ensuring the stable attachment of the drug to the antibody until it reaches the target cancer cell, whereupon the cytotoxic payload is released.[1]

Table 1: In Vitro Anticancer Activity of Select Maleimide Derivatives

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
1,2,3-Triazole Derivative (6c)	HeLa (Cervical)	16.7	[6]
Diarylthiolated Maleimide (3c)	H520 (Lung)	1.8	[4]
Diarylthiolated Maleimide (4a)	H1299 (Lung)	2.5	[4]
Diarylthiolated Maleimide (4h)	H1299 (Lung)	2.1	[4]

Anti-inflammatory Activity

Chronic inflammation is a key pathological feature of many diseases. Maleimide derivatives have emerged as potent anti-inflammatory agents, primarily through their ability to inhibit cyclooxygenase (COX) enzymes.

Mechanism of Action: Selective COX-2 Inhibition

The COX enzymes (COX-1 and COX-2) are responsible for converting arachidonic acid into prostaglandins, which are key mediators of inflammation and pain.[7] While COX-1 is constitutively expressed and plays a role in physiological functions like protecting the stomach lining, COX-2 is typically induced at sites of inflammation. Therefore, selective inhibition of COX-2 is a highly sought-after therapeutic strategy to achieve anti-inflammatory effects while minimizing gastrointestinal side effects.

A series of maleimide analogs bearing a benzenesulfonamide moiety were synthesized and found to be potent and selective COX-2 inhibitors.[8] Their anti-inflammatory activity was confirmed in vivo using the carrageenan-induced rat paw edema model.[8] Molecular docking studies revealed that these compounds fit snugly into the active site of the COX-2 enzyme, explaining their inhibitory action.[8]

Caption: Inhibition of the Prostaglandin Synthesis Pathway.

Inhibition of Pro-inflammatory Cytokines

Beyond COX inhibition, certain 1H-pyrrole-2,5-dione derivatives have been shown to suppress the production of key pro-inflammatory cytokines. In studies using human peripheral blood mononuclear cells (PBMCs), these compounds significantly inhibited the production of Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α), further cementing their anti-inflammatory credentials.[9][10]

Antimicrobial and Antifungal Activity

The rise of antimicrobial resistance necessitates the discovery of new chemical entities with novel mechanisms of action. The maleimide scaffold has demonstrated considerable promise in this area.

Antibacterial and Antifungal Spectrum

Various synthetic pyrrole derivatives have been screened for antimicrobial activity.[11] Studies have shown that N-substituted 1H-pyrrole-2,5-diones possess both antifungal and antibacterial properties.[2][9] For example, newly synthesized pyrrole derivatives showed potent activity against bacteria like E. coli and S. aureus and fungi such as A. niger and C. albicans.[12] Some derivatives exhibited potency equal to or greater than the reference compounds, ciprofloxacin and clotrimazole.[12]

Table 2: Antimicrobial Activity of Select Pyrrole Derivatives

Compound Class	Organism	Activity Metric	Result	Reference
Pyrrole derivative (3a-e)	E. coli	Zone of Inhibition	Equipotent to Ciprofloxacin	[12]
Pyrrole derivative (3a-e)	S. aureus	Zone of Inhibition	Active	[12]
Pyrrole derivative (3a-e)	C. albicans	Zone of Inhibition	Potent Activity	[12]
Pyrrole-Triazole (3)	P. mirabilis	Zone of Inhibition	Highly Active (100 µg/mL)	[11]
Pyrrole-Triazole (3)	A. niger	Zone of Inhibition	Highly Active (100 µg/mL)	[11]

Other Notable Biological Activities

The versatility of the maleimide scaffold extends to other therapeutic areas, including metabolic and central nervous system disorders.

• Cholesterol Absorption Inhibition : A series of 1H-pyrrole-2,5-dione derivatives were synthesized as cholesterol absorption inhibitors.[13] These compounds were shown to suppress the formation of macrophage-derived foam cells and the associated inflammatory response, which are critical events in the pathogenesis of atherosclerosis.[13][14] One lead compound exhibited stronger in vitro cholesterol absorption activity than the approved drug ezetimibe.[13]

• Enzyme Inhibition in Metabolic Pathways : Pyrrole derivatives have been identified as inhibitors of Glucose-6-phosphate dehydrogenase (G6PD) and 6-phosphogluconate dehydrogenase (6PGD), key enzymes in the pentose phosphate pathway.[15] As this pathway is often upregulated in cancer cells to support rapid proliferation, its inhibition represents a viable anticancer strategy.[15]

• Central Nervous System (CNS) Activity : N-substituted pyrrole-2,5-diones have been reported to possess a range of CNS activities, including anxiolytic, anticonvulsant, and CNS depressant effects.[2][16]

Methodologies for Synthesis and Biological Evaluation

Advancing the study of maleimide derivatives requires robust and reproducible experimental protocols. As a Senior Application Scientist, the rationale behind a chosen method is as critical as the protocol itself.

General Synthesis of N-Substituted Maleimides

The most common and straightforward approach involves the condensation of maleic anhydride with a primary amine, followed by a dehydration step to form the imide ring. This method is highly versatile, allowing for the introduction of a wide variety of substituents at the N1 position.

Protocol: Synthesis of N-(4-chlorophenyl)-1H-pyrrole-2,5-dione

• Rationale : This protocol exemplifies the classic two-step synthesis, chosen for its reliability and high yield. Glacial acetic acid serves as both the solvent and a catalyst for the dehydration/cyclization step.

• Step 1 (Amic Acid Formation) : In a round-bottom flask, dissolve maleic anhydride (1.0 eq) in 15 mL of anhydrous tetrahydrofuran (THF).

• Add a solution of 4-chloroaniline (1.0 eq) in 10 mL of THF dropwise at room temperature with stirring.

• Stir the reaction mixture for 2 hours. A white precipitate of the intermediate amic acid will form.

• Filter the precipitate and wash with cold THF. Dry under vacuum.

• Step 2 (Cyclization) : To the dried amic acid, add 15 mL of glacial acetic acid and a catalytic amount of sodium acetate.

• Reflux the mixture for 3-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, pour the reaction mixture into crushed ice.

• Filter the resulting solid, wash thoroughly with water until neutral, and dry.

• Purification : Recrystallize the crude product from an ethanol/water mixture to obtain the pure N-substituted maleimide.

In Vitro Cytotoxicity Evaluation: MTT Assay

Rationale : The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. It is a standard, high-throughput method for initial screening of cytotoxic compounds.

• Cell Seeding : Plate cancer cells (e.g., HeLa) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂.

• Compound Treatment : Prepare serial dilutions of the test maleimide derivatives in culture medium. Add 100 µL of each concentration to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation : Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition : Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization : Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading : Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis : Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

Drug Discovery and Evaluation Workflow

The path from a chemical scaffold to a potential drug candidate is a systematic process of synthesis, screening, and validation.

Caption: General workflow for drug discovery.

Conclusion and Future Perspectives

The 1H-pyrrole-2,5-dione scaffold is a testament to the power of a well-defined pharmacophore in drug discovery.[3] Its derivatives have demonstrated a remarkable breadth of biological activities, including potent anticancer, anti-inflammatory, and antimicrobial effects. The inherent reactivity of the maleimide ring, once seen as a potential liability, is now expertly harnessed for targeted covalent inhibition and the construction of sophisticated bioconjugates like ADCs.[1]

Future research will undoubtedly focus on synthesizing next-generation derivatives with enhanced selectivity and reduced off-target effects. The exploration of novel therapeutic applications for this versatile scaffold will continue, driven by a deeper understanding of the cellular pathways they modulate. As our ability to rationally design drugs improves, the 1H-pyrrole-2,5-dione core will remain an invaluable platform for developing innovative therapies to address unmet medical needs.

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An In-Depth Technical Guide to the Paal-Knorr Synthesis of N-Substituted 2,5-Dimethylpyrroles

This guide provides a comprehensive technical overview of the Paal-Knorr synthesis for preparing N-substituted 2,5-dimethylpyrroles, a cornerstone reaction in heterocyclic chemistry. Intended for researchers, scientists, and professionals in drug development, this document delves into the mechanistic intricacies, explores a range of effective protocols, and offers expert insights to empower you in your synthetic endeavors.

Introduction: The Enduring Relevance of the Paal-Knorr Synthesis

The pyrrole nucleus is a privileged scaffold in a multitude of natural products, pharmaceuticals, and functional materials. The Paal-Knorr synthesis, first reported in 1884, remains a highly valuable and frequently employed method for the construction of this vital heterocyclic motif.[1][2] Its enduring appeal lies in its operational simplicity, the ready availability of the requisite 1,4-dicarbonyl starting materials, and generally high yields of the desired pyrrole products.[3]

This guide focuses specifically on the synthesis of N-substituted 2,5-dimethylpyrroles from 2,5-hexanedione. This particular transformation is a workhorse reaction, providing access to a diverse array of pyrrole derivatives with applications ranging from medicinal chemistry to materials science. We will explore both classical and modern iterations of this reaction, providing you with the knowledge to select and optimize the ideal conditions for your specific synthetic target.

The Core Mechanism: A Stepwise Journey to Aromaticity

The Paal-Knorr pyrrole synthesis proceeds via a well-established acid-catalyzed condensation mechanism.[2] Understanding the nuances of each step is paramount for troubleshooting and optimizing the reaction. The currently accepted mechanism involves the initial formation of a hemiaminal, followed by an intramolecular cyclization and subsequent dehydration to furnish the aromatic pyrrole ring.[4]

Caption: The acid-catalyzed mechanism of the Paal-Knorr pyrrole synthesis.

The key steps are as follows:

• Protonation of a Carbonyl Group: The reaction is initiated by the protonation of one of the carbonyl oxygens of 2,5-hexanedione by an acid catalyst. This enhances the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack and Hemiaminal Formation: The primary amine then acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate, which subsequently protonates to yield a hemiaminal.[2]

• Intramolecular Cyclization: The nitrogen atom of the hemiaminal then performs an intramolecular nucleophilic attack on the second carbonyl group. This ring-closing step is often the rate-determining step of the reaction.[5]

• Dehydration and Aromatization: The resulting 2,5-dihydroxytetrahydropyrrole derivative readily undergoes two successive dehydration steps, losing two molecules of water to form the stable, aromatic pyrrole ring.[4]

Reaction Conditions and Optimization: A Comparative Analysis

The choice of reaction conditions can significantly impact the yield, purity, and reaction time of the Paal-Knorr synthesis. While classical methods often employ harsh conditions, a variety of milder and more efficient protocols have been developed.

Method	Catalyst	Solvent	Temperature	Advantages	Disadvantages	References
Conventional Heating	Brønsted acids (e.g., HCl, H₂SO₄, p-TsOH), Lewis acids (e.g., ZnCl₂, Sc(OTf)₃)	Acetic acid, Ethanol, Toluene	Reflux	Well-established, readily available reagents	Often requires harsh conditions, long reaction times, potential for side reactions	[1][2]
Microwave-Assisted	Acetic acid, Iodine, Lewis acids	Ethanol, Water, Solvent-free	80-150 °C	Drastically reduced reaction times, often higher yields, improved energy efficiency	Requires specialized equipment	[3][6][7]
Solvent-Free	Heterogeneous catalysts (e.g., alumina, silica-supported acids), Iodine	None	Room temperature to moderate heating	Environmentally friendly ("green"), simplified workup, often high yields	May not be suitable for all substrates, potential for localized overheating	[8][9][10]
Aqueous Conditions	Iron(III) chloride, often no catalyst needed	Water	100 °C	Green solvent, simplified workup	Limited solubility for some organic substrates	[11][12]
Ionic Liquids	None (ionic liquid can act as both solvent and catalyst)	e.g., [BMIm]BF₄	Room temperature	Mild reaction conditions, potential for catalyst/solvent recycling	High cost of ionic liquids, potential for product contamination	[5]

Expert Insight: The choice of catalyst is critical. While strong Brønsted acids are effective, they can lead to the formation of furan byproducts, especially at pH < 3.[13][14] For sensitive substrates, milder Lewis acids or heterogeneous catalysts are recommended. Monitoring the reaction progress by thin-layer chromatography (TLC) is crucial to prevent product degradation from prolonged reaction times.[13]

Experimental Protocols: From Benchtop to Advanced Synthesis

The following protocols provide detailed, step-by-step methodologies for the synthesis of N-substituted 2,5-dimethylpyrroles using various techniques.

Protocol 1: Conventional Synthesis of 2,5-Dimethyl-1-phenylpyrrole

This protocol details a classic approach to the Paal-Knorr synthesis using conventional heating.

Materials:

• Aniline (2.0 mmol, 186 mg)

• 2,5-Hexanedione (2.0 mmol, 228 mg)

• Methanol (0.5 mL)

• Concentrated Hydrochloric Acid (1 drop)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine aniline, 2,5-hexanedione, and methanol.[15]

• Add one drop of concentrated hydrochloric acid to the mixture.[15]

• Heat the reaction mixture at reflux for 15 minutes.[15]

• After the reflux period, cool the reaction mixture in an ice bath.

• While cooling, add 5.0 mL of 0.5 M hydrochloric acid to precipitate the product.[15]

• Collect the resulting crystals by vacuum filtration.

• Recrystallize the crude product from a 9:1 methanol/water mixture (1 mL) to obtain pure 2,5-dimethyl-1-phenylpyrrole. The expected yield is approximately 52%.[15]

Protocol 2: Microwave-Assisted Synthesis of N-Substituted 2,5-Dimethylpyrroles

This protocol leverages the efficiency of microwave irradiation for a rapid synthesis.

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An In-Depth Technical Guide on the Mechanism of Maleimide Formation from Maleamic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pivotal Role of Maleimides in Modern Bioconjugation

Maleimides are a cornerstone in the field of bioconjugation, serving as indispensable tools for the precise covalent modification of biomolecules.[1][][3] Their high reactivity and selectivity towards thiol groups, particularly those of cysteine residues in proteins, have established them as a primary choice for constructing antibody-drug conjugates (ADCs), developing diagnostic agents, and immobilizing proteins.[1][][4][5] The formation of a stable thioether bond via Michael addition under mild physiological conditions is a key advantage of maleimide chemistry.[][4] This guide provides an in-depth exploration of the synthesis of maleimides, focusing on the critical step of cyclodehydration of maleamic acids. Understanding this mechanism is paramount for optimizing reaction conditions, maximizing yields, and ensuring the purity of the final maleimide product, which is crucial for downstream applications in drug development and research.

The Two-Step Synthesis of Maleimides: From Maleic Anhydride to the Final Product

The synthesis of N-substituted maleimides is generally a two-step process.[6][7][8] The first step involves the reaction of a primary amine with maleic anhydride to form the corresponding N-substituted maleamic acid.[6][9] This reaction is typically straightforward and often results in nearly quantitative yields.[9]

The second and more challenging step is the cyclodehydration of the maleamic acid to form the maleimide ring.[6] This intramolecular condensation reaction involves the removal of a water molecule to form the cyclic imide structure. The efficiency of this ring-closure is highly dependent on the reaction conditions and the nature of the substituent on the maleamic acid.

Mechanism of Maleamic Acid Cyclodehydration

The cyclization of maleamic acid to maleimide is an intramolecular nucleophilic acyl substitution reaction. The process is typically facilitated by a dehydrating agent and often a catalyst. Acetic anhydride, with or without sodium acetate, is a commonly used reagent for this transformation.[6][9][10][11]

The reaction can proceed through two main pathways, leading to the desired maleimide or an isomeric byproduct, isomaleimide.[12][13][14] The formation of the isomaleimide is often kinetically favored, while the maleimide is the thermodynamically more stable product.[14]

The Role of Acetic Anhydride and Sodium Acetate:

• Activation of the Carboxylic Acid: Acetic anhydride reacts with the carboxylic acid of the maleamic acid to form a mixed anhydride intermediate.[13][14] This is a crucial activation step, as the mixed anhydride is a much better leaving group than the hydroxyl group of the carboxylic acid.

• Intramolecular Nucleophilic Attack: The amide nitrogen of the maleamic acid then acts as a nucleophile, attacking the activated carbonyl carbon of the mixed anhydride. This intramolecular attack leads to the formation of a tetrahedral intermediate.

• Ring Closure and Elimination: The tetrahedral intermediate collapses, leading to the formation of the five-membered imide ring and the elimination of an acetate ion.

Isomaleimide Formation as a Competing Pathway:

Under certain conditions, the amide oxygen can act as the nucleophile instead of the nitrogen.[13] This leads to the formation of an isomaleimide, a five-membered ring containing an exocyclic C=N bond. The formation of isomaleimide is influenced by factors such as the electronic properties of the substituent on the nitrogen atom and the reaction conditions.[13][14] Isomaleimides can often be converted to the more stable maleimides under appropriate conditions.[13]

The following diagram illustrates the general mechanism of maleimide formation and the competing pathway to isomaleimide.

Caption: Mechanism of maleimide formation from maleamic acid.

Experimental Protocol: Synthesis of N-Phenylmaleimide

This protocol provides a detailed methodology for the synthesis of N-phenylmaleimide from maleic anhydride and aniline, adapted from established procedures.[10]

Part A: Synthesis of Maleanilic Acid

• In a 5 L three-necked flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, dissolve 196 g (2 moles) of maleic anhydride in 2.5 L of diethyl ether.[10]

• Once the maleic anhydride is fully dissolved, slowly add a solution of 186 g (2 moles) of aniline in 200 ml of diethyl ether through the dropping funnel.[10]

• A thick suspension will form. Continue stirring at room temperature for 1 hour.[10]

• Cool the mixture to 15-20°C in an ice bath.[10]

• Collect the product by suction filtration. The resulting fine, cream-colored powder is maleanilic acid, which can be used in the next step without further purification. The expected yield is 97-98%.[10]

Part B: Synthesis of N-Phenylmaleimide

• In a 2 L Erlenmeyer flask, combine 670 ml of acetic anhydride and 65 g of anhydrous sodium acetate.[10]

• Add 316 g of the maleanilic acid obtained in Part A to the flask.[10]

• Heat the suspension on a steam bath with swirling for 30 minutes until the solid dissolves.[10]

• Cool the reaction mixture in a cold-water bath to near room temperature.[10]

• Pour the cooled reaction mixture into 1.3 L of ice water to precipitate the product.[10]

• Collect the N-phenylmaleimide by suction filtration.[10]

• Wash the product three times with 500 ml portions of ice-cold water and once with 500 ml of petroleum ether.[10]

• Dry the product. The expected yield of crude N-phenylmaleimide is 75-80%.[10] Recrystallization from cyclohexane can be performed for further purification.[10]

The following diagram outlines the experimental workflow for the synthesis of N-phenylmaleimide.

Caption: Experimental workflow for N-phenylmaleimide synthesis.

Factors Influencing the Reaction and Optimization Strategies

Several factors can influence the yield and purity of the final maleimide product.

Parameter	Effect on Reaction	Optimization Strategy
Dehydrating Agent	The choice of dehydrating agent affects the reaction rate and the formation of byproducts. Stronger dehydrating agents like trifluoroacetic anhydride can lead to faster reactions but may require more careful control.[14]	Acetic anhydride is a common and effective choice. For sensitive substrates, milder reagents like dicyclohexylcarbodiimide (DCC) can be used, although this may favor isomaleimide formation.[6]
Catalyst	The presence of a base like sodium acetate or an acid catalyst can significantly accelerate the cyclization.[9][10]	Sodium acetate is commonly used with acetic anhydride.[10] Acid catalysts can also be employed, particularly in azeotropic distillation methods to remove water.[9]
Temperature	Higher temperatures generally favor the thermodynamically stable maleimide over the kinetically favored isomaleimide.[15] However, excessive heat can lead to polymerization of the maleimide product.[9]	The reaction temperature should be carefully controlled. Heating on a steam bath as described in the protocol is a common practice.[10]
Solvent	The choice of solvent can influence the solubility of the reactants and the reaction rate.	For the formation of maleanilic acid, ether is a suitable solvent.[10] The cyclization is often carried out using acetic anhydride as both the reagent and solvent.[10]

Conclusion: A Versatile and Essential Synthetic Transformation

The formation of maleimides from maleamic acids is a critical transformation in organic synthesis, providing access to a class of compounds with immense importance in bioconjugation and materials science. A thorough understanding of the underlying mechanism, including the competing formation of isomaleimides, is essential for researchers and drug development professionals to design and execute efficient and high-yielding synthetic routes. By carefully controlling reaction parameters such as the choice of dehydrating agent, catalyst, and temperature, it is possible to optimize the synthesis of these valuable molecules for a wide range of applications.

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A Technical Guide to the Thermal Stability of Polymers Derived from N-Substituted Maleimides

Abstract

Polymers derived from N-substituted maleimides represent a critical class of materials renowned for their exceptional thermal stability, high glass transition temperatures, and robust mechanical properties. These characteristics make them indispensable in high-performance applications, from advanced composites in the aerospace industry to thermally resistant photoresists in microelectronics. This guide provides an in-depth exploration of the thermal properties of these polymers. We will examine the synthesis of N-substituted maleimide monomers and their subsequent polymerization, detail the core analytical techniques for assessing thermal stability, and investigate the structure-property relationships that govern their performance at elevated temperatures. This document is intended for researchers, polymer scientists, and engineers seeking a comprehensive understanding of how to synthesize and characterize these high-performance materials.

Introduction: The Need for Thermally Stable Polymers

The relentless demand for materials that can perform under extreme thermal stress has driven significant research into polymer systems that resist degradation at high temperatures. Poly(N-substituted maleimide)s have emerged as a leading class of such materials. The inherent rigidity of the five-membered imide ring, incorporated into the polymer backbone, restricts segmental motion and enhances thermal stability.[1][2] Unlike many conventional polymers that degrade well below 300°C, many polymaleimides exhibit remarkable stability, with decomposition often commencing only above this temperature.[3] This guide delves into the fundamental principles governing this stability, providing both theoretical insights and practical, field-proven methodologies for their characterization.

Synthesis of Poly(N-substituted maleimide)s

The thermal properties of the final polymer are intrinsically linked to its purity and molecular structure, which are established during synthesis. The process is typically a two-stage approach: synthesis of the N-substituted maleimide monomer, followed by its polymerization.

A common and effective route to synthesize the monomer involves the reaction of maleic anhydride with a primary amine (R-NH₂) to form a maleamic acid intermediate.[2][4] This intermediate is then subjected to cyclodehydration, often using a mixture of acetic anhydride and a catalyst like sodium acetate, to yield the N-substituted maleimide monomer.[4] The choice of the primary amine is critical, as the 'R' group (the N-substituent) ultimately dictates many of the polymer's final properties.

Once the monomer is synthesized and purified, polymerization is typically achieved via free-radical polymerization.[4] Initiators such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO) are commonly employed in a suitable solvent like N,N-Dimethylformamide (DMF) or benzene.[3][4]

Caption: General synthesis pathway for poly(N-substituted maleimide)s.

Core Techniques for Thermal Analysis

To quantitatively assess the thermal stability of these polymers, two primary analytical techniques are indispensable: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[5] It is the definitive method for determining a polymer's degradation temperature. As the polymer is heated, it eventually reaches a temperature where chemical bonds begin to break, leading to the release of volatile products and a corresponding loss of mass.[5][6] The output, a thermogram, plots percent weight versus temperature, providing key data points like the onset temperature of decomposition (often denoted as Td or T₅, the temperature at 5% weight loss).[7][8]

• Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[9][10] It is used to detect physical transitions, such as the glass transition (Tg), melting (Tm), and crystallization (Tc).[11] For amorphous or semi-crystalline polymers, the glass transition temperature is a critical parameter. It represents the temperature at which the polymer transitions from a rigid, glassy state to a more flexible, rubbery state.[9] A high Tg is often a prerequisite for a material to be used in high-temperature applications and is a hallmark of polymaleimides.[4][12]

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Introduction: The Enduring Utility of the Maleimide Moiety

An In-Depth Technical Guide to the Chemistry of N-Substituted Maleimides for Researchers, Scientists, and Drug Development Professionals

N-substituted maleimides are a class of chemical compounds that have become indispensable tools in the fields of bioconjugation, drug development, and materials science.[1][2] Their prominence stems from the unique reactivity of the maleimide group—a five-membered cyclic imide with a reactive carbon-carbon double bond. This electrophilic double bond exhibits remarkable chemoselectivity, particularly towards sulfhydryl (thiol) groups found in the cysteine residues of proteins and peptides.[3][4] This specificity, combined with the ability to form stable covalent bonds under mild, physiological conditions, has established the thiol-maleimide reaction as a cornerstone of modern bioconjugation chemistry.[5][6]

This guide provides a comprehensive exploration of the core chemistry of N-substituted maleimides. It moves beyond simple procedural descriptions to delve into the mechanistic principles, kinetic influences, and stability considerations that are critical for designing robust and effective conjugates. For the drug development professional, understanding these nuances is paramount for creating next-generation therapeutics like antibody-drug conjugates (ADCs) with improved stability and efficacy. For the materials scientist, this knowledge is key to designing novel hydrogels and functional polymers.

Synthesis of N-Substituted Maleimides: Crafting the Reagent

The synthesis of N-substituted maleimides is most commonly achieved through a two-step process starting from maleic anhydride and a primary amine.[2][7][8]

• Formation of the Maleamic Acid Intermediate: The first step involves the reaction of maleic anhydride with a primary amine (R-NH₂). This reaction proceeds readily to form the corresponding N-substituted maleamic acid.[8]

• Cyclodehydration: The subsequent ring-closure of the maleamic acid to form the imide is the more challenging step.[7][9] This intramolecular cyclodehydration requires the removal of a water molecule and is typically accomplished by heating in the presence of a dehydrating agent, such as acetic anhydride with a sodium acetate catalyst, or by using azeotropic distillation.[10][11]

The choice of the "N-substituent" (the 'R' group from the primary amine) is critical as it dictates the physicochemical properties of the final maleimide reagent, such as its solubility, stability, and steric profile. Furthermore, the electronic properties of the N-substituent can significantly influence the stability of the final maleimide-thiol conjugate, a crucial aspect that will be discussed later.[12][13][14]

Caption: General synthesis workflow for N-substituted maleimides.

The Thiol-Maleimide Michael Addition: The Cornerstone of Bioconjugation

The utility of maleimides in bioconjugation is dominated by their reaction with thiols via a Michael addition mechanism.[5][15] In this reaction, a nucleophilic thiolate anion attacks one of the carbons of the maleimide's electron-deficient double bond, forming a stable thiosuccinimide (thioether) linkage.[16][17]

Mechanism and Unparalleled Selectivity

The reaction is highly chemoselective for thiols within a specific pH range.[5]

• Optimal pH: The ideal pH for the thiol-maleimide reaction is between 6.5 and 7.5.[16][18][19] In this window, the thiol group (with a typical pKa of ~8.6 for cysteine) exists in sufficient equilibrium with its more nucleophilic thiolate form to react efficiently, while potentially competing nucleophiles, like the ε-amine of lysine, remain predominantly protonated and unreactive.[20]

• Kinetics: At neutral pH, the reaction of maleimides with thiols is approximately 1,000 times faster than with amines.[5][18] This kinetic advantage is the foundation of its selectivity.

• Reaction Conditions: The reaction proceeds rapidly under mild aqueous conditions, making it ideal for modifying sensitive biological molecules without denaturation.[6][21]

Above pH 7.5, the rate of reaction with primary amines increases, and the maleimide ring itself becomes more susceptible to hydrolysis, leading to a loss of selectivity and potential side reactions.[18][19]

Caption: Mechanism of the thiol-maleimide Michael addition.

Navigating the Labyrinth of Stability and Side Reactions

While the thiol-maleimide reaction is robust, the resulting thiosuccinimide linkage is not unconditionally stable. Understanding the potential side reactions is critical for ensuring the integrity and therapeutic efficacy of the final conjugate, particularly for in vivo applications.[13]

Key Side Reactions and Stability Challenges

• Maleimide Hydrolysis: In aqueous solutions, the maleimide ring can undergo hydrolysis to form an unreactive maleamic acid derivative.[16][18] This reaction is accelerated at higher pH. If hydrolysis occurs before conjugation, the reagent is inactivated.[16]

• Retro-Michael Reaction (Thiol Exchange): The thiosuccinimide bond is reversible.[18] In a thiol-rich environment, such as the intracellular space or in plasma where glutathione and albumin are abundant, the original thiol can be eliminated, regenerating the maleimide.[3][12] This free maleimide can then react with other thiols, leading to "payload migration" and off-target effects. This is a significant challenge for the stability of ADCs.[13][22]

• Thiosuccinimide Ring-Opening Hydrolysis: The thiosuccinimide ring of the conjugate can also undergo hydrolysis. This post-conjugation hydrolysis is often beneficial, as the resulting ring-opened succinamic acid thioether is no longer susceptible to the retro-Michael reaction, thus forming a permanently stable link.[12][13][16]

• Thiazine Rearrangement: When a maleimide reacts with a peptide or protein containing an N-terminal cysteine, the conjugate can undergo an intramolecular rearrangement to form a stable six-membered thiazine ring.[15][18][23]

Caption: Primary reaction and major side pathways for maleimide conjugates.

Field-Proven Strategies for Enhancing Conjugate Stability

The challenges of conjugate instability, particularly the retro-Michael reaction, have driven the development of innovative chemical strategies to produce more robust bioconjugates.

• Controlled Post-Conjugation Hydrolysis: A common strategy is to intentionally raise the pH of the solution (e.g., to pH 8.5-9.0) after the initial conjugation is complete.[18] This accelerates the hydrolysis of the thiosuccinimide ring to its stable, ring-opened form, effectively locking the conjugate and preventing thiol exchange.[12][16]

• Next-Generation Maleimides: Significant research has focused on modifying the maleimide structure itself.

  • Electron-Withdrawing N-Substituents: Using N-aryl maleimides or maleimides with other electron-withdrawing groups on the nitrogen atom can greatly accelerate the rate of the stabilizing ring-opening hydrolysis reaction.[12][13][22] This allows the stabilization to occur much more rapidly under physiological conditions.

  • Dibromomaleimides: These reagents react with two thiol molecules, enabling applications like disulfide re-bridging and creating dual-functionalized conjugates that are stable against thiol exchange.[24]

  • Transcyclization: Novel maleimide structures have been designed that undergo a stabilizing transcyclization reaction after the initial thiol addition, preventing the retro-Michael process.[25]

Maleimide Type	Key Feature	Advantage	Reference
N-Alkyl Maleimide	Standard, commonly used linker	Well-established chemistry	[14]
N-Alkyl Maleimide (Hydrolyzed)	Post-conjugation ring-opening	Prevents retro-Michael reaction, highly stable	[12][18]
N-Aryl Maleimide	Electron-withdrawing N-substituent	Accelerates stabilizing ring-opening hydrolysis	[12][22]
Dibromomaleimide	Reacts with two thiols	Stable linkage, allows dual functionalization	[24]

Applications in Drug Development and Materials Science

The versatile and selective chemistry of N-substituted maleimides has led to their widespread adoption in numerous high-impact applications.

• Antibody-Drug Conjugates (ADCs): Maleimides are a dominant chemical linker for attaching highly potent cytotoxic drugs to monoclonal antibodies.[13][] This strategy allows for the targeted delivery of chemotherapy directly to cancer cells, minimizing systemic toxicity.[4] The stability of the maleimide linkage is a critical determinant of an ADC's safety and efficacy.[22]

• PEGylation: The attachment of polyethylene glycol (PEG) chains to therapeutic proteins and peptides via maleimide linkers is used to improve their pharmacokinetic properties, such as increasing serum half-life and reducing immunogenicity.[]

• Advanced Drug Delivery: Maleimides are used to functionalize the surfaces of nanoparticles and liposomes with targeting ligands (e.g., peptides or antibodies).[][27][28] This modification enables the drug delivery vehicle to selectively bind to and enter diseased cells.[29]

• Hydrogel Formation: The rapid and efficient reaction between maleimide-functionalized polymers and thiol-containing crosslinkers is a popular method for forming biocompatible hydrogels for applications in tissue engineering and controlled drug release.[30]

Experimental Protocol: Maleimide Labeling of a Thiolated Protein

This protocol provides a self-validating, step-by-step methodology for a typical bioconjugation reaction. The rationale behind each step is explained to ensure experimental success.

Objective: To covalently label a protein containing accessible cysteine residues with a maleimide-functionalized molecule (e.g., a fluorescent dye).

Materials:

• Thiolated Protein (e.g., antibody fragment, cysteine-engineered protein)

• Maleimide Reagent (e.g., Maleimide-PEG4-Biotin, Fluorescein-5-Maleimide)

• Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.4, or HEPES buffer. Must be free of primary amines (like Tris) and thiols.

• Disulfide Reducing Agent: TCEP-HCl (Tris(2-carboxyethyl)phosphine hydrochloride).

• Quenching Reagent: L-Cysteine or β-mercaptoethanol.

• Solvent for Maleimide: Anhydrous DMSO or DMF.

• Purification System: Size-exclusion chromatography (SEC) column (e.g., PD-10 desalting column).

Protocol:

• Buffer Preparation (The "Why"): Prepare the conjugation buffer and thoroughly degas it by sparging with an inert gas (argon or nitrogen) or by vacuum. Causality: Oxygen can oxidize free thiols to form disulfide bonds, which are unreactive with maleimides. Removing dissolved oxygen is critical to maximizing the concentration of reactive thiols.[31][32]

• Protein Preparation and Disulfide Reduction (The "Why"): a. Dissolve the protein in the degassed conjugation buffer to a concentration of 1-10 mg/mL.[32] b. If the protein contains intramolecular disulfide bonds that need to be reduced to expose free thiols, add a 10-50 molar excess of TCEP. Causality: TCEP is a thiol-free reducing agent. Unlike DTT or β-mercaptoethanol, it does not contain a thiol group and therefore does not need to be removed prior to adding the maleimide reagent, as it will not compete in the reaction.[19] c. Incubate the mixture for 30-60 minutes at room temperature.

• Maleimide Reagent Preparation (The "Why"): Immediately before use, dissolve the maleimide reagent in a minimal amount of anhydrous DMSO or DMF. Causality: Many maleimide reagents have poor aqueous solubility. Furthermore, the maleimide ring is susceptible to hydrolysis in aqueous solutions; preparing it fresh in a dry organic solvent minimizes this inactivation.[16][31]

• Conjugation Reaction (The "Why"): a. Add a 10-20 fold molar excess of the dissolved maleimide reagent to the protein solution. Causality: Using a molar excess of the maleimide drives the reaction to completion, ensuring that most available thiols are labeled. b. Mix gently and incubate the reaction for 1-2 hours at room temperature or overnight at 4°C. Protect from light if using a fluorescent maleimide. The optimal time and temperature may need to be determined empirically.

• Quenching the Reaction (The "Why"): Add a quenching reagent, such as L-cysteine, to a final concentration of ~10 mM to consume any unreacted maleimide. Incubate for 15-30 minutes. Causality: This step prevents the remaining active maleimide from reacting with other molecules during purification or storage.

• Purification (The "Why"): Remove the excess, unreacted maleimide reagent and the quenching reagent from the labeled protein conjugate using a size-exclusion chromatography (desalting) column, dialysis, or HPLC. Causality: Purification is essential to remove small molecule contaminants, ensuring the final product is pure and suitable for downstream applications.

Conclusion

The chemistry of N-substituted maleimides offers a powerful and versatile platform for the covalent modification of biomolecules and the construction of advanced materials. Its high selectivity for thiols under mild conditions has made it a go-to reaction for bioconjugation. However, a deep understanding of the underlying reaction mechanisms, kinetics, and particularly the stability of the resulting conjugate, is essential for leveraging its full potential. By appreciating the challenges of hydrolysis and the retro-Michael reaction, and by employing next-generation reagents and strategies to mitigate these issues, researchers and drug developers can design and create more stable, effective, and reliable products for therapeutic and diagnostic applications.

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Investigating the Electronic Properties of Substituted Maleimides: From Fundamental Principles to Advanced Applications

An In-Depth Technical Guide

Introduction: The Versatile Maleimide Core

Maleimides are a class of organic compounds characterized by a five-membered pyrrole-2,5-dione ring.[1][2] This heterocyclic motif is a cornerstone in various scientific disciplines, from medicinal chemistry to materials science.[1][3] The inherent reactivity of the maleimide core, particularly the electrophilic nature of its carbon-carbon double bond, makes it an invaluable tool for organic synthesis and bioconjugation.[4][5] Maleimides are renowned for their highly efficient and selective reaction with thiols, a cornerstone of modern bioconjugation techniques for linking therapeutic payloads to proteins and antibodies.[5][6][7]

However, the true versatility of maleimides lies in the ability to modulate their electronic properties through substitution. By strategically placing different functional groups on the maleimide scaffold—either on the nitrogen atom or the double bond—researchers can fine-tune the molecule's reactivity, photophysical characteristics, and electrochemical behavior.[8][9][10] This guide provides an in-depth exploration of the electronic properties of substituted maleimides, offering researchers and drug development professionals a comprehensive overview of the underlying principles, experimental characterization techniques, and key applications driven by this electronic tunability.

Section 1: The Electronic Landscape of the Maleimide Scaffold

The electronic behavior of a maleimide is dominated by its conjugated system, which includes two carbonyl groups flanking a carbon-carbon double bond. This arrangement renders the double bond electron-deficient and highly susceptible to nucleophilic attack, most notably the Michael addition reaction.[6][11] The electronic properties of these molecules can be effectively described by Frontier Molecular Orbital (FMO) theory, which focuses on the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[12]

• HOMO (Highest Occupied Molecular Orbital): Represents the orbital containing the most energetic electrons. Its energy level is related to the molecule's ability to donate electrons (i.e., its susceptibility to oxidation).

• LUMO (Lowest Unoccupied Molecular Orbital): Represents the first available empty orbital. Its energy level is related to the molecule's ability to accept electrons (i.e., its susceptibility to reduction).

• HOMO-LUMO Gap (E_gap): The energy difference between the HOMO and LUMO. This gap is a critical parameter that influences the molecule's stability, color, and electronic transitions. A smaller gap generally corresponds to easier electronic excitation and absorption of longer-wavelength light.[12]

Substituents dramatically alter this electronic landscape. Electron-donating groups (EDGs) like amines and alkoxides increase the HOMO energy level, while electron-withdrawing groups (EWGs) like nitro or cyano groups lower the LUMO energy level.[13][14] This modulation of the frontier orbitals is the key to tuning the reactivity and spectral properties of maleimide derivatives.[15][16]

Caption: Experimental workflow for Cyclic Voltammetry analysis.

Spectroscopic Analysis: UV-Vis and Fluorescence

UV-Vis absorption and fluorescence spectroscopy are essential for characterizing the electronic transitions within maleimides. [17][18]The absorption of UV or visible light promotes an electron from a lower energy orbital (typically the HOMO) to a higher energy one (typically the LUMO), corresponding to π-π* or n-π* transitions. [18] The position (λ_max) and intensity of these absorption bands are highly sensitive to substitution. [9]* Bathochromic Shift (Red Shift): Substitution with EDGs or extending conjugation shifts absorption to longer wavelengths. Thiol incorporation, for instance, can lead to a 30 nm bathochromic shift. [17]* Hypsochromic Shift (Blue Shift): Can occur depending on solvent polarity and specific substituent interactions. [9] Many substituted maleimides are also fluorescent, emitting light upon relaxation from an excited electronic state. They can exhibit large Stokes shifts (>100 nm) and high quantum yields, making them excellent fluorophores for biological imaging. [17]

Protocol: Acquiring UV-Vis and Fluorescence Spectra

• Sample Preparation:

  • Prepare a stock solution of the substituted maleimide in a suitable solvent (e.g., dioxane, diethyl ether, or acetonitrile).

  • Create a series of dilutions to find a concentration that gives a maximum absorbance between 0.1 and 1.0 for UV-Vis measurements. A typical starting concentration is 10-50 µM.

• UV-Vis Measurement:

  • Use a dual-beam spectrophotometer. Fill one quartz cuvette with the pure solvent (as a blank) and another with the sample solution.

  • Place the cuvettes in the spectrophotometer and record the baseline with the blank.

  • Measure the absorbance spectrum of the sample over a relevant wavelength range (e.g., 200-700 nm).

  • Identify the wavelength of maximum absorbance (λ_max).

• Fluorescence Measurement:

  • Using a spectrofluorometer, set the excitation wavelength to the λ_max determined from the UV-Vis spectrum.

  • Scan the emission wavelengths, starting from ~10-20 nm above the excitation wavelength to avoid Rayleigh scattering.

  • Record the emission spectrum and identify the wavelength of maximum emission (λ_em).

  • To determine the fluorescence quantum yield (Φ_f), a known standard (e.g., quinine sulfate) is measured under the same conditions for comparison.

Computational Modeling: Density Functional Theory (DFT)

Computational methods, particularly DFT, are invaluable for predicting and rationalizing the electronic properties of maleimides. [19][20][21]These calculations can provide:

• Optimized molecular geometries.

• Visualization of HOMO and LUMO distributions.

• Calculated HOMO-LUMO energy gaps, which often correlate well with experimental spectroscopic and electrochemical data. [9]* Simulated UV-Vis spectra using Time-Dependent DFT (TD-DFT). [9][17] This predictive power allows for the in silico design of novel maleimide derivatives with targeted photophysical or electrochemical properties before committing to synthetic efforts. [17]

Section 3: Applications Driven by Tunable Electronic Properties

The ability to precisely control the electronic character of maleimides has led to their widespread use in drug development and materials science.

Bioconjugation and Drug Delivery

The primary application of maleimides in drug development is their use as chemical linkers for bioconjugation. [5][7]The key reaction is the Michael addition of a thiol group (from a cysteine residue in a protein or peptide) to the electron-deficient double bond of the maleimide. [6][11] The electronic properties of the maleimide directly govern the efficiency and stability of this linkage:

• Reaction Rate: Electron-withdrawing groups on the maleimide ring increase its electrophilicity, leading to faster reaction rates with thiols. This is particularly important for time-sensitive applications like radiolabeling. [22]* Conjugate Stability: The resulting thiosuccinimide adduct can undergo a retro-Michael reaction, leading to payload migration. N-aryl maleimides, for instance, form conjugates that are more susceptible to hydrolysis, which can prevent this undesired thiol exchange and improve the stability of antibody-drug conjugates (ADCs). [6][22]

Caption: Mechanism of Thiol-Maleimide Michael Addition for Bioconjugation.

Fluorescent Probes and Materials

The tunable fluorescence of substituted maleimides makes them ideal candidates for fluorescent probes and advanced materials. [8][10]By altering substituents, emission can be tuned across the visible spectrum. [8]Their sensitivity to the local microenvironment (solvatofluorochromism) has been exploited to create sensors that report on changes in polarity or the success of a conjugation reaction. [10][17]In materials science, maleimide derivatives are used in the synthesis of organic semiconductors and high-temperature polymers, where their electronic properties and stability are critical. [1][2]

Summary of Electronic Properties for Representative Substituted Maleimides

Substituent Type	Example Substituent(s)	Effect on HOMO	Effect on LUMO	λ_max Absorbance [17]	λ_em Emission [8]	Application Impact
None (Parent)	H (on N)	Baseline	Baseline	~350-400 nm	~450-500 nm	Baseline for comparison.
N-Alkyl	Methyl, Ethyl	Slight increase	Minimal change	Similar to parent	Similar to parent	Standard bioconjugation.
N-Aryl	Phenyl	Increase (π-stacking)	Lowered (conjugation)	Red-shifted	Varies	Increased reaction rates, altered conjugate stability. [22]
EDG (on C=C)	-NH₂, -OR	Significant increase	Slight increase	350-380 nm	450-500 nm	High quantum yield fluorophores. [17]
EDG (on C=C)	-SR (Thiol)	Significant increase	Slight increase	370-400 nm	520-560 nm	Red-shifted fluorophores with large Stokes shifts. [8]
EWG (on C=C)	-Cl, -Br	Lowered	Significant decrease	Varies	Often quenched	Precursors for further substitution. [8]

Conclusion and Future Outlook

Substituted maleimides represent a powerful and adaptable chemical platform. The ability to rationally tune their fundamental electronic properties through synthetic modification has cemented their role in advanced applications, from creating more stable and effective antibody-drug conjugates to designing novel fluorescent sensors. The interplay between experimental characterization and computational prediction continues to accelerate the discovery of new maleimide derivatives with bespoke functionalities. Future research will likely focus on expanding the diversity of substitution patterns and exploring novel reaction pathways to unlock even more sophisticated applications in synthetic biology and materials science. [3]

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• AIP Publishing. (1971). Electronic Spectroscopy of Maleimide and Its Isoelectronic Molecules. I. Maleimide and N‐Alkylmaleimides. The Journal of Chemical Physics.
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• ResearchGate. (n.d.). UV-vis spectras of the polyimide films. | Download Scientific Diagram.
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Protocols & Analytical Methods

Application Notes and Protocols for the Free-Radical Polymerization of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione

Introduction

N-substituted maleimides are a class of monomers that yield polymers with remarkable thermal stability, high glass transition temperatures, and excellent mechanical properties.[1][2] The rigid five-membered imide ring in the polymer backbone contributes to these desirable characteristics, making polymaleimides suitable for applications in high-performance materials, electronics, and aerospace industries.[1][3] The free-radical polymerization of N-substituted maleimides is a common and effective method for the synthesis of these polymers.[3][4]

This document provides a detailed guide for the synthesis, polymerization, and characterization of a specific N-substituted maleimide, 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione, also known as N-(2,5-dimethylphenyl)maleimide. The protocols outlined herein are designed for researchers and professionals in materials science and drug development, offering a comprehensive workflow from monomer synthesis to polymer characterization. The methodologies are based on established principles of free-radical polymerization of analogous N-aryl maleimides.[5][6]

Monomer Synthesis: 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione

The synthesis of N-(2,5-dimethylphenyl)maleimide is typically achieved through a two-step process involving the formation of the corresponding maleamic acid followed by cyclodehydration.[7]

Reaction Scheme

Caption: Free-radical polymerization of the monomer.

Experimental Protocol: Polymerization

Materials:

Reagent	CAS Number	Molar Mass ( g/mol )
1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione	(Synthesized)	201.22
2,2'-Azobisisobutyronitrile (AIBN)	78-67-1	164.21
Tetrahydrofuran (THF), anhydrous	109-99-9	72.11
Methanol	67-56-1	32.04

Procedure:

• In a polymerization tube, dissolve 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione (e.g., 2.01 g, 0.01 mol) and AIBN (e.g., 0.0164 g, 0.0001 mol, 1 mol% relative to monomer) in anhydrous THF (e.g., 10 mL).

• Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Seal the polymerization tube under vacuum.

• Immerse the sealed tube in a preheated oil bath at 65 °C for 24 hours. [5][6]5. After the polymerization period, cool the tube to room temperature and break the seal.

• Pour the viscous polymer solution into a large excess of a non-solvent, such as methanol, to precipitate the polymer.

• Filter the precipitated polymer, wash with fresh methanol, and dry under vacuum at 60 °C to a constant weight.

Polymer Characterization

A comprehensive characterization of the resulting polymer is essential to determine its structure, molecular weight, and thermal properties.

Workflow for Polymer Characterization

Caption: Workflow for polymer characterization.

Spectroscopic Analysis

• Fourier-Transform Infrared (FT-IR) Spectroscopy:

  • Expected Absorptions: The FT-IR spectrum of the polymer should confirm the presence of the imide ring. Look for characteristic C=O stretching vibrations around 1710-1780 cm⁻¹ and C-N stretching around 1350-1380 cm⁻¹. The disappearance of the C=C vinyl peak from the monomer (around 1630 cm⁻¹) indicates successful polymerization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR (in CDCl₃ or DMSO-d₆): The sharp singlet of the vinyl protons of the maleimide ring in the monomer (around δ 6.8-7.0 ppm) should disappear in the polymer spectrum. [8]The aromatic protons of the 2,5-dimethylphenyl group will appear as multiplets in the aromatic region (δ 7.0-7.5 ppm). The methyl protons will be visible as singlets in the aliphatic region (δ 2.0-2.5 ppm). The polymer backbone protons will likely appear as broad signals.

  • ¹³C NMR (in CDCl₃ or DMSO-d₆): The vinyl carbons of the monomer (around δ 134 ppm) will be absent in the polymer spectrum. [8]New signals corresponding to the saturated carbons of the polymer backbone will appear. The carbonyl carbons of the imide ring should be observable around δ 170-180 ppm. [9]

Molecular Weight Determination

• Gel Permeation Chromatography (GPC): GPC is used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn) of the polymer. [1] * Typical Conditions:

  • Eluent: THF
  • Standard: Polystyrene standards
  • Detector: Refractive index (RI) detector

Thermal Properties

• Thermogravimetric Analysis (TGA): TGA is employed to assess the thermal stability of the polymer. N-aryl polymaleimides are known for their high thermal stability, often exhibiting decomposition temperatures well above 300 °C. [1][2][8]* Differential Scanning Calorimetry (DSC): DSC is used to determine the glass transition temperature (Tg) of the polymer. The high rigidity of the polymaleimide backbone typically results in a high Tg.

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione and its subsequent free-radical polymerization. The described methodologies, based on established literature for similar N-aryl maleimides, offer a reliable starting point for researchers. The characterization techniques outlined are crucial for verifying the successful synthesis of a high-purity polymer with desirable properties. The resulting poly(N-(2,5-dimethylphenyl)maleimide) is expected to exhibit high thermal stability, making it a promising candidate for various high-performance applications.

References

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• Hiran, B. L., Paliwal, S. N., Chaudhary, J., & Meena, S. (2007). Preparation, polymerization and characterization of some new maleimides. Journal of the Indian Chemical Society, 84(4), 385-388.

• Hiran, B. L., Paliwal, S. N., Chaudhary, J., & Meena, S. (2007). Preparation, polymerization and characterization of some new maleimides. Zenodo. [Link]

• Li, M., et al. (2018). P(N-Phenylmaleimide-Alt-Styrene) Introduced with 4-Carboxyl and Its Effect on the Heat Deflection Temperature of Nylon 6. Polymers, 10(11), 1283.

• Yangchen Tech. (n.d.). High-Thermal-Stability N-Phenylmaleimide. Retrieved from [Link]

• Matsumoto, A., Kubota, T., & Otsu, T. (1991). Radical polymerization of N-(alkyl-substituted phenyl)maleimides: synthesis of thermally stable polymers soluble in nonpolar solvents. Macromolecules, 24(26), 6833-6837.
• Cuka, S., Devany, A., & Bastin, L. (2025). Synthesis of N-substituted maleimides. ACS Fall 2025.
• (2025). Synthesis on N-Alkylated Maleimides.
• (2022). Synthesis, characterization and study some thermal properties of new maleimide polymers.
• (n.d.). A review on preparation method for different maleimide units, their homo and co-polymers and. JETIR.
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• Mosaa, Z. A., & Zimam, E. H. (2021). Synthesis and Characterization of New Maleimide Polymers from Dapsone. International Journal of Drug Delivery Technology, 11(1), 98-102.
• (n.d.). Synthesis, characterization and polymerization of new maleimides containing pendant 1,3,4-oxadiazole moiety. Journal of Chemical and Pharmaceutical Research.
• (1990). Process for the preparation of N-substituted maleimides.
• (2025). Preparation, polymerization and characterization of some new maleimides.
• De Simone, A., et al. (2009). Synthesis and in Vitro Evaluation of N-Substituted Maleimide Derivatives as Selective Monoglyceride Lipase Inhibitors. Journal of Medicinal Chemistry, 52(23), 7410-7421.
• (n.d.). Synthesis of n-phenyl maleimide. PrepChem.com.
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• Gil Alvaradejo, G., Glassner, M., Hoogenboom, R., & Delaittre, G. (2018). Maleimide end-functionalized poly(2-oxazoline)s by the functional initiator route: synthesis and (bio)conjugation. Polymer Chemistry, 9(10), 1258-1267.

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Application Note &amp; Protocols: RAFT Polymerization of N-Substituted Maleimides

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Value of Poly(N-Substituted Maleimide)s and the Need for Control

N-substituted maleimides are a versatile class of monomers prized for yielding polymers with exceptional thermal stability, high glass transition temperatures (Tg), and chemical resistance.[1] These properties make them highly desirable for applications in high-performance engineering plastics, photoresists, and advanced materials.[2][3][4] In the biomedical and pharmaceutical fields, the maleimide group is a cornerstone of bioconjugation chemistry, renowned for its highly efficient and selective Michael addition reactions with thiols on proteins and peptides.[5][6]

Synthesizing well-defined polymers from these monomers, with precise control over molecular weight, architecture, and end-group functionality, is critical to unlocking their full potential. Reversible Addition-Fragmentagmentation chain Transfer (RAFT) polymerization has emerged as one of the most powerful and versatile methods for achieving this control.[7][8] Unlike conventional free-radical polymerization which often yields polymers with broad molecular weight distributions[1][9], RAFT allows for the synthesis of polymers with low dispersity (Đ), predetermined molecular weights, and complex architectures like block copolymers.[7][8] This guide provides a detailed overview of the RAFT mechanism as it applies to N-substituted maleimides and offers field-proven protocols for their successful polymerization.

The RAFT Mechanism: A Controlled Radical Process

The power of RAFT polymerization lies in the addition of a thiocarbonylthio compound, known as a RAFT agent or Chain Transfer Agent (CTA), to a standard radical polymerization system. This agent reversibly deactivates growing polymer chains, establishing a dynamic equilibrium between active (propagating) and dormant species. This minimizes termination reactions that are inherent to conventional free-radical processes.[7]

The generally accepted mechanism involves several key steps:

• Initiation: A standard radical initiator (e.g., AIBN) decomposes to generate primary radicals. These radicals react with a monomer to form a short polymer chain.

• Chain Transfer: The propagating polymer chain radical adds to the C=S bond of the RAFT agent. This creates a stabilized radical intermediate which can then fragment.

• Re-initiation: Fragmentation of the intermediate releases a new radical (the R group from the RAFT agent), which can initiate the growth of a new polymer chain.

• Equilibrium: The newly formed polymeric RAFT agent reacts with other growing chains, rapidly establishing an equilibrium where most polymer chains are in a dormant state at any given time. This ensures that all chains have an equal opportunity to grow, leading to a controlled molecular weight and a narrow molecular weight distribution.[7][8]

Caption: The RAFT polymerization mechanism.

Key Components and Experimental Considerations

The success of RAFT polymerization of N-substituted maleimides hinges on the careful selection of each component.

Monomers

N-substituted maleimides generally show little tendency for homopolymerization via conventional free-radical methods but readily copolymerize with electron-rich monomers like styrenes.[5] However, under RAFT conditions, controlled homopolymerization is achievable. The nature of the N-substituent (e.g., phenyl, cyclohexyl, alkyl) significantly impacts the solubility of the monomer and the properties of the resulting polymer, such as its thermal stability.[1]

• Purity is Paramount: Monomers should be purified before use, typically by recrystallization, to remove inhibitors and other impurities that can interfere with the polymerization.

RAFT Chain Transfer Agents (CTAs)

The choice of CTA is the most critical parameter in a RAFT experiment. The effectiveness of a CTA depends on the reactivity of the monomer being polymerized. For maleimides, which are considered "more activated" monomers, trithiocarbonates and aromatic dithioesters are generally effective.[8]

• Trithiocarbonates: Agents like 2-Cyano-2-propyl dodecyl trithiocarbonate (CPDT) or 4-Cyano-4-(dodecylsulfanylthiocarbonyl)sulfanylpentanoic acid (CDTPA) are highly versatile and often provide excellent control over maleimide polymerizations.[10][11]

• Expert Insight: The Z-group of the RAFT agent (which stabilizes the intermediate radical) and the R-group (the re-initiating fragment) must be chosen to ensure the fragmentation equilibrium favors the formation of the desired products. For maleimides, a Z-group that provides good stabilization and an R-group that is a good leaving group and an efficient re-initiating radical are essential.

Initiators

A standard thermal radical initiator, such as Azobisisobutyronitrile (AIBN) or V-501, is typically used.[9][12]

• Causality: The initiator's role is solely to generate a low, steady concentration of radicals to drive the polymerization. The RAFT agent, not the initiator, controls the polymer's molecular weight.

• The Golden Ratio: The molar ratio of CTA to initiator is crucial. A high ratio (typically 5:1 to 10:1) is used to ensure that the vast majority of chains are initiated by radicals derived from the RAFT agent's R-group, which is essential for achieving a narrow molecular weight distribution and high end-group fidelity.[12][13]

Solvents

The choice of solvent depends on the solubility of the monomer, CTA, initiator, and the resulting polymer.

• Common solvents for N-substituted maleimides include tetrahydrofuran (THF)[9][14], 1,4-dioxane[12], and dimethylformamide (DMF).

Experimental Protocols

General Experimental Workflow

The following diagram outlines the standard workflow for a RAFT polymerization experiment. Rigorous adherence to inert atmosphere techniques is critical for reproducibility.

Caption: Standard workflow for RAFT polymerization.

Protocol: RAFT Polymerization of N-Phenylmaleimide (NPM)

This protocol targets a poly(N-phenylmaleimide) with a degree of polymerization (DP) of 100.

Materials:

• N-Phenylmaleimide (NPM), monomer

• 2-Cyano-2-propyl dodecyl trithiocarbonate (CPDT), RAFT CTA

• Azobisisobutyronitrile (AIBN), initiator

• 1,4-Dioxane, solvent (anhydrous)

• Methanol, non-solvent for precipitation

• Schlenk flask, magnetic stirrer, oil bath, Schlenk line

Procedure:

• Reagent Preparation:

  • Recrystallize N-Phenylmaleimide from ethanol and dry under vacuum.

  • In a 25 mL Schlenk flask, add N-Phenylmaleimide (1.73 g, 10.0 mmol, 100 eq.).

  • Add CPDT (34.3 mg, 0.10 mmol, 1 eq.).

  • Add AIBN (1.64 mg, 0.01 mmol, 0.1 eq.).

  • Expert Insight: The ratio [Monomer]:[CTA]:[Initiator] of 100:1:0.1 is chosen to target a DP of 100 while ensuring good control. The theoretical number-average molecular weight (Mₙ) can be calculated as: Mₙ,theory = (([Monomer]/[CTA]) × MW_Monomer) + MW_CTA

• Reaction Setup & Degassing:

  • Add a magnetic stir bar to the flask.

  • Add 10 mL of anhydrous 1,4-dioxane to dissolve the solids.

  • Seal the flask with a rubber septum and secure it.

  • Perform at least three freeze-pump-thaw cycles to thoroughly remove dissolved oxygen.[1] Oxygen is a radical scavenger and will inhibit the polymerization.

  • After the final cycle, backfill the flask with an inert atmosphere (Nitrogen or Argon).

• Polymerization:

  • Place the flask in a preheated oil bath at 70 °C.

  • Stir the reaction mixture for the desired time (e.g., 8-24 hours). The reaction can be monitored by taking aliquots at different time points to analyze monomer conversion by ¹H NMR.

• Termination and Isolation:

  • To quench the reaction, remove the flask from the oil bath and cool it to room temperature by immersing it in an ice bath.

  • Expose the reaction mixture to air by opening the flask.

  • Precipitate the polymer by slowly adding the reaction solution to a large excess of a stirred non-solvent, such as cold methanol (~200 mL).

  • A solid precipitate of poly(N-phenylmaleimide) should form.

  • Collect the polymer by vacuum filtration, wash with fresh methanol, and dry under vacuum at 40-50 °C until a constant weight is achieved.

Data Presentation & Characterization

The success of a RAFT polymerization is validated by characterizing the resulting polymer.

Key Characterization Techniques:

• Gel Permeation Chromatography (GPC/SEC): This is the most important technique to confirm the "living" nature of the polymerization. It provides the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and the dispersity (Đ = Mₙ/Mₙ). A successful RAFT polymerization will show a low dispersity (typically Đ < 1.2) and a molecular weight that is close to the theoretical value and increases linearly with monomer conversion.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to determine the monomer conversion by comparing the integration of monomer vinyl peaks to the polymer backbone peaks. It also confirms the structure of the polymer.

Table 1: Typical RAFT Polymerization Conditions for N-Substituted Maleimides

N-Substituent	CTA	[M]:[CTA]:[I]	Solvent	Temp (°C)	Time (h)	Mₙ (GPC)	Đ (PDI)	Reference
Phenyl	CPDT	100:1:0.2	Toluene	70	12	16,500	1.15	N/A (Typical)
Cyclohexyl	CTP	50:1:0.1	Dioxane	65	16	9,200	1.18	[1]
n-Butyl	CDTPA	200:1:0.2	THF	60	24	21,800	1.21	N/A (Typical)
Phenyl	PDMAC-CTA	350:1:0.1	Ethanol/MEK	70	6	40,300	1.25	[12]

CPDT: 2-Cyano-2-propyl dodecyl trithiocarbonate; CTP: 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid; CDTPA: 4-Cyano-4-(dodecylsulfanylthiocarbonyl)sulfanylpentanoic acid; PDMAC-CTA: Poly(N,N-dimethylacrylamide) macro-CTA.

Troubleshooting

• Problem: No Polymerization.

  • Cause: Presence of oxygen; impure monomer/solvent; inactive initiator.

  • Solution: Ensure rigorous degassing; purify all reagents; use a fresh batch of initiator.

• Problem: High Dispersity (Đ > 1.5).

  • Cause: Incorrect CTA for the monomer; low [CTA]:[Initiator] ratio; high temperature causing side reactions.

  • Solution: Select a more appropriate RAFT agent; increase the CTA to initiator ratio (e.g., to 10:1); lower the reaction temperature.

• Problem: Bimodal GPC Trace.

  • Cause: Inefficient initiation from the CTA's R-group; significant termination reactions.

  • Solution: Choose a CTA with a better re-initiating R-group; lower the initiator concentration or reaction temperature.

References

• Photomediated RAFT step-growth polymerization with maleimide monomers. Department of Chemistry.
• Bioapplications of RAFT Polymerization. Chemical Reviews.
• Direct routes to functional RAFT agents from substituted N-alkyl maleimides. Royal Society of Chemistry.
• Stability and Controlled Polymerization of Trithiocarbonate Chain Transfer Agents Under Harsh Conditions. MDPI.
• Preparation, polymerization and characterization of some new maleimides. ResearchGate.
• Photomediated RAFT step-growth polymerization with maleimide monomers | Request PDF. ResearchGate.
• Direct routes to functional RAFT agents from substituted N-alkyl maleimides - Polymer Chemistry (RSC Publishing). Royal Society of Chemistry.
• Comparative Analysis of N-Substituted Maleimides in Polymerization: A Guide for Researchers. Benchchem.
• “One-Pot” Aminolysis/Thiol−Maleimide End-Group Functionalization of RAFT Polymers. eScholarship.org.
• “One-Pot” Aminolysis/Thiol–Maleimide End-Group Functionalization of RAFT Polymers: Identifying and Preventing Michael Addition Side Reactions. ACS Publications.
• SYNTHESIS AND CHARACTERIZATION OF POLYMERS OF SUBSTITUTED MALEIMIDE DERIVATIVE. Journal of Chemical Technology and Metallurgy.
• “One-Pot” Aminolysis/Thiol–Maleimide End-Group Functionalization of RAFT Polymers: Identifying and Preventing Michael Addition Side Reactions | Request PDF. ResearchGate.
• Synthesis, Characterization and Study Some Thermal Properties of New Maleimide Polymers. AIP Publishing.
• RAFT Dispersion Alternating Copolymerization of Styrene with N-Phenylmaleimide: Morphology Control and Application as an Aqueous Foam Stabilizer. ACS Publications.
• Typical Procedures for Polymerizing via RAFT. Sigma-Aldrich.
• “One-Pot” Aminolysis/Thiol–Maleimide End-Group Functionalization of RAFT Polymers: Identifying and Preventing Michael Addition Side Reactions. Semantic Scholar.
• Trithiocarbonates in RAFT Polymerization | Request PDF. ResearchGate.
• Synthesis and characterization of maleimide (Co)polymers with pendant benzoxazine groups by photoinduced radical polymerization and their thermal curing | Request PDF. ResearchGate.
• Synthesis, Characterization and Copolymerization of N-(phenylamino)maleimide with MMA. Semantic Scholar.
• Recent Advances in RAFT Polymerization: Novel Initiation Mechanisms and Optoelectronic Applications. PMC.

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Application Notes and Protocols for Thiol-Maleimide Conjugation in Protein Labeling

Introduction: The Precision of Thiol-Maleimide Chemistry in Bioconjugation

In the landscape of bioconjugation, the thiol-maleimide reaction stands out for its remarkable efficiency, high selectivity, and mild reaction conditions, making it a cornerstone technique for the site-selective modification of proteins.[1][2][3] This method is particularly invaluable in drug development, diagnostics, and fundamental research, where the precise attachment of molecules such as fluorescent dyes, polyethylene glycol (PEG), or cytotoxic drugs to a protein is paramount.[4][][6] This guide provides an in-depth exploration of the thiol-maleimide conjugation, offering not just a protocol but a comprehensive understanding of the underlying chemical principles, critical parameters for success, and robust methodologies for the synthesis and characterization of protein conjugates.

The core of this chemistry lies in a Michael addition reaction, where the nucleophilic thiol group of a cysteine residue attacks the electron-deficient carbon-carbon double bond of a maleimide ring.[1][2][4] This forms a stable covalent thioether bond, specifically a thiosuccinimide linkage.[2][4] The reaction is highly chemoselective for thiols, especially within a pH range of 6.5 to 7.5.[2][3][7] At a neutral pH of 7.0, the reaction with thiols is approximately 1,000 times faster than with amines, ensuring a high degree of specificity for cysteine residues over other amino acids like lysine.[2][7]

This application note is designed for researchers, scientists, and drug development professionals, providing the technical accuracy and field-proven insights necessary to master this powerful conjugation technique.

Reaction Mechanism and Key Influencing Factors

A thorough understanding of the reaction mechanism and the variables that control it is crucial for optimizing the thiol-maleimide conjugation and troubleshooting potential issues.

The Michael Addition Reaction

The fundamental chemistry is a nucleophilic addition of a thiolate anion to the maleimide's α,β-unsaturated carbonyl system. The reaction proceeds efficiently in polar solvents like water or DMSO without the need for a catalyst.[1][3]

Caption: Mechanism of Thiol-Maleimide Conjugation.

Critical Parameters Governing the Reaction

The success of the conjugation hinges on the careful control of several key parameters:

Parameter	Optimal Range/Condition	Rationale and Scientific Insights
pH	6.5 - 7.5	This is the most critical parameter.[2] Below pH 6.5, the thiol group is mostly protonated and less nucleophilic, drastically slowing the reaction.[8] Above pH 7.5, the maleimide ring is increasingly susceptible to hydrolysis into an unreactive maleamic acid, and the reaction loses its chemoselectivity, with increased reactivity towards primary amines like lysine.[2][7][8]
Temperature	4°C to 25°C (Room Temperature)	The reaction is typically performed at room temperature for 1-2 hours or at 4°C overnight.[2] Lower temperatures can be used to slow down potential side reactions, such as maleimide hydrolysis, especially during longer incubation times.
Molar Ratio of Maleimide to Protein	10:1 to 20:1	A molar excess of the maleimide reagent is generally used to drive the reaction to completion. However, the optimal ratio should be determined empirically for each specific protein to achieve the desired degree of labeling without causing non-specific modifications or protein precipitation.
Buffer Composition	Phosphate, HEPES, Tris	These buffers are commonly used.[9][10][11] It is crucial to use buffers that do not contain extraneous thiols (e.g., DTT in the final conjugation step) as they will compete with the protein's thiols for the maleimide.[10]
Presence of Reducing Agents	Required for proteins with disulfide bonds	Many proteins contain cysteine residues that form disulfide bonds, which are unreactive towards maleimides.[9][11] These must be reduced to free thiols prior to conjugation.

Potential Side Reactions and Mitigation Strategies

While robust, the thiol-maleimide conjugation is not without potential pitfalls. Awareness of these side reactions is the first step towards mitigating them.

• Maleimide Hydrolysis: The maleimide ring can be opened by hydrolysis, a reaction that is accelerated at higher pH.[7][12][13][14][15] To minimize this, it is recommended to work within the optimal pH range of 6.5-7.5 and to prepare aqueous solutions of maleimide reagents immediately before use.[7][8]

• Reaction with Amines: At pH values above 7.5, maleimides can react with primary amines, such as the side chain of lysine residues.[7] Maintaining the pH at or slightly below neutral is key to preserving the high chemoselectivity for thiols.

• Thioether Bond Instability (Retro-Michael Reaction): The formed thioether bond can undergo a retro-Michael reaction, leading to dissociation of the conjugate.[16] This can be a concern in environments with high concentrations of other thiols, such as glutathione within cells.[6] Strategies to improve the stability of the linkage, such as using specific maleimide derivatives, have been developed.[6][17][18]

• Thiazine Rearrangement: For peptides with an unprotected N-terminal cysteine, a side reaction can occur where the N-terminal amine attacks the succinimide ring, leading to a thiazine rearrangement.[4][16] This is more prominent at basic pH.[4][16]

Detailed Experimental Protocols

This section provides a step-by-step guide to performing a typical thiol-maleimide conjugation for protein labeling.

Workflow Overview

Caption: General workflow for thiol-maleimide protein conjugation.

Protocol 1: Preparation and Reduction of the Protein

Objective: To prepare the protein in a suitable buffer and reduce any existing disulfide bonds to generate free thiols for conjugation.

Materials:

• Protein of interest

• Conjugation Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.4, or 10-100 mM Tris or HEPES buffer, pH 7.0-7.5.[10] Buffer should be degassed to minimize oxygen.[9][11]

• Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT).[19][20][21]

• Desalting columns or dialysis equipment.

Procedure:

• Protein Solubilization: Dissolve the protein in the degassed conjugation buffer to a concentration of 1-10 mg/mL.[9]

• Disulfide Reduction (if necessary):

  • Using TCEP (Recommended): TCEP is often preferred as it is stable, odorless, and does not contain a thiol group, meaning it does not need to be removed before adding the maleimide reagent.[22][23] Add a 10-100-fold molar excess of TCEP to the protein solution.[10] Incubate for 20-60 minutes at room temperature.

  • Using DTT: DTT is also a potent reducing agent.[19][20] Add a 10-100-fold molar excess and incubate for 30-60 minutes at room temperature. Crucially, excess DTT must be removed before adding the maleimide reagent , as its thiol groups will compete in the conjugation reaction.[22] This can be achieved through a desalting column or dialysis against the degassed conjugation buffer.

• Buffer Exchange (if DTT was used): If DTT was used for reduction, perform a buffer exchange using a desalting column or dialysis to remove the excess reducing agent.

Protocol 2: The Conjugation Reaction

Objective: To covalently link the maleimide-containing molecule to the free thiols on the protein.

Materials:

• Reduced protein solution from Protocol 1

• Maleimide-functionalized reagent (e.g., fluorescent dye, PEG, drug-linker)

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) for dissolving the maleimide reagent.[9][10][11]

Procedure:

• Prepare Maleimide Stock Solution: Immediately before use, dissolve the maleimide reagent in a small amount of anhydrous DMSO or DMF to create a concentrated stock solution (e.g., 10 mM).[10][24]

• Initiate the Conjugation: While gently stirring or vortexing the reduced protein solution, add the desired molar excess (typically 10-20 fold) of the maleimide stock solution.[24] The final concentration of the organic solvent should be kept low (ideally <10%) to avoid protein denaturation.

• Incubation: Protect the reaction mixture from light if using a fluorescent dye.[24] Incubate at room temperature for 1-2 hours or at 4°C overnight.[2][24] The optimal time should be determined empirically.

• Quenching the Reaction (Optional): The reaction can be quenched by adding a small molecule thiol, such as cysteine or β-mercaptoethanol, to consume any unreacted maleimide.

Protocol 3: Purification of the Protein Conjugate

Objective: To remove excess, unreacted maleimide reagent and any reaction byproducts from the labeled protein.

Methods:

• Size Exclusion Chromatography (SEC) / Gel Filtration: This is a common and effective method for separating the larger protein conjugate from the smaller, unreacted maleimide molecules.[9][10] Desalting columns are a convenient format for this.

• Dialysis: Effective for removing water-soluble maleimide reagents.[9][11] However, it can be a slower process.

• High-Performance Liquid Chromatography (HPLC) / Fast Protein Liquid Chromatography (FPLC): These techniques can provide higher resolution purification and can also be used for analytical characterization.[9][10][25]

• Ultrafiltration: Spin filters with an appropriate molecular weight cutoff can be used to concentrate the conjugate and remove small molecule impurities.[25][26]

Protocol 4: Characterization of the Conjugate

Objective: To confirm the successful conjugation and determine the degree of labeling (DOL).

Methods:

• UV-Vis Spectroscopy: For conjugates with a chromophore (like a fluorescent dye), the DOL can be estimated by measuring the absorbance at the protein's maximum (typically 280 nm) and the dye's maximum absorbance wavelength.[10] A correction factor is often needed to account for the dye's absorbance at 280 nm.[10]

• Mass Spectrometry (MS): This is a powerful technique to confirm the covalent modification and determine the exact mass of the conjugate, which can reveal the number of labels attached to the protein.[27][28][29][30][31]

• SDS-PAGE: Can be used to visualize the shift in molecular weight of the protein after conjugation, especially for larger modifications like PEGylation.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Labeling	- Incomplete disulfide reduction- Maleimide reagent hydrolysis- Incorrect pH	- Ensure complete reduction with sufficient reducing agent and incubation time.- Prepare maleimide solutions fresh in anhydrous solvent.- Verify the pH of the conjugation buffer is between 6.5 and 7.5.[8]
Protein Precipitation	- High concentration of organic solvent- Protein instability under reaction conditions	- Minimize the volume of organic solvent used to dissolve the maleimide reagent.- Perform the conjugation at a lower temperature (4°C).
Non-specific Labeling	- Reaction pH is too high (>7.5)	- Lower the pH of the conjugation buffer to the 6.5-7.5 range to minimize reaction with amines.[8]
Heterogeneous Product	- Inconsistent number of available thiols- Partial reduction of disulfide bonds	- Optimize the reduction step to ensure consistent generation of free thiols.- Consider protein engineering to introduce a specific number of cysteine residues.

Conclusion and Future Perspectives

The thiol-maleimide conjugation is a robust and highly specific method for protein modification that has become an indispensable tool in biotechnology and drug development.[2][] Its success is predicated on a solid understanding of the underlying chemistry and careful control of key reaction parameters. By following the detailed protocols and troubleshooting guidance provided in this application note, researchers can confidently and reproducibly generate well-defined protein conjugates. As the demand for precisely engineered biotherapeutics, such as antibody-drug conjugates, continues to grow, the mastery of techniques like thiol-maleimide conjugation will remain a critical skill for scientists in the field.[][6][18]

References

• A Comparative Guide to Disulfide Reducing Agents in Proteomics: TCEP vs. DTT. Benchchem.
• Protocol: Maleimide labeling of proteins and other thiol
• The Thiol-Maleimide Reaction: A Guide. Bachem.
• Maleimide Reaction Chemistry. Vector Labs.
• Conjugation Protocol for Thiol Reactive (Maleimide) Dyes. Tocris Bioscience.
• Mastering Maleimide Reactions in Bioconjugation: Your Ultim
• Guidelines for Protein/Antibody Labeling with Maleimide Dyes. Alfa Chemistry.
• Protocol: Maleimide Labeling of Protein Thiols. Biotium.
• Maleimide Labeling of Proteins and Other Thiol
• An In-Depth Technical Guide to the Maleimide-Thiol Conjug
• Protein Denaturing and Reducing Agents. Thermo Fisher Scientific.
• Common issues with maleimide-thiol conjug
• Maleimide Conjug
• Sequence sensitivity and pH dependence of maleimide conjugated N-terminal cysteine peptides to thiazine rearrangement. PMC.
• Improving the Stability of Maleimide–Thiol Conjug
• TCEP HCl vs DTT: Preferred Reducing Agents. AG Scientific.
• One-pot thiol–amine bioconjugation to maleimides: simultaneous stabilisation and dual functionalis
• The hydrolysis of maleimide in alkaline solution. Canadian Journal of Chemistry.
• The hydrolysis of maleimide in alkaline solution. Canadian Science Publishing.
• Characterization of Intact Protein Conjugates and Biopharmaceuticals Using Ion-Exchange Chromatography with Online Detection by Native Electrospray Ionization Mass Spectrometry and Top-Down Tandem Mass Spectrometry.
• Mass Spectrometric Conjugate Characteriz
• Disulfide reduction using TCEP reaction. Bio-Synthesis.
• Protein Reducing Reagents For Proteomics Research. G-Biosciences.
• Reactivity and pH dependence of thiol conjugation to N-ethylmaleimide: detection of a conformational change in chalcone isomerase.
• The Thiol-Maleimide Reaction: A Comprehensive Technical Guide for Bioconjug
• (PDF) Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting.
• High Resolution Mass Spectrometry. CuriRx.
• The hydrolysis of maleimide in alkaline solution | Request PDF.
• Kinetics and mechanism of the alkaline hydrolysis of maleimide. PubMed.
• BioPharmaceutical Characterization Resource Center - Native Mass Analysis. Thermo Fisher Scientific.
• Development of applicable thiol-linked antibody–drug conjugates with improved stability and therapeutic index. NIH.
• High Resolution Mass Spectrometry of Antibody Drug Conjugates Using Orbitrap Mass Analyzer. LabRulez LCMS.
• Troubleshooting low yield in thiol-maleimide reactions. Benchchem.
• Insights into maleimide-thiol conjug
• Video: Synthesis of Protein Bioconjugates via Cysteine-maleimide Chemistry. JoVE.
• Synthesis of Protein Bioconjugates via Cysteine-maleimide Chemistry. JoVE.
• I am having a hard time conjugating a maleimide-NHS ester crosslinker onto thiol actived surface. Could someone help me on this?.
• Instability of thiol/maleimide conjugation and strategies for mitig

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Application Notes &amp; Protocols: pH-Specific Bioconjugation of Peptides with N-(2,5-dimethylphenyl)maleimide

Abstract

The covalent modification of peptides through maleimide-thiol chemistry is a cornerstone of modern bioconjugation, enabling the synthesis of sophisticated constructs for research, diagnostics, and therapeutics. The success of this strategy, however, is critically dependent on precise control of reaction parameters, with pH being the most influential variable. This document provides a comprehensive guide to the bioconjugation of cysteine-containing peptides with N-(2,5-dimethylphenyl)maleimide, a reagent whose bulky substituent offers unique stability characteristics. We delve into the underlying chemical principles, detailing the kinetics of the desired thiol-maleimide reaction versus pH-dependent side reactions such as maleimide hydrolysis and loss of chemoselectivity. Detailed, field-tested protocols for conjugation, purification, and characterization are provided, alongside troubleshooting guidance to empower researchers in achieving high-yield, site-specific, and stable peptide conjugates.

Introduction: The Power and Precision of Maleimide Chemistry

The thiol-maleimide reaction, a specific type of Michael addition, is one of the most efficient and widely used methods for the site-selective modification of biomolecules.[1][2] Its popularity stems from its high selectivity for the sulfhydryl group of cysteine residues under mild, aqueous conditions, proceeding rapidly and often without the need for a catalyst.[1] This "click chemistry" reaction forms a stable thioether bond, making it an invaluable tool for creating antibody-drug conjugates (ADCs), PEGylated proteins, fluorescently labeled peptides, and surface-functionalized biomaterials.[1][3]

The choice of the maleimide reagent is critical. N-(2,5-dimethylphenyl)maleimide (DMPM) is a derivative designed with bulky phenyl substituents. While the fundamental reactivity remains the same, these substituents can influence the stability of the resulting thiosuccinimide bond, a key consideration for in vivo applications where the linkage can be susceptible to cleavage via a retro-Michael reaction.[3][4]

However, the true mastery of this technique lies in the meticulous control of pH. The pH of the reaction medium dictates a delicate balance between three competing pathways: the desired thiol conjugation, the undesirable hydrolysis of the maleimide ring, and off-target reactions with other nucleophilic residues like lysine.[3][5] This guide will dissect the influence of pH to provide researchers with the knowledge and protocols necessary for successful and reproducible peptide conjugation.

The Underlying Chemistry: A Tale of Three Pathways

The conjugation process is governed by a competition between the desired reaction and at least two significant, pH-dependent side reactions. Understanding these pathways is essential for experimental design and optimization.

• Pathway A (Desired): Thiol-Maleimide Michael Addition. The core reaction involves the nucleophilic attack of a thiolate anion (deprotonated thiol) on one of the carbon atoms of the maleimide's double bond.[2] The concentration of the highly reactive thiolate anion is pH-dependent, governed by the pKa of the cysteine's thiol group (~8.3-8.6). Therefore, increasing the pH increases the rate of this desired reaction.[6]

• Pathway B (Side Reaction): Maleimide Hydrolysis. The maleimide ring itself is susceptible to hydrolysis, which opens the ring to form a non-reactive maleamic acid derivative.[3][7] This reaction is catalyzed by hydroxide ions, and its rate increases significantly with rising pH, particularly above pH 7.5.[3][8] Once hydrolyzed, the maleimide can no longer react with thiols.

• Pathway C (Side Reaction): Loss of Chemoselectivity. While the thiol-maleimide reaction is highly chemoselective in the pH range of 6.5-7.5, this selectivity diminishes at higher pH.[3] Above pH 7.5, primary amines, such as the ε-amino group of lysine residues, become sufficiently deprotonated and can compete with thiols in reacting with the maleimide.[3][9]

• Pathway D (Side Reaction): Thiazine Rearrangement. A special case arises when conjugating to a peptide with an N-terminal cysteine that has a free amino group. The initially formed succinimidyl thioether can undergo an intramolecular rearrangement to form a six-membered thiazine structure.[2][10] This side reaction is promoted at neutral and basic pH and can be suppressed by performing the conjugation under acidic conditions (e.g., pH 5.0).[10][11]

Figure 1: Competing reaction pathways in maleimide bioconjugation.

The Critical Role of pH: A Data-Driven Perspective

The selection of an appropriate pH is a critical optimization step that directly impacts reaction efficiency, selectivity, and the integrity of the final product. The optimal pH window for maleimide-thiol conjugation is generally accepted to be between 6.5 and 7.5.[3][5] This range provides the best compromise between activating the thiol for reaction while minimizing the competing side reactions.

pH Range	Thiol Reactivity (Pathway A)	Maleimide Hydrolysis (Pathway B)	Amine Reactivity (Pathway C)	Thiazine Formation (Pathway D)	Overall Recommendation
< 6.5	Slow. The thiol group is mostly protonated, reducing its nucleophilicity.[5]	Minimal. Maleimide is relatively stable.[12]	Negligible. Amines are fully protonated.	Suppressed. N-terminal amine is protonated.[10]	Not recommended for efficient conjugation due to slow kinetics.
6.5 - 7.5	Optimal. Sufficient thiolate is present for efficient reaction. At pH 7.0, the thiol reaction is ~1000x faster than with amines.[3][5]	Low but non-zero. Increases with pH.[3]	Minimal. High degree of chemoselectivity for thiols.[3]	Can occur. Rate increases with pH.[2][10]	Highly Recommended. The ideal range for specific and efficient conjugation. Use lower end (6.5-7.0) to maximize stability.
> 7.5	Very Fast. High concentration of reactive thiolate.	Significant. Rate of hydrolysis increases, leading to loss of maleimide reagent.[7][8]	Competitive. Loss of chemoselectivity as amines become deprotonated.[3]	Promoted. Rate of rearrangement is significantly increased.[2]	Not recommended due to rapid hydrolysis and loss of selectivity.

Detailed Experimental Protocol: Conjugation

This protocol provides a step-by-step method for the conjugation of a cysteine-containing peptide with N-(2,5-dimethylphenyl)maleimide at an optimized pH of 6.8.

Materials and Reagents

• Cysteine-containing peptide

• N-(2,5-dimethylphenyl)maleimide (DMPM)

• Phosphate Buffer (100 mM, pH 6.8) containing 5 mM EDTA (Buffer A)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Tris(2-carboxyethyl)phosphine (TCEP) hydrochloride

• Trifluoroacetic acid (TFA)

• Deionized water (18 MΩ·cm)

• Nitrogen or Argon gas

Workflow Overview

Figure 2: Experimental workflow for peptide-maleimide conjugation.

Step-by-Step Procedure

• Preparation of Stock Solutions:

  • Peptide Stock: Dissolve the peptide in Buffer A to a final concentration of 1-5 mg/mL. Degas the solution by bubbling with nitrogen or argon for 5-10 minutes.[13]

  • TCEP Stock: Prepare a 10 mM solution of TCEP in deionized water immediately before use.

  • DMPM Stock: Prepare a 10 mM solution of N-(2,5-dimethylphenyl)maleimide in anhydrous DMSO.[14]

• Peptide Reduction (if necessary):

  • Rationale: Peptides can form intermolecular or intramolecular disulfide bonds via cysteine oxidation. These disulfides do not react with maleimides and must be reduced to free thiols. TCEP is a stable and effective reducing agent that does not need to be removed prior to conjugation.

  • Add the 10 mM TCEP stock solution to the peptide solution to achieve a 10-20 fold molar excess of TCEP over the peptide.

  • Incubate at room temperature for 30-60 minutes.

• Conjugation Reaction:

  • Rationale: A slight molar excess of the maleimide reagent is used to drive the reaction to completion. The reaction is performed under an inert atmosphere to prevent re-oxidation of the free thiol.

  • Add the 10 mM DMPM stock solution to the reduced peptide solution to achieve a 1.2 to 2-fold molar excess of DMPM over the peptide. The final concentration of DMSO should ideally be kept below 10% (v/v).

  • Flush the headspace of the reaction vial with nitrogen or argon, cap tightly, and mix gently.

  • Incubate the reaction at room temperature for 2 hours with gentle agitation. Monitor the reaction progress by LC-MS or RP-HPLC if desired.

• Quenching the Reaction:

  • Rationale: After the desired reaction time, any unreacted maleimide should be quenched to prevent it from reacting during purification or storage. This is achieved by adding a small molecule thiol.

  • Add a 5-fold molar excess (relative to the initial amount of DMPM) of a quenching agent like N-acetyl-cysteine or β-mercaptoethanol.

  • Allow the quenching reaction to proceed for 15-30 minutes at room temperature.

Purification and Characterization Protocol

Purification is essential to remove unreacted peptide, excess DMPM, and quenching agent. Characterization confirms the identity and purity of the final conjugate.

Workflow Overview

Figure 3: Analytical workflow for conjugate purification and characterization.

Step-by-Step Procedure

• Purification by RP-HPLC:

  • Acidify the quenched reaction mixture with 0.1% TFA.

  • Purify the conjugate using reverse-phase high-performance liquid chromatography (RP-HPLC) with a suitable C18 column.

  • Use a standard mobile phase system (e.g., A: 0.1% TFA in water, B: 0.1% TFA in acetonitrile) and a linear gradient to elute the conjugate. The conjugate will be more hydrophobic and thus have a longer retention time than the unconjugated peptide.

  • Collect fractions and monitor the elution profile at 220 nm and 280 nm.

• Characterization:

  • LC-MS: Analyze the collected fractions by liquid chromatography-mass spectrometry (LC-MS) to confirm the molecular weight of the peptide-DMPM conjugate. The expected mass will be the mass of the peptide plus the mass of the DMPM molecule.

  • Analytical HPLC: Pool the pure fractions containing the desired conjugate. Analyze an aliquot by analytical RP-HPLC to determine the final purity.

  • Lyophilize the pooled, pure fractions to obtain the final product as a powder. Store at -20°C or -80°C.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Conjugation Efficiency	1. Incomplete reduction of peptide disulfides.2. Hydrolysis of DMPM stock or during reaction.3. Incorrect pH of reaction buffer.4. Re-oxidation of peptide thiols.	1. Increase TCEP concentration or incubation time.2. Prepare fresh DMPM stock in anhydrous DMSO. Ensure reaction pH is ≤ 7.5.[3]3. Verify buffer pH. Prepare fresh buffer if necessary.4. Ensure reaction is performed in degassed buffer and under an inert atmosphere.[13]
Multiple Product Peaks in HPLC/MS	1. Reaction with primary amines (e.g., lysine) at high pH.2. Thiazine rearrangement of N-terminal cysteine conjugate.3. Incomplete reaction or quenching.	1. Lower the reaction pH to 6.5-7.0 to improve chemoselectivity.[3]2. If conjugating to an N-terminal cysteine, lower the reaction pH to < 6.5 or accept the mixture.[2][10]3. Increase reaction time or ensure sufficient excess of quenching agent was added.
No Reaction Observed	1. Peptide does not contain a free cysteine.2. Inactive DMPM reagent.3. Incorrect reaction setup.	1. Confirm peptide sequence and presence of cysteine. Analyze starting peptide by MS with and without reducing agent.2. Use a fresh vial of DMPM. Test reactivity with a small molecule thiol.3. Double-check all reagent concentrations and buffer pH.

Conclusion

The bioconjugation of peptides with N-(2,5-dimethylphenyl)maleimide is a powerful and reliable technique when key parameters are carefully controlled. By maintaining the reaction pH within the optimal window of 6.5 to 7.5, researchers can maximize the rate of the desired thiol-maleimide reaction while effectively minimizing side reactions such as maleimide hydrolysis and off-target amine modification. Adherence to the detailed protocols for reaction setup, purification, and characterization outlined in this guide will enable the consistent and high-yield production of well-defined, stable peptide conjugates for a wide array of scientific applications.

References

• Briand, J. P., et al. (1999). Differential reactivity of maleimide and bromoacetyl functions with thiols: application to the preparation of liposomal diepitope constructs. Bioconjugate Chemistry, 10(6), 1047-1053. [Link]

• Cellestia Biotech. (2024). Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide. [Link]

• Darling, N. J., & Segura, T. (2016). Control of Thiol-Maleimide Reaction Kinetics in PEG Hydrogel Networks. Biomacromolecules, 17(7), 2444–2453. [Link]

• Gober, I. N., et al. (2021). Sequence sensitivity and pH dependence of maleimide conjugated N-terminal cysteine peptides to thiazine rearrangement. Journal of Peptide Science, 27(7), e3323. [Link]

• ResearchGate. (2016). What is the effect of Maleimide surface coverage on thiol conjugation efficiency? [Link]

• Matsui, S., & Aida, H. (1978). Hydrolysis of some N-alkylmaleimides. Journal of the Chemical Society, Perkin Transactions 2, (10), 1277-1280. [Link]

• LifeTein. (2018). A simple protocol: Maleimide labeling of peptide and other thiolated biomolecules. [Link]

• ResearchGate. (2017). Thiol-Maleimide “Click” Chemistry: Evaluating the Influence of Solvent, Initiator, and Thiol on the Reaction Mechanism, Kinetics, and Selectivity. [Link]

• ResearchGate. (2018). Competing reactions of cysteine-maleimide conjugates including reversible retro-Michael deconjugation and irreversible hydrolysis of the succinimide motif. [Link]

• Font, J., et al. (2018). Insights into maleimide-thiol conjugation chemistry. Journal of Controlled Release, 275, 179-187. [Link]

• Bedbrook, M. G., et al. (1998). Reactivity and pH dependence of thiol conjugation to N-ethylmaleimide: detection of a conformational change in chalcone isomerase. Biochemistry, 37(34), 11900-11908. [Link]

• Barradas, R. G., et al. (1976). The hydrolysis of maleimide in alkaline solution. Canadian Journal of Chemistry, 54(9), 1400-1404. [Link]

• ResearchGate. (2025). The hydrolysis of maleimide in alkaline solution. [Link]

• ChemRxiv. (2019). On-demand Detachment of Maleimide Derivatives on Cysteine to Facilitate (Semi)Synthesis of Challenging Proteins. [Link]

• Gober, I. N., et al. (2021). Sequence sensitivity and pH dependence of maleimide conjugated N-terminal cysteine peptides to thiazine rearrangement. Journal of Peptide Science, 27(7), e3323. [Link]

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Application Note &amp; Protocols: The Diels-Alder Reaction of Furan and 1-(2,5-Dimethylphenyl)-1H-pyrrole-2,5-dione

Abstract

The Diels-Alder reaction, a cornerstone of synthetic organic chemistry, provides a powerful method for the construction of six-membered rings with high stereocontrol.[1][2] This guide offers an in-depth exploration of the [4+2] cycloaddition between the aromatic diene, furan, and the electron-deficient dienophile, 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione (N-(2,5-dimethylphenyl)maleimide). We delve into the nuanced mechanistic principles governing this transformation, with a particular focus on the critical interplay between kinetic and thermodynamic control that dictates the endo/exo stereoselectivity.[3][4] The reversible nature of the furan-maleimide cycloaddition, a key feature for applications in dynamic covalent chemistry and materials science, is also thoroughly examined.[5][6][7] This document provides researchers, scientists, and drug development professionals with detailed, field-proven protocols for reactant synthesis, stereoselective adduct formation, and robust analytical characterization.

Theoretical Background: The Nuances of Furan in Diels-Alder Chemistry

The Diels-Alder reaction involves the interaction between the Highest Occupied Molecular Orbital (HOMO) of a diene and the Lowest Unoccupied Molecular Orbital (LUMO) of a dienophile to form a new six-membered ring.[8] While conceptually straightforward, the reaction of furan presents unique challenges and opportunities.

1.1. Aromaticity and Reversibility Furan's aromatic character imparts a thermodynamic penalty to its participation as a diene, as the aromaticity is lost during the [4+2] cycloaddition.[9] This results in a lower reaction barrier and makes the resulting 7-oxabicyclo[2.2.1]heptene adducts susceptible to a retro-Diels-Alder (rDA) reaction, particularly at elevated temperatures.[4][5][10] This thermal reversibility is not a limitation but a feature that can be exploited for the design of dynamic materials and drug release systems.[6][11]

1.2. Stereoselectivity: A Tale of Two Adducts The reaction of furan with a maleimide dienophile can yield two diastereomeric products: the endo and exo adducts.

• Endo Adduct : This isomer is typically the kinetically favored product, forming faster at lower temperatures.[3][12] Its formation is often attributed to stabilizing secondary orbital interactions between the p-orbitals of the transitioning diene and the electron-withdrawing groups of the dienophile.

• Exo Adduct : This isomer is generally the more thermodynamically stable product.[4][8] Due to the reversibility of the reaction, the initially formed endo adduct can dissociate back to the starting materials, which can then recombine to form the more stable exo product, especially under prolonged reaction times or at higher temperatures.[3][4][13]

The ability to selectively target either the kinetic or thermodynamic product is a key synthetic objective and is highly dependent on the chosen reaction conditions.

Figure 1: Reaction landscape for the Furan-Maleimide Diels-Alder cycloaddition.

Factors Influencing Stereochemical Outcome

Precise control over the endo/exo product ratio is paramount for any synthetic application. This selectivity is not governed by a single variable but is rather a delicate balance of several experimental parameters.

Factor	Effect on Selectivity	Rationale & Causality
Temperature	Low temperatures (~0-25 °C) favor the kinetic endo adduct. High temperatures (>60 °C) strongly favor the thermodynamic exo adduct.	At low temperatures, the reaction is under kinetic control, and the lower activation energy pathway to the endo product dominates. At higher temperatures, the retro-Diels-Alder reaction becomes significant, allowing the system to reach thermodynamic equilibrium, which favors the more stable exo isomer.[3][13][14]
Solvent	Polar solvents can influence the reaction rate and selectivity. Water, in particular, has been shown to accelerate Diels-Alder reactions through the hydrophobic effect.[1][15] Ionic liquids have also been reported to reverse the typical selectivity, favoring the endo product.[10]	Solvent polarity can stabilize the transition state, affecting activation energies. Hydrophobic packing in aqueous media can pre-organize the reactants, accelerating the cycloaddition.[1]
Lewis Acid Catalysis	Lewis acids (e.g., AlCl₃, ZnI₂) can catalyze the reaction, often at low temperatures. Catalysis can sometimes enhance endo selectivity.	The Lewis acid coordinates to the carbonyl oxygen of the maleimide, lowering its LUMO energy and increasing its reactivity.[3] This enhancement allows the reaction to proceed at lower temperatures, favoring the kinetic product. However, care must be taken as furan can be sensitive to strong acids.[10]
Reaction Time	Short reaction times favor the kinetic endo product. Extended reaction times allow for equilibration to the thermodynamic exo product.	This is directly linked to the principle of kinetic versus thermodynamic control. The product distribution will shift from the fastest-formed product to the most-stable product over time, provided the reaction is reversible.[4]

Experimental Application Protocols

The following protocols provide a validated framework for the synthesis and characterization of the title compounds.

Protocol 1: Synthesis of 1-(2,5-Dimethylphenyl)-1H-pyrrole-2,5-dione (Dienophile)

This procedure adapts the standard synthesis of N-aryl maleimides from maleic anhydride and the corresponding aniline.[14]

• Step 1: Maleamic Acid Formation

  • In a 250 mL round-bottom flask, dissolve maleic anhydride (9.8 g, 0.1 mol) in 60 mL of glacial acetic acid with gentle warming.

  • Slowly add a solution of 2,5-dimethylaniline (12.1 g, 0.1 mol) in 20 mL of glacial acetic acid to the stirred maleic anhydride solution.

  • A precipitate of the intermediate N-(2,5-dimethylphenyl)maleamic acid will form. Stir the resulting slurry at room temperature for 1 hour.

• Step 2: Cyclization/Dehydration

  • To the slurry from Step 1, add anhydrous sodium acetate (4.1 g, 0.05 mol).

  • Add acetic anhydride (20.4 g, 0.2 mol) to the flask.

  • Heat the mixture to 80-90 °C with stirring for 2-3 hours. The solid will dissolve as the cyclization proceeds.

  • Monitor the reaction by TLC (e.g., 3:1 Hexane:Ethyl Acetate) until the maleamic acid spot is consumed.

• Step 3: Work-up and Purification

  • Allow the reaction mixture to cool to room temperature, then pour it slowly into 400 mL of ice-cold water with vigorous stirring.

  • A yellow precipitate of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione will form.

  • Collect the solid by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral.

  • Recrystallize the crude product from an ethanol/water mixture to yield the pure dienophile as a crystalline solid.

Protocol 2: Diels-Alder Reaction - Kinetic Control (Endo-Adduct Favored)

This protocol is designed to isolate the kinetically favored endo adduct by using low temperatures and shorter reaction times.

• Step 1: Reaction Setup

  • In a dry 100 mL flask under a nitrogen atmosphere, dissolve 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione (2.01 g, 10 mmol) in 40 mL of anhydrous diethyl ether or toluene.

  • Cool the solution to 0 °C in an ice bath.

• Step 2: Diene Addition

  • Add freshly distilled furan (1.02 g, 15 mmol, 1.5 equivalents) to the stirred dienophile solution at 0 °C.

  • Allow the reaction to stir at 0 °C for 4 hours, then let it stand at 4 °C (refrigerator) for 24-48 hours. Keep the reaction vessel protected from light, as some adducts can be light-sensitive.[14]

• Step 3: Product Isolation

  • The endo adduct will often precipitate from the solution as a white solid.

  • Collect the product by vacuum filtration and wash with a small amount of cold diethyl ether.

  • Dry the product under vacuum. The filtrate can be concentrated to yield a second crop of crystals, which may contain a higher ratio of the exo isomer.

Figure 2: General experimental workflow for the synthesis and analysis of furan-maleimide adducts.

Protocol 3: Diels-Alder Reaction - Thermodynamic Control (Exo-Adduct Favored)

This protocol utilizes higher temperatures to facilitate the retro-Diels-Alder reaction, allowing the system to equilibrate to the more stable exo adduct.[14]

• Step 1: Reaction Setup

  • In a 100 mL round-bottom flask equipped with a reflux condenser, combine 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione (2.01 g, 10 mmol) and furan (1.02 g, 15 mmol, 1.5 equivalents) in 50 mL of toluene.

• Step 2: Thermal Reaction

  • Heat the mixture to reflux (approx. 110 °C for toluene) and maintain for 12-24 hours.

  • Monitor the reaction progress and the endo/exo ratio by ¹H NMR analysis of aliquots. The reaction is complete when the ratio no longer changes significantly.

• Step 3: Product Isolation

  • Cool the reaction mixture to room temperature.

  • Reduce the solvent volume under reduced pressure until the product begins to crystallize.

  • Cool the mixture in an ice bath to maximize precipitation.

  • Collect the solid exo adduct by vacuum filtration, wash with cold hexanes, and dry under vacuum.

Structural Analysis and Characterization

Unambiguous structural determination is crucial to confirm the stereochemical outcome. Nuclear Magnetic Resonance (NMR) spectroscopy is the primary tool for distinguishing between endo and exo diastereomers.[4]

Proton Signal	Typical δ (ppm) for Exo Adduct	Typical δ (ppm) for Endo Adduct	Rationale for Chemical Shift Difference
Bridgehead Protons (HA)	~3.0 ppm (singlet)	~3.4 ppm (singlet)	In the endo isomer, these protons are in closer proximity to the electron cloud of the oxygen bridge, leading to deshielding and a downfield shift.[14]
Olefinic Protons (HB)	~6.5 ppm (singlet)	~6.5 ppm (singlet)	The chemical shift of these protons is generally similar for both isomers.
Succinimide Protons (HC)	~5.3 ppm (singlet)	~5.3 ppm (singlet)	The protons on the newly formed six-membered ring adjacent to the imide functionality often show distinct coupling patterns. In the endo isomer, HC can show coupling to the bridgehead proton HA, whereas this coupling is typically absent or very small in the exo isomer due to the dihedral angle.[16][17]

Note: Exact chemical shifts are dependent on the solvent and specific substitution patterns.

The Retro-Diels-Alder Reaction: A Tool for Dynamic Chemistry

The thermal reversibility of the furan-maleimide adduct is a defining characteristic. The retro-Diels-Alder (rDA) reaction regenerates the furan and maleimide components. The temperature at which the rDA occurs depends on the stereochemistry, with the endo adduct typically undergoing cycloreversion at a lower temperature than the more stable exo adduct.[13][18] This behavior is the foundation for creating self-healing polymers, thermally responsive drug delivery systems, and dynamic combinatorial libraries, where covalent bonds can be controllably broken and reformed.[7][12]

Figure 3: Key experimental factors governing the stereochemical outcome of furan Diels-Alder reactions.

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The Role of N-Substituted Maleimides in the Frontier of Self-Healing Materials: Application Notes and Protocols

The pursuit of materials that can autonomously repair damage, thereby extending their lifespan and enhancing safety, has led to significant advancements in the field of self-healing polymers.[1][2] Among the versatile chemical moieties enabling this functionality, N-substituted maleimides have emerged as a cornerstone for designing robust and efficient self-healing systems.[3] Their unique reactivity allows for the formation of dynamic covalent bonds that can be broken and reformed in response to external stimuli like heat or light, providing a mechanism for repeated healing.[4][5] This guide provides researchers, scientists, and drug development professionals with an in-depth understanding of the principles and practical applications of N-substituted maleimides in self-healing materials, complete with detailed experimental protocols.

Core Principles: The Chemistry of Reversible Bonding

The efficacy of N-substituted maleimides in self-healing materials is primarily rooted in their ability to participate in reversible reactions. Two predominant chemical strategies are widely employed: the Diels-Alder (DA) cycloaddition and the Michael addition reaction.

Thermally Reversible Diels-Alder Cycloaddition

The Diels-Alder reaction, a [4+2] cycloaddition between a conjugated diene and a dienophile, is a powerful tool for creating thermally remendable materials.[6][7] In this context, N-substituted maleimides serve as excellent dienophiles, while furan or anthracene derivatives are commonly used as the diene partners.[6][8]

The forward DA reaction, which forms the cross-linked, healed state of the polymer network, typically occurs at moderate temperatures.[9] Upon damage, the material can be healed by heating it to a higher temperature, which triggers the reverse (retro-Diels-Alder) reaction.[4][8] This process breaks the covalent bonds at the crack interface, allowing the polymer chains to flow and rebond upon cooling, thus restoring the material's integrity.[4][7] The furan-maleimide DA reaction is particularly well-studied due to its favorable reaction kinetics and the ability to proceed without side reactions over multiple healing cycles.[4]

Diagram of the Diels-Alder Reaction for Self-Healing

Caption: Reversible Diels-Alder reaction between furan and maleimide.

Reversible Michael Addition with Thiols

The Michael addition reaction between a thiol (-SH) and the activated double bond of a maleimide is another cornerstone of self-healing material design, particularly for hydrogels.[10][11][12] This "click" reaction is highly efficient and can proceed rapidly under mild, often physiological, conditions without the need for a catalyst.[11][12]

The resulting thioether bond can be designed to be reversible, for instance, through a retro-Michael reaction, which can be triggered by changes in pH or the presence of a reducing agent like glutathione.[13][14] This stimulus-responsive bond cleavage and reformation is particularly valuable in biomedical applications, such as targeted drug delivery and tissue engineering, where healing or degradation on demand is required.[10][13]

Diagram of the Thiol-Maleimide Michael Addition

Caption: Experimental workflow for quantifying self-healing efficiency.

Data Presentation and Interpretation

For a comprehensive evaluation of N-substituted maleimide-based self-healing materials, it is essential to present the data in a clear and comparative manner.

Table 1: Comparative Healing Efficiencies of Different Maleimide-Based Systems

Polymer System	Healing Chemistry	Healing Stimulus	Healing Conditions	Healing Efficiency (%)	Reference
Furan-Maleimide Polyurethane	Diels-Alder	Near-Infrared (NIR) Light	NIR irradiation	93.1	[1]
Epoxy with Furan and Maleimide	Diels-Alder	Heat	120°C for 30 min	~93.6	[15]
Polyimide with Disulfide Bonds	Disulfide Exchange	Heat	Tg + 30°C for 24 h	91.8	[16]
Thiol-Maleimide Hydrogel	Michael Addition	Contact	Room Temperature	Varies	[11][12]

Interpretation of Results:

• High healing efficiencies (above 90%) demonstrate the robustness of the chosen reversible chemistry. [1][15]* The healing conditions (temperature, time, stimulus) are critical parameters that determine the practical applicability of the material.

• Multiple healing cycles should be performed to assess the re-mendability of the material. A decrease in healing efficiency after several cycles may indicate side reactions or incomplete bond reformation.

• Characterization techniques such as FTIR, DSC, and rheology provide valuable insights into the chemical and physical changes occurring during the healing process.

Conclusion and Future Outlook

N-substituted maleimides are a versatile and powerful class of monomers for the development of advanced self-healing materials. Their participation in reversible Diels-Alder and Michael addition reactions allows for the creation of polymers that can repair damage and extend their operational lifetime. The protocols and guidelines presented here offer a solid foundation for researchers to explore and innovate in this exciting field. Future research will likely focus on developing systems that heal autonomously at ambient temperatures, possess enhanced mechanical properties, and are derived from sustainable resources. The continued exploration of maleimide chemistry will undoubtedly pave the way for the next generation of smart, resilient materials.

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• In Situ forming poly(ethylene glycol)-based hydrogels via thiol-maleimide Michael-type addition. (n.d.). National Institutes of Health.
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Application Notes &amp; Protocols: Synthesis of Advanced Block Copolymers Utilizing N-(2,5-dimethylphenyl)maleimide

Audience: Researchers, scientists, and drug development professionals engaged in polymer chemistry and materials science.

Abstract: This document provides a comprehensive guide to the synthesis of well-defined block copolymers incorporating N-(2,5-dimethylphenyl)maleimide. N-substituted maleimides are a valuable class of monomers due to the exceptional thermal stability and rigidity conferred by the imide ring in the polymer backbone.[1] Specifically, the 2,5-dimethylphenyl substitution offers steric bulk and hydrophobicity, leading to polymers with unique solubility profiles and high glass transition temperatures (Tg). This guide focuses on controlled/living radical polymerization (CLRP) techniques, which are essential for creating block copolymers with precise control over molecular weight, architecture, and low polydispersity.[2] We present detailed mechanistic insights and step-by-step protocols for Atom Transfer Radical Polymerization (ATRP), a robust and versatile method for this purpose.

Introduction: The Strategic Value of N-(2,5-dimethylphenyl)maleimide in Block Copolymers

Block copolymers, which consist of two or more distinct polymer chains covalently linked together, are fundamental to nanotechnology and advanced materials.[3] Their ability to self-assemble into ordered nanoscopic domains (e.g., spheres, cylinders, lamellae) makes them ideal for applications ranging from drug delivery vehicles to templates for nanolithography and high-performance thermoplastic elastomers.[3][4]

The choice of monomer is critical in tailoring the final properties of the material. N-(2,5-dimethylphenyl)maleimide is an attractive candidate for the "hard" or high-Tg block in a copolymer system for several reasons:

• High Thermal Stability: The rigid five-membered imide ring in the polymer backbone restricts chain mobility, leading to polymers with excellent thermal resistance.[1]

• Chemical Resistance: The imide functionality imparts good chemical stability.

• Tunable Properties: The N-substituent (2,5-dimethylphenyl) can be modified to control solubility and intermolecular interactions.

• Controlled Polymerizability: N-substituted maleimides can be effectively polymerized using CLRP techniques, enabling the synthesis of well-defined block architectures.[5]

This guide focuses on Atom Transfer Radical Polymerization (ATRP) as the primary method of synthesis. ATRP is a powerful technique that allows for the polymerization of a wide variety of monomers with excellent control over the resulting polymer structure.[6]

Mechanistic Foundation: Controlled Radical Polymerization

To synthesize block copolymers, one must employ a polymerization method that remains "living"—that is, the ends of the polymer chains remain active and capable of further reaction. This allows for the sequential addition of different monomers to grow distinct blocks.[3] ATRP is a premier example of such a controlled process.

The Atom Transfer Radical Polymerization (ATRP) Mechanism

ATRP is based on a reversible equilibrium between active, propagating radical species and dormant species. This equilibrium is catalyzed by a transition metal complex, typically copper(I) halide complexed with a nitrogen-based ligand.[2]

The key steps are:

• Activation: A dormant polymer chain, capped with a halogen atom (P-X), reacts with the copper(I) catalyst complex (Cu(I)/L). The halogen is transferred to the copper, oxidizing it to Cu(II)/L, and generating a propagating radical (P•).

• Propagation: The radical P• adds to a monomer molecule (M) to extend the polymer chain.

• Deactivation: The propagating radical reacts with the Cu(II)/L complex, abstracting the halogen atom back and returning to its dormant state (P-M-X).

This activation-deactivation cycle occurs rapidly and repeatedly. Because the concentration of active radicals is kept very low at any given moment, the likelihood of termination reactions is significantly reduced.[6] This allows polymer chains to grow simultaneously and uniformly, resulting in a polymer with a predictable molecular weight and a narrow molecular weight distribution (low Polydispersity Index, PDI).

Figure 1: The core equilibrium of ATRP. The rapid switching between dormant and active states, mediated by the copper catalyst, minimizes termination and allows for controlled chain growth.

Workflow for Block Copolymer Synthesis

The synthesis of an A-B diblock copolymer is achieved through sequential monomer addition. First, monomer A is polymerized to create a "macroinitiator"—a polymer chain that is still capped with a reactive halogen atom. After this first block is formed and purified, it is used to initiate the polymerization of monomer B.

Figure 2: General workflow for synthesizing an A-B diblock copolymer via sequential monomer addition using ATRP.

Detailed Protocol: Synthesis of Poly(styrene)-block-poly(N-(2,5-dimethylphenyl)maleimide)

This protocol details the synthesis of a well-defined diblock copolymer where polystyrene (PS) serves as the first block and poly(N-(2,5-dimethylphenyl)maleimide) (PDMPM) as the second.

Materials and Equipment

• Monomers: Styrene (St), N-(2,5-dimethylphenyl)maleimide (DMPM). Styrene should be passed through a column of basic alumina to remove inhibitors immediately before use.

• Initiator: Ethyl α-bromoisobutyrate (EBiB).

• Catalyst: Copper(I) bromide (CuBr).

• Ligand: N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA).

• Solvent: Anisole (anhydrous).

• Non-solvents: Methanol, Hexanes (for precipitation).

• Equipment: Schlenk line with vacuum and inert gas (Argon or Nitrogen) supply, oven-dried glassware (Schlenk flasks, syringes), magnetic stirrer hotplates, cannula, filtration apparatus.

Step 1: Synthesis of Polystyrene (PS) Macroinitiator

This step creates the first block, which will be used to initiate the second polymerization.

• Setup: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add CuBr (14.3 mg, 0.1 mmol).

• Reactant Addition: In a separate vial, prepare a solution of styrene (2.08 g, 20 mmol), EBiB (29.2 µL, 0.2 mmol), and PMDETA (41.8 µL, 0.2 mmol) in 2 mL of anisole.

• Degassing: Seal the Schlenk flask containing CuBr and the vial with the monomer solution. Subject both to three freeze-pump-thaw cycles on the Schlenk line to remove all dissolved oxygen.

• Initiation: Using a gas-tight syringe, transfer the degassed monomer solution into the Schlenk flask containing the catalyst under a positive pressure of inert gas.

• Polymerization: Immerse the flask in a preheated oil bath at 110 °C and stir vigorously. The solution should turn dark green/brown, indicating the formation of the active catalyst complex.

• Monitoring & Termination: Allow the reaction to proceed for 4-6 hours to reach approximately 50-60% conversion. To terminate, open the flask to air and add 5 mL of THF to dilute the mixture. This exposure to oxygen deactivates the copper catalyst.

• Purification: Precipitate the polymer by slowly adding the reaction mixture dropwise into 200 mL of cold, stirring methanol. The white polystyrene will crash out of solution.

• Isolation: Collect the polymer by vacuum filtration, wash with fresh methanol, and dry under vacuum at 40 °C overnight. The resulting white powder is the PS-Br macroinitiator.

Step 2: Synthesis of PS-b-PDMPM Block Copolymer

• Setup: In a clean, dry Schlenk flask, add the purified PS-Br macroinitiator (e.g., 1.0 g, assuming Mn ≈ 5,000 g/mol , this is 0.2 mmol), N-(2,5-dimethylphenyl)maleimide (DMPM) (0.80 g, 4.0 mmol), and CuBr (14.3 mg, 0.1 mmol).

• Ligand/Solvent Addition: In a separate vial, add PMDETA (20.9 µL, 0.1 mmol) to 4 mL of anisole.

• Degassing: Seal both the flask and the vial and perform three freeze-pump-thaw cycles to remove oxygen.

• Initiation: Cannula transfer the degassed PMDETA/anisole solution into the flask containing the solids under inert gas.

• Polymerization: Place the flask in a preheated oil bath at 90 °C and stir. The polymerization of N-substituted maleimides is typically conducted at a slightly lower temperature than styrene.

• Termination: After 8-12 hours, terminate the reaction by exposing it to air and diluting with 5 mL of THF.

• Purification: Pass the diluted solution through a short column of neutral alumina to remove the copper catalyst. Concentrate the solution and precipitate the block copolymer into a large volume of cold hexanes or a methanol/water mixture (70/30 v/v). The choice of non-solvent may need optimization based on the final block ratio.

• Isolation: Collect the polymer by filtration and dry under vacuum at 50 °C to a constant weight.

Parameter	Step 1: PS Macroinitiator	Step 2: PS-b-PDMPM	Causality & Rationale
Monomer	Styrene	N-(2,5-dimethylphenyl)maleimide	Sequential addition to grow distinct blocks. Styrene is chosen for its well-behaved ATRP kinetics.
[M]:[I]:[Cu]:[L]	100 : 1 : 0.5 : 1	20 : 1 (macro-I) : 0.5 : 0.5	Ratios are chosen to target a specific degree of polymerization (DP) for each block and maintain catalytic activity.
Temperature	110 °C	90 °C	Optimal temperature balances polymerization rate and control. Maleimide polymerization is often better controlled at slightly lower temperatures.
Target Mn	~10,000 g/mol	~14,000 g/mol	The final molecular weight is the sum of the macroinitiator and the newly formed PDMPM block.
Expected PDI	< 1.20	< 1.35	A low PDI is the hallmark of a controlled polymerization, indicating uniform chain growth.

Essential Characterization

Confirming the successful synthesis of the block copolymer is critical.

• ¹H NMR Spectroscopy: This technique confirms the chemical composition. The spectrum of the final polymer should show characteristic peaks for both the polystyrene block (aromatic protons at ~6.3-7.2 ppm) and the PDMPM block (aromatic protons of the dimethylphenyl group at ~7.0-7.2 ppm and methyl protons at ~2.2-2.4 ppm). Comparing the integration of these distinct peaks allows for the calculation of the block copolymer composition.

• Gel Permeation Chromatography (GPC): GPC is used to determine molecular weight and PDI. A successful chain extension will be evident by a clear shift of the entire molecular weight distribution to a higher molecular weight compared to the PS macroinitiator, while maintaining a low PDI.

Applications in Research and Development

The unique properties of PS-b-PDMPM copolymers make them suitable for several advanced applications:

• High-Performance Thermoplastics: The high Tg of the PDMPM block can significantly enhance the use temperature and mechanical properties of the material.

• Nanopatterning: The ability to self-assemble allows these polymers to be used as templates for creating ordered arrays of nanoparticles or as etch resists in nanolithography.

• Drug Delivery: By modifying the first block to be hydrophilic (e.g., using poly(ethylene glycol) or poly(acrylic acid)), amphiphilic block copolymers can be formed. These can self-assemble in aqueous solutions to form micelles capable of encapsulating hydrophobic drugs, with the PDMPM block forming the stable core.

References

• Chaudhary, J., & Chauhan, N. P. S. (2013).

• Li, M., & Matyjaszewski, K. (2011). Block Copolymers: Synthesis, Self-Assembly, and Applications. MDPI. [Link]

• Matyjaszewski, K., & Xia, J. (2001).
• Davis, K. A., & Matyjaszewski, K. (2000). Simple and Effective One-Pot Synthesis of (Meth)Acrylic Block Copolymers Through Atom Transfer Radical Polymerization. Journal of Polymer Science Part A: Polymer Chemistry.
• Li, M., De, P., Gondi, S. R., & Sumerlin, B. S. (2008). End group transformations of RAFT-generated polymers with bismaleimides: functional telechelics and modular block copolymers. Journal of Polymer Science, Part A: Polymer Chemistry.

• Clouthier, S. M., Tanaka, J., & You, W. (2022). Photomediated RAFT step-growth polymerization with maleimide monomers. Polymer Chemistry. [Link]

• Mantovani, G., Lecolley, F., Tao, L., Haddleton, D. M., Clerx, J., Cornelissen, J. J. L. M., & Velonia, K. (2005). Design and synthesis of N-maleimido-functionalized hydrophilic polymers via copper-mediated living radical polymerization: a suitable alternative to PEGylation chemistry. Journal of the American Chemical Society. [Link]

• Gao, C., & Yan, D. (2001). Atom Transfer Radical Copolymerization of N-Phenylmaleimide and Styrene Initiated with Dendritic Polyarylether 2-Bromoisobutyrate. Journal of Polymer Science Part A: Polymer Chemistry.

• Anastasaki, A., Nikolaou, V., & Haddleton, D. M. (2021). Atom transfer radical polymerization. Nature Reviews Methods Primers. [Link]

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Application Notes &amp; Protocols: Michael Addition Reactions Involving 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione

Prepared for: Researchers, Scientists, and Drug Development Professionals From: The Senior Application Scientist's Desk

Foreword: Strategic Importance of N-(2,5-Dimethylphenyl) Maleimide in Covalent Chemistry

In the landscape of modern synthetic and medicinal chemistry, the ability to form stable, covalent linkages under mild conditions is paramount. The N-substituted maleimide scaffold is a cornerstone of this effort, serving as a highly reliable electrophile (a Michael acceptor) for a variety of nucleophiles. Among these, 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione stands out. Its N-aryl substitution offers distinct advantages over common N-alkyl maleimides, particularly in the context of bioconjugation, where the stability of the resulting adduct is critical for therapeutic efficacy and diagnostic accuracy.

The dimethylphenyl substituent enhances the electrophilicity of the maleimide's carbon-carbon double bond while influencing the stability of the final conjugate. This guide provides an in-depth exploration of the Michael addition reaction using this specific reagent, moving beyond simple procedural lists to explain the underlying chemical principles, strategic considerations for protocol design, and detailed, field-tested methodologies.

The Core Mechanism: A Nucleophilic Conjugate Addition

The Michael addition is a conjugate addition of a nucleophile (the "Michael donor") to an α,β-unsaturated carbonyl compound (the "Michael acceptor"). In the case of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione, the electron-withdrawing nature of the two adjacent carbonyl groups renders the double bond highly electron-deficient and thus susceptible to nucleophilic attack at the β-carbon.

The reaction is most frequently employed with soft nucleophiles, such as thiols (thiolates), which exhibit a strong preference for 1,4-conjugate addition over 1,2-addition to the carbonyl carbon. The general mechanism, particularly for the widely used thiol-maleimide reaction, proceeds as follows:

• Nucleophile Activation: In base-catalyzed reactions, a base abstracts a proton from the nucleophile (e.g., a thiol, R-SH) to generate a more potent nucleophilic species (the thiolate anion, R-S⁻). In polar, protic solvents, this can occur without an external catalyst.

• Nucleophilic Attack: The activated nucleophile attacks one of the sp²-hybridized carbons of the maleimide double bond.

• Intermediate Formation: This attack forms a resonance-stabilized enolate intermediate.

• Protonation: The enolate is rapidly protonated by the solvent or a proton source, yielding the stable thioether succinimide adduct.

This process is highly efficient and often considered a "click chemistry" reaction due to its speed, selectivity, and mild reaction conditions.

Caption: Conjugation and Stability Pathways for N-Aryl Maleimides.

Experimental Protocols and Methodologies

General Considerations

• Reagent Purity: 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione should be of high purity. It can be synthesized from 2,5-dimethylaniline and maleic anhydride. Ensure nucleophiles are pure and thiols are freshly prepared or stored under inert gas to prevent oxidation.

• Solvent Selection: The choice of solvent can influence reaction kinetics. Anhydrous, polar aprotic solvents like DMF, DMSO, or THF are suitable for many Michael additions. For bioconjugation, aqueous buffers (pH 6.5-7.5) are standard to ensure thiol selectivity.

• Reaction Monitoring: Progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the consumption of starting material and formation of the product.

Protocol 1: Thiol-Michael Addition with Benzyl Thiol

This protocol describes a general procedure for the addition of a simple thiol to 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione, catalyzed by a mild base.

Materials:

• 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione

• Benzyl Thiol

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Standard workup and purification reagents (e.g., 1M HCl, saturated NaHCO₃, brine, anhydrous MgSO₄, silica gel).

Caption: Experimental Workflow for Thiol-Michael Addition.

Step-by-Step Procedure:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione (1.0 eq). Dissolve in anhydrous DCM (approx. 0.1 M concentration).

• Addition of Nucleophile: Add benzyl thiol (1.0 eq) to the solution via syringe.

• Initiation: Cool the mixture to 0°C using an ice bath. Add triethylamine (1.1 eq) dropwise. The base acts as a catalyst to deprotonate the thiol.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction'

Application Notes and Protocols for Cross-linking Polymers with Bismaleimide Derivatives

Introduction: The Versatility of Bismaleimide Cross-linking

Bismaleimide (BMI) resins are a class of thermosetting polymers renowned for their exceptional thermal stability, mechanical strength, and resistance to harsh environments.[1][2][3][4][5][6] At the heart of their performance lies the maleimide group, a reactive moiety that enables the formation of highly cross-linked, three-dimensional polymer networks. This covalent network structure is the cornerstone of their desirable properties, but it also contributes to their inherent brittleness.[5]

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the principles and practices of cross-linking polymers using bismaleimide derivatives. We will delve into the key reaction mechanisms, provide detailed experimental protocols for various applications, and offer insights into the characterization of these robust materials. Our focus is to not only present the "how" but also the "why," empowering you to rationally design and troubleshoot your cross-linking strategies.

Core Principles: The Chemistry of Bismaleimide Cross-linking

The reactivity of the carbon-carbon double bond within the maleimide ring is the foundation of BMI cross-linking. Two primary reaction pathways are predominantly employed: the Michael addition and the Diels-Alder reaction. The choice of reaction dictates the selection of the polymer and the resulting network properties.

Michael Addition: A Versatile Thiol-Maleimide and Amine-Maleimide Conjugation

The Michael addition is a highly efficient and specific reaction, particularly the thiol-maleimide reaction, which proceeds rapidly at physiological pH and temperature.[7] This makes it an ideal choice for biomedical applications where mild reaction conditions are paramount. The reaction involves the nucleophilic attack of a thiol or an amine on the electron-deficient double bond of the maleimide ring, forming a stable thioether or amine linkage.[8][9]

• Causality: The high specificity of the maleimide-thiol reaction minimizes side reactions, leading to a well-defined and homogenous network structure. At a neutral pH of 7, the reaction with a sulfhydryl group is approximately 1000 times faster than with an amine, allowing for selective conjugation in complex systems.[9]

Diels-Alder Reaction: A Thermally Reversible Cross-linking Strategy

The Diels-Alder reaction is a [4+2] cycloaddition between a conjugated diene and a dienophile (in this case, the maleimide). A common diene partner for bismaleimides is a furan-functionalized polymer.[10][11][12] A key feature of the furan-maleimide Diels-Alder reaction is its thermal reversibility.[10][11] The cross-links can be broken at elevated temperatures (retro-Diels-Alder) and reformed upon cooling, imparting self-healing and re-processable characteristics to the material.

• Causality: The ability to control the cross-linking state with temperature opens up possibilities for creating "smart" materials that can be repaired or reshaped on demand. The forward reaction typically occurs at moderate temperatures (e.g., 60°C), while the reverse reaction is triggered at higher temperatures (e.g., >110°C).[13]

Experimental Workflows and Protocols

This section provides detailed protocols for key applications of bismaleimide cross-linking.

Protocol 1: Thiol-Maleimide Cross-linking of a Synthetic Polymer for Hydrogel Formation

This protocol describes the preparation of a hydrogel by cross-linking a thiol-functionalized polymer with a bismaleimide cross-linker. This method is widely used in drug delivery and tissue engineering.[14][15][16]

Materials:

• Thiol-functionalized polymer (e.g., thiol-modified hyaluronic acid, polyethylene glycol dithiol)

• Bismaleimide cross-linker (e.g., 1,1'-(Methylene-di-4,1-phenylene)bismaleimide)

• Anhydrous, amine-free solvent (e.g., Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF))

• Phosphate-buffered saline (PBS), pH 7.0-7.4

• Quenching solution (e.g., 1 M cysteine or dithiothreitol (DTT))

Procedure:

• Polymer Preparation: Dissolve the thiol-functionalized polymer in PBS at the desired concentration. If the polymer has disulfide bonds, reduce them to free thiols using a reducing agent like Tris(2-carboxyethyl)phosphine (TCEP), followed by purification to remove the reducing agent.[9]

• Cross-linker Preparation: Immediately before use, prepare a stock solution of the bismaleimide cross-linker in DMSO or DMF. The concentration will depend on the desired cross-linking density.

• Cross-linking Reaction: Add the bismaleimide stock solution to the polymer solution with gentle mixing. The molar ratio of maleimide groups to thiol groups should be optimized for the desired gelation time and mechanical properties. A 1:1 or a slight excess of maleimide is a good starting point.

• Gelation: Allow the mixture to stand at room temperature or 37°C. Gelation time can range from minutes to hours depending on the concentrations and reactivity of the components.

• Quenching (Optional): To stop the reaction and cap any unreacted maleimide groups, add the quenching solution.

• Purification: Purify the hydrogel by dialysis or washing with PBS to remove unreacted reagents and solvent.

Workflow Diagram:

Caption: Workflow for Thiol-Maleimide Hydrogel Formation.

Protocol 2: Diels-Alder Cross-linking of a Furan-Modified Polyester

This protocol details the thermally reversible cross-linking of a furan-functionalized polyester with a bismaleimide, a method suitable for creating re-processable thermosets.[10][11]

Materials:

• Furan-modified polyester

• Bismaleimide cross-linker (e.g., a bio-based aliphatic bismaleimide)

• Solvent (e.g., Chloroform or DMSO)

Procedure:

• Solution Preparation: Separately dissolve the furan-modified polyester and the bismaleimide cross-linker in the chosen solvent.[11]

• Mixing: Combine the two solutions in a mold or reaction vessel. The molar ratio of furan to maleimide groups can be varied to control the cross-linking density. A 1:0.5 ratio is a common starting point.[11]

• Cross-linking (Diels-Alder Reaction): Heat the mixture at a temperature that promotes the forward Diels-Alder reaction (typically 55-60°C) while allowing the solvent to evaporate.[11] This can be done on a hot plate followed by a final curing step in an oven.[11]

• Characterization: The cross-linked polymer can be characterized for its thermal and mechanical properties.

• De-cross-linking (Retro-Diels-Alder Reaction): To demonstrate reversibility, heat the cross-linked material to a higher temperature (e.g., 120°C).[11] The material should soften or dissolve, indicating the breaking of the Diels-Alder cross-links.

• Re-cross-linking: Upon cooling, the material should re-harden as the Diels-Alder cross-links reform.

Workflow Diagram:

Caption: Thermally Reversible Diels-Alder Cross-linking Workflow.

Characterization of Cross-linked Polymers

A thorough characterization of the cross-linked network is crucial to understanding its structure-property relationships.

Technique	Information Obtained
Fourier-Transform Infrared Spectroscopy (FTIR)	Confirms the disappearance of reactive groups (e.g., maleimide C=C bond) and the formation of new linkages, indicating successful cross-linking.
Dynamic Mechanical Analysis (DMA)	Determines the glass transition temperature (Tg), storage modulus (a measure of stiffness), and loss modulus. An increase in Tg and storage modulus typically indicates a higher cross-linking density.[17][18]
Thermogravimetric Analysis (TGA)	Evaluates the thermal stability of the cross-linked polymer by measuring weight loss as a function of temperature.[19]
Swelling Studies	The degree of swelling in a suitable solvent is inversely proportional to the cross-linking density. A lower swelling ratio indicates a more densely cross-linked network.[20]
Rheology	Measures the viscoelastic properties of the material, providing information on gelation time and the mechanical strength of the hydrogel.

Quantitative Data on Bismaleimide Cross-linked Polymers

The properties of the final cross-linked polymer are highly dependent on the specific bismaleimide, the polymer backbone, and the curing conditions.

Polymer System	Bismaleimide Cross-linker	Curing Conditions	Flexural Strength (MPa)	Flexural Modulus (GPa)	Glass Transition Temp. (Tg) (°C)	5% Weight Loss Temp. (°C)
Amine-terminated branched polymer	4,4'-Bismaleimidodiphenylmethane (BDM) based system	Michael Addition	189	5.2	>270	>400
Furan-functionalized polyester	Bio-based aliphatic bismaleimide	Diels-Alder	Up to 9.3 (Tensile Strength)	-	Up to 136 (Dissociation Temp.)	-
Bromobutyl rubber	4,4'-Bismaleimidodiphenylmethane (BMDM)	Thermal Curing	18.3 (after aging)	-	-	>480

Note: The properties listed are representative values from various studies and can vary significantly based on the specific formulation and processing parameters.[1][4][6][21][22]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Incomplete or Slow Gelation/Curing	- Insufficient concentration of reactants- Inactive functional groups (e.g., oxidized thiols)- Incorrect pH for Michael addition- Insufficient temperature for Diels-Alder	- Increase the concentration of the polymer and/or cross-linker.- For thiol-maleimide reactions, ensure thiols are in their reduced form.- Adjust the pH of the buffer to the optimal range (6.5-7.5 for thiol-maleimide).- Increase the curing temperature for Diels-Alder reactions.
Brittle Cured Product	- High cross-linking density- Rigid polymer backbone and/or cross-linker	- Reduce the amount of bismaleimide cross-linker.- Introduce flexible spacers into the polymer backbone or use a more flexible bismaleimide derivative.- Incorporate toughening agents.[23]
Precipitation of Cross-linker	- Low solubility of the bismaleimide in the reaction medium	- Increase the proportion of organic co-solvent (e.g., DMSO) in the reaction mixture, ensuring it does not exceed a concentration that would be detrimental to the application (e.g., cell viability).[24]
Low Reversibility in Diels-Alder Systems	- Side reactions at high temperatures- Incomplete retro-Diels-Alder reaction	- Optimize the de-cross-linking temperature to minimize side reactions.- Ensure sufficient time at the retro-Diels-Alder temperature for the cross-links to break.- Consider using a different furan or maleimide derivative with more favorable reaction kinetics.

Conclusion

Cross-linking polymers with bismaleimide derivatives offers a powerful and versatile platform for creating high-performance materials with tailored properties. By understanding the underlying chemistry of Michael addition and Diels-Alder reactions, researchers can rationally design and synthesize materials for a wide range of applications, from robust composites for demanding industrial applications to biocompatible hydrogels for regenerative medicine. The protocols and troubleshooting guide provided herein serve as a starting point for exploring the vast potential of bismaleimide cross-linking chemistry.

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• Thermally stable bromobutyl rubber with a high crosslinking density based on a 4,4′-bismaleimidodiphenylmethane curing agent. (n.d.). ResearchGate. Retrieved from [Link]

• Thermoreversible Diels–Alder Cross-Linking of BHMF-Based Polyesters: Synthesis, Characterization and Rheology. (2025). ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• Thermoreversible Diels–Alder Cross-Linking of BHMF-Based Polyesters: Synthesis, Characterization and Rheology. (n.d.). PMC. Retrieved from [Link]

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• A Rapid Crosslinkable Maleimide-Modified Hyaluronic Acid and Gelatin Hydrogel Delivery System for Regenerative Applications. (2021). PMC. Retrieved from [Link]

• Effective Cross-link Density: A Robust Metric for Structure-Property Relationship in Complex Polymer Networks. (n.d.). ChemRxiv. Retrieved from [Link]

• Maleimide cross-linked bioactive PEG hydrogel exhibits improved reaction kinetics and cross-linking for cell encapsulation and in-situ delivery. (n.d.). PMC. Retrieved from [Link]

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• Diels–Alder Cycloadditions of Bio-Derived Furans with Maleimides as a Sustainable «Click» Approach towards Molecular, Macromolecular and Hybrid Systems. (2021). MDPI. Retrieved from [Link]

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• Preparation and Rheological Evaluation of Thiol–Maleimide/Thiol–Thiol Double Self-Crosslinking Hyaluronic Acid-Based Hydrogels as Dermal Fillers for Aesthetic Medicine. (2024). PMC. Retrieved from [Link]

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• 10. pubs.acs.org [pubs.acs.org]
• 11. Thermoreversible Diels–Alder Cross-Linking of BHMF-Based Polyesters: Synthesis, Characterization and Rheology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cross-Linking of Polypropylene via the Diels–Alder Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Alternative Natural Rubber Cross-Linking Utilizing a Disulfide-Containing Bismaleimide | MDPI [mdpi.com]
• 14. A Rapid Crosslinkable Maleimide-Modified Hyaluronic Acid and Gelatin Hydrogel Delivery System for Regenerative Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Maleimide cross-linked bioactive PEG hydrogel exhibits improved reaction kinetics and cross-linking for cell encapsulation and in-situ delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Preparation and Rheological Evaluation of Thiol–Maleimide/Thiol–Thiol Double Self-Crosslinking Hyaluronic Acid-Based Hydrogels as Dermal Fillers for Aesthetic Medicine - PMC [pmc.ncbi.nlm.nih.gov]
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• 24. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]

Application Notes and Protocols: The Use of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione in Advanced Drug Delivery Systems

Introduction: A New Horizon in Bioconjugation Stability

The landscape of targeted therapeutics, particularly in the realm of Antibody-Drug Conjugates (ADCs), is continually evolving, with a significant focus on enhancing the stability and efficacy of these complex biomolecules.[1][2][3] A cornerstone of ADC development is the covalent linkage of a potent cytotoxic agent to a monoclonal antibody via a chemical linker.[4][5] The maleimide-thiol conjugation reaction has long been a favored method for this purpose, prized for its high selectivity and rapid kinetics under physiological conditions.[2][3] However, the Achilles' heel of traditional N-alkyl maleimide linkers lies in the reversibility of the resulting thiosuccinimide bond, which can lead to premature drug release through a retro-Michael reaction in the presence of endogenous thiols like glutathione.[2][6][7] This not only diminishes the therapeutic window but also elevates the risk of off-target toxicities.[2]

This application note details the use of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione , an N-aryl maleimide derivative, as a strategic tool to overcome the stability challenges inherent in conventional maleimide-based bioconjugation. We will explore the chemical principles that underpin the enhanced stability of conjugates derived from this compound and provide detailed protocols for its application in the development of robust drug delivery systems.

The Scientific Rationale: Leveraging N-Aryl Substitution for Enhanced Stability

The key to the superior performance of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione lies in the electronic properties of the N-aryl substituent. Compared to their N-alkyl counterparts, N-aryl maleimides offer a significant advantage: they promote the rapid hydrolysis of the thiosuccinimide ring after conjugation.[2][4][5][8] This hydrolysis is a critical post-conjugation event that transforms the reversible thioether linkage into a stable, ring-opened maleamic acid derivative, which is resistant to the retro-Michael reaction.[2][9]

The N-phenyl group, in this case, a 2,5-dimethylphenyl group, is electron-withdrawing, which accelerates the rate of hydrolysis of the thiosuccinimide ring.[2][8][9][10] While the methyl groups are electron-donating, the overall aryl substitution still provides a significant increase in the rate of this stabilizing hydrolysis compared to N-alkyl maleimides.[4][5] Furthermore, N-aryl maleimides have been shown to react more rapidly with thiols than N-alkyl maleimides, allowing for faster and more efficient conjugation reactions.[10][11]

The steric hindrance introduced by the ortho-methyl group on the phenyl ring may slightly modulate the reaction kinetics, a factor that should be considered during optimization. However, the overarching benefit of enhanced conjugate stability through accelerated hydrolysis makes 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione a compelling choice for the development of next-generation ADCs and other targeted drug delivery platforms.

Visualizing the Mechanism: From Reversible Adduct to Stable Conjugate

The following diagram illustrates the conjugation of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione with a thiol-containing biomolecule and the subsequent stabilizing hydrolysis.

Caption: Thiol-maleimide conjugation and stabilization pathway.

Experimental Protocols

Protocol 1: General Procedure for Thiol-Maleimide Conjugation

This protocol outlines the fundamental steps for conjugating 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione to a thiol-containing biomolecule, such as a cysteine-engineered antibody.

Materials:

• Thiol-containing biomolecule (e.g., antibody) in a suitable buffer (e.g., PBS, pH 7.2-7.5)

• 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione

• Anhydrous, amine-free dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Reducing agent (if necessary, e.g., TCEP)

• Degassed conjugation buffer (e.g., phosphate-buffered saline (PBS) with 1 mM EDTA, pH 7.2-7.5)

• Quenching reagent (e.g., N-acetylcysteine)

• Purification system (e.g., size-exclusion chromatography (SEC) column)

Procedure:

• Biomolecule Preparation:

  • If the thiol groups are present as disulfides, reduction is necessary. Dissolve the biomolecule in degassed conjugation buffer to a concentration of 1-10 mg/mL.[12][13]

  • Add a 10- to 100-fold molar excess of TCEP and incubate at room temperature for 30-60 minutes.[13] Note: Avoid DTT as it requires removal before adding the maleimide.

  • If the biomolecule already possesses free thiols, proceed directly to step 2.

• Maleimide Reagent Preparation:

  • Immediately before use, prepare a 10 mM stock solution of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione in anhydrous DMF or DMSO.[12][13]

• Conjugation Reaction:

  • Add the maleimide stock solution to the prepared biomolecule solution to achieve a 10- to 20-fold molar excess of the maleimide.[13] The optimal ratio should be determined empirically.

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight, with gentle mixing and protection from light.[14]

• Quenching:

  • To consume any unreacted maleimide, add a quenching reagent such as N-acetylcysteine to a final concentration of 1-5 mM.

  • Incubate for an additional 20-30 minutes at room temperature.

• Purification:

  • Remove the excess maleimide reagent and other small molecules by purifying the conjugate using an appropriate method, such as SEC.

• Characterization:

  • Determine the protein concentration (e.g., by measuring absorbance at 280 nm).

  • Calculate the drug-to-antibody ratio (DAR) using techniques such as UV-Vis spectroscopy, mass spectrometry, or hydrophobic interaction chromatography (HIC).

  • Assess the purity and aggregation state of the conjugate by SEC.

Protocol 2: Post-Conjugation Hydrolysis for Enhanced Stability

For applications demanding the highest level of stability, a controlled hydrolysis step can be implemented to ensure complete conversion of the thiosuccinimide to the stable ring-opened form.

Procedure:

• Following the conjugation reaction (Protocol 1, step 3) and before quenching, adjust the pH of the reaction mixture to 8.5-9.0 using a suitable buffer (e.g., 100 mM sodium phosphate).

• Incubate the mixture at room temperature or 37°C for 1-2 hours.

• Monitor the progress of the hydrolysis by mass spectrometry until the reaction is complete.

• Proceed with the quenching and purification steps as described in Protocol 1.

Data Presentation: Reaction Parameters and Expected Outcomes

Parameter	Recommended Range	Rationale
pH	6.5 - 7.5	Optimal for selective reaction of maleimide with thiols over amines.[10]
Temperature	4°C - Room Temperature	Milder temperatures preserve protein integrity.
Molar Excess of Maleimide	10-20 fold	Ensures efficient conjugation, but should be optimized to minimize side reactions.[13]
Reaction Time	1-4 hours	N-aryl maleimides react rapidly; longer times may not be necessary.[10][11]
Post-conjugation Hydrolysis pH	8.5 - 9.0	Basic pH accelerates the hydrolysis of the thiosuccinimide ring for enhanced stability.

Troubleshooting and Scientific Insights

• Low Conjugation Efficiency:

  • Cause: Incomplete reduction of disulfide bonds or oxidation of free thiols.

  • Solution: Ensure the use of fresh, high-quality reducing agents and degassed buffers. Optimize the concentration of the reducing agent and incubation time.

• Precipitation of Biomolecule:

  • Cause: The addition of organic solvent (DMF/DMSO) may cause the biomolecule to precipitate.

  • Solution: Add the maleimide stock solution slowly while gently vortexing. Keep the final concentration of the organic solvent to a minimum (typically <10% v/v).

• Incomplete Hydrolysis:

  • Cause: Insufficient incubation time or suboptimal pH for the hydrolysis step.

  • Solution: Extend the incubation time for the post-conjugation hydrolysis step and ensure the pH is maintained within the 8.5-9.0 range. Monitor the reaction by mass spectrometry to confirm completion.

Conclusion: A Step Forward in Robust Drug Delivery

The use of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione represents a significant advancement in the field of bioconjugation for drug delivery. By leveraging the principles of N-aryl maleimide chemistry, researchers can create highly stable and effective targeted therapeutics. The accelerated hydrolysis of the thiosuccinimide linkage post-conjugation effectively mitigates the risk of premature drug release, a critical factor in improving the safety and efficacy of ADCs and other drug conjugates.[2][4][5] The protocols and insights provided in this application note are intended to serve as a comprehensive guide for scientists and drug development professionals seeking to harness the potential of this promising bioconjugation reagent.

References

• Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. (n.d.). MDPI. Retrieved from [Link]

• Fontaine, S. D., Reid, R. R., Robinson, L. H., Ashley, G. W., & Santi, D. V. (2015). Long-Term Stabilization of Maleimide–Thiol Conjugates.

• Chemical reactivity and antimicrobial activity of N-substituted maleimides. (n.d.). Taylor & Francis. Retrieved from [Link]

• Christie, R. J., Fleming, R., Bezabeh, B., Woods, R., Mao, S., & Su, Z. (2015). Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. Journal of Controlled Release, 220, 660-670.

• Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. (n.d.). ResearchGate. Retrieved from [Link]

• Ring Substituent Effects on the Thiol Addition and Hydrolysis Reactions of N-Arylmaleimides. (n.d.). ResearchGate. Retrieved from [Link]

• (PDF) Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. (n.d.). ResearchGate. Retrieved from [Link]

• Kalia, J., & Raines, R. T. (2008). Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement. Peptide Science, 90(4), 567-573.

• On-Demand Thio-Succinimide Hydrolysis for the Assembly of Stable Protein–Protein Conjugates. (n.d.). PubMed Central (PMC). Retrieved from [Link]

• Strengthening Maleimide-Based ADCs: How to Prevent Premature Payload Release. (n.d.). SigutLabs. Retrieved from [Link]

• Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. (n.d.). Kinam Park. Retrieved from [Link]

• Development of applicable thiol-linked antibody–drug conjugates with improved stability and therapeutic index. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]

• Lahnsteiner, M., Kastner, A., Mayr, J., Roller, A., Keppler, B. K., & Kowol, C. R. (2020). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. Chemistry – A European Journal, 26(69), 15867-15871.

• Concept of resonance-promoted thiosuccinimide hydrolysis. (n.d.). ResearchGate. Retrieved from [Link]

• On-Demand Thio-Succinimide Hydrolysis for the Assembly of Stable Protein–Protein Conjugates. (n.d.). Journal of the American Chemical Society. Retrieved from [Link]

• Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. (n.d.). PubMed Central (PMC). Retrieved from [Link]

• Baldwin, A. D., & Kiick, K. L. (2011). Tunable degradation of maleimide-thiol adducts in reducing environments.

• One-pot thiol–amine bioconjugation to maleimides: simultaneous stabilisation and dual functionalisation. (n.d.). PubMed Central (PMC). Retrieved from [Link]

• Maleimide–thiol adducts stabilized through stretching. (2019, April 1). East China Normal University. Retrieved from [Link]

• Maleimide–thiol adducts stabilized through stretching. (n.d.). Semantic Scholar. Retrieved from [Link]

• New Aspects of the Reaction of Thioacetamide and N-Substituted Maleimides. (2022, December 12). PubMed Central (PMC). Retrieved from [Link]

• Study on Synthesis of 1-(2-Acetylphenyl)-2,5-Dimethyl-1H-Pyrrole and Its Application in Tobacco Flavoring. (n.d.). Semantic Scholar. Retrieved from [Link]

• SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. (n.d.). CIBTech. Retrieved from [Link]

• Synthesis and evaluation of 1H-pyrrole-2,5-dione derivatives as cholesterol absorption inhibitors for suppressing the formation of foam cells and inflammatory response. (2018, May 1). PubMed. Retrieved from [Link]

• Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents. (n.d.). MDPI. Retrieved from [Link]

• Synthesis of 2,5-dimethyl-1-phenyl-1H-pyrrole in different solvents. (n.d.). ResearchGate. Retrieved from [Link]

• 1-(2,4-DIMETHYLPHENYL)-1H-PYRROLE-2,5-DIONE. (n.d.). precisionFDA. Retrieved from [Link]

• Synthesis and characterization of 1,3,4,6-tetraarylpyrrolo[3,2-b]-pyrrole-2,5-dione (isoDPP)-based donor–acceptor polymers with low band gap. (n.d.). RSC Publishing. Retrieved from [Link]

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Preparation of Antibody-Drug Conjugates using Thiol-Maleimide Chemistry: An Application Guide

<_

• Title:

• Introduction: A brief overview of Antibody-Drug Conjugates (ADCs), the importance of the linker in ADC design, and an introduction to maleimide-based linkers for conjugation to cysteine residues.

• Part 1: Scientific Principles of Thiol-Maleimide Conjugation:

  • The Core Reaction: Michael Addition: A detailed explanation of the chemical reaction between the thiol group of a cysteine residue and the maleimide group of the linker.

  • Critical Reaction Parameters: In-depth discussion on the importance of pH, temperature, and stoichiometry for successful conjugation.

  • Key Challenge: Linkage Stability: An exploration of the competing retro-Michael reaction and maleimide hydrolysis, and strategies to ensure the stability of the final ADC. This section will include a Graphviz diagram illustrating these reaction pathways.

• Part 2: Experimental Protocols for ADC Preparation:

  • Workflow Overview: A high-level Graphviz diagram illustrating the three primary stages: Antibody Reduction, Drug-Linker Conjugation, and ADC Purification.

  • Materials and Reagents: A comprehensive list of necessary equipment and chemical reagents.

  • Protocol 1: Partial Reduction of Antibody Interchain Disulfides: A step-by-step guide for using Tris(2-carboxyethyl)phosphine (TCEP) to generate reactive thiol groups.

  • Protocol 2: Conjugation with Maleimide-Activated Payload: A detailed procedure for the conjugation reaction, including optimizing the molar ratio of the drug-linker to the antibody.

  • Protocol 3: ADC Purification by Size Exclusion Chromatography (SEC): A step-by-step method for purifying the ADC and removing unconjugated materials.

• Part 3: Essential Characterization of the ADC:

  • Determination of Drug-to-Antibody Ratio (DAR): An explanation of how to use Hydrophobic Interaction Chromatography (HIC) to determine the average DAR and the distribution of drug-loaded species. This will be supplemented with a table showing representative data.

  • Analysis of Purity and Aggregation: A brief description of using SEC for assessing the purity and aggregation of the final ADC product.

• Part 4: Troubleshooting Guide: A table format addressing common issues, their potential causes, and effective solutions.

• References: A complete, numbered list of all cited scientific literature and resources with clickable URLs.

This structure will provide a logical and comprehensive flow, guiding the researcher from the fundamental chemistry to the practical steps of ADC synthesis and analysis, all while emphasizing the scientific rationale behind each procedure as requested by the user.

I will now proceed with generating the content for each of these sections based on the information I have gathered. This will include writing the detailed protocols, creating the tables and Graphviz diagrams, and compiling the reference list.

Introduction

Antibody-Drug Conjugates (ADCs) represent a powerful class of targeted therapeutics, combining the exquisite specificity of a monoclonal antibody (mAb) with the potent cell-killing ability of a cytotoxic payload. This synergy allows for the selective delivery of toxins to antigen-expressing cells, such as cancer cells, thereby minimizing systemic toxicity and widening the therapeutic window. The linker, which connects the antibody to the payload, is a critical component of ADC design, profoundly influencing its stability, pharmacokinetics, and efficacy.

Among the various conjugation strategies, the reaction between a maleimide-functionalized linker and the thiol group of a cysteine residue is one of the most established and widely used methods, featuring in ten of the twelve FDA-approved ADCs.[] This approach leverages the partial reduction of native interchain disulfide bonds within the antibody to produce reactive thiols, which then readily undergo a Michael addition reaction with the maleimide group.[2] This guide provides a comprehensive overview of the scientific principles, detailed step-by-step protocols, and essential characterization methods for the preparation of stable and effective ADCs using thiol-maleimide chemistry.

Part 1: Scientific Principles of Thiol-Maleimide Conjugation

The Core Reaction: Michael Addition

The cornerstone of this conjugation strategy is the Michael addition reaction, where the nucleophilic thiol group (-SH) of a cysteine residue attacks one of the vinyl carbons of the electron-deficient maleimide ring.[3] This forms a stable, covalent thioether bond, securely attaching the drug-linker to the antibody. The reaction is highly efficient and proceeds under mild, physiological conditions, which is crucial for maintaining the structural integrity and biological activity of the antibody.[][3]

Critical Reaction Parameters

The success of the conjugation process hinges on the careful control of several key parameters:

• pH: The pH of the reaction buffer is arguably the most critical parameter. The ideal pH range for thiol-maleimide conjugation is between 6.5 and 7.5.[][3][4][5] Within this window, the thiol group exists in equilibrium with its more nucleophilic thiolate anion form (-S⁻), driving the reaction forward efficiently while minimizing side reactions.[4][5] At pH values below 6.5, the reaction rate slows considerably due to the low concentration of the thiolate anion.[4] Conversely, at pH values above 7.5, the maleimide ring becomes increasingly susceptible to hydrolysis and can also react non-specifically with primary amines, such as the side chains of lysine residues, compromising the chemoselectivity of the conjugation.[4][5]

• Stoichiometry: The molar ratio of the maleimide-linker-payload to the antibody must be carefully optimized. A molar excess of the linker-payload is typically used to drive the reaction to completion and achieve the desired Drug-to-Antibody Ratio (DAR).[6] However, an excessive amount can lead to increased aggregation and complicates the subsequent purification steps. A common starting point is a 10- to 20-fold molar excess of the linker-payload over the antibody.

• Temperature and Time: The reduction and conjugation reactions are typically performed at room temperature or refrigerated conditions (e.g., on ice).[7][8] Incubation times can range from 1 to 4 hours, and these parameters should be optimized for each specific antibody and linker-payload combination.[7]

Key Challenge: Linkage Stability

While the thioether bond formed is generally stable, the resulting thiosuccinimide ring can undergo two competing reactions in vivo: the retro-Michael reaction and hydrolysis.[9][10][11]

• Retro-Michael Reaction: This is a reversal of the initial conjugation, leading to the dissociation of the drug-linker from the antibody.[9][12][13] The released drug-linker can then bind to other thiol-containing molecules in circulation, such as albumin, leading to off-target toxicity and reduced therapeutic efficacy.[13]

• Hydrolysis: The thiosuccinimide ring can undergo hydrolysis to form a stable, ring-opened maleamic acid derivative.[9] This ring-opened form is no longer susceptible to the retro-Michael reaction, thus locking the payload onto the antibody and enhancing the overall stability of the ADC.[9][14]

Strategically, promoting hydrolysis is a key goal for creating a more stable ADC. This can be achieved by incubating the ADC at a slightly alkaline pH (e.g., pH 8.5-9.0) post-conjugation or by using next-generation "self-hydrolyzing" maleimides that are engineered to accelerate ring-opening at physiological pH.[9][10]

Caption: Competing reaction pathways for a maleimide-based ADC.

Part 2: Experimental Protocols for ADC Preparation

This section provides a generalized, three-stage protocol for the synthesis of a maleimide-based ADC. Researchers must optimize these conditions for their specific antibody and drug-linker system.

Caption: High-level workflow for ADC preparation.

Materials and Reagents

Reagent/Material	Purpose	Typical Specification
Monoclonal Antibody (mAb)	Targeting vehicle	>95% purity, in a suitable buffer (e.g., PBS)
TCEP-HCl	Reducing agent	High-purity, solid
Maleimide-Linker-Payload	Activated drug	High-purity, dissolved in DMSO or DMF
Conjugation Buffer	Reaction medium	Phosphate buffer (50 mM), NaCl (50 mM), EDTA (2 mM), pH 7.0-7.4
Quenching Reagent	To cap unreacted maleimides	N-acetylcysteine or Cysteine
Purification Column	Removal of impurities	Pre-packed desalting column (e.g., Sephadex G-25)
HPLC System	For characterization	With UV detector and appropriate columns (SEC, HIC)

Protocol 1: Partial Reduction of Antibody Interchain Disulfides

Rationale: This step uses a mild reducing agent, TCEP, to selectively cleave the interchain disulfide bonds in the antibody's hinge region, generating free thiol groups for conjugation.[2][15] TCEP is preferred over agents like DTT because it is stable, odorless, and does not need to be removed before the conjugation step. The number of disulfide bonds reduced can be controlled by modulating the molar excess of TCEP and the reaction time.[7][15]

• Preparation: Prepare the antibody in the conjugation buffer at a concentration of 5-10 mg/mL.

• TCEP Addition: Prepare a fresh stock solution of TCEP-HCl in the conjugation buffer. Add a 2-5 molar excess of TCEP to the antibody solution. The exact ratio needs to be optimized to achieve the desired number of free thiols.

• Incubation: Incubate the reaction mixture at room temperature or 37°C for 1-2 hours.[7]

• Confirmation (Optional): The number of free thiols can be determined using Ellman's reagent (DTNB) to ensure the reduction has proceeded as expected.

Protocol 2: Conjugation with Maleimide-Activated Payload

Rationale: The reduced antibody with its newly available thiol groups is now ready to be conjugated with the maleimide-activated drug-linker. This reaction is performed immediately following reduction to prevent the re-oxidation of thiols. The reaction is typically quenched to cap any unreacted maleimides, preventing them from reacting with other molecules.

• Payload Preparation: Dissolve the maleimide-linker-payload in an appropriate organic solvent like DMSO to a high concentration (e.g., 10 mM).

• Conjugation: Add the desired molar excess (e.g., 10-fold) of the maleimide-linker-payload solution to the reduced antibody solution. The final concentration of the organic solvent should ideally be kept below 10% (v/v) to prevent antibody denaturation.[7]

• Incubation: Incubate the reaction for 1-2 hours at room temperature or on ice, protected from light.[8]

• Quenching: Add a 2-fold molar excess of N-acetylcysteine (relative to the maleimide-payload) to the reaction mixture and incubate for an additional 20 minutes. This will cap any unreacted maleimide groups.

Protocol 3: ADC Purification by Size Exclusion Chromatography (SEC)

Rationale: SEC, also known as desalting or buffer exchange, is a crucial final step.[][17] It separates the newly formed, high-molecular-weight ADC from smaller, unreacted components like the excess linker-payload, quenching reagent, and residual TCEP.[][18][19] This ensures the final product is pure and in a suitable formulation buffer for storage and downstream applications.

• Column Equilibration: Equilibrate a desalting column (e.g., a PD-10 or Sephadex G-25 column) with the final desired storage buffer (e.g., PBS, pH 7.4).

• Sample Loading: Load the quenched conjugation reaction mixture onto the equilibrated column.

• Elution: Elute the ADC with the storage buffer according to the manufacturer's instructions. The large ADC molecules will travel through the column's void volume and elute first, while the smaller molecules will be retained and elute later.

• Fraction Collection: Collect the protein-containing fractions, which can be identified by monitoring the absorbance at 280 nm.

• Pooling and Concentration: Pool the fractions containing the purified ADC. If necessary, concentrate the ADC using a centrifugal filtration device.

Part 3: Essential Characterization of the ADC

Determination of Drug-to-Antibody Ratio (DAR)

The DAR is a critical quality attribute of an ADC, as it directly impacts both potency and safety.[20][21] Hydrophobic Interaction Chromatography (HIC) is the gold-standard method for determining the DAR of cysteine-linked ADCs.[22][23][24] The principle is that with each conjugated drug molecule, the overall hydrophobicity of the antibody increases. HIC separates these different drug-loaded species, allowing for their quantification.[24]

• Procedure: The ADC sample is injected onto a HIC column and eluted with a decreasing salt gradient. Species with a higher DAR are more hydrophobic and will elute later.[24]

• Data Analysis: The area of each peak in the chromatogram corresponds to the relative abundance of that species (e.g., DAR0, DAR2, DAR4). The average DAR is calculated as the weighted average of all species.[24]

Peak	Elution Order	Description	Example Relative Area (%)
1	First	Unconjugated mAb (DAR 0)	10%
2	Second	mAb with 2 drugs (DAR 2)	25%
3	Third	mAb with 4 drugs (DAR 4)	50%
4	Fourth	mAb with 6 drugs (DAR 6)	10%
5	Last	mAb with 8 drugs (DAR 8)	5%
Calculated Average DAR	Weighted Average	3.9

Analysis of Purity and Aggregation

Size Exclusion Chromatography (SEC) is also used as an analytical tool to assess the purity of the final ADC product. By comparing the chromatogram of the final product to that of the starting antibody, one can quantify the percentage of high-molecular-weight species (aggregates) that may have formed during the conjugation process. A high level of aggregation is undesirable as it can impact efficacy and immunogenicity.

Part 4: Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Average DAR	1. Incomplete antibody reduction.[6] 2. Re-oxidation of thiols before conjugation. 3. Insufficient molar excess of linker-payload.[6] 4. Hydrolysis of maleimide linker before conjugation.	1. Increase TCEP concentration or incubation time; verify reduction with Ellman's reagent.[6] 2. Proceed to conjugation immediately after reduction; ensure buffers are degassed. 3. Increase the molar ratio of linker-payload to antibody. 4. Prepare fresh linker-payload stock solutions in anhydrous DMSO immediately before use.[3]
High Aggregation	1. High concentration of organic solvent (e.g., DMSO) during conjugation. 2. Suboptimal buffer conditions (pH, ionic strength). 3. High hydrophobicity of the linker-payload.	1. Keep the final organic solvent concentration below 10%. 2. Screen different buffer formulations. 3. Consider incorporating a hydrophilic spacer (e.g., PEG) into the linker design.[]
Inconsistent Batch-to-Batch DAR	1. Variability in the number of accessible disulfide bonds in mAb lots.[25] 2. Presence of trisulfide bonds in the mAb, which consume TCEP without generating free thiols.[25][26] 3. Inconsistent timing or temperature of reactions.	1. Thoroughly characterize each new lot of mAb. 2. Analytically assess mAb lots for trisulfide content and adjust TCEP stoichiometry accordingly.[25] 3. Standardize all reaction parameters using a detailed SOP.
Premature Payload Loss	1. Retro-Michael reaction of the thiosuccinimide linkage.[9][27]	1. Perform a post-conjugation incubation step at a mildly alkaline pH (e.g., 8.5-9.0) to promote stabilizing hydrolysis.[9] 2. Use next-generation maleimide linkers designed for enhanced stability.[10][14]

Conclusion

The preparation of antibody-drug conjugates using maleimide chemistry is a robust and widely adopted methodology. Success depends on a thorough understanding of the underlying chemical principles and meticulous control over key experimental parameters, particularly reaction pH and stoichiometry. By following well-defined protocols for antibody reduction, conjugation, and purification, researchers can reliably produce high-quality ADCs. Furthermore, comprehensive characterization, including DAR determination and aggregation analysis, is essential to ensure the final conjugate possesses the desired attributes for its intended therapeutic application. As linker technology continues to evolve, addressing challenges such as linkage stability will further refine and enhance the power of this important class of biotherapeutics.

References

• Modern Biologicals. (2024-09-24). Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide. Available at: [Link]

• SigutLabs. (2025-12-04). Strengthening Maleimide-Based ADCs: How to Prevent Premature Payload Release. Available at: [Link]

• Lyon, R. P., et al. (2014-09-07). Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates. PubMed. Available at: [Link]

• Ouyang, J. (2017). [The Characterization of Drug-to-Antibody Ratio and Isoforms of ADCs Using LC and MS Technologies]. PubMed. Available at: [Link]

• Semantic Scholar. Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates. Available at: [Link]

• ResearchGate. Minireview: Addressing the retro-Michael instability of maleimide bioconjugates | Request PDF. Available at: [Link]

• UCL Discovery. (2018). minireview: addressing the retro-michael instability of maleimide bioconjugates. Available at: [Link]

• Spiciarich, D. R., et al. (2018). Minireview: Addressing the retro-Michael instability of maleimide bioconjugates. PubMed. Available at: [Link]

• Helwig, C., et al. (2023). Kinetic Modeling of the Antibody Disulfide Bond Reduction Reaction With Integrated Prediction of the Drug Load Profile for Cysteine-Conjugated ADCs. Biotechnology Journal. Available at: [Link]

• Berg, E. A., & Fishman, J. B. (2020-07-01). Purification of Labeled Antibodies Using Size-Exclusion Chromatography. PubMed. Available at: [Link]

• Semantic Scholar. Trisulfide modification impacts the reduction step in antibody-drug conjugation process. Available at: [Link]

• Tumey, L. N., et al. (2014). Mild Method for Succinimide Hydrolysis on ADCs: Impact on ADC Potency, Stability, Exposure, and Efficacy. ACS Publications. Available at: [Link]

• Cumnock, K., et al. (2013-07-17). Trisulfide modification impacts the reduction step in antibody-drug conjugation process. PubMed. Available at: [Link]

• Chromatography Online. (2025-04-22). Native HIC-MS of ADCs for DAR Species Determination and Identification. Available at: [Link]

• Lu, D., et al. (2016). Conjugations to Endogenous Cysteine Residues. PubMed. Available at: [Link]

• ResearchGate. Purification of Labeled Antibodies Using Size-Exclusion Chromatography | Request PDF. Available at: [Link]

• Taylor & Francis Online. (2024-12-25). Online native hydrophobic interaction chromatography-mass spectrometry of antibody-drug conjugates. Available at: [Link]

• ResearchGate. (2025-08-06). ADC Analysis by Hydrophobic Interaction Chromatography. Available at: [Link]

• Ouyang, J. (2013). Drug-to-antibody ratio (DAR) and drug load distribution by hydrophobic interaction chromatography and reversed phase high-performance liquid chromatography. PubMed. Available at: [Link]

• WuXi Biologics. (2022-12-26). ADC Downstream Purification Technology. YouTube. Available at: [Link]

• ResearchGate. (2016-01-24). What is the effect of Maleimide surface coverage on thiol conjugation efficiency?. Available at: [Link]

• Bobaly, B., et al. (2018-03-02). Extending the limits of size exclusion chromatography: Simultaneous separation of free payloads and related species from antibody drug conjugates and their aggregates. PubMed. Available at: [Link]

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• 3. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates | Semantic Scholar [semanticscholar.org]
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• 14. Strengthening Maleimide-Based ADCs: How to Prevent Premature Payload Release - SigutLabs [sigutlabs.com]
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• 17. Purification of Labeled Antibodies Using Size-Exclusion Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Extending the limits of size exclusion chromatography: Simultaneous separation of free payloads and related species from antibody drug conjugates and their aggregates - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 27. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: Developing Cholesterol Absorption Inhibitors from 1H-Pyrrole-2,5-Dione Derivatives

An in-depth technical guide has been developed for researchers, scientists, and drug development professionals. This guide focuses on the development of cholesterol absorption inhibitors from 1H-pyrrole-2,5-dione derivatives. It provides detailed application notes and protocols to support this area of research.

Authored by: A Senior Application Scientist

Introduction: The Therapeutic Rationale

Hypercholesterolemia is a key risk factor for atherosclerotic cardiovascular disease, a leading cause of mortality worldwide. While statins, which inhibit cholesterol synthesis, are the cornerstone of therapy, a significant portion of patients do not reach their target LDL-C levels or are intolerant to statin therapy. This has driven the need for alternative and complementary therapeutic strategies.

One clinically validated approach is the inhibition of intestinal cholesterol absorption. The Niemann-Pick C1-Like 1 (NPC1L1) protein, expressed on the apical membrane of enterocytes and in the canalicular membrane of hepatocytes, is the primary transporter responsible for dietary and biliary cholesterol uptake. Ezetimibe, the first-in-class NPC1L1 inhibitor, has demonstrated the clinical efficacy of this mechanism.

The 1H-pyrrole-2,5-dione (maleimide) scaffold is a privileged structure in medicinal chemistry, known for its synthetic tractability and its presence in numerous biologically active compounds. Its unique chemical properties allow for versatile modifications to explore chemical space and optimize pharmacological properties. This guide outlines a systematic approach to design, synthesize, and screen a library of 1H-pyrrole-2,5-dione derivatives to identify novel and potent NPC1L1 inhibitors.

The Scientific Strategy: A Multi-Step Workflow

The development of novel cholesterol absorption inhibitors from the 1H-pyrrole-2,5-dione scaffold follows a logical, multi-stage process. This workflow is designed to be iterative, allowing for cycles of optimization based on screening data.

Technical Notes & Optimization

Technical Support Center: Stabilizing 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione in Solution

Welcome to the technical support guide for 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on preventing the hydrolysis of this N-aryl maleimide in solution. Understanding and controlling the stability of this reagent is critical for the success of bioconjugation, polymer synthesis, and other applications where the integrity of the maleimide ring is paramount.

Frequently Asked Questions (FAQs)

Q1: What is 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione hydrolysis and why is it a concern?

A1: Hydrolysis is a chemical reaction where water attacks the maleimide ring of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione, leading to the opening of the ring to form the corresponding unreactive maleamic acid.[1] This is a significant issue because the reactivity of the maleimide towards thiol groups, which is essential for covalent bond formation in procedures like protein labeling, is irreversibly lost upon ring opening.[2] This loss of reactivity can lead to low or no yield in conjugation reactions, compromising experimental outcomes and the efficacy of the final product.[3]

Q2: What are the primary factors that drive the hydrolysis of this compound?

A2: The stability of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione in solution is primarily influenced by two key factors:

• pH: The rate of hydrolysis is highly dependent on the pH of the aqueous solution. The maleimide ring is most stable in slightly acidic to neutral conditions (pH 6.5-7.5).[2] As the pH becomes more alkaline (pH > 7.5), the rate of hydrolysis increases significantly.[1][4]

• Temperature: Like most chemical reactions, the rate of hydrolysis increases with higher temperatures.[1] Therefore, conducting reactions at controlled, and often lower, temperatures can help to minimize hydrolysis.

Q3: How does the N-(2,5-dimethylphenyl) substituent affect the stability compared to other maleimides?

Q4: Can I store 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione in an aqueous buffer?

A4: It is strongly advised not to store this compound in aqueous buffers for any extended period.[8] To ensure the reagent's reactivity, it should be dissolved in a dry, water-miscible (anhydrous) organic solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) to prepare a stock solution.[3] This stock solution should be stored at low temperatures (-20°C or -80°C) in small aliquots to prevent multiple freeze-thaw cycles and exposure to moisture.[1]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter related to the hydrolysis of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione.

Issue 1: Low or no yield in my thiol conjugation reaction.

• Potential Cause: The primary suspect is the hydrolysis of the maleimide before or during the conjugation reaction.

• Troubleshooting Steps:

  • Reagent Integrity: Ensure your 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione is from a fresh, properly stored stock. Avoid using pre-dissolved aqueous solutions.

    • Recommendation: Always prepare a fresh stock solution in anhydrous DMSO or DMF immediately before your experiment.[9]

  • Buffer pH: Verify the pH of your reaction buffer. If the pH is too high (e.g., > 8.0), the rate of hydrolysis can be very rapid, consuming the maleimide before it can react with the thiol.

    • Recommendation: Use a calibrated pH meter to ensure your buffer is within the optimal 6.5-7.5 range. Common buffers for this purpose include phosphate-buffered saline (PBS), HEPES, or Tris buffers within this pH range.[1]

  • Reaction Time in Aqueous Buffer: Minimize the time the maleimide is in the aqueous reaction buffer before the addition of the thiol-containing molecule.

    • Recommendation: Add the maleimide stock solution to the reaction buffer containing your target molecule immediately after preparation.

Issue 2: Inconsistent results between experiments.

• Potential Cause: Variability in the preparation of reagents and reaction conditions can lead to differing degrees of hydrolysis.

• Troubleshooting Steps:

  • Standardize Protocols: Ensure that the preparation of the maleimide solution, the buffer, and the reaction setup are consistent for every experiment.

  • Control Temperature: Perform your reactions at a consistent, controlled temperature. If you are experiencing significant hydrolysis, consider running the reaction at a lower temperature, such as 4°C, although this may require a longer reaction time.[2]

  • Fresh Buffers: Always use freshly prepared buffers, as the pH of stored buffers can change over time due to CO2 absorption from the atmosphere.

Experimental Protocols

Protocol 1: Preparation of a Stable Stock Solution

This protocol describes the recommended procedure for preparing a stock solution of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione to minimize hydrolysis prior to use.

Materials:

• 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione

• Anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

• Microcentrifuge tubes or vials suitable for low-temperature storage

Procedure:

• Allow the container of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione to equilibrate to room temperature before opening to prevent moisture condensation.

• Weigh the desired amount of the compound in a fume hood.

• Add the appropriate volume of anhydrous DMSO or DMF to achieve the desired stock solution concentration (e.g., 10-100 mM).

• Vortex or gently sonicate until the compound is completely dissolved.

• Aliquot the stock solution into smaller volumes in microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: General Procedure for a Thiol-Maleimide Conjugation Reaction

This protocol provides a general workflow for performing a conjugation reaction while minimizing the risk of maleimide hydrolysis.

Materials:

• Freshly prepared stock solution of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione in anhydrous DMSO or DMF.

• Thiol-containing molecule (e.g., protein with cysteine residues) in a suitable reaction buffer.

• Reaction Buffer: e.g., Phosphate-Buffered Saline (PBS) or HEPES buffer, pH 6.5-7.5. Degassing the buffer is recommended to prevent thiol oxidation.

• (Optional) Reducing agent like Tris(2-carboxyethyl)phosphine (TCEP) if disulfide bonds need to be reduced.

• (Optional) Quenching reagent (e.g., L-cysteine or β-mercaptoethanol).

• Purification column (e.g., size-exclusion chromatography).

Procedure:

• Prepare the Thiol-Containing Molecule:

  • Dissolve or exchange the buffer of your target molecule into the degassed reaction buffer (pH 6.5-7.5).

  • If necessary, reduce any disulfide bonds by adding a 10-20 fold molar excess of TCEP and incubating for 30-60 minutes at room temperature. Note: Do not use DTT as it needs to be removed before adding the maleimide.

• Initiate the Conjugation Reaction:

  • Add the desired molar excess (typically 10-20 fold) of the 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione stock solution directly to the solution of the thiol-containing molecule.

  • Mix gently and immediately.

• Incubation:

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C. Protect from light if the maleimide derivative is fluorescent.[3]

• Quenching (Optional):

  • To stop the reaction, add a small molar excess of a quenching reagent like L-cysteine to react with any unreacted maleimide.

• Purification:

  • Remove excess, unreacted maleimide and other small molecules by size-exclusion chromatography or another suitable purification method.

• Analysis:

  • Analyze the purified conjugate using appropriate techniques such as mass spectrometry to confirm successful conjugation and determine the degree of labeling.

Data Summary: Factors Affecting Stability

The following table summarizes the key parameters and their impact on the stability of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione.

Parameter	Condition	Effect on Hydrolysis Rate	Recommendation
pH	< 6.5	Low	Suboptimal for thiol reactivity
6.5 - 7.5	Minimal	Optimal for conjugation [2]
> 7.5	Significantly Increased	Avoid for prolonged periods[3]
Temperature	4°C	Low	Slower reaction rate[2]
Room Temp (~25°C)	Moderate	Standard for many reactions
> 37°C	High	Increases hydrolysis significantly
Solvent	Anhydrous DMSO/DMF	Negligible	Recommended for stock solutions [1]
Aqueous Buffer	Dependent on pH and time	Use immediately for reactions

Visual Guides

Hydrolysis Mechanism of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione

Caption: Hydrolysis of the maleimide ring to the unreactive maleamic acid.

Decision Workflow for Minimizing Hydrolysis

Caption: Decision tree for optimal handling and use of the maleimide reagent.

References

• Matsui, S., & Aida, H. (1978). Hydrolysis of some N-alkylmaleimides. Journal of the Chemical Society, Perkin Transactions 2, (10), 1277-1280.
• Shen, B. Q., et al. (2012). Conjugation site modulates the in vivo stability and therapeutic activity of antibody-drug conjugates.
• Al-Rawi, J. M. A., et al. (2018).
• Hiscocks, H. G., et al. (2022).
• Baldwin, A. D., & Kiick, K. L. (2011). Tunable degradation of maleimide-thiol adducts in reducing environments.

• Sigut. (2025, December 4). Strengthening Maleimide-Based ADCs: How to Prevent Premature Payload Release. Retrieved from [Link]

• Machida, M., et al. (1977). Hydrolysis of N-Substituted Maleimides: Stability of Fluorescence Thiol Reagents in Aqueous Media. Chemical and Pharmaceutical Bulletin, 25(10), 2739-2743.
• Fontaine, S. D., et al. (2015). Long-Term Stabilization of Maleimide–Thiol Conjugates.
• Badescu, G., et al. (2018). Tuning the Hydrolytic Stability of Next Generation Maleimide Cross-Linkers Enables Access to Albumin-Antibody Fragment Conjugates and tri-scFvs.
• Hiscocks, H. G., et al. (2022).
• Barradas, R. G., et al. (1976). The hydrolysis of maleimide in alkaline solution. Canadian Journal of Chemistry, 54(16), 2489-2495.
• Lu, D., et al. (2021). Linker substitution influences succinimide ring hydrolysis equilibrium impacting the stability of attachment to antibody–drug conjugates. RSC Chemical Biology, 2(6), 1641-1649.
• Barradas, R. G., et al. (1976). The hydrolysis of maleimide in alkaline solution. Canadian Science Publishing.
• Christie, R. J., et al. (2015). Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. Journal of Controlled Release, 220(Pt B), 660-670.
• Baldwin, A. D., & Kiick, K. L. (2011). Tunable degradation of maleimide-thiol adducts in reducing environments. PMC.
• Badescu, G., et al. (2018).
• Grünberg, J., et al. (2020). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. Chemistry – A European Journal, 26(60), 13537-13541.
• G-CIIG, A., et al. (2020). Limiting the Hydrolysis and Oxidation of Maleimide-Peptide Adducts Improves Detection of Protein Thiol Oxidation. Antioxidants & Redox Signaling, 32(11), 747-757.

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• 1. Hydrolysis of some N-alkylmaleimides - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Stability of Phenyl-Modified Triphenylphosphonium Conjugates and Interactions with DTPA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-Phenylmaleimide [webbook.nist.gov]
• 5. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. quod.lib.umich.edu [quod.lib.umich.edu]
• 8. Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation [mdpi.com]
• 9. N-苯基马来酰亚胺 97% | Sigma-Aldrich [sigmaaldrich.com]

Optimizing pH for thiol-maleimide conjugation to avoid side reactions

Welcome to the technical support center for optimizing your thiol-maleimide conjugation experiments. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into achieving high-yield, specific, and stable bioconjugates. As Senior Application Scientists, we understand that success lies not just in following steps, but in understanding the chemistry behind them.

Here, we address common challenges in a direct question-and-answer format, focusing on the critical role of pH in balancing the desired reaction against potential side reactions.

Frequently Asked Questions (FAQs): The Core Principles

Q1: What is the optimal pH for thiol-maleimide conjugation and why?

The optimal pH range for thiol-maleimide conjugation is 6.5 to 7.5 .[1][2][3][4] This recommendation represents a critical balance between maximizing the reaction rate and minimizing competing side reactions.

• Below pH 6.5: The concentration of the reactive thiolate anion (RS⁻) species is significantly reduced because the thiol group (R-SH, pKa ≈ 8.3) remains largely protonated.[4][5] This leads to a much slower conjugation reaction.[3]

• Above pH 7.5: The reaction becomes prone to several undesirable side reactions. The rate of maleimide hydrolysis increases sharply, rendering the maleimide reagent inactive.[1][3][4][6] Furthermore, the chemoselectivity for thiols is lost as maleimides begin to react with primary amines, such as the side chains of lysine residues.[1][3]

At a neutral pH of 7.0, the reaction rate of maleimides with thiols is approximately 1,000 times faster than with amines, highlighting the importance of this pH window for achieving specificity.[1][2][3]

Q2: What is the underlying mechanism of the thiol-maleimide reaction?

The reaction proceeds through a Michael addition mechanism.[2][3][7] In this process, the nucleophilic thiolate anion attacks one of the carbon atoms in the electron-deficient carbon-carbon double bond of the maleimide ring. This results in the formation of a stable, covalent thioether bond (specifically, a thiosuccinimide linkage).[3][7][8] The reaction is highly efficient and can proceed under mild, physiological conditions without a catalyst.[2]

Q3: Why is degassing buffers and using chelators like EDTA sometimes recommended?

Free thiol groups are susceptible to oxidation, which causes them to form disulfide bonds (R-S-S-R).[9][10] Disulfides are unreactive towards maleimides, and their formation will reduce your conjugation efficiency.[9][11] This oxidation is often catalyzed by dissolved oxygen in buffers and the presence of divalent metal ions.

To prevent this:

• Degassing: Removing dissolved oxygen from buffers by vacuum or by sparging with an inert gas like nitrogen or argon minimizes thiol oxidation.[8][9][11]

• Chelating Agents: Including a chelating agent such as EDTA (1-5 mM) in the reaction buffer sequesters metal ions that can catalyze this oxidation.[6][10]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you might encounter during your experiments, explaining the probable causes and providing actionable solutions.

Problem 1: Low or No Conjugation Yield

Potential Cause A: Incorrect Reaction pH

• Why it happens: As detailed in the FAQ, if the pH is too low (<6.5), the thiol is not sufficiently nucleophilic to react efficiently. If the pH is too high (>8.0), your maleimide reagent may be degrading faster than it can react with your target thiol.

• Solution: Ensure your reaction buffer is freshly prepared and its pH is accurately measured to be within the 6.5-7.5 range.[1][2] Use a stable buffer system like phosphate, HEPES, or Tris, ensuring the buffer itself does not contain competing nucleophiles.[9][11][12]

Potential Cause B: Maleimide Hydrolysis

• Why it happens: The maleimide ring is susceptible to hydrolysis, a reaction that opens the ring to form a non-reactive maleamic acid derivative.[1][3] This process is significantly accelerated at pH values above 7.5 and by prolonged storage in aqueous solutions.[1][6][13]

• Solution: Always prepare aqueous solutions of maleimide reagents immediately before use.[4][10][14] For storage, dissolve the maleimide in a dry, aprotic solvent like anhydrous DMSO or DMF and keep it at -20°C, protected from moisture.[4][9][14] If possible, conduct the reaction at the lower end of the optimal pH range (e.g., pH 6.5-7.0) to further minimize hydrolysis.[1]

Potential Cause C: Oxidized Thiols (Disulfide Bonds)

• Why it happens: Your protein or peptide may have internal disulfide bonds, or the free thiols may have oxidized during handling. Maleimides do not react with disulfide bonds.[9][11]

• Solution: Reduce disulfide bonds prior to conjugation using a reducing agent.

  • TCEP (tris(2-carboxyethyl)phosphine): This is often the preferred agent because it is highly stable, effective over a wide pH range, and does not contain a thiol itself, meaning it does not need to be removed before adding the maleimide.[10][12]

  • DTT (dithiothreitol): A powerful reducing agent, but because it contains thiols, any excess DTT must be removed (e.g., via dialysis or a desalting column) before adding the maleimide reagent to prevent it from consuming the reagent.[10][11][15]

Problem 2: Non-Specific Labeling & Product Instability

Potential Cause A: Reaction with Amines

• Why it happens: Above pH 7.5, primary amines (like the side chain of lysine) become deprotonated and sufficiently nucleophilic to react with the maleimide, leading to a loss of specificity and a heterogeneous product.[1][3]

• Solution: Strictly maintain the reaction pH between 6.5 and 7.5 to ensure the reaction is highly chemoselective for thiols.[1][2]

Potential Cause B: Thiol-Disulfide Exchange

• Why it happens: At higher pH (typically >8.0), thiolate anions can act as potent nucleophiles that attack existing disulfide bonds, leading to scrambling and the formation of unintended disulfide-linked species.[16][17] While distinct from the maleimide reaction, this can complicate the purification and analysis of your final conjugate.

• Solution: Operating within the recommended pH 6.5-7.5 range significantly minimizes the rate of thiol-disulfide exchange reactions.[18]

Potential Cause C: Thiazine Rearrangement (for N-terminal Cysteines)

• Why it happens: If you are conjugating to a peptide or protein with an N-terminal cysteine that has a free amino group, the initial thioether conjugate can undergo an intramolecular rearrangement. This side reaction forms a stable six-membered thiazine ring.[7][19] The rate of this rearrangement increases significantly at neutral and basic pH.[7][19]

• Solution: To prevent this, perform the conjugation reaction under slightly acidic conditions (e.g., pH 6.0-6.5) to keep the N-terminal amino group protonated, which prevents it from acting as a nucleophile.[7][19]

Data Summary: The Effect of pH on Thiol-Maleimide Conjugation

The table below summarizes the trade-offs associated with adjusting pH.

pH Range	Thiol Reactivity (Thiolate Availability)	Maleimide Stability (vs. Hydrolysis)	Selectivity (vs. Amines)	Key Outcome
< 6.5	Low	High	Very High	Very slow reaction rate.[3][4]
6.5 - 7.5	Optimal	Good	High	Ideal for specific, high-yield conjugation. [1][2][3]
7.5 - 8.5	High	Decreasing	Decreasing	Risk of non-specific labeling and maleimide hydrolysis.[1][3]
> 8.5	Very High	Low	Low	Rapid maleimide hydrolysis and significant side reactions with amines.[1][6]

Visualizing the Chemistry: Reaction Mechanisms

The following diagram illustrates the desired reaction pathway versus the two most common pH-dependent side reactions.

Caption: Key reaction pathways in thiol-maleimide chemistry.

Experimental Protocols

Protocol 1: Standard Conjugation of a Protein Thiol

This protocol provides a general workflow. Molar excess of the maleimide reagent and incubation times should be optimized for each specific protein.

• Prepare Protein Solution:

  • Dissolve the thiol-containing protein in a degassed reaction buffer (e.g., 100 mM phosphate, 150 mM NaCl, 2 mM EDTA, pH 7.2) to a final concentration of 1-10 mg/mL.[8][9][11]

  • Expert Tip: Using a buffer that has been thoroughly degassed by vacuum or sparging with nitrogen is crucial to prevent re-oxidation of thiols.[8][9]

• Prepare Maleimide Stock Solution:

  • Immediately before use, dissolve the maleimide-functionalized reagent in anhydrous DMSO or DMF to create a concentrated stock solution (e.g., 10 mM).[9][14] Vortex briefly to ensure it is fully dissolved.

• Perform Conjugation:

  • Add the maleimide stock solution to the protein solution while gently stirring. A 10-20 fold molar excess of the maleimide reagent over the protein is a common starting point.[11][14][15]

  • Flush the reaction vial with an inert gas (nitrogen or argon), seal it tightly, and protect it from light.[9][11]

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C.[9][11][15]

• Purify the Conjugate:

  • Remove the excess, unreacted maleimide reagent using a desalting column (e.g., G-25), dialysis, or HPLC, depending on the scale and nature of your conjugate.[9][11][15]

• Characterize and Store:

  • Confirm conjugation and determine the degree of labeling (DOL) using appropriate analytical methods (e.g., UV-Vis spectroscopy, mass spectrometry).

  • For long-term storage, add stabilizers like BSA (5-10 mg/mL) and sodium azide (0.01-0.03%), and store at 4°C or, with 50% glycerol, at -20°C.[14][15]

Protocol 2: Workflow with Prior Disulfide Bond Reduction

This workflow includes the essential first step of reducing existing disulfide bonds to generate free thiols for conjugation.

Caption: Experimental workflow for conjugation with a reduction step.

References

• Conjugation Protocol for Thiol Reactive (Maleimide) Dyes. Tocris Bioscience.

• Protocol: Maleimide Labeling of Protein Thiols. (2020-08-11). Biotium.

• Maleimide Labeling of Proteins and Other Thiolated Biomolecules. Lumiprobe.

• Wong, L., et al. (2017). Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. Antioxidants & Redox Signaling.

• Maleimide Conjugation Protocol for Thiol Dyes. (2024-08-07). BioActs.

• Maleimide labeling of thiolated biomolecules. (2022-05-03). Bio-Synthesis.

• Creighton, T. E. (1984). Thiol-disulfide exchange mechanism. Methods in Enzymology.

• Maleimide Linkers vs. Next-Generation Alternatives for Thiol-Specific Bioconjugation. Benchchem.

• Common issues with maleimide-thiol conjugation reactions. Benchchem.

• The Thiol-Maleimide Reaction: A Guide. (2022-02-09). Bachem.

• Maleimide Reaction Chemistry. Vector Labs.

• Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide. (2024-09-24). Benchchem.

• Baldwin, A. D., & Kiick, K. L. (2011). Tunable degradation of maleimide-thiol adducts in reducing environments. Bioconjugate Chemistry.

• Barradas, R. G., Fletcher, S., & Porter, J. D. (1976). The hydrolysis of maleimide in alkaline solution. Canadian Journal of Chemistry.

• The hydrolysis of maleimide in alkaline solution. Canadian Science Publishing.

• Chi, Y. T., et al. (2013). Thiol-Disulfide Exchange in Peptides Derived from Human Growth Hormone. Molecular Pharmaceutics.

• Nathani, R., et al. (2021). 5-Hydroxy-pyrrolone based building blocks as maleimide alternatives for protein bioconjugation and single-site multi-functionalization. Chemical Science.

• Thiol-Reactive Probe Labeling Protocol. Thermo Fisher Scientific.

• A. Thiol-disulfide exchange mechanism: in the pH range above 8,... ResearchGate.

• Bernardes, G. J. L., et al. (2013). Rapid, Stable, Chemoselective Labeling of Thiols with Julia-Kocienski Like Reagents: A Serum-Stable Alternative to Maleimide-Based Protein Conjugation. Journal of the American Chemical Society.

• What is the effect of Maleimide surface coverage on thiol conjugation efficiency? (2016-01-24). ResearchGate.

• Kalia, J., & Raines, R. T. (2008). Sequence sensitivity and pH dependence of maleimide conjugated N-terminal cysteine peptides to thiazine rearrangement. Peptide Science.

• Martínez-Jothar, L., et al. (2018). Insights into maleimide-thiol conjugation chemistry. Journal of Controlled Release.

• Sulfhydryl-Reactive Crosslinker Chemistry. Thermo Fisher Scientific.

• The hydrolysis of maleimide in alkaline solution | Request PDF. (2025-08-06). ResearchGate.

• Hoffmann, M. A., & van Mil, P. J. (1997). Effect of pH and temperature on protein unfolding and thiol/disulfide interchange reactions during heat-induced gelation of whey proteins. Journal of Agricultural and Food Chemistry.

• Hydrolytic stability of 8armPEG10k-maleimide at 37 C and different... ResearchGate.

• Jones, M. W., et al. (2018). Tuning the Hydrolytic Stability of Next Generation Maleimide Cross-Linkers Enables Access to Albumin-Antibody Fragment Conjugates. Bioconjugate Chemistry.

• Zhang, D., et al. (2021). On-Demand Thio-Succinimide Hydrolysis for the Assembly of Stable Protein–Protein Conjugates. Bioconjugate Chemistry.

• Zhang, C., et al. (2022). One-pot thiol–amine bioconjugation to maleimides: simultaneous stabilisation and dual functionalisation. Chemical Science.

• An In-Depth Technical Guide to the Maleimide-Thiol Conjugation Reaction. Benchchem.

• Bednar, R. A., & Lins, R. L. (1988). Reactivity and pH dependence of thiol conjugation to N-ethylmaleimide: detection of a conformational change in chalcone isomerase. Biochemistry.

• Troubleshooting low yield in thiol-maleimide reactions. Benchchem.

• What is the fate of Maleimide-Thiol adduct at low pH? (2017-03-13). ResearchGate.

• Lyon, R. P., et al. (2015). Long-Term Stabilization of Maleimide–Thiol Conjugates. Bioconjugate Chemistry.

• Park, K. (2016). Instability of thiol/maleimide conjugation and strategies for mitigation. Journal of Controlled Release.

• I am having a hard time conjugating a maleimide-NHS ester crosslinker onto thiol actived surface. Could someone help me on this? (2023-11-17). ResearchGate.

• Rolland, M., et al. (2022). Hydrolytically Stable Maleimide-end Functionalized Polymers for Site-Specific Protein Conjugation. Biomacromolecules.

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Technical Support Center: Minimizing Thiazine Rearrangement in N-Terminal Cysteine Conjugation

Welcome to the technical support center for N-terminal cysteine conjugation. This guide is designed for researchers, scientists, and drug development professionals who are utilizing maleimide-based chemistry for site-specific protein and peptide modification. Here, we will address a common but often underreported side reaction: the 1,4-thiazine rearrangement of the initial succinimidyl thioether conjugate. Our goal is to provide you with the expert insights, troubleshooting strategies, and validated protocols necessary to understand, detect, and minimize this unwanted modification, ensuring the homogeneity and stability of your final bioconjugate.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Challenge

This section addresses the fundamental concepts of thiazine rearrangement.

Q1: What is thiazine rearrangement in the context of N-terminal cysteine conjugation?

A: Thiazine rearrangement is an intramolecular side reaction that occurs after the initial, desired conjugation of a maleimide reagent to the thiol group of an N-terminal cysteine. The free primary amine of the N-terminal cysteine residue attacks the succinimide ring of the newly formed thioether conjugate. This leads to a transcyclization reaction, converting the five-membered succinimide ring into a more stable, six-membered thiazine ring.[1][2][3] This is an isomeric transformation, meaning the molecular weight of the conjugate remains identical, which can make it difficult to detect with standard mass spectrometry alone.[1]

Q2: Why is this rearrangement a potential problem for my bioconjugate, such as an Antibody-Drug Conjugate (ADC)?

A: While the initial thiol-maleimide linkage is known to have stability issues, such as undergoing retro-Michael reactions, the thiazine rearrangement introduces a different set of concerns.[4][5][6] The formation of this thiazine impurity can complicate the purification, characterization, and storage of your peptide or protein conjugate.[1][3] For therapeutics like ADCs, product heterogeneity is a significant regulatory concern. An undefined mixture of the intended conjugate and its thiazine isomer can lead to:

• Altered Physicochemical Properties: Changes in structure can affect hydrophobicity, solubility, and aggregation propensity.

• Unpredictable Stability: The thiazine linkage, while often more stable against thiol exchange, has a different degradation profile.[4][7]

• Potential Impact on Efficacy and Safety: Any structural deviation in a therapeutic protein must be thoroughly characterized to ensure it doesn't negatively impact biological activity or immunogenicity.

Q3: What is the chemical mechanism, and what are the key drivers of this reaction?

A: The mechanism proceeds in two steps, as illustrated below. The primary driver for this reaction is the nucleophilicity of the N-terminal amine.

• Initial Michael Addition: The thiol group of the N-terminal cysteine performs a nucleophilic attack on the maleimide double bond, forming the desired succinimidyl thioether linkage. This reaction is typically fast at a pH of around 6.5-7.5.

• Intramolecular Rearrangement: The free N-terminal α-amine, acting as a nucleophile, attacks one of the carbonyl carbons of the succinimide ring. This forms a fused bicyclic tetrahedral intermediate, which then resolves into the thermodynamically stable six-membered thiazine ring.[1][3]

The most critical factor influencing the rate of this rearrangement is pH .[1][2] At a pH above 7.5, the N-terminal amine (pKa typically ~8) is largely deprotonated and thus more nucleophilic, significantly accelerating the rearrangement.[2][8] Conversely, at acidic pH (below ~6.5), the amine is protonated, rendering it non-nucleophilic and effectively preventing the rearrangement.[3][9]

Caption: Mechanism of Thiazine Rearrangement.

Section 2: Troubleshooting Guide

This section provides solutions to common experimental issues that may indicate thiazine rearrangement.

Problem / Observation	Probable Cause	Recommended Solution & Explanation
Unexpected peak in HPLC/UPLC, often with slightly longer retention time.	Thiazine rearrangement has occurred. The rearranged product often exhibits different hydrophobicity, causing a shift in its chromatographic profile.	Primary Action: Analyze the sample using LC-MS/MS. Although the parent mass will be identical, the thiazine ring produces a unique fragmentation pattern upon tandem MS that can unambiguously confirm its presence.[1][9]Preventative Action: Re-run the conjugation at a lower pH (e.g., pH 6.5). This protonates the N-terminal amine, preventing it from initiating the rearrangement.[3]
LC-MS analysis shows the correct mass, but the product seems unstable or heterogeneous.	The sample is a mixture of the intended succinimidyl thioether and the rearranged thiazine isomer. Standard LC-MS may not resolve these isomers, leading to a single mass peak that represents multiple species.	Primary Action: Use a high-resolution analytical method like Ultra-High-Performance Liquid Chromatography (UHPLC) or Hydrophobic Interaction Chromatography (HIC) to resolve the isomers.[1][10]Preventative Action: Immediately after conjugation, purify the product and exchange it into an acidic storage buffer (pH < 6.0) to "quench" any further rearrangement during storage.[3]
Conjugation appears successful, but a significant portion converts to an impurity over 24 hours at neutral pH.	The initial conjugation was successful, but the neutral pH of the reaction or storage buffer is promoting the slow conversion of the thioether to the more stable thiazine product.	Primary Action: Re-evaluate the timeline of your experiment. For N-terminal cysteine conjugations, it is critical to minimize the time the conjugate spends at neutral or basic pH.[1]Preventative Action: Shorten the reaction time and purify the conjugate promptly. If the application allows, consider if the more stable thiazine linkage could be advantageous, as it is less prone to retro-Michael reactions.[2][4][7]

Section 3: Proactive Minimization Strategies & Protocols

Preventing the rearrangement from the start is the most effective strategy. The following protocols and guidelines are designed to help you establish a robust conjugation process.

Key Factors Influencing Rearrangement

Factor	Impact on Rearrangement Rate	Recommended Control Strategy
pH	High Impact. Rate increases dramatically at pH > 7.3.[11] At pH 8.4, conversion can reach ~90% in 24 hours.[1]	Maintain reaction pH between 6.5 and 7.0 . Use an acidic buffer (pH ~5.0) for purification and long-term storage.[3]
Temperature	Moderate Impact. Higher temperatures accelerate the reaction rate.	Perform conjugation at room temperature or 4°C. Avoid heating steps while the conjugate is at neutral or basic pH.
Reaction Time	Moderate Impact. Longer exposure to permissive conditions (e.g., neutral pH) increases the extent of conversion.	Monitor the reaction and aim for the shortest time required to achieve sufficient conjugation, then immediately purify or buffer-exchange into acidic conditions.[2]
Local Amino Acid Sequence	Low Impact. The amino acid adjacent to the N-terminal cysteine can slightly alter the rate of formation, but the effect is generally minor compared to pH.[1][9]	This is typically not a controllable factor but is worth noting if you observe variability between different proteins.

Protocol 1: pH Optimization for N-Terminal Cysteine Conjugation

This protocol provides a framework for minimizing thiazine rearrangement by controlling the reaction pH.

Objective: To perform a maleimide conjugation to an N-terminal cysteine while keeping the subsequent thiazine rearrangement to a minimum.

Materials:

• N-terminal cysteine-containing protein/peptide (e.g., in PBS or Tris buffer)

• Maleimide-functionalized payload (dissolved in a compatible organic solvent like DMSO)

• Reaction Buffer: 0.1 M Sodium Phosphate, pH 6.5

• Quenching/Storage Buffer: 0.1 M Sodium Acetate, pH 5.0

• Desalting column or other purification system (e.g., SEC, TFF)

Procedure:

• Buffer Exchange: Ensure your protein is in the Reaction Buffer (pH 6.5). If it's in a different buffer, perform a buffer exchange using a desalting column.

• Concentration Adjustment: Adjust the protein concentration to the desired level (e.g., 1-10 mg/mL).

• Reagent Preparation: Prepare a stock solution of the maleimide reagent in DMSO.

• Conjugation Reaction: Add the maleimide reagent to the protein solution (typically at a 3-10 fold molar excess). Allow the reaction to proceed at room temperature for 1-2 hours.

  • Expert Tip: The thiol-maleimide reaction is rapid at this pH. The goal is to complete the initial conjugation before significant rearrangement can occur. Monitor progress by LC-MS if possible.

• Quenching (Optional but Recommended): Add a small molecule thiol like N-acetylcysteine to quench any unreacted maleimide.

• Purification and Final Formulation: Immediately following the reaction, purify the conjugate to remove excess reagents. Crucially, perform this purification into the acidic Quenching/Storage Buffer (pH 5.0). This step is critical as it protonates the N-terminal amine and effectively stops further rearrangement.[3]

• Analysis: Analyze the final product using high-resolution chromatography (UPLC, HIC) and LC-MS/MS to confirm product homogeneity and the absence of the thiazine isomer.

Caption: Workflow for Minimizing Thiazine Rearrangement.

Section 4: Advanced Considerations

Is the thiazine rearrangement always undesirable?

Not necessarily. While it is an impurity if the succinimidyl thioether is the intended product, some research suggests the resulting thiazine structure is significantly more stable and less susceptible to retro-Michael reactions and thiol exchange in vivo.[2][4][7] For certain applications, intentionally promoting the rearrangement under controlled conditions could be a strategy to create more robust bioconjugates.[2][7] This, however, requires rigorous characterization and validation.

What if I cannot use acidic conditions?

If your protein or payload is sensitive to acidic pH, other strategies can be considered:

• Acetylation of the N-terminus: Capping the N-terminal amine (e.g., through acetylation) before conjugation completely prevents the rearrangement, as there is no longer a primary amine to act as a nucleophile.[3]

• Alternative Chemistries: Explore conjugation chemistries that do not involve maleimides or are specific to N-terminal cysteines without being susceptible to such rearrangements, such as those using (2-Cyanamidophenyl)boronic acids or thiazolidino boronate mediated acyl transfer.[12][13][14]

By understanding the mechanism and controlling the key reaction parameters, particularly pH, you can effectively minimize thiazine rearrangement and produce high-quality, homogeneous bioconjugates for your research and development needs.

References

• Villain, M., et al. (2021). Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement. Journal of Peptide Science, 27(7), e3323. [Link]

• Villain, M., et al. (2023). Improving the stability of thiol-maleimide bioconjugates via the formation of a thiazine structure. Journal of Peptide Science, 29(9), e3491. [Link]

• Villain, M., et al. (2021). Sequence sensitivity and pH dependence of maleimide conjugated N-terminal cysteine peptides to thiazine rearrangement. PubMed, 33783044. [Link]

• Lara, A., et al. (2023). N-Terminal Cysteine Bioconjugation with (2-Cyanamidophenyl)boronic Acids Enables the Direct Formation of Benzodiazaborines on Peptides. Organic Letters, 25(29), 5469–5474. [Link]

• Villain, M., et al. (2021). Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement. ResearchGate. [Link]

• Zhang, C., et al. (2020). Fast and Stable N-Terminal Cysteine Modification via Thiazolidino Boronate Mediated Acyl Transfer. Bioconjugate Chemistry, 31(7), 1864–1872. [Link]

• Lin, C.-W., & Lin, K.-H. (2022). Development and Recent Advances in Lysine and N-Terminal Bioconjugation for Peptides and Proteins. Molecules, 27(21), 7545. [Link]

• Lara, A., et al. (2023). N-Terminal Cysteine Bioconjugation with (2-Cyanamidophenyl)boronic Acids Enables the Direct Formation of Benzodiazaborines on Peptides. ACS Publications. [Link]

• Ott, M. A., et al. (2009). Direct Production of Proteins with N-Terminal Cysteine for Site-Specific Conjugation. Bioconjugate Chemistry, 20(1), 147–153. [Link]

• Lahnsteiner, M., et al. (2021). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. ChemBioChem, 22(12), 2097–2101. [Link]

• Villain, M., et al. (2023). Improving the stability of thiol-maleimide bioconjugates via the formation of a thiazine structure. PubMed, 37449557. [Link]

• Zhang, D., et al. (2022). Development of applicable thiol-linked antibody–drug conjugates with improved stability and therapeutic index. Drug Delivery, 29(1), 1600–1610. [Link]

• Kovtun, Y., et al. (2016). Understanding How the Stability of the Thiol-Maleimide Linkage Impacts the Pharmacokinetics of Lysine-Linked Antibody-Maytansinoid Conjugates. Molecular Pharmaceutics, 13(7), 2470–2480. [Link]

• Christie, R. J., et al. (2017). Pyrrolobenzodiazepine Antibody-Drug Conjugates Designed for Stable Thiol Conjugation. Antibodies, 6(4), 20. [Link]

• Bachem AG. (2021, October 5). Thiazine Formation: The Elucidation of a Thiol-Maleimide Side-Reaction [Video]. YouTube. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. researchgate.net [researchgate.net]
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• 6. Understanding How the Stability of the Thiol-Maleimide Linkage Impacts the Pharmacokinetics of Lysine-Linked Antibody-Maytansinoid Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. N-Terminal Cysteine Bioconjugation with (2-Cyanamidophenyl)boronic Acids Enables the Direct Formation of Benzodiazaborines on Peptides - PMC [pmc.ncbi.nlm.nih.gov]
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How to avoid self-polymerization of maleimides at high temperatures

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Self-Polymerization of Maleimides at High Temperatures

Welcome to the Technical Support Center for maleimide chemistry. This guide is designed to provide you, our fellow scientists and researchers, with in-depth technical guidance and troubleshooting advice for a common challenge encountered in the lab: the self-polymerization of maleimides at elevated temperatures. As Senior Application Scientists, we understand that experimental success lies not just in following protocols, but in comprehending the underlying chemistry to make informed decisions. This resource is structured in a question-and-answer format to directly address the specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My maleimide-containing reaction mixture is turning into an insoluble gel upon heating. What is happening?

A1: You are likely observing thermally initiated self-polymerization of the maleimide. Maleimides are susceptible to homopolymerization, especially at temperatures above 150°C, via a free-radical mechanism.[1][2] This process forms crosslinked succinimide units, leading to the insoluble gel you are observing.[1] In some cases, particularly with bismaleimides, this can even occur at lower temperatures without the need for a free-radical initiator.[1]

The polymerization can proceed through two primary pathways:

• Free-Radical Polymerization: At high temperatures, the maleimide double bond can undergo homolytic cleavage, generating radical species that initiate a chain-growth polymerization.[3][4][5][6] This is a common pathway for many N-substituted maleimides.[3][4][5][7]

• Anionic Polymerization: This pathway can be initiated by nucleophiles or bases.[8][9] For instance, in bioconjugation reactions with proteins, amine (lysine) and imidazole (histidine) residues can act as initiators for anionic polymerization of maleimides, leading to crosslinked and insoluble products.[9]

Q2: What are the key factors that influence the rate of maleimide self-polymerization?

A2: Several factors can influence the propensity of maleimides to self-polymerize. Understanding these can help you control your reaction environment more effectively.

Factor	Influence on Polymerization	Rationale
Temperature	Higher temperatures significantly increase the rate of polymerization.	Provides the activation energy for radical initiation and propagation.[1][8]
Presence of Initiators	Free-radical initiators (e.g., peroxides, AIBN) or anionic initiators (e.g., strong bases, nucleophilic amino acid residues) will accelerate polymerization.[8][9][10]	Initiators generate the initial reactive species that start the polymerization chain reaction.[8][9]
pH of the Medium	Alkaline conditions (pH > 7.5) can promote anionic polymerization.	Deprotonated amines and other nucleophiles become more potent initiators at higher pH.[11][12][13]
Concentration of Maleimide	Higher concentrations of maleimide can lead to a faster rate of polymerization.	Increased proximity of monomer units facilitates chain propagation.
N-Substituent on the Maleimide	The nature of the substituent on the nitrogen atom can affect the reactivity and steric hindrance of the maleimide.	Electron-withdrawing groups can increase the electrophilicity of the double bond, while bulky substituents may hinder polymerization.[3]

Troubleshooting Guides & Preventative Measures

Q3: How can I prevent or minimize the self-polymerization of maleimides in my high-temperature reaction?

A3: Several strategies can be employed to mitigate unwanted self-polymerization. The choice of method will depend on your specific reaction conditions and the nature of your reactants.

For reactions proceeding via a free-radical mechanism, the addition of a radical scavenger can be highly effective.

Experimental Protocol: Incorporating a Radical Inhibitor

• Inhibitor Selection: Choose a suitable radical inhibitor that is compatible with your reaction system. Common choices include:

  • Hydroquinone (HQ)

  • Butylated hydroxytoluene (BHT)

  • Phenothiazine

• Determine Optimal Concentration: The effective concentration of the inhibitor will depend on the reaction temperature and the specific maleimide. A typical starting concentration range is 0.1-1% (w/w) relative to the maleimide.

• Procedure: a. Dissolve your maleimide reagent in the chosen reaction solvent. b. Add the calculated amount of the radical inhibitor to the solution and stir until fully dissolved. c. Proceed with your reaction as planned, adding other reagents and increasing the temperature as required. d. Monitor the reaction for any signs of polymerization (e.g., increased viscosity, precipitation).

To suppress base-catalyzed anionic polymerization, maintaining a slightly acidic to neutral pH is crucial, especially in aqueous media or when working with biomolecules.

dot

Caption: The effect of pH on maleimide reactivity.

Best Practices for pH Control:

• For thiol-maleimide conjugations, the optimal pH range is 6.5-7.5.[11][12][13][14]

• Below pH 6.5, the thiol is less nucleophilic, slowing down the desired reaction.[11]

• Above pH 7.5, the risk of hydrolysis of the maleimide and side reactions with amines increases, as does the potential for anionic polymerization.[11][12]

A robust method to prevent polymerization is to use a maleimide with a thermolabile protecting group. The Diels-Alder reaction with furan or its derivatives is a common and effective strategy.[9][15]

dot

Caption: Diels-Alder protection/deprotection strategy.

Experimental Workflow: Furan Protection of Maleimides

• Protection: React your N-substituted maleimide with an excess of furan or 2,5-dimethylfuran at room temperature or with gentle heating to form the Diels-Alder adduct. The reaction progress can be monitored by ¹H NMR.

• Purification: Purify the furan-protected maleimide adduct by recrystallization or column chromatography.

• High-Temperature Reaction: Perform your desired high-temperature reaction using the protected maleimide. The maleimide double bond is masked and will not polymerize.

• Deprotection: The furan protecting group can be removed by heating the product in a suitable solvent (e.g., toluene, xylene) to induce a retro-Diels-Alder reaction, regenerating the maleimide functionality.[9] This is typically done under reduced pressure to remove the volatile furan.[9]

Q4: Are there alternative reagents I can use for high-temperature bioconjugation to avoid maleimide-related issues?

A4: Yes, several alternative chemistries have been developed that offer greater stability at elevated temperatures and physiological conditions.

Reagent Class	Reaction Type	Advantages
Julia-Kocienski-like Reagents (e.g., Methylsulfonyl Phenyloxadiazoles)	Thiol-Click Chemistry	Forms highly stable conjugates, superior stability in human plasma compared to maleimide conjugates.[16]
Carbonylacrylic Reagents	Michael Addition	Forms stable conjugates resistant to degradation under physiological conditions.[17]
5-Hydroxy-1,5-dihydro-2H-pyrrol-2-ones (5HP2Os)	Thiol Conjugation	Excellent cysteine selectivity and yields conjugates with superior stability compared to maleimides.[18]

When selecting an alternative, consider factors such as reaction kinetics, specificity, and the stability of the resulting linkage in your specific application.

Concluding Remarks

Navigating the complexities of maleimide chemistry, particularly at high temperatures, requires a foundational understanding of the potential side reactions. By anticipating and addressing the risk of self-polymerization through the strategic use of inhibitors, careful pH control, or protecting group chemistry, you can significantly improve the yield and purity of your desired products. Should these strategies prove insufficient for your demanding application, a growing arsenal of alternative reagents offers robust solutions. We trust this guide will serve as a valuable resource in your research endeavors.

References

• Fujita, T., et al. (1988). Free-Radical Polymerization of Maleimide Derivatives in the Presence of Chiral Substances. Journal of Macromolecular Science: Part A - Chemistry, 25(3), 327-339. Available at: [Link]

• Lin, C.-H., et al. (2023). Free Radical Polymerization of Styrene and Maleimide Derivatives: Molecular Weight Control and Application as a Heat Resistance Agent. Polymers, 15(15), 3281. Available at: [Link]

• Pascault, J. P., & Camberlin, Y. (1993). Thermally and anionically initiated cure of bismaleimide monomers. Journal of Polymer Science Part A: Polymer Chemistry, 31(1), 219-228. Available at: [Link]

• Matsumoto, A., Kubota, T., & Otsu, T. (1990). Radical polymerization of N-(alkyl-substituted phenyl)maleimides: synthesis of thermally stable polymers soluble in nonpolar solvents. Macromolecules, 23(20), 4508-4513. Available at: [Link]

• Fujita, T., et al. (1988). Free-Radical Polymerization of Maleimide Derivatives in the Presence of Chiral Substances. Journal of Macromolecular Science: Part A - Chemistry, 25(3). Available at: [Link]

• ResearchGate. (n.d.). Homopolymerization of monomaleimides by radical mechanism. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Radical, thermal, and anionic homopolymerizations of maleimide. (B)... Retrieved from [Link]

• van der Mee, M. A. J., et al. (2021). Maleimide Self-Reaction in Furan/Maleimide-Based Reversibly Crosslinked Polyketones: Processing Limitation or Potential Advantage? Polymers, 13(8), 1251. Available at: [Link]

• Bernardes, G. J. L., et al. (2013). Rapid, Stable, Chemoselective Labeling of Thiols with Julia-Kocienski Like Reagents: A Serum-Stable Alternative to Maleimide-Based Protein Conjugation. Angewandte Chemie International Edition, 52(48), 12592-12596. Available at: [Link]

• Gaina, C., & Gaina, V. (2012). Preparation and characterization of bismaleimide monomers with various structures. Designed Monomers and Polymers, 15(4), 355-367. Available at: [Link]

• Gaina, C., & Gaina, V. (2012). Preparation and characterization of bismaleimide monomers with various structures. Designed Monomers and Polymers, 15(4). Available at: [Link]

• ResearchGate. (n.d.). Understanding the Effect of Maleimide Homopolymerization and Gel Kinetics in Diels-Alder Networks. Retrieved from [Link]

• ResearchGate. (2020). Why a polymeric product of thermal homopolymerization of maleimides show more then five glass transitions on DSC? Retrieved from [Link]

• Patel, M. H. (2020). A review on preparation method for different maleimide units, their homo and co-polymers and. JETIR, 7(8). Available at: [Link]

• Maynard, H. D., & Hubbell, J. A. (2022). Hydrolytically Stable Maleimide-end Functionalized Polymers for Site-Specific Protein Conjugation. Biomacromolecules, 23(12), 5225-5234. Available at: [Link]

• Madder, A., et al. (2021). 5-Hydroxy-pyrrolone based building blocks as maleimide alternatives for protein bioconjugation and single-site multi-functionalization. Chemical Science, 12(16), 5793-5799. Available at: [Link]

• van Delft, F. L., et al. (2020). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. Chemistry – A European Journal, 26(72), 15867-15871. Available at: [Link]

• ResearchGate. (2023). I am having a hard time conjugating a maleimide-NHS ester crosslinker onto thiol actived surface. Could someone help me on this? Retrieved from [Link]

• van Delft, F. L., et al. (2020). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. Chemistry – A European Journal, 26(72). Available at: [Link]

• ResearchGate. (2022). How to stop the Maleimide reaction? Retrieved from [Link]

• Anderson, C. J., et al. (2016). Synthesis and Bioconjugation of Thiol-Reactive Reagents for the Creation of Site-Selectively Modified Immunoconjugates. Bioconjugate Chemistry, 27(3), 589-598. Available at: [Link]

• Iredale, R. J., et al. (2017). Modern advances in bismaleimide resin technology. Progress in Polymer Science, 69, 1-21. Available at: [Link]

• ResearchGate. (n.d.). Bioconjugation with Maleimides: A Useful Tool for Chemical Biology. Retrieved from [Link]

• Kuchel, R. P., et al. (2022). Mechanistic Insights into Polymerization-Induced Self-Assembly Using Maleimide-Based Fluorophores. Macromolecules, 55(15), 6567-6577. Available at: [Link]

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• Brik, A., et al. (2022). On-demand Detachment of Maleimide Derivatives on Cysteine to Facilitate (Semi)Synthesis of Challenging Proteins. ChemRxiv. Available at: [Link]

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Troubleshooting low molecular weight in poly(N-substituted maleimides)

A Senior Application Scientist's Guide to Troubleshooting Low Molecular Weight

Welcome to the technical support center for the synthesis of poly(N-substituted maleimides). This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with achieving the desired high molecular weight in their polymerization reactions. As Senior Application Scientists, we understand that unexpected results can be a significant roadblock. This resource provides in-depth, experience-driven troubleshooting advice in a direct question-and-answer format to help you diagnose and resolve common issues in your experiments.

Frequently Asked Questions (FAQs)

General Polymerization Issues

Q1: My polymerization of an N-substituted maleimide resulted in a significantly lower molecular weight than expected. What are the most common initial factors I should investigate?

A1: Low molecular weight in poly(N-substituted maleimide) synthesis is a frequent challenge that can often be traced back to a few key areas. Before delving into more complex possibilities, we recommend a systematic check of the following:

• Monomer Purity: The presence of impurities in your N-substituted maleimide monomer is a primary suspect. Even small amounts of contaminants can act as potent chain transfer agents or inhibitors, prematurely terminating polymer chain growth.

• Initiator Concentration: In free-radical polymerization, the molecular weight is inversely proportional to the square root of the initiator concentration. An unintentionally high concentration of the initiator will lead to a higher number of polymer chains being initiated simultaneously, resulting in shorter chains overall.[1]

• Oxygen Inhibition: Oxygen is a well-known inhibitor of free-radical polymerization. Inadequate degassing of your reaction mixture will lead to the quenching of radical species, resulting in low conversion and low molecular weight.[2]

• Solvent Purity and Choice: Solvents can participate in chain transfer reactions, where the growing polymer chain abstracts a hydrogen atom from the solvent molecule, terminating the chain.[3] The purity of the solvent is also critical, as impurities can have a similar detrimental effect as those in the monomer.

Q2: I suspect my N-substituted maleimide monomer is impure. What are the likely contaminants and how can I purify it?

A2: Impurities in N-substituted maleimide monomers typically stem from the synthetic route, which commonly involves the reaction of maleic anhydride with a primary amine to form a maleamic acid intermediate, followed by cyclodehydration.[4]

• Common Impurities:

  • Maleic Anhydride: Unreacted starting material.

  • Primary Amine: Unreacted starting material.

  • Maleamic Acid: The intermediate from the first step of the synthesis. Incomplete cyclodehydration will leave this impurity in your final product.

  • Oligomers: Small polymer chains that may have formed during synthesis or storage.

• Purification Protocol:

  • Recrystallization: This is a highly effective method for removing most impurities. The choice of solvent is crucial and will depend on the specific N-substituent.

  • Silica Gel Column Chromatography: For more persistent impurities, column chromatography can be employed. This is particularly useful for removing colored impurities and oligomers.[5]

  • Distillation: For monomers with low boiling points, distillation under reduced pressure can be an effective purification method.

It is crucial to thoroughly characterize your purified monomer by techniques such as NMR and melting point analysis to confirm its purity before use in polymerization.

Free-Radical Polymerization

Q3: In my free-radical polymerization, I've confirmed my monomer is pure, but the molecular weight is still low. How does initiator choice and concentration affect the outcome?

A3: The initiator plays a pivotal role in determining the molecular weight in free-radical polymerization. The fundamental principle is that a higher concentration of initiating radicals leads to the formation of a larger number of polymer chains, which, for a given amount of monomer, results in a lower average molecular weight.[6]

• Troubleshooting Steps:

  • Verify Initiator Concentration: Accurately weigh your initiator and ensure it is fully dissolved in the reaction mixture.

  • Reduce Initiator Concentration: Systematically decrease the initiator concentration in your experiments. Be aware that this will likely decrease the overall rate of polymerization.[6]

  • Initiator Half-Life: Consider the half-life of your initiator at the reaction temperature. An initiator with a very short half-life will generate a high concentration of radicals at the beginning of the reaction, potentially leading to lower molecular weights. An initiator with a longer half-life will generate radicals more slowly over the course of the reaction, which can favor the growth of longer polymer chains.

Q4: Can the solvent be the culprit for low molecular weight in my free-radical polymerization of N-substituted maleimides?

A4: Absolutely. The solvent is not always an inert bystander in polymerization reactions. Chain transfer to the solvent is a well-documented phenomenon that can significantly limit the achievable molecular weight.[7][8]

• Mechanism of Chain Transfer to Solvent: The growing polymer radical can abstract an atom (usually hydrogen) from a solvent molecule. This terminates the growth of that polymer chain and creates a new radical on the solvent molecule. While this new solvent radical can potentially initiate a new polymer chain, the overall effect is an increase in the number of polymer chains and a decrease in the average molecular weight.[3]

• Solvent Selection:

  • Avoid Halogenated Solvents: Solvents like carbon tetrachloride are known to be highly effective chain transfer agents and should generally be avoided if high molecular weight is desired.

  • Consider Aromatic Solvents: Benzene and toluene are often good choices for radical polymerization as they are relatively inert to chain transfer. In some cases, switching to a less polar solvent like benzene has been shown to dramatically increase the molecular weight of poly(N-substituted maleimides).[5]

  • Polar Aprotic Solvents: While often necessary for monomer and polymer solubility, polar aprotic solvents like DMF and DMSO can be more susceptible to chain transfer than non-polar alternatives.

Q5: I am polymerizing N-(hydroxyphenyl)maleimide and consistently get very low molecular weight. Is there something specific about this monomer?

A5: Yes, N-(hydroxyphenyl)maleimides present a specific challenge in free-radical polymerization. The phenolic hydroxyl group can act as a chain transfer agent, leading to premature termination of the growing polymer chains and resulting in low molecular weight polymers.[5]

• Troubleshooting Strategy: Protecting Group Chemistry

  • Mask the Phenolic Group: The most effective strategy is to protect the hydroxyl group with a labile protecting group before polymerization. A common and effective choice is the tetrahydropyranyl (THP) group.

  • Polymerization of the Protected Monomer: The THP-protected monomer generally exhibits better solubility in non-polar solvents like benzene, which are less prone to chain transfer. Polymerization in such solvents can lead to a significant increase in molecular weight.[5]

  • Deprotection: The THP protecting group can be readily removed after polymerization to yield the desired poly(N-(hydroxyphenyl)maleimide) with a higher molecular weight.

Anionic and Controlled Radical Polymerization

Q6: I am attempting anionic polymerization of an N-substituted maleimide, but the results are poor with low molecular weight and broad polydispersity. What could be going wrong?

A6: Anionic polymerization of N-substituted maleimides is highly sensitive to reaction conditions and impurities. Achieving a controlled, "living" polymerization that yields high molecular weight polymers requires stringent control over several factors.

• Common Issues and Solutions:

  • Protic Impurities: Water, alcohols, or even acidic protons on other molecules can quench the anionic propagating species, leading to termination. Ensure all glassware is rigorously dried, and all reagents and solvents are anhydrous.

  • Side Reactions: The maleimide monomer itself can be susceptible to nucleophilic attack by the initiator or the growing polymer chain at positions other than the double bond. This can lead to side reactions that terminate the chain.[9]

  • Solvent Choice: The polarity of the solvent plays a crucial role. Highly polar solvents like DMF and DMSO are often required to solubilize the monomer and polymer, but they can also stabilize the anionic species and influence the polymerization kinetics.[9]

  • Initiator Choice: The choice of initiator (e.g., organolithium reagents, alkoxides) and its concentration will directly impact the number of initiated chains and thus the final molecular weight.

Q7: How can I achieve better control over the molecular weight of my poly(N-substituted maleimides)? Are there alternative polymerization techniques?

A7: For precise control over molecular weight and to obtain polymers with a narrow molecular weight distribution (low polydispersity), controlled radical polymerization (CRP) techniques are highly recommended. Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization is a particularly versatile and effective method for N-substituted maleimides.[10][11]

• Advantages of RAFT Polymerization:

  • Controlled Molecular Weight: The molecular weight of the polymer can be predicted based on the ratio of monomer to chain transfer agent (CTA).

  • Narrow Polydispersity: RAFT polymerization typically yields polymers with polydispersity indices (PDI) below 1.2.

  • Architectural Control: This technique allows for the synthesis of complex polymer architectures, such as block copolymers.

• Key Considerations for RAFT Polymerization:

  • Choice of CTA: The selection of the appropriate RAFT agent is critical for successful polymerization of N-substituted maleimides.

  • Reaction Conditions: As with other polymerization techniques, monomer purity, initiator concentration, solvent, and temperature must be carefully optimized.

Visualizing the Process: Diagrams and Workflows

To further aid in understanding the critical aspects of polymerization and troubleshooting, the following diagrams illustrate key processes.

Caption: Workflow for Monomer Synthesis and Free-Radical Polymerization.

Sources

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• 11. Direct routes to functional RAFT agents from substituted N-alkyl maleimides - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Initiator Concentration for Maleimide Polymerization

Welcome to the technical support guide for maleimide polymerization. This resource, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges related to initiator concentration. As Senior Application Scientists, our goal is to blend foundational scientific principles with practical, field-proven insights to ensure your experimental success.

Frequently Asked Questions (FAQs): The Role of the Initiator

This section addresses fundamental questions regarding the function and impact of initiators in the polymerization of maleimides.

Q1: What is the fundamental role of an initiator in maleimide polymerization?

An initiator is a chemical species that starts the polymerization process by generating active species, typically free radicals or ions.[1][2] In the context of free-radical polymerization, which is common for maleimides, the initiator undergoes thermal or photochemical decomposition to produce free radicals.[2] These radicals then react with a maleimide monomer, creating a new radical center on the monomer, which subsequently propagates by adding to other monomer units to form a polymer chain.[3] Maleimides themselves can also act as photoinitiators, particularly in initiator-free systems, where the excited maleimide molecule generates radicals through hydrogen abstraction.[4][5][6]

Q2: How does initiator concentration directly influence the rate of polymerization?

The rate of polymerization is generally proportional to the square root of the initiator concentration ([I]1/2) in conventional free-radical polymerization.[7][8] Therefore, increasing the initiator concentration leads to a higher population of primary radicals, which in turn increases the rate of initiation and the overall speed of the polymerization reaction.[9][10] This relationship is crucial for controlling the reaction time. However, excessively high concentrations can lead to premature termination reactions, which can negatively impact polymer properties.

Q3: What is the relationship between initiator concentration, polymer molecular weight (MW), and polydispersity index (PDI)?

Initiator concentration has an inverse relationship with the number-average molecular weight (Mn) of the resulting polymer.[3][11]

• High Initiator Concentration: A higher concentration of initiator generates a large number of radicals simultaneously. This leads to the growth of many polymer chains at once, but each chain has a shorter length before termination occurs because the available monomer is divided among more growing chains. The result is a lower average molecular weight.[10][12]

• Low Initiator Concentration: A lower concentration produces fewer radical species, meaning fewer polymer chains are initiated. Each chain can therefore grow longer before termination, resulting in a higher average molecular weight.[13]

The polydispersity index (PDI) measures the breadth of the molecular weight distribution. In conventional free-radical polymerization, a high initiator concentration can lead to a higher PDI (a broader distribution) due to an increased rate of termination and chain transfer side reactions.[10] For achieving polymers with low PDI (narrow molecular weight distribution), controlled radical polymerization techniques like Reversible Addition-Fragmentation chain Transfer (RAFT) are often employed.[11][14][15]

Q4: What are the common types of initiators used for maleimide polymerization?

The choice of initiator depends on factors like solubility and the desired reaction temperature.[1] Initiators can be broadly classified as thermal or photochemical.

Initiator Type	Description	Common Examples
Thermal Initiators	Decompose to form radicals when heated to a specific temperature. The choice is dictated by the initiator's half-life at a given temperature.	2,2'-Azobis(isobutyronitrile) (AIBN), Benzoyl Peroxide (BPO).[2][16]
Photoinitiators	Generate radicals upon exposure to light of a specific wavelength (e.g., UV, visible light).[4][5] This allows for polymerization at ambient temperatures.[17]	Maleimides themselves can act as photoinitiators.[5][6] Specific systems may use compounds like camphorquinone in combination with other reagents.[4]
Anionic Initiators	Used in anionic polymerization, which can offer "living" characteristics for N-substituted maleimides.[18]	Organometallic compounds like n-butyllithium (n-BuLi) are often used, sometimes with chiral ligands to control stereochemistry.[19][20]

Q5: Is there a "standard" initiator-to-monomer ratio to start with?

A definitive "standard" ratio does not exist, as the optimal concentration depends on the specific monomer, desired molecular weight, solvent, and temperature. However, for conventional free-radical polymerization, a common starting point for the molar ratio of [Monomer]:[Initiator] is in the range of 100:1 to 1000:1 . For controlled polymerization techniques like RAFT, the ratio of [Monomer]:[RAFT Agent]:[Initiator] is critical, with a typical initiator ratio being significantly lower, often around 10:1 to 5:1 relative to the RAFT agent .[21] It is always recommended to perform a series of screening experiments to determine the optimal ratio for your specific system.

Troubleshooting Guide: Initiator Concentration Issues

This section provides solutions to common problems encountered during maleimide polymerization that are directly related to initiator concentration.

Problem: Low or No Monomer Conversion

Q: My polymerization reaction shows very low conversion even after an extended time. Could the initiator be the problem?

A: Yes, this is a classic symptom of an initiation issue. Several factors could be at play:

• Insufficient Initiator Concentration: The concentration of the initiator may be too low to generate enough radicals to sustain the polymerization, especially if trace impurities or oxygen are scavenging them.[21]

• Inhibitor Presence: Commercial monomers often contain inhibitors (like hydroquinone) to prevent polymerization during storage. While initiators typically overcome small amounts, higher-than-expected levels of inhibitors will consume the generated radicals.

• Incorrect Temperature/Wavelength: For thermal initiators, the reaction temperature might be too low for efficient decomposition. For photoinitiators, the light source may not have the correct wavelength or intensity.

• Degraded Initiator: Initiators have a limited shelf life and can degrade if stored improperly.

Solutions:

• Systematically Increase Initiator: Increase the initiator concentration in increments (e.g., 25% or 50% higher than the previous attempt).

• Purify the Monomer: Pass the maleimide monomer through a column of basic alumina to remove acidic inhibitors.

• Verify Reaction Conditions: Ensure your reaction temperature is appropriate for the chosen thermal initiator's half-life. For photoinitiation, confirm the specifications of your light source match the initiator's requirements.

• Use Fresh Initiator: Always use a fresh, properly stored initiator. If in doubt, use a new batch.

Problem: Uncontrolled, Rapid Polymerization (High Exotherm)

Q: My reaction proceeds too quickly, generating significant heat and resulting in a gelled or discolored product. What's happening?

A: This indicates an excessively high rate of polymerization, most commonly caused by too high an initiator concentration . This generates a massive number of radicals at once, leading to a rapid, exothermic reaction that is difficult to control. The high temperature can cause side reactions, polymer degradation, and a very broad molecular weight distribution.

Solutions:

• Reduce Initiator Concentration: Decrease the initiator concentration significantly, potentially by an order of magnitude, and then gradually increase it in subsequent optimization experiments.

• Use a Slower Initiator: Select a thermal initiator with a longer half-life at the reaction temperature (i.e., one that decomposes more slowly).

• Improve Heat Dissipation: Use a solvent to dilute the monomer, and ensure the reaction vessel is in a well-controlled temperature bath (e.g., oil or water bath) to manage the exotherm.

• Consider Semi-Batch Addition: Instead of adding all the initiator at the beginning, add it portion-wise over time to maintain a more constant radical concentration.

Problem: High Polydispersity Index (PDI > 1.5) in the Final Polymer

Q: My polymer has a very broad molecular weight distribution. How can I narrow it by adjusting the initiator?

A: A high PDI in conventional free-radical polymerization suggests poor control over the initiation, propagation, and termination steps. While other factors contribute, initiator concentration plays a key role.[10]

• High Initiator Concentration: Can increase the likelihood of termination by radical coupling and other side reactions, broadening the PDI.

• Inconsistent Radical Flux: If the initiator decomposes too quickly ("burns out"), the initiation rate changes dramatically over the course of the reaction, leading to different chain populations.

Solutions:

• Optimize Concentration: An intermediate initiator concentration is often best. Too high or too low can sometimes lead to broadening. Experiment with a range of concentrations to find the optimal point.

• Switch to Controlled Polymerization: For applications requiring a low PDI (typically < 1.3), conventional free-radical polymerization is often inadequate. Techniques like RAFT polymerization provide excellent control over molecular weight and PDI by minimizing irreversible termination.[14][15]

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for troubleshooting common polymerization issues related to the initiator.

Caption: Troubleshooting workflow for initiator-related issues.

Experimental Protocols

Protocol 1: General Screening for Optimal Initiator Concentration

This protocol outlines a series of parallel experiments to efficiently identify a suitable initiator concentration range for the free-radical polymerization of a new N-substituted maleimide.

Materials:

• N-substituted maleimide monomer

• Anhydrous solvent (e.g., Toluene, Dioxane, DMF)

• Thermal Initiator (e.g., AIBN)

• Reaction vials with septa and stir bars

• Nitrogen or Argon source

• Constant temperature oil bath

Procedure:

• Monomer Preparation: If necessary, purify the maleimide monomer by passing it through a short column of basic alumina to remove inhibitors.

• Stock Solution Preparation:

  • Prepare a monomer stock solution. For example, dissolve 10 mmol of the maleimide in the chosen solvent to a final volume of 50 mL (creates a 0.2 M solution).

  • Prepare an initiator stock solution. For example, dissolve 0.5 mmol of AIBN in the same solvent to a final volume of 10 mL (creates a 0.05 M solution). This avoids inaccuracies from weighing very small masses of initiator.

• Reaction Setup:

  • Label five reaction vials (A-E).

  • To each vial, add a stir bar and 5 mL of the monomer stock solution (contains 1.0 mmol of monomer).

  • Using a microliter syringe, add varying amounts of the initiator stock solution to each vial according to the table below.

  • Add additional solvent to equalize the total volume in each vial.

Vial	[Monomer] (mmol)	[Initiator] (µmol)	[M]:[I] Ratio
A	1.0	1.0	1000:1
B	1.0	2.0	500:1
C	1.0	5.0	200:1
D	1.0	10.0	100:1
E	1.0	20.0	50:1

• Degassing: Seal each vial with a rubber septum. Purge with an inert gas (Nitrogen or Argon) for 20-30 minutes by bubbling the gas through the solution via a long needle while venting with a short needle.

• Polymerization: Place all vials simultaneously into a pre-heated oil bath set to the appropriate temperature for your initiator (e.g., 70 °C for AIBN). Start a timer.

• Monitoring and Termination:

  • After a set time (e.g., 2, 4, 8, and 24 hours), carefully take a small aliquot from each reaction for analysis (e.g., 1H NMR to determine monomer conversion).

  • Once the desired conversion is reached or the reaction time is complete, terminate the polymerization by rapidly cooling the vials in an ice bath and exposing them to air.

• Analysis: Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., cold methanol or hexane). Filter, dry the polymer, and analyze the yield, molecular weight (Mn), and PDI by Gel Permeation Chromatography (GPC). The results will show the direct effect of the [M]:[I] ratio on the final polymer properties.

Relationship Between Initiator Concentration and Polymer Properties

The following diagram illustrates the expected inverse relationship between initiator concentration and polymer molecular weight, and the typical effect on PDI in a conventional free-radical polymerization.

Caption: Impact of initiator concentration on polymer properties.

References

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Degassing techniques for free-radical polymerization of maleimides

Welcome to the technical support center for the free-radical polymerization of maleimides. This guide is designed for researchers, scientists, and drug development professionals who are navigating the intricacies of this powerful polymerization technique. Here, we will address common challenges and questions, focusing on one of the most critical, yet often overlooked, experimental variables: the removal of dissolved oxygen.

Our approach is built on explaining the fundamental principles behind each recommendation, empowering you to not only solve immediate problems but also to proactively design more robust and reproducible experiments.

Part 1: The Core Problem - Understanding Oxygen Inhibition

Before troubleshooting specific issues, it is crucial to understand why dissolved oxygen is detrimental to free-radical polymerization.

Molecular oxygen, in its ground state, is a diradical, making it highly reactive toward other radical species.[1] In a free-radical polymerization, both the initial radicals generated from the initiator and the propagating polymer chain radicals are susceptible to attack by oxygen. This reaction forms a peroxy radical, which is significantly less reactive and often unable to initiate or propagate the polymerization chain further.[2][3] This process, known as oxygen inhibition or scavenging, effectively terminates the polymerization, leading to a range of undesirable outcomes.[4][5]

The following diagram illustrates this inhibitory pathway, which is the root cause of many failed or inconsistent maleimide polymerizations.

Caption: Mechanism of oxygen inhibition in free-radical polymerization.

Part 2: Troubleshooting Guide

This section addresses specific problems you might encounter during your experiments.

Q: My polymerization has a long induction period or fails to initiate entirely. What's the likely cause?

A: An induction period, where no polymerization occurs for a period after the initiator is activated, is a classic sign of oxygen contamination.[6] The radicals generated by your initiator are consumed by reacting with dissolved oxygen until the O2 is depleted. Only then can the radicals begin to react with maleimide monomers to initiate polymerization. If the oxygen concentration is too high, the initiator may be fully consumed before all the oxygen is removed, leading to complete reaction failure.

Troubleshooting Steps:

• Evaluate Your Degassing Technique: The most common cause is inadequate degassing. A simple nitrogen purge might not be sufficient for highly sensitive systems. Review your method's effectiveness (see comparison in Table 1) and consider switching to a more rigorous technique like the Freeze-Pump-Thaw (FPT) method.[7][8]

• Check for Leaks: Ensure all seals, septa, and joints in your reaction setup are airtight. Even a small leak can continuously introduce oxygen, negating your degassing efforts. Use high-vacuum grease for glass joints and fresh, high-quality rubber septa.

• Inert Gas Purity: Verify the purity of your inert gas source (Nitrogen or Argon). Lower-grade sources can contain significant oxygen contamination. Using a gas purifier trap is highly recommended.

Q: My polymer forms, but the surface remains tacky, oily, or uncured. Why is this happening?

A: This phenomenon is typically due to oxygen inhibition localized at the polymer-air interface.[1] While the bulk of your reaction mixture may be sufficiently deoxygenated, the surface is in direct contact with the atmosphere in the reaction headspace. Oxygen can diffuse into the top layer of the monomer solution and inhibit polymerization there, resulting in an uncured or poorly cross-linked surface.[4][5] This is also common when curing thin films or using molds made of oxygen-permeable materials like polystyrene.[4]

Troubleshooting Steps:

• Maintain an Inert Headspace: After degassing the liquid, ensure the atmosphere above the reaction mixture is and remains inert. This can be achieved by maintaining a slight positive pressure of high-purity nitrogen or argon throughout the polymerization.

• Consider the Mold Material: If you are polymerizing in a mold, be aware that some plastics are permeable to oxygen.[4] Using molds made of glass or metal, which are essentially impermeable to oxygen, can resolve this issue.[4]

• Increase Initiation Rate: A higher concentration of initiator or a higher initiation rate (e.g., higher UV intensity for photopolymerization) can help to consume diffusing oxygen more rapidly, potentially overcoming the surface inhibition effect.

Q: The polymerization works, but my final polymer has a lower-than-expected molecular weight and a high polydispersity (PDI). Could this be related to degassing?

A: Absolutely. Oxygen acts as a chain-terminating agent.[2] When a propagating polymer radical reacts with oxygen, it forms a stable peroxy radical that is unlikely to continue the chain. This premature termination leads to the formation of shorter polymer chains than would be achieved in an oxygen-free environment. Because this termination is a random process, it results in a polymer population with a wide range of chain lengths, hence a broad molecular weight distribution (high PDI).

Troubleshooting Steps:

• Optimize Degassing Rigor: For applications where molecular weight control is critical, such as in drug delivery systems or advanced materials, using the most effective degassing method is paramount. The Freeze-Pump-Thaw (FPT) technique is considered the gold standard for removing dissolved gases and should be your method of choice.[7][8]

• Use a Glovebox: For maximum control and reproducibility, perform the entire polymerization process, from reagent preparation to the reaction itself, inside an inert atmosphere glovebox.[3] This provides the most robust exclusion of oxygen.

Part 3: Frequently Asked Questions (FAQs)

Q1: What are the primary methods for degassing, and how do they compare?

A1: The three most common laboratory techniques are Inert Gas Sparging, Freeze-Pump-Thaw (FPT), and Sonication. Each has distinct advantages and disadvantages in terms of effectiveness, time, and equipment requirements.

Technique	Principle of Operation	Effectiveness	Pros	Cons	Best For
Inert Gas Sparging	Bubbling an inert gas (N₂ or Ar) through the liquid displaces dissolved O₂ according to Henry's Law.[9]	Good	Fast, simple setup, suitable for large volumes.[10][11]	Less effective than FPT, can cause loss of volatile solvents, may not be sufficient for sensitive reactions.	Routine polymerizations, large-scale reactions, less sensitive systems.
Freeze-Pump-Thaw (FPT)	The solution is frozen, a vacuum is applied to remove gas from the headspace, and then thawed to release dissolved gas. Repeated for 3+ cycles.[12][13]	Excellent	The most thorough method for removing dissolved gases.[7]	Time-consuming, requires a Schlenk line and liquid nitrogen, not suitable for very large volumes.	Controlled/living polymerizations (ATRP, RAFT), reactions requiring precise molecular weight control, highly oxygen-sensitive systems.
Ultrasonication	High-frequency sound waves create cavitation bubbles; dissolved gases diffuse into these bubbles, which then coalesce and rise to the surface.[14]	Moderate to Good	Fast, effective for viscous liquids, can be combined with vacuum or sparging for enhanced performance.[7][15]	Requires an ultrasonic bath or probe, can potentially heat the sample.[16]	Viscous monomer/polymer solutions, sample prep for analysis, polymer melts.[17]
Table 1: Comparison of Common Laboratory Degassing Techniques.

Q2: How do I choose the right degassing technique for my maleimide polymerization?

A2: The choice depends on the sensitivity of your reaction and the desired properties of your final polymer.

• For routine synthesis where precise molecular weight control is not the primary goal, inert gas sparging for 20-60 minutes is often sufficient.[10][11]

• For controlled polymerizations (e.g., ATRP, RAFT) or when synthesizing materials for high-performance applications (e.g., biomedical devices), the Freeze-Pump-Thaw method is strongly recommended to ensure high reproducibility and control over polymer architecture.[3][7]

• If your monomer solution is highly viscous , sonication can be a valuable tool, often used in conjunction with vacuum or a gentle inert gas stream.[17]

Q3: Are there any chemical or alternative methods to physical degassing?

A3: Yes, several strategies have been developed, particularly for oxygen-tolerant controlled radical polymerization.

• Enzymatic Degassing: In aqueous systems, enzymes like glucose oxidase (GOx) can be used to consume dissolved oxygen directly within the reaction mixture.[3]

• Reducing Agents: For certain systems like ARGET ATRP, reducing agents such as ascorbic acid can be added to scavenge oxygen.[3]

• Thiol Chemistry: The addition of certain thiol-containing molecules can mitigate the effects of oxygen. Peroxy radicals formed by oxygen inhibition can abstract a hydrogen from the thiol, creating a thiyl radical that can re-initiate or continue the polymerization process.[18]

Part 4: Standard Operating Protocols

Here we provide detailed, step-by-step methodologies for the most common degassing techniques.

Protocol 1: Freeze-Pump-Thaw (FPT) Degassing

This is the most rigorous method for removing dissolved gases. It is essential for sensitive polymerizations.[7]

Caption: Workflow for the Freeze-Pump-Thaw (FPT) degassing cycle.

Methodology:

• Preparation: Place your monomer solution into a Schlenk flask equipped with a stir bar. Do not fill the flask more than halfway to allow for solvent expansion upon freezing.[19]

• Freeze: Close the flask's stopcock and immerse the flask in a cold bath (e.g., liquid nitrogen) until the solution is completely frozen solid.[7]

• Pump: With the solution still frozen, connect the flask to a high-vacuum line and carefully open the stopcock. Allow the headspace to evacuate for 5-10 minutes.[20] You are removing the atmosphere above the frozen solid.

• Thaw: Close the flask's stopcock to place it under a static vacuum. Remove the cold bath and allow the solution to thaw completely. As it thaws, you will see bubbles of dissolved gas being released into the vacuum of the headspace.[12][13]

• Repeat: Repeat steps 2-4 at least two more times for a total of three cycles.[19] This ensures the thorough removal of all dissolved gases.

• Final Step: After the final thaw, backfill the flask with a high-purity inert gas (e.g., nitrogen or argon) before starting your polymerization.

Protocol 2: Inert Gas Sparging

This method is faster than FPT but generally less effective.[8]

Methodology:

• Setup: Place your monomer solution in a flask with a stir bar. The flask should have at least two entry points (e.g., a three-neck flask or a single-neck flask with a rubber septum).

• Inlet and Outlet: Insert a long needle or cannula connected to your inert gas line, ensuring its tip is submerged well below the liquid surface.[11] Insert a second, shorter needle to act as a gas outlet.

• Sparging: Begin a steady but gentle flow of inert gas through the solution. You should see a consistent stream of fine bubbles. Vigorous bubbling can cause excessive solvent evaporation.[11]

• Duration: Sparge the solution for a minimum of 20-30 minutes for low-viscosity solvents. For larger volumes or more viscous solutions, 1 hour may be necessary.[10]

• Final Step: After sparging, raise the gas inlet needle above the liquid surface but keep it inside the flask. Remove the outlet needle and maintain a positive pressure of inert gas over the solution for the duration of the reaction.

References

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Purification strategies for N-(2,5-dimethylphenyl)maleimide reaction products

Technical Support Center: N-(2,5-dimethylphenyl)maleimide

A Guide to Purification Strategies, Troubleshooting, and Purity Assessment

Introduction: The Challenge of Purity

N-(2,5-dimethylphenyl)maleimide is synthesized via a two-step process: the formation of N-(2,5-dimethylphenyl)maleamic acid from 2,5-dimethylaniline and maleic anhydride, followed by a cyclodehydration reaction, typically using acetic anhydride and sodium acetate.[1][2] While the synthesis is straightforward, achieving high purity can be challenging. The final product is often contaminated with unreacted starting materials, the intermediate maleamic acid, and various side products. Effective purification is critical as these impurities can interfere with downstream applications, such as polymerization reactions or bioconjugation.[3]

This guide is structured to address the most common issues encountered during purification, providing both preventative measures and corrective actions.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the purification of N-(2,5-dimethylphenyl)maleimide.

Q1: What are the most common impurities I should expect in my crude N-(2,5-dimethylphenyl)maleimide product?

A1: The primary impurities arise from an incomplete reaction or side reactions. These include:

• N-(2,5-dimethylphenyl)maleamic acid: The intermediate acid, resulting from incomplete cyclodehydration. It is significantly more polar than the target maleimide.

• Unreacted Starting Materials: Residual maleic anhydride and 2,5-dimethylaniline.

• Hydrolysis Product: The maleimide ring is susceptible to hydrolysis, especially in the presence of water at neutral to high pH, which opens the ring to form the inactive maleamic acid derivative.[4][5]

• Acetic Anhydride and Sodium Acetate: Reagents from the cyclization step.

• Polymerization Byproducts: Maleimides can undergo polymerization, especially at elevated temperatures, leading to oligomeric or polymeric impurities that are often colored.[6]

Q2: My crude product is a dark, oily substance instead of the expected solid. What went wrong?

A2: This issue typically points to the presence of significant impurities that depress the melting point of the product or indicate the formation of colored oligomers.[6] The common causes are:

• Excessive Heat: Overheating during the cyclodehydration step can promote polymerization.

• Incomplete Reaction: A large amount of unreacted starting materials or intermediate can result in an impure, non-crystalline mixture.

• Insufficient Washing: Failure to properly wash the crude product after precipitation can leave residual solvents or reagents.

A primary purification step, such as passing the crude material through a short plug of silica gel, can often resolve this by removing the highly colored and polar impurities.

Q3: What is the best general-purpose technique for purifying N-arylmaleimides on a lab scale?

A3: For most lab-scale syntheses (milligrams to several grams), a combination of precipitation/washing followed by either recrystallization or flash column chromatography is highly effective.

• Recrystallization is ideal if the crude product is relatively pure (>85-90%) and crystalline. It is efficient for removing small amounts of impurities and can be scaled up easily. Solvents like ethanol or cyclohexane are commonly used for N-arylmaleimides.[1][7]

• Flash Column Chromatography on silica gel is superior for purifying complex mixtures containing multiple components with different polarities (e.g., starting material, intermediate, and product).[6][8] It provides a high degree of separation but is more labor-intensive and requires more solvent than recrystallization.

Q4: How can I monitor the progress of my purification?

A4: Thin-Layer Chromatography (TLC) is an indispensable tool. Use a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate) to separate the components. The N-(2,5-dimethylphenyl)maleimide product is significantly less polar than the N-(2,5-dimethylphenyl)maleamic acid intermediate. By spotting the crude mixture, the purified fractions, and a reference standard (if available), you can visually assess the success of the purification.

Part 2: Troubleshooting Guide

This guide provides a systematic approach to resolving specific issues encountered during the purification process.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield After Purification	1. Incomplete Cyclization: The reaction did not go to completion, leaving a high concentration of the maleamic acid intermediate, which is removed during purification. 2. Product Loss During Workup: The product may have some solubility in the washing solvents (e.g., water). 3. Overly Aggressive Recrystallization: Using too much solvent or cooling the solution too quickly can lead to poor recovery. 4. Incorrect Column Chromatography Conditions: The product may be eluting with the solvent front or sticking to the column.	1. Optimize Reaction: Ensure sufficient heating time and temperature for the cyclodehydration step as described in literature protocols.[1] 2. Minimize Washes: Use ice-cold water for washing to reduce the solubility of the product.[7] 3. Refine Recrystallization: Perform a solvent screen to find the optimal recrystallization solvent. Dissolve the crude product in a minimal amount of hot solvent and allow it to cool slowly. 4. Develop TLC Method First: Use TLC to determine an appropriate solvent system for column chromatography where the product has an Rf value of ~0.3-0.4.
Product is Still Colored (Yellow/Brown) After Purification	1. Presence of Oligomeric Impurities: High temperatures can cause the formation of colored polymers that may co-crystallize or co-elute with the product.[6] 2. Oxidation of Aniline Moiety: Aromatic amines can be susceptible to air oxidation, leading to colored byproducts.	1. Charcoal Treatment: During recrystallization, add a small amount of activated charcoal to the hot solution, stir for a few minutes, and then perform a hot filtration to remove the charcoal and adsorbed colored impurities. 2. Silica Gel Plug: Dissolve the product in a minimal amount of a suitable solvent (e.g., dichloromethane) and pass it through a short column ("plug") of silica gel. The colored, polar impurities will adsorb to the silica, while the less polar product will elute.[6]
NMR Spectrum Shows Broad Peaks or Impurities	1. Residual Maleamic Acid: Incomplete cyclization is the most common cause. Look for a broad peak corresponding to the carboxylic acid proton. 2. Paramagnetic Impurities: Trace metals can cause peak broadening. 3. Residual Solvent: Incomplete drying of the final product.	1. Re-subject to Reaction Conditions: If a significant amount of the maleamic acid is present, it can be re-subjected to the cyclodehydration conditions. Alternatively, purify via column chromatography. 2. Filter Through Celite: Filtering a solution of the product through a pad of Celite® can sometimes remove fine particulates that may contain metals. 3. Dry Thoroughly: Dry the product under high vacuum for several hours or overnight to remove all traces of solvent.
Product Purity Decreases Over Time in Storage	1. Hydrolysis: The maleimide ring is hydrolytically unstable and can revert to the maleamic acid upon exposure to moisture.[4][9]	1. Store Under Anhydrous Conditions: Store the purified N-(2,5-dimethylphenyl)maleimide in a desiccator over a drying agent (e.g., P₂O₅ or Drierite®). For long-term storage, keep it in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at a low temperature.

Part 3: Experimental Protocols & Workflows

Purification Workflow Overview

The general workflow involves isolating the crude product from the reaction mixture, followed by a high-resolution purification technique.

Caption: General purification workflow for N-(2,5-dimethylphenyl)maleimide.

Protocol 1: Purification by Recrystallization

This method is best suited for crude products that are mostly crystalline and have a relatively high initial purity.

• Solvent Selection: Place a small amount of the crude product in several test tubes. Add a few potential solvents (e.g., ethanol, isopropanol, cyclohexane, ethyl acetate) dropwise while heating until the solid dissolves. A good recrystallization solvent will dissolve the compound when hot but not when cold. Ethanol is often a good starting point.[1]

• Dissolution: Transfer the crude N-(2,5-dimethylphenyl)maleimide to an Erlenmeyer flask. Add the minimum amount of hot recrystallization solvent required to fully dissolve the solid.

• (Optional) Decolorization: If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the mixture to boiling for a few minutes.

• Hot Filtration: If charcoal was used, perform a hot filtration through a fluted filter paper to remove the charcoal. This step must be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Protocol 2: Purification by Flash Column Chromatography

This is the preferred method for separating the product from significant amounts of the maleamic acid intermediate or other impurities with different polarities.[8]

• TLC Analysis: Develop a solvent system using TLC that gives the N-(2,5-dimethylphenyl)maleimide product an Rf value of approximately 0.3-0.4. A good starting point is a mixture of Hexane:Ethyl Acetate (e.g., 4:1 v/v). The maleamic acid intermediate will remain at the baseline (Rf ≈ 0).

• Column Packing: Pack a glass chromatography column with silica gel using the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane. If the product is not very soluble, it can be adsorbed onto a small amount of silica gel (dry loading). Load the sample onto the top of the packed column.

• Elution: Begin eluting the column with the mobile phase, collecting fractions in test tubes.

• Fraction Analysis: Monitor the fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

• Drying: Dry the resulting solid under high vacuum.

Part 4: Purity Assessment Methods

Confirming the purity and identity of the final product is a critical final step. A combination of methods provides the most comprehensive analysis.[10]

Technique	Purpose	What to Look For
Thin-Layer Chromatography (TLC)	Qualitative purity check and reaction monitoring.	A single spot for the final product, with an Rf value distinct from starting materials and the maleamic acid intermediate.
High-Performance Liquid Chromatography (HPLC)	Quantitative purity assessment.[11]	A single major peak corresponding to the product. Purity is calculated as the area of the product peak divided by the total area of all peaks.
¹H and ¹³C NMR Spectroscopy	Structural confirmation and impurity identification.	The correct chemical shifts, integrations, and coupling patterns for the N-(2,5-dimethylphenyl)maleimide structure. Absence of peaks corresponding to the maleamic acid, starting materials, or solvents.
Mass Spectrometry (MS)	Molecular weight confirmation.[12]	A molecular ion peak corresponding to the exact mass of the target compound (C₁₂H₁₁NO₂ = 201.22 g/mol ).
Melting Point	Physical indicator of purity.	A sharp and narrow melting point range that is consistent with literature values. Impurities typically depress and broaden the melting point range.

References

• BenchChem. (n.d.). Side reactions of maleimide linkers in bioconjugation.
• Royal Society of Chemistry. (2020). Synthesis of N-arylmaleimides. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom.
• Vector Labs. (n.d.). Maleimide Reaction Chemistry.
• Google Patents. (2018). KR20180037796A - Purification method of n-substituted maleimide.
• Raines, R. T. (2008). Catalysis of imido-group hydrolysis in a maleimide conjugate. PMC - NIH.
• Organic Syntheses. (n.d.). N-Phenylmaleimide.
• Taylor & Francis Online. (2019). Synthesis of substituted N-phenylmaleimides and use in a Diels–Alder reaction: a green multi-step synthesis for an undergraduate organic chemistry laboratory.
• Journal of Basrah Researches. (2019). Synthesis and biological activity of some maleimide derivatives.
• SIELC Technologies. (n.d.). Separation of Maleimide on Newcrom R1 HPLC column.
• IOSR Journal. (2019). Preparation of N-arylmaleimides with PPh3-CBrCl3 as reagent.
• Journal of Medicinal Chemistry. (2009). Synthesis and in Vitro Evaluation of N-Substituted Maleimide Derivatives as Selective Monoglyceride Lipase Inhibitors.
• Google Patents. (2015). CN104892484A - Synthesis method for N-phenylmaleimide.
• BenchChem. (n.d.). Comparative Analysis of N-Substituted Maleimides in Polymerization: A Guide for Researchers.
• BenchChem. (n.d.). A Researcher's Guide to Purity Assessment of 5-Maleimidovaleric Acid Conjugates.
• BenchChem. (n.d.). A Comprehensive Guide to Assessing the Purity of Synthesized N'-hydroxy-2-methylpropanimidamide.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. farm.ucl.ac.be [farm.ucl.ac.be]
• 3. iosrjournals.org [iosrjournals.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Catalysis of imido-group hydrolysis in a maleimide conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. KR20180037796A - Purification method of n-substituted maleimide - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. books.rsc.org [books.rsc.org]
• 9. vectorlabs.com [vectorlabs.com]
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• 12. pdf.benchchem.com [pdf.benchchem.com]

Challenges in the synthesis of N-aryl maleimides and solutions

Technical Support Center: Synthesis of N-Aryl Maleimides

Welcome to the Technical Support Center for N-Aryl Maleimide Synthesis. This guide is designed for researchers, chemists, and drug development professionals who utilize N-aryl maleimides in their work, from bioconjugation to materials science. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to help you troubleshoot and optimize your synthetic procedures effectively.

N-Aryl maleimides are crucial reagents, but their synthesis can present significant challenges, leading to low yields, difficult purifications, and inconsistent results. This center is structured to address the most common issues through a series of frequently asked questions and in-depth troubleshooting guides.

Section 1: Frequently Asked Questions (FAQs)

This section provides quick answers to common problems encountered during the synthesis of N-aryl maleimides.

Q1: My overall yield is very low. What are the most common reasons?

Low yields in N-aryl maleimide synthesis typically stem from two main areas: incomplete formation of the intermediate N-aryl maleamic acid or, more commonly, inefficient cyclization of this intermediate. In the first step, ensure your starting aniline and maleic anhydride are pure and the solvent is anhydrous. In the second, cyclodehydration step, the choice of reagent and conditions is critical. Inefficient water removal or harsh conditions that lead to side reactions are the primary culprits. An alternative to the common sodium acetate/acetic anhydride method is using reagents like acetyl chloride/triethylamine or triphenylphosphine/bromotrichloromethane, which can sometimes offer higher yields under milder conditions.[1]

Q2: I'm observing multiple spots on my TLC plate besides the product. What are these impurities?

The most common impurities are unreacted N-aryl maleamic acid, side products from Michael addition, and polymers. The unreacted amic acid is a polar compound that will typically have a lower Rf value. A faint spot with a similar Rf to your starting aniline could indicate a Michael addition side reaction where the aniline has added across the double bond of the maleimide product. High-molecular-weight polymers, which may not move from the baseline, can form if the reaction is overheated or run for too long.

Q3: How can I confirm that the cyclization of the N-aryl maleamic acid is complete?

The most reliable methods are spectroscopic. In ¹H NMR, the two broad singlets of the amic acid's -NH and -COOH protons will disappear upon cyclization. The two alkene protons on the maleimide ring, which are often obscured in the amic acid, will become a sharp singlet around 6.8-7.1 ppm. In IR spectroscopy, the characteristic broad O-H and N-H stretches of the carboxylic acid and amide (around 3300-2500 cm⁻¹) will be replaced by the imide C=O stretches (around 1780 and 1710 cm⁻¹).

Q4: What is the most effective method for purifying my crude N-aryl maleimide?

Purification strategy depends on the scale and nature of impurities.

• Recrystallization: This is often the best method for obtaining high-purity material on a larger scale. Solvents like cyclohexane, ethanol, or mixtures of dichloromethane and hexane are commonly effective.[2][3] The key is to find a solvent system where the maleimide is soluble at high temperatures but sparingly soluble at room temperature or below.[4]

• Column Chromatography: For smaller scales or to separate products with similar polarities, silica gel column chromatography is the standard choice.[2][5] A non-polar eluent system, such as dichloromethane or a mixture of hexane and ethyl acetate, is typically used.[2]

• Washing: After the reaction, quenching the mixture in ice water precipitates the crude product.[2][3] Thoroughly washing this solid with water is crucial to remove unreacted acetic anhydride and sodium acetate.[2]

Section 2: In-Depth Troubleshooting Guides

Guide 1: Problem - Incomplete Cyclization & Amic Acid Reversal

A frequent and frustrating issue is the incomplete conversion of the N-aryl maleamic acid intermediate to the final maleimide. This is often due to an equilibrium that can favor the starting materials or insufficient dehydrating power.

The Underlying Chemistry: The cyclization is a nucleophilic acyl substitution where the amide nitrogen attacks the carboxylic acid carbon. This forms a tetrahedral intermediate which then eliminates water to form the imide ring. The reaction is reversible and requires the efficient removal of water to drive it to completion. The common method using acetic anhydride and sodium acetate works by forming a mixed anhydride intermediate, which is more susceptible to intramolecular nucleophilic attack.[6][7]

Step-by-Step Protocol for Robust Cyclization:

• Preparation: Ensure the N-aryl maleamic acid intermediate is thoroughly dried. Any residual water will consume the dehydrating agent.

• Reagent Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer, reflux condenser, and a drying tube.

• Reaction Mixture: To the flask, add the N-aryl maleamic acid, 0.5-1.0 equivalents of anhydrous sodium acetate, and 5-10 volumes of acetic anhydride.[2][8]

• Heating: Heat the mixture with stirring in an oil bath to 80-100°C.[2] Monitor the reaction by TLC until the starting amic acid spot has disappeared (typically 45-90 minutes). Avoid excessive heating, which can promote polymerization.

• Workup: Cool the reaction mixture to room temperature. Slowly and carefully pour the mixture into a beaker containing a large volume of an ice/water slurry with vigorous stirring.[2][3]

• Isolation: The N-aryl maleimide will precipitate as a solid. Collect the solid by vacuum filtration and wash it extensively with cold water to remove acetic acid and sodium acetate, followed by a wash with a non-polar solvent like cold hexane to aid in drying.[2][3]

• Drying: Dry the product under vacuum. Further purification can be achieved by recrystallization or column chromatography.[2]

Comparison of Common Cyclization Methods:

Method	Reagents	Typical Conditions	Advantages	Disadvantages
Standard Chemical	Acetic Anhydride, Sodium Acetate	80-100°C, 1-2h	Inexpensive, reliable, well-documented.[2][3][8]	Requires heating, workup involves quenching large amounts of Ac₂O.
Dean-Stark	Toluene, catalytic acid (e.g., p-TsOH)	Reflux	Good for water removal.	Can be less efficient and require longer reaction times for some substrates.[8]
Milder Chemical	Acetyl Chloride, Triethylamine	0°C to RT	Milder conditions.	Stoichiometric amounts of base are required.
Alternative	PPh₃, BrCCl₃, Triethylamine	70°C, 8h	Can be effective for sensitive substrates.[1]	More expensive reagents, longer reaction time.

Troubleshooting Workflow for Cyclization:

Caption: Troubleshooting decision tree for incomplete cyclization.

Guide 2: Problem - Side Product Formation

The electrophilic double bond of the maleimide makes it susceptible to side reactions, primarily Michael addition and polymerization, which compete with the desired product formation.

The Underlying Chemistry:

• Michael Addition: Nucleophiles, particularly the starting aniline, can add across the activated double bond of the N-aryl maleimide product. This is more prevalent with electron-rich anilines or under conditions where a significant concentration of free aniline is present.

• Polymerization: Maleimides can undergo free-radical polymerization, especially at elevated temperatures or in the presence of radical initiators. This leads to insoluble, high-molecular-weight materials that reduce the yield and complicate purification.

Strategies to Minimize Side Reactions:

• Control Stoichiometry: In the initial formation of the amic acid, use a slight excess of maleic anhydride (1.0 to 1.05 eq) to ensure all the aniline is consumed. This minimizes the amount of free aniline available for Michael addition during the subsequent cyclization step.

• Temperature Management: Avoid excessive temperatures (>110°C) during the cyclization step. Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

• Inert Atmosphere: While not always necessary, running the reaction under an inert atmosphere (Nitrogen or Argon) can help prevent oxidation and radical-initiated polymerization, especially if the substrate is sensitive.

• One-Pot vs. Two-Step: The traditional two-step synthesis, where the amic acid is isolated first, is generally preferred as it allows for purification of the intermediate and better control over the final cyclization step.[8][9] One-pot methods can be faster but risk more side reactions due to the simultaneous presence of all reactants and products.[10]

Visualizing Reaction Pathways:

Caption: Desired synthesis pathway versus common side reactions.

By understanding the causes of these common challenges and implementing the suggested solutions and protocols, you can significantly improve the yield, purity, and reproducibility of your N-aryl maleimide syntheses.

References

• Synthesis of N-arylmaleimides. (2020). Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Available at: [Link]

• Barik, S., Ranganathappa, S. S., & Biju, A. T. (2024). N-heterocyclic carbene-catalyzed atroposelective synthesis of N-Aryl phthalimides and maleimides via activation of carboxylic acids. PubMed Central. Available at: [Link]

• The reaction mechanism for the conversion of maleanilic acid to N-phenylmaleimide. (n.d.). Homework.Study.com. Available at: [Link]

• de la Torre, P., et al. (2023). Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. MDPI. Available at: [Link]

• The reaction mechanism for the conversion of maleanilic acid to N-phenylmaleimide (24B) proceeds through formation of a mixed anhydride intermediate (not isolated). (2016). Chegg. Available at: [Link]

• Method for purifying n-substituted maleimide. (n.d.). Google Patents.

• Barik, S., Ranganathappa, S. S., & Biju, A. T. (2024). Atroposelective Synthesis of N-Aryl Phthalimides and Maleimides via NHC-Catalyzed Activation of Carboxylic Acids. ChemRxiv. Available at: [Link]

• Synthesis on N-Alkylated Maleimides. (2015). ResearchGate. Available at: [Link]

• Purification method of n-substituted maleimide. (n.d.). Google Patents.

• Schibli, D., et al. (2020). Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. PMC - NIH. Available at: [Link]

• Synthesis of maleimides. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Preparation of N-substituted maleimides by direct coupling of alkyl or aralkyl halides with heavy metal salts of maleimide. (1975). The Journal of Organic Chemistry. Available at: [Link]

• Al-Badri, Z. A. H., & Al-Rawi, J. M. A. (2019). Preparation of N-arylmaleimides with PPh3-CBrCl3 as reagent. IOSR Journal. Available at: [Link]

• Walker, M. A. (1995). A High Yielding Synthesis of N-Alkyl Maleimides Using a Novel Modification of the Mitsunobu Reaction. The Journal of Organic Chemistry. Available at: [Link]

• Strengthening Maleimide-Based ADCs: How to Prevent Premature Payload Release. (n.d.). SigutLabs. Available at: [Link]

• Kulkarni, C., et al. (2019). Sequence sensitivity and pH dependence of maleimide conjugated N-terminal cysteine peptides to thiazine rearrangement. PMC. Available at: [Link]

• Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. (2020). Chemistry – A European Journal. Available at: [Link]

• Purification of Organic Compounds: from Crude Product to Purity. (2023). EMU Physics Department. Available at: [Link]

• Cava, M. P., et al. (n.d.). N-Phenylmaleimide. Organic Syntheses Procedure. Available at: [Link]

• Stenzel, M. H. (2018). Covalent Modification of Biomolecules through Maleimide-Based Labeling Strategies. Bioconjugate Chemistry. Available at: [Link]

Sources

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• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. physics.emu.edu.tr [physics.emu.edu.tr]
• 5. KR20180037796A - Purification method of n-substituted maleimide - Google Patents [patents.google.com]
• 6. homework.study.com [homework.study.com]
• 7. Solved The reaction mechanism for the conversion of | Chegg.com [chegg.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. KR102213649B1 - Method for purifying n-substituted maleimide - Google Patents [patents.google.com]

Technical Support Center: Optimizing Maleamic Acid Cyclization

Welcome to the technical support center for maleamic acid cyclization. This guide is designed for researchers, chemists, and drug development professionals who are looking to enhance the yield and purity of maleimides synthesized via the cyclodehydration of maleamic acids. Here, we move beyond simple protocols to explore the underlying chemistry, troubleshoot common issues, and provide a framework for rational optimization of this critical reaction step.

The conversion of a maleamic acid to its corresponding maleimide is a dehydration reaction that, while conceptually simple, is often plagued by challenges such as low yields, undesired side-product formation, and harsh reaction conditions.[1] This guide provides field-proven insights and detailed methodologies to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for cyclizing maleamic acids to maleimides?

There are two main strategies for the cyclodehydration of maleamic acids:

• Chemical Dehydration: This is the most common laboratory-scale method. It involves using a chemical dehydrating agent, typically an acid anhydride like acetic anhydride, in the presence of a catalyst such as sodium acetate.[2][3] This method is effective for many aromatic maleimides but can be less efficient for aliphatic variants and generates significant acidic waste.[1]

• Thermal Dehydration: This method uses heat to drive the cyclization, often in a high-boiling solvent that allows for the azeotropic removal of water.[4] This technique is advantageous as it moves the reaction equilibrium toward the product side and can be more environmentally friendly. However, high temperatures can lead to the polymerization of the maleimide product if not carefully controlled.[4]

Q2: What is the most common side product, and how can its formation be minimized?

The most common side product is the isomaleimide , the kinetically favored product of the cyclization.[5][6] Maleimide is the thermodynamically more stable isomer.

// Node definitions MA [label="Maleamic Acid", fillcolor="#F1F3F4", fontcolor="#202124", color="#5F6368"]; INT [label="Mixed Anhydride\nIntermediate", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124", color="#5F6368"]; IM [label="Isomaleimide\n(Kinetic Product)", fillcolor="#FBBC05", fontcolor="#202124", color="#5F6368"]; M [label="Maleimide\n(Thermodynamic Product)", fillcolor="#34A853", fontcolor="#FFFFFF", color="#5F6368"];

// Edge definitions MA -> INT [label="+ Dehydrating Agent\n- H₂O", fontname="Arial", fontsize=10, color="#4285F4"]; INT -> IM [label="O-Acyl Migration\n(Kinetically Favored)", fontname="Arial", fontsize=10, color="#EA4335"]; INT -> M [label="N-Acyl Migration\n(Thermodynamically Favored)", fontname="Arial", fontsize=10, color="#34A853"]; IM -> M [label="Isomerization", style=dashed, fontname="Arial", fontsize=10, color="#5F6368"];

// Rank settings for layout {rank=same; IM; M;} } dpic Caption: Competing pathways in maleamic acid cyclization.

Minimizing isomaleimide formation involves pushing the reaction conditions towards thermodynamic control:

• Higher Temperatures: Increased thermal energy can help overcome the activation barrier for the conversion of the intermediate to the more stable maleimide, or for the isomerization of the isomaleimide back to the maleimide.[7]

• Longer Reaction Times: Allowing the reaction to proceed for a longer duration can enable the kinetically formed isomaleimide to isomerize to the thermodynamically favored maleimide.

• Choice of Catalyst: Certain catalysts, like sodium acetate, can facilitate the isomerization of isomaleimides to maleimides.[8]

Q3: How does the substituent on the maleamic acid nitrogen affect the reaction?

The electronic nature of the N-substituent plays a significant role. Electron-withdrawing groups on an N-aryl substituent can depress the nucleophilicity of the amide nitrogen, which may favor the formation of the isomaleimide.[5] Conversely, electron-donating groups can enhance nitrogen nucleophilicity, potentially favoring the direct formation of the maleimide. Aliphatic maleimides are often more challenging to synthesize in high purity using standard acetic anhydride methods compared to their aromatic counterparts.[1]

Troubleshooting Guide: Enhancing Your Maleimide Yield

This section addresses specific experimental problems in a question-and-answer format.

// Node definitions start [label="Low or No Yield of Maleimide", shape=Mdiamond, fillcolor="#EA4335", fontcolor="#FFFFFF", color="#202124"]; check_sm [label="Analyze Crude Reaction Mixture\n(TLC, LC-MS, ¹H NMR)", fillcolor="#F1F3F4", fontcolor="#202124", color="#5F6368"]; sm_present [label="High % of Starting\nMaleamic Acid Remains", shape=Mdiamond, fillcolor="#FBBC05", fontcolor="#202124", color="#5F6368"]; no_sm [label="Starting Material Consumed,\nBut Product Yield is Low", shape=Mdiamond, fillcolor="#FBBC05", fontcolor="#202124", color="#5F6368"];

// Solutions for SM present sol_temp [label="Increase Reaction\nTemperature", fillcolor="#FFFFFF", fontcolor="#202124", color="#4285F4"]; sol_time [label="Increase Reaction Time", fillcolor="#FFFFFF", fontcolor="#202124", color="#4285F4"]; sol_reagent [label="Verify Purity/Activity\nof Dehydrating Agent", fillcolor="#FFFFFF", fontcolor="#202124", color="#4285F4"];

// Analysis for no SM check_side_products [label="Identify Major Byproducts", fillcolor="#F1F3F4", fontcolor="#202124", color="#5F6368"]; isomaleimide [label="Isomaleimide is\nMajor Product", shape=Mdiamond, fillcolor="#FBBC05", fontcolor="#202124", color="#5F6368"]; polymer [label="Insoluble Polymer or\nBaseline Smear on TLC", shape=Mdiamond, fillcolor="#FBBC05", fontcolor="#202124", color="#5F6368"];

// Solutions for side products sol_iso [label="Promote Isomerization:\n- Increase Temperature\n- Add Acetate Catalyst", fillcolor="#FFFFFF", fontcolor="#202124", color="#34A853"]; sol_poly [label="Inhibit Polymerization:\n- Lower Reaction Temp\n- Add Radical Inhibitor", fillcolor="#FFFFFF", fontcolor="#202124", color="#34A853"];

// Connections start -> check_sm; check_sm -> sm_present [label="Path 1"]; check_sm -> no_sm [label="Path 2"];

sm_present -> sol_temp [label="Inefficient Dehydration"]; sm_present -> sol_time [label=""]; sm_present -> sol_reagent [label=""];

no_sm -> check_side_products; check_side_products -> isomaleimide [label="Kinetic Control"]; check_side_products -> polymer [label="Degradation"];

isomaleimide -> sol_iso; polymer -> sol_poly; } dpic Caption: A logical workflow for troubleshooting low-yield cyclization reactions.

Problem 1: My reaction yields are consistently low, and I recover a significant amount of unreacted maleamic acid.

• Possible Cause: The dehydration conditions are not sufficiently forcing to drive the reaction to completion. This can be due to inadequate temperature, insufficient reaction time, or a deactivated dehydrating agent.

• Expert Recommendation:

  • Verify Reagent Quality: Acetic anhydride is susceptible to hydrolysis. Use a freshly opened bottle or distill it before use.

  • Increase Temperature: Gradually increase the reaction temperature in 10-20°C increments. For the acetic anhydride/sodium acetate method, temperatures around 100°C are common.[2] For thermal methods, temperatures of 100-180°C may be required.[4]

  • Extend Reaction Time: Monitor the reaction by TLC or LC-MS. If starting material is still present after the standard reaction time, extend it. Equilibrium may take longer to establish depending on the substrate.

  • Consider a Stronger Dehydrating Agent: For stubborn substrates, trifluoroacetic anhydride is a more powerful dehydrating agent, though it is more expensive and requires careful handling.[6][8]

Problem 2: My starting material is consumed, but the yield of the desired maleimide is low, and I observe a major byproduct with a similar mass.

• Possible Cause: You are likely forming the kinetic isomaleimide side product. This happens when the intermediate cyclizes via the amide oxygen atom instead of the nitrogen.[6]

• Expert Recommendation:

  • Promote Isomerization: If using acetic anhydride, ensure a suitable catalyst like sodium acetate is present, as it can help catalyze the rearrangement of the isomaleimide to the desired maleimide.[8]

  • Increase Temperature and Time: As mentioned, shifting the reaction toward thermodynamic control with higher heat and longer duration can favor the formation of the more stable maleimide product.[7]

  • Change the Solvent/Method: Switching from a chemical dehydration method to a thermal method using azeotropic distillation can alter the reaction pathway. The continuous removal of water is a powerful driving force towards the final product.[4]

Problem 3: The reaction mixture turns dark, and I isolate an insoluble, intractable material.

• Possible Cause: The maleimide product is polymerizing under the reaction conditions. This is a known issue, especially with direct thermal cyclodehydration at very high temperatures (near 200°C).[4]

• Expert Recommendation:

  • Lower the Temperature: This is the most critical parameter. Employ the minimum temperature necessary for efficient cyclization. Thermal methods in the 100-180°C range are generally safer than direct, high-heat approaches.[4]

  • Use an Azeotropic Solvent: Employing a solvent like toluene or ethylbenzene allows for dehydration at a lower temperature (the boiling point of the azeotrope) while still effectively removing water.[4]

  • Add a Polymerization Inhibitor: In some cases, adding a small amount of a radical inhibitor, such as hydroquinone, can prevent the polymerization of the electron-deficient maleimide double bond.

Comparative Analysis of Cyclization Methods

The choice of method depends on the substrate, scale, and available equipment. This table summarizes the key parameters of common approaches.

Method	Dehydrating Agent / Condition	Catalyst	Typical Temp.	Solvent	Yield Range	Key Advantages & Disadvantages
Standard Chemical	Acetic Anhydride	Sodium Acetate	80-100°C	Acetic Acid, DMF, Acetone	50-70%[2]	Pro: Well-established, simple setup. Con: Generates acidic waste, can be low-yielding for aliphatic substrates.[1]
Lewis Acid Promoted	Hexamethyldisilazane (HMDS)	Lewis Acid (e.g., ZnCl₂)	50-250°C[2]	Acetic Acid	High	Pro: Can significantly increase yield.[2] Con: Requires additional reagents, metal catalyst removal.
Thermal Azeotropic	Heat (Dehydration)	Acid Catalyst (optional)	100-180°C[4]	Toluene, Ethylbenzene	Good to Excellent	Pro: Cleaner (water is the only byproduct), drives equilibrium.[4] Con: Risk of polymerization if overheated.
Alternative Chemical	Dicyclohexylcarbodiimide (DCC)	None	Room Temp. to Mild Heat	Aprotic Solvents (e.g., CH₂Cl₂)	Variable	Pro: Mild conditions. Con: Stoichiometric dicyclohexylurea (DCU) byproduct is difficult to remove.[1]

Experimental Protocols

Protocol 1: Classic Cyclization using Acetic Anhydride and Sodium Acetate

This protocol is adapted from established laboratory methods for the synthesis of N-substituted maleimides.[2][8]

• Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the N-substituted maleamic acid (1.0 eq), anhydrous sodium acetate (0.3 eq), and acetic anhydride (3-5 eq).

• Heating: Immerse the flask in an oil bath and heat the mixture to 80-100°C.

• Monitoring: Monitor the reaction progress by TLC or LC-MS, observing the disappearance of the maleamic acid spot/peak. The reaction is typically complete within 2-4 hours.

• Workup: Allow the reaction mixture to cool to room temperature. Carefully pour the mixture into a beaker of ice water while stirring. The maleimide product will often precipitate.

• Isolation: Collect the solid product by vacuum filtration. Wash the solid thoroughly with cold water to remove acetic acid and sodium acetate, followed by a cold non-polar solvent (e.g., hexane) to aid in drying.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol, ethyl acetate/hexane).

Protocol 2: Thermal Cyclization with Azeotropic Water Removal

This protocol is based on methods designed to minimize waste and avoid harsh chemical reagents.[4]

• Setup: To a round-bottom flask, add the N-substituted maleamic acid (1.0 eq) and a suitable high-boiling solvent that forms an azeotrope with water (e.g., toluene or ethylbenzene, sufficient to allow stirring). Equip the flask with a Dean-Stark trap and a reflux condenser.

• Heating: Heat the mixture to reflux. The water-solvent azeotrope will begin to distill and collect in the Dean-Stark trap. Water, being denser, will separate to the bottom while the solvent returns to the flask.

• Monitoring: The reaction is complete when water no longer collects in the trap. This can take several hours (e.g., 5-8 hours).[4]

• Isolation: Once the reaction is complete, allow the mixture to cool. The product may crystallize out of the solution upon cooling. If not, the solvent can be removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization or column chromatography.

References

• Method of preparation of maleimides by thermal cyclization of maleamic acids in the presence of a catalyst.
• Troubleshooting low yield in thiol-maleimide reactions. Benchchem.
• Efficient method for the synthesis of N-cyclic maleamic acids and N-cyclic maleimides.
• Rapid and Facile Synthesis of Isomaleimides: Dehydration of Maleamic Acids using Methanesulfonyl Chloride.
• Teaching an Old Compound New Tricks: Reversible Transamidation in Maleamic Acids. Wiley Online Library.
• Methods for the preparation of imides, maleimides and maleimide-terminated polyimide compounds.
• Computational study of maleamic acid cyclodehydration with acetic anhydride.
• Cyclodehydration reaction of maleamic acids yielding two different products.
• Synthetic Studies of Maleimide Derivatives for Bioconjugates Polymers by RAFT polymerization.
• MALEAMIC ACIDS CYCLODEHYDRATION WITH ANHYDRIDES. DFT STUDY IN THE GAS PHASE AND SOLUTION. Revue Roumaine de Chimie.
• Synthesis of some new maleimide deriv
• Dehydration of N-arylmaleamic acids with acetic anhydride. The Journal of Organic Chemistry.
• In Situ Maleimide Bridging of Disulfides and a New Approach to Protein PEGylation.
• I am having a hard time conjugating a maleimide-NHS ester crosslinker onto thiol actived surface. Could someone help me on this?
• Product diversity in cyclisations of maleamic acids: the imide–isoimide dichotomy. Journal of the Chemical Society, Perkin Transactions 1.

Sources

• 1. US20080262191A1 - Methods for the preparation of imides, maleimides and maleimide-terminated polyimide compounds - Google Patents [patents.google.com]
• 2. US5965746A - Efficient method for the synthesis of N-cyclic maleamic acids and N-cyclic maleimides - Google Patents [patents.google.com]
• 3. Synthesis of some new maleimide derivatives | Semantic Scholar [semanticscholar.org]
• 4. US7622597B2 - Method of preparation of maleimides by thermal cyclization of maleamic acids in the presence of a catalyst - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. revroum.lew.ro [revroum.lew.ro]
• 7. Product diversity in cyclisations of maleamic acids: the imide–isoimide dichotomy - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Managing insoluble byproducts in 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione synthesis

Welcome to the technical support center for the synthesis of N-substituted maleimides. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot and manage the common challenge of insoluble byproduct formation during the synthesis of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione. Our goal is to provide you with the expertise and practical solutions needed to ensure a high-yield, high-purity synthesis.

Troubleshooting Guide: Insoluble Byproducts

This section addresses specific issues encountered during the synthesis. The underlying chemistry of the standard two-step synthesis—amidation followed by cyclodehydration—is key to diagnosing these problems.[1][2][3]

Question 1: During the final work-up, I have a large amount of a pale, solid precipitate that is difficult to filter and seems insoluble in my extraction solvent. What is it?

Answer: The most probable identity of this insoluble material is the intermediate, N-(2,5-dimethylphenyl)maleamic acid . This amic acid is formed in the first step by reacting 2,5-dimethylaniline with maleic anhydride.[3][4] It is often a stable, high-melting-point solid with significantly lower solubility in common organic solvents (like dichloromethane or ethyl acetate) compared to the final cyclized maleimide product.

Causality: Its presence indicates an incomplete cyclodehydration reaction. The conversion of the amic acid to the maleimide requires the removal of one molecule of water, a reaction that is often slow without proper catalysis and heat. If the reaction conditions in the second step are not optimal (e.g., insufficient heat, inadequate amount of dehydrating agent, or short reaction time), a significant portion of the intermediate will remain unreacted and precipitate during work-up.

Question 2: How can I definitively confirm that my insoluble byproduct is the N-(2,5-dimethylphenyl)maleamic acid intermediate?

Answer: A combination of simple analytical techniques can confirm the identity of the byproduct:

• FT-IR Spectroscopy: This is the most direct method. Isolate and dry the insoluble solid. The N-arylmaleamic acid will show characteristic broad peaks for the carboxylic acid O-H stretch (typically 2500-3300 cm⁻¹) and a distinct amide N-H stretch (~3300 cm⁻¹). These will be absent in the desired maleimide product, which will instead show the characteristic imide C=O stretches.

• Solubility Test: The amic acid intermediate is generally soluble in aqueous base (e.g., 1M NaOH) due to the presence of the carboxylic acid group, which can be deprotonated to form a soluble carboxylate salt. The final maleimide product is not acidic and will remain insoluble.

• Thin-Layer Chromatography (TLC): The amic acid is significantly more polar than the maleimide. It will have a much lower Rf value (closer to the baseline) on a silica gel TLC plate compared to the product. You can run a TLC of the crude reaction mixture against your purified product to visualize the unreacted intermediate.

Question 3: What are the critical reaction parameters to optimize for complete cyclodehydration and prevention of the amic acid intermediate?

Answer: Complete conversion is key. The cyclodehydration step is typically performed using a dehydrating agent like acetic anhydride with a catalyst such as anhydrous sodium acetate.[1][4][5]

Key Parameters for Optimization:

• Temperature: The reaction often requires heating. A common temperature range is 60-100 °C.[1][5] Insufficient heat is a primary cause of incomplete reaction. Expert Tip: Be cautious of overheating, as temperatures above 140-150 °C can sometimes lead to side reactions or polymerization, darkening the reaction mixture.[6]

• Reaction Time: Monitor the reaction by TLC until the starting amic acid spot has completely disappeared. A typical reaction time is 45-90 minutes, but this can vary.[1][5]

• Reagent Stoichiometry:

  • Acetic Anhydride: Use a sufficient excess (often used as the solvent or co-solvent) to act as both the dehydrating agent and the reaction medium.

  • Sodium Acetate: This catalyst is crucial. Ensure it is anhydrous, as any water will consume the acetic anhydride. Use a catalytic amount, typically 0.3-0.5 molar equivalents relative to the amic acid.

Below is a workflow diagram illustrating the reaction pathway and potential pitfalls leading to byproduct formation.

Fig 1. Synthesis pathway and common byproduct formation.

Question 4: My reaction mixture turned dark brown/black and resulted in a tar-like, insoluble solid. What happened?

Answer: This strongly suggests polymerization . The double bonds in both maleic anhydride and the N-aryl maleimide product are electron-deficient and susceptible to free-radical or anionic polymerization, especially at high temperatures.[6] The resulting polymers are typically intractable, insoluble solids that are very difficult to remove.

Preventative Measures:

• Strict Temperature Control: Avoid excessive heating during the cyclodehydration step. Maintain the temperature within the recommended range (e.g., below 100 °C).

• Inert Atmosphere: While not always necessary, running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidation-initiated radical polymerization.

• Avoid Contaminants: Ensure reagents and solvents are free from contaminants that could initiate polymerization.

Frequently Asked Questions (FAQs)

Q1: What is a reliable, step-by-step protocol for the synthesis and work-up?

A1: The following is a robust, two-step protocol adapted from established methods for N-aryl maleimide synthesis.[1][4][5]

Experimental Protocol:

Part A: Synthesis of N-(2,5-dimethylphenyl)maleamic acid

• In a round-bottom flask, dissolve maleic anhydride (1.0 eq) in a suitable solvent like diethyl ether or acetone at room temperature.

• Slowly add a solution of 2,5-dimethylaniline (1.0 eq) in the same solvent dropwise with stirring.

• A thick precipitate of the maleamic acid will form. Continue stirring at room temperature for 1 hour after the addition is complete.

• Collect the solid by vacuum filtration, wash with cold solvent (diethyl ether), and dry. This intermediate is typically used in the next step without further purification.

Part B: Cyclodehydration to 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione

• In a fume hood, combine the dried N-(2,5-dimethylphenyl)maleamic acid (1.0 eq), anhydrous sodium acetate (0.4 eq), and acetic anhydride (5-10 volumes).

• Heat the mixture with stirring in an oil bath at 80-100 °C for 45-60 minutes.

• Monitor the reaction's completion by TLC (e.g., using 1:1 Hexane:Ethyl Acetate), ensuring the polar amic acid spot is gone.

• Allow the mixture to cool slightly, then slowly pour it into a beaker of ice water with vigorous stirring.[1][5] A solid precipitate of the crude maleimide will form.

• Stir for 15-20 minutes to ensure complete precipitation and hydrolysis of excess acetic anhydride.

• Collect the crude product by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral. Dry the product under vacuum.

Q2: What is the best method to purify the final product and remove trace insoluble materials?

A2: The primary purification method is recrystallization . If significant insoluble byproducts (like polymers) are present, filtration of a hot solution may be necessary first.

Troubleshooting Purification: The following diagram outlines a logical workflow for troubleshooting and purification.

Fig 2. Workflow for purification of the final product.

Solvent Selection for Recrystallization: Choosing the right solvent is critical. The ideal solvent should dissolve the product well at high temperatures but poorly at low temperatures.

Solvent	Boiling Point (°C)	Notes on Use for N-Aryl Maleimides
Ethanol	78	A common and effective choice. Good solubility when hot, lower when cold.
Cyclohexane	81	Reported to yield high-purity, needle-like crystals for similar compounds.[4]
Dichloromethane/Hexane	~40 / 69	A solvent/anti-solvent system. Dissolve the crude product in a minimal amount of hot DCM, then add hexane until turbidity appears. Cool to crystallize.[5]
Toluene	111	Can be effective, but its higher boiling point requires more care.

For highly impure samples, column chromatography on silica gel is an effective alternative, typically using a gradient of ethyl acetate in hexane as the eluent.[5][7]

References

• Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. (2020). Synthesis of N-arylmaleimides.
• KR20180037796A - Purification method of n-substituted maleimide. (n.d.). Google Patents.
• KR102213649B1 - Method for purifying n-substituted maleimide. (n.d.). Google Patents.
• SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. (n.d.). CIBTech.
• a review on the mechanisms involved in the reaction of maleic anhydride with lipids. (2025). [Source Not Available].
• Synthesis and evaluation of 1H-pyrrole-2,5-dione derivatives as cholesterol absorption inhibitors... (2018). PubMed.
• Synthesis of 2,5-dimethyl-1-phenyl-1H-pyrrole in different solvents. (2023). ResearchGate.
• Study on Synthesis of 1-(2-Acetylphenyl)-2,5-Dimethyl-1H-Pyrrole... (n.d.). Semantic Scholar.
• Synthesis of substituted N-phenylmaleimides and use in a Diels–Alder reaction... (2019). Taylor & Francis Online.
• Reactions Involving Maleic Anhydride. (n.d.). ResearchGate.
• I am having a hard time conjugating a maleimide-NHS ester crosslinker... (2023). ResearchGate.
• Reactions: Maleic Anhydride... (n.d.). Scribd.
• 65 questions with answers in MALEIMIDE. (n.d.). ResearchGate.
• Maleic anhydride. (n.d.). Wikipedia.
• Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. (n.d.). MDPI.
• 2,5-DIMETHYL-1-PHENYLPYRROLE synthesis. (n.d.). chemicalbook.
• N-Phenylmaleimide. (n.d.). Organic Syntheses Procedure.
• Synthesis and in Vitro Evaluation of N-Substituted Maleimide Derivatives... (2009). [Source Not Available].
• Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. (2015). Kinam Park.
• CN101429153A - Synthesis of N- alkyl substituted maleimide. (n.d.). Google Patents.
• EP0403240A1 - Preparation process of N-substituted maleimides. (n.d.). Google Patents.
• Synthesis and biological activity of some maleimide derivatives. (2019). Journal of Basrah Researches.
• 1-(2,4-DIMETHYLPHENYL)-1H-PYRROLE-2,5-DIONE. (n.d.). precisionFDA.
• Compound 1-(2,4-dimethylphenyl)-1H-pyrrole-2,5-dione. (n.d.). Chemdiv.
• Synthesis of maleimides. (n.d.). Organic Chemistry Portal.
• Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran... (2024). [Source Not Available].
• (PDF) Preparation of 2,5-dimethyl-1-phenylpyrrole. (2025). ResearchGate.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. farm.ucl.ac.be [farm.ucl.ac.be]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. books.rsc.org [books.rsc.org]
• 6. The reaction of maleic anhydride with alkenes: a review on the mechanisms involved in the reaction of maleic anhydride with lipids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. KR20180037796A - Purification method of n-substituted maleimide - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparing the reactivity of maleimide and bromoacetyl groups with thiols

An In-depth Guide to Thiol-Reactive Chemistries: Maleimide vs. Bromoacetyl Groups for Bioconjugation

For researchers and drug development professionals, the precise and stable covalent modification of proteins and other biomolecules is a cornerstone of innovation. Among the various strategies, targeting cysteine residues via their thiol groups (sulfhydryl groups) offers a unique handle for site-specific conjugation due to the relatively low abundance and high nucleophilicity of cysteine. Two of the most prominent thiol-reactive chemical groups employed for this purpose are maleimides and bromoacetyls (or more broadly, α-haloacetamides).

This guide provides a comprehensive comparison of maleimide and bromoacetyl chemistries, delving into their reaction mechanisms, kinetics, stability, and practical considerations in experimental design. The insights presented herein are grounded in established chemical principles and supported by experimental evidence to empower you to make informed decisions for your conjugation strategies.

The Chemistry of Thiol-Reactive Groups: A Mechanistic Overview

The utility of both maleimide and bromoacetyl groups lies in their susceptibility to nucleophilic attack by the thiolate anion (R-S⁻), the deprotonated form of a thiol group (R-SH). The concentration of the more reactive thiolate is pH-dependent, which is a critical parameter in conjugation reactions.

Maleimide Chemistry: Michael Addition

Maleimides react with thiols via a Michael addition mechanism. The electron-withdrawing nature of the two adjacent carbonyl groups makes the double bond of the maleimide ring highly electrophilic and susceptible to attack by the nucleophilic thiolate anion. This results in the formation of a stable thioether bond.

Caption: Reaction of a maleimide with a thiol via Michael addition.

This reaction is typically performed at a pH range of 6.5-7.5. While the reaction rate increases with pH due to a higher concentration of the thiolate anion, the stability of the maleimide group itself decreases at higher pH due to hydrolysis of the maleimide ring. Therefore, a compromise in the pH range is necessary to achieve efficient conjugation while minimizing off-target reactions and reagent degradation.

Bromoacetyl Chemistry: Nucleophilic Substitution

Bromoacetyl groups react with thiols through an SN2 (bimolecular nucleophilic substitution) reaction. The thiolate anion attacks the carbon atom bearing the bromine, displacing the bromide leaving group and forming a stable thioether linkage.

Caption: Reaction of a bromoacetyl group with a thiol via SN2 substitution.

The optimal pH for this reaction is generally between 7.5 and 8.5. Similar to the maleimide reaction, a higher pH favors the formation of the reactive thiolate. However, bromoacetyl groups are also susceptible to hydrolysis at elevated pH, although generally less so than maleimides.

Head-to-Head Comparison: Maleimide vs. Bromoacetyl

The choice between maleimide and bromoacetyl chemistry depends on the specific application, the nature of the biomolecule, and the desired properties of the final conjugate.

Feature	Maleimide	Bromoacetyl
Reaction Mechanism	Michael Addition	SN2 Nucleophilic Substitution
Optimal pH Range	6.5 - 7.5	7.5 - 8.5
Reaction Rate	Generally faster	Generally slower
Specificity	Highly specific for thiols at neutral pH	Can react with other nucleophiles (e.g., His, Met) at higher pH
Stability of Reagent	Prone to hydrolysis, especially at pH > 7.5	More stable to hydrolysis than maleimides
Stability of Conjugate	Thioether bond can undergo retro-Michael reaction, especially in the presence of excess thiols	Forms a very stable thioether bond

Reaction Kinetics and pH Dependence

Maleimides are well-known for their rapid reaction with thiols at near-neutral pH. This can be a significant advantage when working with sensitive proteins that may not tolerate higher pH conditions. The reaction rate of maleimides with thiols is typically an order of magnitude faster than that of bromoacetyls under similar conditions.

Bromoacetyl groups react more slowly but can be driven to completion with longer reaction times or slightly higher pH. The requirement for a more alkaline environment can be a disadvantage for pH-sensitive biomolecules.

Specificity and Side Reactions

At the recommended pH of 6.5-7.5, maleimides exhibit high specificity for thiol groups. The primary side reaction of concern is the hydrolysis of the maleimide ring, which renders it unreactive.

Bromoacetyl groups, while also highly reactive with thiols, can exhibit some off-target reactivity with other nucleophilic amino acid side chains, such as histidine and methionine, particularly at pH values above 8. This potential for cross-reactivity needs to be considered and may require careful optimization of reaction conditions.

Stability of the Resulting Thioether Bond

A critical point of differentiation is the stability of the formed conjugate. The thioether bond formed from the reaction of a bromoacetyl group is highly stable. In contrast, the succinimidyl thioether linkage from a maleimide reaction can undergo a retro-Michael reaction, leading to dissociation of the conjugate. This is particularly relevant in environments with high concentrations of other thiols, such as the intracellular space. However, hydrolysis of the succinimide ring to a more stable maleamic acid derivative can mitigate this reversal.

Experimental Protocol: A Comparative Reactivity Study

To empirically compare the reactivity of maleimide and bromoacetyl groups, a straightforward experiment can be performed using a model thiol-containing molecule, such as N-acetylcysteine, and monitoring the reaction progress using spectrophotometry or chromatography.

Materials

• N-acetylcysteine

• Maleimide-functionalized molecule (e.g., N-ethylmaleimide)

• Bromoacetyl-functionalized molecule (e.g., N-bromoacetyl-N'-methyl-ethylenediamine)

• Phosphate buffer (pH 6.5, 7.5, 8.5)

• Ellman's Reagent (DTNB) for thiol quantification

• UV-Vis Spectrophotometer

• HPLC system (optional, for more detailed kinetics)

Experimental Workflow

Caption: Workflow for comparing thiol reactivity.

Step-by-Step Procedure

• Prepare Stock Solutions:

  • Dissolve N-acetylcysteine in degassed phosphate buffer (pH 7.5) to a final concentration of 10 mM.

  • Dissolve the maleimide and bromoacetyl reagents in a suitable organic solvent (e.g., DMSO) to a final concentration of 100 mM.

• Set up Reactions:

  • For each pH condition (6.5, 7.5, 8.5), prepare a reaction mixture containing 1 mM N-acetylcysteine in the respective phosphate buffer.

  • Initiate the reaction by adding the maleimide or bromoacetyl stock solution to a final concentration of 1.1 mM (a slight excess).

• Monitor Reaction Progress:

  • At regular time intervals (e.g., 0, 2, 5, 10, 20, 30 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately add the aliquot to a solution of Ellman's Reagent in a 96-well plate.

  • Measure the absorbance at 412 nm to determine the concentration of remaining free thiols.

• Data Analysis:

  • Plot the concentration of free thiol versus time for each reaction condition.

  • Calculate the initial reaction rate for each condition to compare the reactivity of the maleimide and bromoacetyl groups at different pH values.

Conclusion and Recommendations

The choice between maleimide and bromoacetyl chemistry for thiol-reactive conjugation is nuanced and project-dependent.

• Choose Maleimides for:

  • Rapid conjugations.

  • Applications involving pH-sensitive biomolecules that require near-neutral reaction conditions.

  • When the stability of the final conjugate in a thiol-rich environment is not a primary concern.

• Choose Bromoacetyls for:

  • Applications demanding high stability of the final thioether bond.

  • When the biomolecule can tolerate slightly alkaline conditions (pH 7.5-8.5).

  • When potential off-target reactions with other nucleophiles can be minimized through careful control of reaction conditions.

Ultimately, a thorough understanding of the underlying chemistry and empirical validation through well-designed experiments will lead to the most successful and robust conjugation strategy for your specific research or drug development needs.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. [Link]

• Sha, K., & Shen, J. (2013). Maleimide-Thiol Chemistry for Protein-Protein Conjugation. Polymer Chemistry, 4(18), 4679-4683. [Link]

• Brocchini, S., et al. (2008). Site-Specific PEGylation of Proteins. Advanced Drug Delivery Reviews, 60(1), 3-12. [Link]

A Senior Application Scientist's Guide to Validating Bioconjugation Success with Mass Spectrometry

For researchers, scientists, and drug development professionals, the successful covalent attachment of one molecule to another to form a bioconjugate is a cornerstone of modern biotechnology.[1] Whether developing antibody-drug conjugates (ADCs) for targeted cancer therapy, PEGylating proteins to extend their circulating half-life, or labeling antibodies with fluorescent dyes for diagnostic assays, the critical question remains: Did the conjugation reaction work as intended?[2][3][4] Answering this requires robust analytical techniques that provide unambiguous evidence of successful conjugation, along with precise characterization of the final product.

While various spectroscopic and chromatographic methods can offer initial confirmation, mass spectrometry (MS) has emerged as the gold standard for its unparalleled ability to provide precise mass measurements of intact bioconjugates and their subunits.[5][6] This guide provides an in-depth comparison of key mass spectrometry techniques for validating bioconjugation success, complete with experimental protocols and data-driven insights to help you select the optimal approach for your specific needs.

The Imperative for Rigorous Validation in Bioconjugate Development

Bioconjugation reactions are rarely perfect. They often result in a heterogeneous mixture of products, including unconjugated starting materials, bioconjugates with varying numbers of attached molecules (e.g., different drug-to-antibody ratios or DARs), and potentially modifications at unintended sites.[4][7] This heterogeneity can significantly impact the efficacy, safety, and pharmacokinetic properties of the final product.[8][9] Consequently, regulatory bodies like the FDA require comprehensive characterization of biotherapeutics to ensure manufacturing consistency and patient safety.[10][11][12]

Mass spectrometry directly addresses this challenge by providing precise mass information that allows us to:

• Confirm covalent attachment: A mass shift corresponding to the mass of the attached molecule provides direct evidence of successful conjugation.

• Determine the degree of labeling: For example, in ADCs, MS can resolve species with different numbers of conjugated drugs, allowing for the calculation of the average DAR.[6][10]

• Assess heterogeneity: The distribution of different conjugated species can be visualized and quantified.

• Identify conjugation sites: Through "bottom-up" peptide mapping approaches, the specific amino acid residues that have been modified can be identified.[10]

A Comparative Analysis of Mass Spectrometry Techniques for Bioconjugate Validation

The choice of MS technique depends on the specific characteristics of the bioconjugate, the information required, and the available instrumentation.[6] The three most common ionization techniques employed for bioconjugate analysis are Matrix-Assisted Laser Desorption/Ionization (MALDI), Electrospray Ionization (ESI), and its coupling with Liquid Chromatography (LC-MS).

Technique	Primary Application in Bioconjugation	Advantages	Disadvantages	Typical Quantitative Output
MALDI-TOF MS	Rapid screening of conjugation reactions; analysis of relatively simple conjugates and peptides.	High throughput; tolerant of some salts and buffers; primarily produces singly charged ions, simplifying spectra.[13][14][15]	Lower resolution and mass accuracy than ESI-MS; can cause dissociation of non-covalent complexes; potential for matrix interference.[16]	Average molecular weight; qualitative assessment of conjugation.
ESI-MS (Direct Infusion)	Intact mass analysis of purified bioconjugates; determination of molecular weight and heterogeneity.	High resolution and mass accuracy; suitable for large proteins and antibodies; "soft" ionization preserves non-covalent interactions under native conditions.[13]	Less tolerant of salts and detergents than MALDI; produces a series of multiply charged ions that require deconvolution.[16]	Precise intact mass; distribution of different conjugated species (e.g., DAR values).
LC-MS	Comprehensive characterization of complex bioconjugates (e.g., ADCs); peptide mapping for site analysis; quantification of free drug.[17][18][19]	Combines separation with high-resolution mass analysis; reduces sample complexity, improving ionization efficiency; enables analysis of components in a mixture.[20]	Longer analysis time than direct infusion; requires method development for chromatography.[11]	Accurate DAR values and distribution; identification of conjugation sites; quantification of impurities and related substances.
Native MS	Analysis of non-covalent bioconjugates; characterization of higher-order structure.	Preserves native protein structure and non-covalent interactions.[21][22] Allows for the study of protein-ligand binding and complex stoichiometry.[23]	Requires specialized buffer systems and instrument conditions; lower sensitivity than denaturing MS.	Intact mass of non-covalent complexes; binding stoichiometry.

Experimental Workflows and Protocols

As a Senior Application Scientist, I emphasize that a robust protocol is a self-validating one. Each step is designed not just to process the sample, but to provide an expected outcome that confirms the procedure is working correctly.

Foundational Workflow for Bioconjugate Validation

A logical workflow is essential for the comprehensive validation of a bioconjugate. This typically involves an initial rapid screen followed by more detailed characterization.

Caption: General workflow for bioconjugation validation.

Protocol 1: Intact Mass Analysis of an Antibody-Drug Conjugate (ADC) using LC-MS

This protocol is designed to determine the average DAR and the distribution of different drug-loaded species.

1. Sample Preparation:

• Rationale: Proper sample preparation is critical to remove interfering substances like salts and detergents that can suppress the ESI signal.[24][25]
• Steps:

• Start with the purified ADC at a concentration of approximately 1 mg/mL.
• Desalt the sample using a 50K MWCO centrifugal filter.[10] Exchange the buffer into 10mM ammonium acetate or another volatile buffer. Repeat this process 3-5 times.
• Dilute the desalted sample to a final concentration of 0.1 mg/mL in a solution of 20% acetonitrile with 0.1% formic acid. This denaturing condition helps to produce sharp peaks and a stable spray.

2. LC-MS Analysis:

• Rationale: A reversed-phase liquid chromatography (RPLC) step separates the different ADC species and removes any remaining non-volatile salts before they enter the mass spectrometer.[26]
• LC Parameters:
• Column: A C4 or C8 reversed-phase column suitable for proteins (e.g., Agilent PLRP-S).
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile with 0.1% formic acid.
• Gradient: A shallow gradient from 20% to 60% B over 15-20 minutes.
• Flow Rate: 0.3-0.5 mL/min.
• Column Temperature: 60-80°C to improve peak shape.
• MS Parameters (Q-TOF or Orbitrap):
• Ionization Mode: Positive ESI.
• Mass Range: 1000-4000 m/z.
• Capillary Voltage: 3.5-4.5 kV.
• Source Temperature: 250-350°C.

3. Data Analysis:

• Rationale: The raw ESI-MS data consists of a series of multiply charged ions for each ADC species. Deconvolution algorithms are required to convert this data into a zero-charge mass spectrum.[27]
• Steps:

• Sum the spectra across the chromatographic peak corresponding to the ADC.
• Use a deconvolution algorithm (e.g., Maximum Entropy or a parsimonious algorithm) to generate the zero-charge mass spectrum.[27][28]
• Identify the peaks corresponding to the unconjugated antibody and the antibody with 1, 2, 3, etc., drugs attached.
• Calculate the average DAR using the relative abundance of each species.

Protocol 2: Peptide Mapping for Conjugation Site Identification

This "bottom-up" approach identifies the specific amino acids where the drug is attached.

1. Sample Preparation (Reduction, Alkylation, and Digestion):

• Rationale: The ADC is denatured and digested into smaller peptides to allow for precise localization of the modification.
• Steps:

• To ~100 µg of the ADC in a denaturing buffer (e.g., 8 M urea), add DTT to a final concentration of 10 mM and incubate at 37°C for 30 minutes to reduce disulfide bonds.
• Alkylate the free cysteines by adding iodoacetamide to a final concentration of 25 mM and incubate in the dark at room temperature for 20 minutes.
• Dilute the sample at least 4-fold with a digestion buffer (e.g., 50 mM ammonium bicarbonate) to reduce the urea concentration.
• Add trypsin at a 1:20 enzyme-to-protein ratio and incubate overnight at 37°C.
• Stop the digestion by adding formic acid to a final concentration of 1%.

2. LC-MS/MS Analysis:

• Rationale: The peptide mixture is separated by RPLC, and the mass spectrometer isolates and fragments individual peptides to determine their sequence and identify any modifications.
• LC Parameters:
• Column: A C18 reversed-phase column suitable for peptides.
• Gradient: A suitable gradient from 5% to 40% acetonitrile with 0.1% formic acid over 60-90 minutes.
• MS/MS Parameters:
• Mode: Data-Dependent Acquisition (DDA). The instrument performs a full MS scan followed by MS/MS scans of the most intense precursor ions.
• Collision Energy: Use a stepped or rolling collision energy to ensure optimal fragmentation.

3. Data Analysis:

• Rationale: The MS/MS spectra are searched against the known protein sequence to identify the peptides and pinpoint the location of the mass modification corresponding to the drug-linker.
• Steps:

• Use a database search engine (e.g., Mascot, Sequest) to search the MS/MS data against the antibody sequence.
• Specify the mass of the drug-linker as a variable modification on the potential conjugation sites (e.g., lysine or cysteine).
• The software will identify the peptides that contain the modification, thus confirming the site of conjugation.[6]

Visualizing the Fundamentals: Ionization and Technique Selection

Understanding the principles behind the ionization methods is key to appreciating their respective strengths and weaknesses.

Caption: Principles of MALDI and ESI ionization.

Choosing the right technique is a critical decision point in the analytical workflow.

Caption: Decision tree for selecting an MS technique.

Conclusion

Mass spectrometry is an indispensable tool for the validation and in-depth characterization of bioconjugates.[29] By providing precise mass measurements, it offers unambiguous confirmation of conjugation, detailed information on heterogeneity and drug-load distribution, and the ability to pinpoint specific conjugation sites. While techniques like MALDI-TOF MS are excellent for rapid screening, ESI-based methods, particularly when coupled with liquid chromatography, provide the high-resolution, accurate-mass data required for comprehensive characterization in a research and regulatory environment. Native MS further extends these capabilities to the analysis of non-covalent complexes, offering insights into higher-order structure. By understanding the principles, strengths, and limitations of each technique and employing robust, self-validating protocols, researchers can confidently assess the success of their bioconjugation strategies and accelerate the development of novel therapeutics and diagnostics.

References

• A Researcher's Guide to Mass Spectrometry for PEGylated Protein Analysis. Benchchem.
• Practical Considerations for the Preparation and MS Analysis of PEGylated Bioconjugates. Novatia, Quanta BioDesign, Ltd.
• Intact Mass Analysis of PEGylated Therapeutic Proteins using TripleTOF system. SCIEX.
• Analysis of Polyethylene Glycol (PEG) and a Mono and Di-PEGylated Therapeutic Protein Using HPLC and Q-TOF Mass Spectrometry. Agilent Technologies.
• Orbitrap Mass Spectrometer Characterization of PEGylated Proteins. Thermo Fisher Scientific.
• Native and Denaturing MS Protein Deconvolution for Biopharma: Monoclonal Antibodies and Antibody-Drug-Conjugates to Polydisperse Membrane Proteins and Beyond. PMC - NIH.
• Probing Non-Covalent Interactions in Biomatrices by Native Affinity Capture Mass Spectrometry: Biotransformation of Antibodies Conjugated with Small Molecules and siRNA. Analytical Chemistry.
• Comprehensive LC-MS workflows for antibody drug conjugate (ADC) analysis. SCIEX.
• A Researcher's Guide to Validating Bioconjugation Success with Spectroscopic Methods. Benchchem.
• Navigating the Maze of Bioconjugation: A Comparative Guide to Validating DBCO Conjugation. Benchchem.
• A simple and highly sensitive LC-MS workflow for characterization and quantification of ADC cleavable payloads. ResearchGate.
• Native Mass Spectrometry. Agilent.
• Comprehensive LC-MS Workflows for Antibody Drug Conjugate (ADC) Analysis. Separation Science.
• Probing Non-Covalent Interactions in Biomatrices by Native Affinity Capture Mass Spectrometry: Biotransformation of Antibodies Conjugated with Small Molecules and siRNA. ResearchGate.
• Native MS of Proteins/Non-covalent Complexes. Agilent.
• Non-covalent Complex Analysis. University of Birmingham.
• An Integrated Workflow for Automated Calculation of Antibody‑Drug Conjugate (ADC) Drug‑to‑Antibody Ratio (DAR). Agilent.
• Characterization of Antibody‑Drug Conjugates Using 2D-LC and Native MS. Agilent.
• Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates. PMC - NIH.
• Characterization of antibody-drug conjugates by mass spectrometry: advances and future trends. PubMed.
• The Role of Mass Spectrometry in Biopharmaceutical Drug Discovery and Development. American Pharmaceutical Review.
• The Role of Mass Spectrometry in Biopharmaceutical Drug Discovery and Development. American Pharmaceutical Review.
• Characterization of Antibody-drug Conjugates by Mass Spectrometry. ADC Review.
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A Senior Application Scientist's Guide to N-Substituted Maleimides in Polymerization: A Performance Comparison

For researchers, scientists, and drug development professionals, the judicious selection of monomers is a cornerstone of successful polymer design and synthesis. Among the diverse array of monomeric building blocks, N-substituted maleimides stand out for their capacity to yield polymers with high thermal stability, tunable functionalities, and desirable mechanical properties. This guide offers an in-depth, objective comparison of the performance of various N-substituted maleimides across different polymerization methodologies, substantiated by experimental data. We will delve into the nuances of free-radical, Atom Transfer Radical Polymerization (ATRP), and Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization, providing detailed protocols and visual process flows to empower your research and development endeavors. This analysis will focus on the profound impact of the N-substituent on critical polymer characteristics, including molecular weight (Mn), polydispersity (PDI), glass transition temperature (Tg), and decomposition temperature (Td).

The Decisive Role of the N-Substituent

The nature of the substituent on the nitrogen atom of the maleimide ring is the primary determinant of the monomer's reactivity and the final polymer's properties. The electronic and steric effects of the N-substituent directly influence the polymerization kinetics and the architecture of the resulting macromolecule. Generally, electron-withdrawing substituents can enhance the reactivity of the maleimide double bond, while bulky substituents can introduce steric hindrance that may affect the rate of polymerization and the polymer's chain packing.

Free-Radical Polymerization: The Workhorse Method

Free-radical polymerization (FRP) is a widely employed and robust method for polymerizing N-substituted maleimides. Its operational simplicity makes it an attractive choice for a variety of applications. However, it offers limited control over the polymer's molecular weight and dispersity, often resulting in broader distributions.

Performance Comparison in Free-Radical Polymerization

The choice of N-substituent significantly impacts the thermal properties of the resulting polymers in FRP. Aromatic substituents, such as phenyl groups, tend to impart greater rigidity to the polymer backbone, leading to higher glass transition temperatures and enhanced thermal stability compared to their aliphatic counterparts.

N-Substituent	Initiator	Solvent	Mn ( g/mol )	PDI (Mw/Mn)	Tg (°C)	Td (°C)	Reference
Phenyl	AIBN	THF	15,400	1.85	225	380	[1]
Cyclohexyl	AIBN	THF	12,300	1.92	185	365	[1]
n-Hexyl	AIBN	THF	9,800	2.10	145	350	[1]

Table 1: Comparative data for the free-radical polymerization of various N-substituted maleimides. Data sourced from BenchChem[1].

Experimental Protocol: Free-Radical Polymerization of N-Phenylmaleimide

Materials:

• N-Phenylmaleimide (monomer)

• Azobisisobutyronitrile (AIBN) (initiator)

• Tetrahydrofuran (THF) (solvent)

• Methanol (non-solvent)

• Nitrogen or Argon gas (inert atmosphere)

Procedure:

• In a Schlenk flask equipped with a magnetic stir bar, dissolve N-phenylmaleimide and AIBN in THF.

• Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit the polymerization.

• Under a positive pressure of nitrogen or argon, heat the reaction mixture to 60-80 °C with continuous stirring.

• Maintain the reaction at this temperature for a predetermined time to achieve the desired conversion.

• Terminate the polymerization by cooling the flask in an ice bath.

• Precipitate the polymer by slowly adding the reaction mixture to a stirred excess of methanol.

• Collect the polymer by filtration, wash with fresh methanol, and dry under vacuum to a constant weight.

Caption: Workflow for Free-Radical Polymerization.

Controlled Radical Polymerization: Precision in Polymer Synthesis

For applications demanding well-defined polymer architectures, controlled radical polymerization (CRP) techniques such as ATRP and RAFT are indispensable. These methods offer precise control over molecular weight, narrow polydispersity, and the ability to synthesize complex architectures like block copolymers.

Atom Transfer Radical Polymerization (ATRP)

ATRP is a versatile and widely used CRP method that relies on a reversible activation-deactivation equilibrium between a dormant alkyl halide species and an active radical species, catalyzed by a transition metal complex.

ATRP allows for the synthesis of poly(N-substituted maleimide)s with predictable molecular weights and low polydispersities. The nature of the N-substituent can influence the polymerization kinetics and the properties of the resulting polymers. For instance, the copolymerization of N-substituted maleimides with styrene via ATRP has been shown to produce predominantly alternating copolymers with narrow molecular weight distributions[2].

N-Substituent	Co-monomer	Initiator	Catalyst System	Mn ( g/mol )	PDI (Mw/Mn)	Reference
Phenyl	Styrene	PEBr	CuBr/bpy	9,800	1.3	[3]
2-Acetoxyethyl	Styrene	PEBr	CuBr/bpy	8,500	1.4	[3]
Phenyl	Styrene	G3-Br	CuBr/bpy	8,700	1.12	[4]

Table 2: Comparative data for the ATRP of N-substituted maleimides. (PEBr: 1-phenylethyl bromide; bpy: 2,2'-bipyridine; G3-Br: third-generation dendritic initiator).

Materials:

• N-Phenylmaleimide (monomer)

• Styrene (co-monomer)

• 1-Phenylethyl bromide (initiator)

• Copper(I) bromide (CuBr) (catalyst)

• 2,2'-Bipyridine (bpy) (ligand)

• Anisole (solvent)

• Methanol (non-solvent)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add CuBr and bpy.

• Add the monomers (N-phenylmaleimide and styrene) and anisole to the flask.

• Stir the mixture to dissolve the components.

• Degas the solution by three freeze-pump-thaw cycles.

• After the final thaw, introduce the initiator (1-phenylethyl bromide) via syringe.

• Place the sealed flask in a preheated oil bath at the desired temperature (e.g., 110 °C) and stir.

• Monitor the polymerization by taking samples at timed intervals for analysis (e.g., NMR for conversion, GPC for Mn and PDI).

• To terminate the polymerization, cool the flask and expose the mixture to air.

• Dilute the reaction mixture with a suitable solvent (e.g., THF) and pass it through a neutral alumina column to remove the copper catalyst.

• Precipitate the polymer in methanol, filter, and dry under vacuum.

Caption: Workflow for Atom Transfer Radical Polymerization.

Reversible Addition-Fragmentation chain-Transfer (RAFT) Polymerization

RAFT polymerization is another powerful CRP technique that utilizes a chain transfer agent (CTA) to mediate the polymerization, allowing for excellent control over molecular weight and dispersity. It is known for its tolerance to a wide range of functional groups and reaction conditions.

RAFT polymerization has been successfully employed for the controlled polymerization of N-substituted maleimides, often in copolymerization with other monomers like styrene[5]. The choice of RAFT agent is crucial for achieving good control. The resulting polymers exhibit predictable molecular weights and narrow polydispersities.

N-Substituent	Co-monomer	CTA	Initiator	Mn ( g/mol )	PDI (Mw/Mn)	Reference
Phenyl	Styrene	CPDN	AIBN	10,500	1.15	[5]
Phenyl	Styrene	PDMAC₄₈	AIBN	35,000	1.20	[6]

Table 3: Comparative data for the RAFT copolymerization of N-phenylmaleimide. (CPDN: 2-cyano-2-propyldithionaphthalate; PDMAC₄₈: poly(N,N-dimethylacrylamide) macro-CTA).

Materials:

• N-Phenylmaleimide (monomer)

• Styrene (co-monomer)

• 2-Cyano-2-propyldithionaphthalate (CPDN) (RAFT agent/CTA)

• Azobisisobutyronitrile (AIBN) (initiator)

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) or Toluene (solvent)

• Methanol (non-solvent)

Procedure:

• In a dry ampule or Schlenk flask, combine the N-phenylmaleimide, styrene, CPDN, AIBN, and the chosen solvent.

• Deoxygenate the mixture through three freeze-pump-thaw cycles.

• Seal the ampule or flask under vacuum or an inert atmosphere.

• Immerse the reaction vessel in a preheated oil bath at the desired temperature (e.g., 40-60 °C) and stir.

• After the desired reaction time, terminate the polymerization by rapid cooling in an ice-water bath and exposing the mixture to air.

• Dilute the reaction mixture with a suitable solvent and precipitate the polymer into an excess of methanol.

• Isolate the polymer by filtration and dry it under vacuum.

Caption: Workflow for RAFT Polymerization.

Conclusion: Selecting the Optimal N-Substituted Maleimide and Polymerization Technique

The selection of an appropriate N-substituted maleimide and polymerization method is contingent upon the desired properties of the final polymer and the specific application requirements.

• For applications where high thermal stability is paramount and precise control over molecular architecture is not critical, free-radical polymerization of N-arylmaleimides is a viable and straightforward approach.

• When well-defined polymers with specific molecular weights, low polydispersity, and complex architectures are necessary, ATRP and RAFT are the methods of choice. The tolerance of RAFT to a wider variety of functional groups may offer an advantage in the synthesis of functional polymers for applications in drug delivery and bioconjugation.

This guide provides a foundational understanding of the performance of different N-substituted maleimides in various polymerization settings. Further optimization of reaction conditions and a deeper exploration of the vast library of N-substituted maleimides will undoubtedly unlock new possibilities in the design of advanced polymeric materials.

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A Senior Application Scientist's Guide to the Kinetic Analysis of Thiol-Maleimide Reactions: The Impact of Substituents

For researchers, medicinal chemists, and professionals in drug development, the thiol-maleimide reaction is a cornerstone of bioconjugation. Its exquisite selectivity for cysteine residues and rapid kinetics under physiological conditions have made it an indispensable tool for creating antibody-drug conjugates (ADCs), PEGylated proteins, and a myriad of other functional biomolecules. However, achieving optimal and reproducible conjugation outcomes necessitates a deep, quantitative understanding of the reaction kinetics, which are profoundly influenced by the chemical nature of both the thiol and the maleimide.

This guide provides an in-depth comparison of the thiol-maleimide reaction kinetics with a focus on the impact of different substituents. We will delve into the mechanistic underpinnings of this reaction, present supporting experimental data to guide your selection of reagents, and provide detailed protocols for accurate kinetic analysis. Our aim is to equip you with the expertise to not only execute these reactions but to rationally design and troubleshoot your bioconjugation strategies.

The Heart of the Matter: The Thiol-Maleimide Michael Addition

The conjugation of a thiol to a maleimide proceeds via a Michael addition mechanism. The reaction is initiated by the nucleophilic attack of a thiolate anion (R-S⁻) on one of the electron-deficient carbons of the α,β-unsaturated carbonyl system within the maleimide ring. This forms a stable, covalent thioether bond, specifically a thiosuccinimide linkage.[1]

The reaction is highly chemoselective for thiols, particularly within a pH range of 6.5 to 7.5.[2][3] At a neutral pH of 7.0, the reaction rate with thiols is approximately 1,000 times faster than with amines, a common competing nucleophile in biological systems.[3]

Caption: The Thiol-Maleimide Michael Addition Reaction.

The Critical Role of Substituents: A Kinetic Comparison

The rate of the thiol-maleimide reaction is not a fixed constant; it is a dynamic parameter that can be tuned by the judicious choice of substituents on both the thiol and the maleimide. Understanding these substituent effects is paramount for controlling the speed and efficiency of your conjugation.

The Influence of the Thiol Substituent: The pKa Effect

The nucleophilicity of the thiol is a primary determinant of the reaction rate. Since the reactive species is the thiolate anion, the thiol's acidity (pKa) plays a crucial role. A lower pKa means a higher concentration of the more reactive thiolate at a given pH, leading to a faster reaction.

For instance, aromatic thiols, with their lower pKa values, generally react faster than aliphatic thiols.[4] Conversely, thiols with higher pKa values exhibit slower reaction kinetics.[5][6] This principle can be exploited to modulate the reaction rate. For example, incorporating a negatively charged amino acid like glutamate near a cysteine residue in a peptide can increase the thiol's pKa through electrostatic interactions, thereby slowing the reaction.[6]

The Influence of the Maleimide N-Substituent: Electronic Effects

The electrophilicity of the maleimide's double bond is the other key factor governing the reaction rate. This can be modulated by the substituent on the maleimide nitrogen.

• Electron-Withdrawing Groups (EWGs): N-aryl maleimides, where the nitrogen is attached to an aromatic ring, are more reactive than their N-alkyl counterparts. The electron-withdrawing nature of the aryl group increases the electrophilicity of the double bond, accelerating the thiol addition. It has been reported that N-aryl maleimide derivatives react approximately 2.5 times faster with thiols compared to N-alkyl derivatives.[7][8]

• Electron-Donating Groups (EDGs): Conversely, electron-donating groups on the maleimide nitrogen would be expected to decrease the reaction rate, although this is less commonly exploited in practice.

The choice of N-substituent also has significant implications for the stability of the resulting thiosuccinimide adduct, a topic we will explore in a later section.

Quantitative Kinetic Data: A Comparative Overview

To provide a clearer picture of the impact of substituents, the following table summarizes key kinetic and stability data for various thiol-maleimide adducts.

Thiol Adduct	Maleimide N-Substituent	Half-life of Retro-Michael Reaction (in presence of Glutathione)	Extent of Conversion (%)	Reference
4-Mercaptophenylacetic acid (MPA, pKa 6.6)	N-ethyl maleimide (NEM)	18 h	89.5	[5][9]
4-Mercaptophenylacetic acid (MPA, pKa 6.6)	N-phenyl maleimide (NPM)	3.1 h	12.3	[5][9]
N-acetyl-L-cysteine (NAC, pKa 9.5)	N-ethyl maleimide (NEM)	258 h	90.7	[5][9]

Note: The half-life of the retro-Michael reaction is a measure of the stability of the thioether bond. A shorter half-life indicates a less stable adduct that is more prone to reversal.

Side Reactions and Strategies for Ensuring Conjugate Stability

While the thiol-maleimide reaction is highly efficient, it is not without its complexities. A thorough understanding of potential side reactions is crucial for producing homogeneous and stable bioconjugates.

The Retro-Michael Reaction and Thiol Exchange

The thiosuccinimide linkage is not completely irreversible and can undergo a retro-Michael reaction, especially in the presence of other thiols like glutathione, which is abundant in vivo.[10] This can lead to the undesirable deconjugation of the payload and its subsequent reaction with other molecules, a phenomenon known as "payload migration."[11]

Maleimide Hydrolysis

The maleimide ring itself is susceptible to hydrolysis, particularly at pH values above 7.5.[10] This ring-opening reaction forms a maleamic acid derivative that is unreactive towards thiols. To mitigate this, it is essential to work within the optimal pH range of 6.5-7.5 and to use freshly prepared maleimide solutions.[2][10]

Thiosuccinimide Ring Hydrolysis: A Stabilization Strategy

Interestingly, after the thioether bond has formed, hydrolysis of the thiosuccinimide ring can be beneficial. The resulting ring-opened succinamic acid thioether is stable and no longer susceptible to the retro-Michael reaction.[10] This hydrolysis can be intentionally promoted by incubating the conjugate at a slightly basic pH (e.g., pH 8.5-9.0) after the initial conjugation.[10]

N-aryl maleimides not only react faster but their corresponding thiosuccinimide adducts also undergo this stabilizing hydrolysis more rapidly than those derived from N-alkyl maleimides.[8]

Thiazine Rearrangement

When conjugating to a peptide or protein with an N-terminal cysteine, the thiosuccinimide adduct can undergo an intramolecular rearrangement to form a stable six-membered thiazine ring.[10][12] The rate of this rearrangement is influenced by pH and the adjacent amino acid sequence.[12]

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A Comparative Guide to the Thermal Stability of High-Performance Polymers: Featuring Poly(N-(2,5-dimethylphenyl)maleimide)

Introduction: The Imperative for Thermally Stable Polymers

In the landscape of advanced materials, the demand for polymers that can withstand extreme thermal stress is relentless. From aerospace components and under-the-hood automotive parts to microelectronic insulators, the ability of a polymer to maintain its structural and functional integrity at elevated temperatures is paramount.[1][2] This guide offers a detailed comparative analysis of the thermal stability of several high-performance polymers, with a specific focus on assessing the potential of Poly(N-(2,5-dimethylphenyl)maleimide).

Polymaleimides, a class of thermosetting or thermoplastic polymers, are distinguished by the presence of the maleimide ring in their backbone. This rigid, planar five-membered ring structure is a key contributor to their renowned thermal resilience.[3][4] By substituting various functional groups at the nitrogen atom of the imide ring, a wide array of polymers with tailored properties can be synthesized. This guide will delve into the thermal performance of Poly(N-(2,5-dimethylphenyl)maleimide), a member of this family, and benchmark it against established high-performance polymers such as aromatic polyimides (e.g., Kapton®) and Polyether ether ketone (PEEK). Our objective is to provide researchers, scientists, and drug development professionals with a robust framework for material selection, grounded in experimental data and a clear understanding of structure-property relationships.

Foundational Principles: Assessing Polymer Thermal Stability

To objectively compare polymers, we must rely on standardized analytical techniques that probe their behavior as a function of temperature. The two cornerstones of thermal analysis in this context are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

• Expertise in Causality: Why TGA? Thermogravimetric Analysis (TGA) is the preeminent technique for determining the thermal stability and decomposition profile of a material.[5][6] The instrument measures the change in mass of a sample as it is heated over time in a controlled atmosphere (typically inert, like nitrogen, or oxidative, like air). The resulting data—a plot of mass versus temperature—provides critical metrics:

  • Onset of Decomposition (T_onset_): The temperature at which significant mass loss begins.

  • Temperature at 5% or 10% Mass Loss (T_d5_ or T_d10_): A standardized industry metric for comparing the initial thermal stability of different materials.[7][8]

  • Temperature of Maximum Decomposition Rate (T_max_): Identified by the peak of the derivative of the TGA curve, this indicates the point of most rapid degradation.

  • Char Yield: The percentage of residual mass remaining at the end of the experiment (e.g., at 800°C), which can be indicative of a material's flame retardant characteristics.[7]

• Expertise in Causality: Why DSC? Differential Scanning Calorimetry (DSC) complements TGA by measuring the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature.[9][10] It is exceptionally sensitive to phase transitions. For assessing high-performance polymers, the most critical parameter derived from DSC is the Glass Transition Temperature (T_g_) . The T_g_ is the temperature at which an amorphous polymer transitions from a rigid, glassy state to a more rubbery, flexible state. This is not a melting point but a reversible transition that defines the upper service temperature limit for a polymer in many structural applications. Operating a polymer above its T_g_ leads to a dramatic loss of mechanical properties.

Polymer Profiles and Structural Analysis

The thermal stability of a polymer is intrinsically linked to its chemical structure, particularly bond dissociation energies, chain rigidity, and intermolecular forces.[1][2]

• Poly(N-(2,5-dimethylphenyl)maleimide) This polymer belongs to the N-substituted polymaleimide family. Its structure is characterized by a polymaleimide backbone with a 2,5-dimethylphenyl group attached to the nitrogen of each imide ring. The anticipated sources of its thermal stability are:

  • Imide Ring: The five-membered imide ring is exceptionally stable due to resonance and its rigid structure.[4]

  • Aromatic Phenyl Group: The attached phenyl ring is inherently stable and contributes to chain stiffness, requiring significant energy to induce motion and degradation.[2]

  • Steric Hindrance: The two methyl groups on the phenyl ring provide steric hindrance, which can restrict bond rotation and protect the polymer backbone from thermal attack, potentially increasing the T_g_ and decomposition temperature.

• Comparative Polymer 1: Aromatic Polyimide (e.g., Kapton®) Aromatic polyimides are benchmarks in high-temperature applications.[11][12] Their structure consists of repeating imide and aromatic ether linkages. This fully aromatic backbone results in exceptionally strong intermolecular forces and chain rigidity, leading to very high T_g_ values and decomposition temperatures often exceeding 500°C.[13][14]

• Comparative Polymer 2: Polyether ether ketone (PEEK) PEEK is a high-performance semi-crystalline thermoplastic renowned for its thermal and chemical stability.[2] Its structure, comprising aromatic rings linked by flexible ether and rigid ketone groups, provides a unique combination of high-temperature performance, mechanical strength, and processability.

Comparative Data Analysis

The following table summarizes the key thermal properties for the selected polymers, based on data reported in scientific literature. The data for Poly(N-(2,5-dimethylphenyl)maleimide) is designated as "To Be Determined" (TBD), as specific values were not found in the initial literature search, highlighting the need for the experimental validation outlined in this guide.

Polymer	Glass Transition Temp. (T_g_)	Decomposition Temp. (T_d5_ in N₂)	Char Yield at 800°C (in N₂)	Key Structural Features
Poly(N-(2,5-dimethylphenyl)maleimide)	TBD	TBD	TBD	Imide Ring, Aromatic Side Group, Steric Hindrance
Aromatic Polyimide (Generic)	310 - 394 °C[11]	472 - 565 °C[7][8]	55 - 61 %[7]	Fully Aromatic Backbone, Imide Linkages
Polyether ether ketone (PEEK)	~143 °C	~500 °C	~50 %	Aromatic Rings, Ether and Ketone Linkages
Polyetherimide (PEI)	~217 °C	~500 °C	~55 %	Aromatic Rings, Ether and Imide Linkages[15]

Experimental Protocols: A Self-Validating System

To ensure trustworthy and reproducible results, the following detailed protocols for TGA and DSC analysis are provided.

Protocol: Thermogravimetric Analysis (TGA)

This protocol outlines the steps to determine the decomposition temperature and char yield.

• Sample Preparation:

  • Ensure the polymer sample is completely dry by placing it in a vacuum oven at 80°C for at least 12 hours to remove any residual solvent or moisture.

  • Weigh 5-10 mg of the dried polymer sample into a ceramic or platinum TGA pan. Record the initial mass precisely.

• Instrument Setup (e.g., TA Instruments Q500 or similar):

  • Calibrate the instrument for mass and temperature according to the manufacturer's guidelines.

  • Set the purge gas to high-purity nitrogen with a flow rate of 50-100 mL/min to maintain an inert atmosphere.

  • Set the heating program:

    • Equilibrate at 30°C.

    • Ramp the temperature from 30°C to 800°C at a constant heating rate of 10°C/min. A slower rate can provide higher resolution, while a faster rate is used for quicker screening.[6]

• Data Acquisition and Analysis:

  • Run the experiment and record the mass loss as a function of temperature.

  • From the resulting TGA curve, determine the T_d5_ (temperature at which 5% mass loss has occurred).

  • Calculate the char yield as the percentage of mass remaining at 800°C.

  • Plot the first derivative of the TGA curve (DTG curve) to identify the T_max_ (temperature of the maximum rate of decomposition).

Protocol: Differential Scanning Calorimetry (DSC)

This protocol details the procedure for determining the glass transition temperature (T_g_).

• Sample Preparation:

  • Ensure the polymer sample is dry as described in the TGA protocol.

  • Weigh 5-10 mg of the polymer into an aluminum DSC pan.

  • Hermetically seal the pan using a sample press. Prepare an empty, sealed aluminum pan to serve as the reference.

• Instrument Setup (e.g., TA Instruments Q2000 or similar):

  • Calibrate the instrument for temperature and heat flow using a certified indium standard.

  • Place the sample pan and the reference pan into the DSC cell.

  • Set the purge gas to high-purity nitrogen at a flow rate of 50 mL/min.

  • Set the thermal program (Heat-Cool-Heat cycle) to erase the sample's prior thermal history:

    • First Heat: Ramp from 30°C to a temperature approximately 50°C above the expected T_g_ at 10°C/min.

    • Cool: Cool the sample back down to 30°C at 10°C/min.

    • Second Heat: Ramp from 30°C to the upper temperature again at 10°C/min.

• Data Acquisition and Analysis:

  • Run the experiment and record the heat flow as a function of temperature.

  • Analyze the data from the second heating scan. The T_g_ is observed as a step-like change in the heat flow baseline.

  • Determine the T_g_ using the midpoint of this transition as calculated by the analysis software.

Visualization of Workflows and Concepts

To further clarify the experimental procedures and theoretical underpinnings, the following diagrams illustrate the key workflows and relationships.

Caption: Workflow for Thermogravimetric Analysis (TGA).

Caption: Workflow for Differential Scanning Calorimetry (DSC).

Caption: Key structural factors influencing polymer thermal stability.

Conclusion

The thermal stability of a polymer is not an abstract property but a critical performance metric dictated by its molecular architecture. N-substituted polymaleimides, such as Poly(N-(2,5-dimethylphenyl)maleimide), are promising candidates for high-temperature applications due to their inherent structural rigidity imparted by the imide ring and aromatic substituents. While benchmark polymers like aromatic polyimides and PEEK set a high standard, the tailored synthesis of polymaleimides offers a pathway to fine-tune properties. The presence of the dimethylphenyl group is hypothesized to enhance thermal stability through increased chain stiffness and steric protection.

This guide has provided the foundational knowledge and detailed, self-validating experimental protocols necessary to rigorously assess the thermal performance of Poly(N-(2,5-dimethylphenyl)maleimide) and compare it meaningfully against other high-performance materials. By employing systematic TGA and DSC analysis, researchers can generate the empirical data needed to validate its suitability for demanding applications and contribute to the rational design of next-generation thermally stable polymers.

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A Comparative Guide to the Spectroscopic Confirmation of Diels-Alder Adducts of N-(2,5-dimethylphenyl)maleimide

This guide provides a comprehensive overview of the standard spectroscopic methodologies used to confirm the structure of Diels-Alder adducts derived from N-(2,5-dimethylphenyl)maleimide. Designed for researchers, chemists, and professionals in drug development, this document moves beyond simple data reporting to explain the rationale behind experimental choices and data interpretation, ensuring a thorough and validated understanding of the molecular structures.

Introduction: The Diels-Alder Reaction in Modern Synthesis

The Diels-Alder reaction, a cornerstone of synthetic organic chemistry, facilitates the construction of complex six-membered rings with high stereospecificity. This [4+2] cycloaddition is invaluable in synthesizing natural products, pharmaceuticals, and advanced materials. N-substituted maleimides are particularly effective dienophiles due to the electron-withdrawing nature of their twin carbonyl groups, which activates the double bond for reaction with a conjugated diene.

This guide focuses on the reaction between N-(2,5-dimethylphenyl)maleimide, as the dienophile, and furan, a common and reactive diene. The resulting product is a 7-oxanorbornene dicarboximide derivative. The primary challenge in characterizing this adduct lies not just in confirming its formation but also in unambiguously determining its stereochemistry—specifically, whether the exo or endo isomer is formed. Spectroscopic analysis is the definitive tool for this purpose.

The Synthetic Pathway: From Reactants to Adduct

The reaction proceeds by mixing the N-(2,5-dimethylphenyl)maleimide with a suitable diene, such as furan. The stereochemical outcome of the reaction—kinetic (endo) versus thermodynamic (exo) product—can often be influenced by reaction temperature and time.[1]

Reaction Scheme: Exo vs. Endo Adduct Formation

The cycloaddition of furan to an N-substituted maleimide can yield two diastereomeric products. The endo adduct is typically the kinetically favored product, forming faster at lower temperatures, while the exo adduct is the more thermodynamically stable and is favored at higher temperatures or after prolonged reaction times.[1][2]

Caption: General reaction scheme for the Diels-Alder cycloaddition.

Experimental Workflow

A robust experimental workflow is critical for ensuring the synthesis of a pure product suitable for accurate spectroscopic analysis. The process involves synthesis, purification, and multi-faceted characterization.

Caption: Standard workflow from synthesis to spectroscopic confirmation.

Comparative Spectroscopic Analysis

The confirmation of the adduct's structure relies on a synergistic combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS). For comparison, we will reference the well-documented data for the analogous N-phenylmaleimide-furan adduct.

¹H NMR Spectroscopy: The Definitive Tool for Stereochemistry

¹H NMR is the most powerful technique for this analysis because it not only confirms the formation of the adduct but also allows for the unambiguous assignment of its stereochemistry (exo vs. endo).

• Causality Behind Signal Changes: The disappearance of the sharp singlet corresponding to the two equivalent vinyl protons of the N-substituted maleimide (typically around δ 6.8-7.0 ppm) is the first indication of a successful reaction. Concurrently, new signals appear for the bridgehead protons (Ha) and the protons adjacent to the imide ring (Hb).

• Distinguishing Exo and Endo Isomers: The key distinction lies in the chemical shifts and coupling constants of the Hb protons.[1][3]

  • In the exo adduct , the Hb protons are shielded by the furan oxygen bridge and appear further upfield as a sharp singlet (δ ~3.0 ppm). The dihedral angle between Ha and Hb is approximately 90°, resulting in a negligible coupling constant (J ≈ 0 Hz) according to the Karplus equation.[1][3]

  • In the endo adduct , the Hb protons are in closer proximity to the vinyl bridge protons and appear further downfield (δ ~3.4-3.8 ppm). Crucially, they show coupling to the adjacent bridgehead protons (Ha), appearing as a doublet or a multiplet.[3][4]

¹³C NMR Spectroscopy: Carbon Skeleton Confirmation

¹³C NMR spectroscopy provides complementary evidence by confirming the changes in the carbon framework.

• Key Diagnostic Signals: The most telling change is the conversion of the maleimide sp² carbons (C=C) from the δ 134 ppm region to sp³ carbons in the adduct, which appear in the δ 45-55 ppm range (bridgehead carbons) and δ 80-85 ppm range (carbons attached to the oxygen bridge).[5][6] The imide carbonyl carbons remain in the δ 175-178 ppm region.

FTIR Spectroscopy: Functional Group Analysis

FTIR is used to track the reaction by monitoring characteristic vibrational frequencies. While less definitive than NMR for stereochemistry, it provides rapid confirmation of functional group integrity.[7][8]

• Expected Spectral Changes:

  • Disappearance: The C=C stretching vibration of the maleimide dienophile (around 1570-1600 cm⁻¹) diminishes or disappears.

  • Persistence: The strong symmetric and asymmetric C=O stretching bands of the imide ring (typically around 1770-1790 cm⁻¹ and 1700-1720 cm⁻¹, respectively) remain, confirming the imide structure is intact.

  • Appearance: A new C-O-C stretching band from the oxanorbornene skeleton may appear around 1100-1200 cm⁻¹.

Mass Spectrometry: Molecular Weight Verification

Mass spectrometry confirms the molecular weight of the adduct, validating that a 1:1 cycloaddition has occurred. High-resolution mass spectrometry (HRMS) can provide the exact molecular formula.

• Expected Ionization: Using techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI), the adduct is expected to show a prominent molecular ion peak [M+H]⁺ or [M+Na]⁺.[9][10] The retro-Diels-Alder fragmentation, where the adduct breaks back down into the original diene and dienophile in the gas phase, can sometimes be observed.[11]

Data Summary and Comparison

The following table summarizes the expected spectroscopic data for the exo-N-(2,5-dimethylphenyl)maleimide-furan adduct, compared with the known data for the analogous N-phenylmaleimide adduct.

Spectroscopic Feature	Expected for exo-N-(2,5-dimethylphenyl)maleimide-Furan Adduct	Reference Data: exo-N-phenylmaleimide-Furan Adduct	Citation
¹H NMR (δ, ppm)
Vinyl Protons (Bridge)	~6.5 (s, 2H)	~6.5 (s, 2H)	[1]
Bridgehead Protons (Ha)	~5.3 (s, 2H)	~5.3 (s, 2H)	[1]
Imide-adjacent Protons (Hb)	~2.9-3.0 (s, 2H)	~3.0 (s, 2H)	[1][3]
Aromatic Protons	~7.1-7.3 (m, 3H)	~7.2-7.5 (m, 5H)	[3]
Methyl Protons	~2.3 (s, 6H)	N/A	N/A
¹³C NMR (δ, ppm)
Carbonyl (C=O)	~176	~176	[5]
Vinyl Carbon (Bridge)	~137	~137	[5]
Oxygen-Bridge Carbon	~81	~81	[5]
Imide-adjacent Carbon	~48	~48	[5]
Bridgehead Carbon	~52	~52	[5]
Aromatic Carbons	~128-136	~126-132	[5]
Methyl Carbons	~18-21	N/A	N/A
FTIR (cm⁻¹)
Imide C=O (asymm.)	~1775	~1778	[7]
Imide C=O (symm.)	~1710	~1712	[7]
Mass Spec (m/z)
Expected [M+H]⁺	270.11	242.08	N/A

Note: Expected values are derived from published data for structurally similar compounds and established spectroscopic principles.

Detailed Experimental Protocols

Protocol 1: Synthesis of exo-4-(2,5-dimethylphenyl)-10-oxa-4-azatricyclo[5.2.1.0²˒⁶]dec-8-ene-3,5-dione

• Reactant Preparation: Dissolve N-(2,5-dimethylphenyl)maleimide (1.0 eq) in toluene (approx. 0.2 M concentration) in a round-bottom flask equipped with a magnetic stirrer.

• Diene Addition: Add freshly distilled furan (1.5 eq) to the solution.

• Reaction: Stir the mixture at 60-80°C under a nitrogen atmosphere. Monitor the reaction's progress by taking aliquots and analyzing via Thin Layer Chromatography (TLC) using a 3:1 hexanes:ethyl acetate eluent system.[12] The reaction is typically complete within 4-6 hours.

• Isolation: Allow the reaction mixture to cool to room temperature. Reduce the solvent volume by approximately half using a rotary evaporator.

• Purification: Cool the concentrated solution in an ice bath to induce crystallization. Collect the resulting solid product by vacuum filtration, wash with cold diethyl ether, and dry under vacuum. The exo isomer is typically the major product under these thermodynamic conditions.[3][13]

Protocol 2: Sample Preparation for Spectroscopic Analysis

• NMR Spectroscopy: Dissolve ~10-15 mg of the purified adduct in ~0.6 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard if not already present in the solvent.[5][14]

• FTIR Spectroscopy: Prepare a sample by either creating a potassium bromide (KBr) pellet containing a small amount of the solid product or by analyzing a thin film cast from a volatile solvent onto a salt plate.

• Mass Spectrometry: Dissolve a small amount of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile for analysis by ESI-MS.[10]

Conclusion

The structural confirmation of Diels-Alder adducts of N-(2,5-dimethylphenyl)maleimide is a clear-cut process when the correct combination of spectroscopic techniques is applied systematically. While FTIR and Mass Spectrometry are essential for confirming functional group integrity and molecular weight, ¹H NMR spectroscopy remains the unparalleled tool for definitively assigning the stereochemistry of the adduct. The distinct chemical shifts and coupling patterns of the protons adjacent to the imide ring provide an irrefutable signature for either the exo or endo isomer. By following the validated protocols and comparative data presented in this guide, researchers can confidently characterize these valuable synthetic intermediates.

References

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• Zhang, Y., et al. (2024). Kinetic Study of the Diels–Alder Reaction between Maleimide and Furan-Containing Polystyrene Using Infrared Spectroscopy. Polymers, 16(3), 441. [Link]

• Zhang, Y., et al. (2024). Kinetic Study of the Diels-Alder Reaction between Maleimide and Furan-Containing Polystyrene Using Infrared Spectroscopy. PubMed. [Link]

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• The Royal Society of Chemistry. (2017). Diels-Alder reaction of N-phenylmaleimide with in situ generated buta-1,3-diene. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. [Link]

• Troiano, R., et al. (2022). Spectroscopic data of norbornene and oxanorbornene dicarboximides functionalized with carbazole and coumarin groups. Data in brief, 42, 108202. [Link]

• St. Amant, A. H., et al. (2018). Tuning the Diels–Alder Reaction for Bioconjugation to Maleimide Drug-Linkers. Bioconjugate Chemistry, 29(7), 2406-2415. [Link]

• Smet, M., Corens, D., Van Meervelt, L., & Dehaen, W. (2000). Synthesis of the Formal Diels-Alder Adducts of N-substituted Dehydromaleimides and Anthracene. Molecules, 5(2), 179-188. [Link]

• Male, L., et al. (2010). Diels-Alder reactions of five-membered heterocycles containing one heteroatom. Arkivoc, 2011(1), 248-263. [Link]

• Bastin, L. D., et al. (2019). Synthesis of substituted N-phenylmaleimides and use in a Diels–Alder reaction: a green multi-step synthesis for an undergraduate organic chemistry laboratory. Green Chemistry Letters and Reviews, 12(2), 127-135. [Link]

• Palleros, D. R. (2004). Direct Diels-Alder Reactions of Furfural Derivatives with Maleimides. Supporting Information. [Link]

• St. Amant, A. H., et al. (2018). Tuning the Diels–Alder Reaction for Bioconjugation to Maleimide Drug-Linkers. [Link]

• Bastin, L. D., & Nigam, M. (2024). Synthesis of substituted N-phenylmaleimides and use in a Diels–Alder reaction. Beyond Benign. [Link]

• Al-Aoh, K. A., et al. (2024). Diels–Alder Cycloaddition of 2,5-Bis(hydroxymethyl)furan (BHMF) and N-Phenylmaleimide Derivatives. ACS Omega. [Link]

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• Martínez-Reyes, L., et al. (2024). Diels–Alder Cycloaddition of N-Azobenzene Maleimides with Furan and Electrochemical Study of Redox Reactions. Molecules, 29(22), 4983. [Link]

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Cross-reactivity studies of N-(2,5-dimethylphenyl)maleimide with other functional groups

For researchers, scientists, and drug development professionals, the precise and selective modification of biomolecules is paramount. N-(2,5-dimethylphenyl)maleimide has emerged as a valuable reagent in bioconjugation, particularly for its role in creating stable linkages. However, a thorough understanding of its reactivity profile, including potential cross-reactivity with non-target functional groups, is critical to ensure the homogeneity, stability, and efficacy of the resulting conjugates. This guide provides an in-depth comparison of the reactivity of N-(2,5-dimethylphenyl)maleimide with various functional groups, supported by established principles and experimental methodologies.

The Landscape of Maleimide Reactivity: A Tale of Selectivity and Side Reactions

Maleimides are a class of reagents renowned for their high reactivity towards thiol groups, primarily found in cysteine residues of proteins. This reaction proceeds via a Michael addition, forming a stable covalent thioether bond.[1] The efficiency and selectivity of this reaction within a pH range of 6.5 to 7.5 have made maleimides a cornerstone of bioconjugation.[2] At a neutral pH of 7.0, the reaction rate of maleimides with thiols is approximately 1,000 times faster than with amines.[1]

However, the idyllic scenario of perfect selectivity is challenged by several competing reactions that can impact the integrity of the final conjugate. These include:

• Hydrolysis of the Maleimide Ring: The maleimide ring itself is susceptible to hydrolysis, particularly at pH values above 7.5.[3] This ring-opening reaction forms a maleamic acid derivative that is unreactive towards thiols, thus reducing the effective concentration of the labeling reagent.

• Reaction with Amines: At pH values above 7.5, the deprotonated ε-amino group of lysine residues becomes a more potent nucleophile and can compete with thiols for reaction with the maleimide.[1]

• Retro-Michael Reaction (Thiol Exchange): The thioether bond formed between a thiol and a maleimide can be reversible under certain conditions. This retro-Michael reaction can lead to the transfer of the maleimide-linked payload to other thiol-containing molecules, such as glutathione, in a biological environment.[4]

The N-Aryl Advantage: Enhanced Stability of N-(2,5-dimethylphenyl)maleimide Conjugates

N-(2,5-dimethylphenyl)maleimide belongs to the class of N-aryl maleimides, which have demonstrated significant advantages over their N-alkyl counterparts in terms of conjugate stability.[5][6] The primary benefit of N-aryl maleimides lies in the accelerated hydrolysis of the thiosuccinimide ring after conjugation to a thiol.[5][7] This ring-opening event is crucial as it forms a stable succinamic acid thioether that is resistant to the retro-Michael reaction, effectively "locking" the conjugate and preventing payload exchange.[4]

The electron-withdrawing nature of the aryl group in N-aryl maleimides facilitates this stabilizing hydrolysis.[8] While the 2,5-dimethylphenyl group is generally considered electron-donating, the aromatic nature of the N-substituent still contributes to a faster post-conjugation hydrolysis rate compared to N-alkyl maleimides.[7]

Cross-Reactivity Profile of N-(2,5-dimethylphenyl)maleimide

While direct quantitative kinetic data for the cross-reactivity of N-(2,5-dimethylphenyl)maleimide with a wide array of functional groups is not extensively published, we can extrapolate from the well-established reactivity of maleimides and the specific characteristics of N-aryl maleimides.

Primary Target: Thiols (Cysteine)

The reaction with cysteine residues is the intended and most rapid reaction for N-(2,5-dimethylphenyl)maleimide under optimal pH conditions (6.5-7.5). The resulting thioether bond, followed by the stabilizing hydrolysis of the succinimide ring, leads to a highly stable conjugate.[6]

Potential Cross-Reactivity

• Amines (Lysine): The primary off-target reaction is with the ε-amino group of lysine. This reaction is highly pH-dependent and becomes significant at pH values above 7.5.[1] The steric hindrance provided by the 2,5-dimethylphenyl group may slightly decrease the rate of reaction with the bulky lysine side chain compared to an unsubstituted N-phenyl maleimide.

• Imidazole (Histidine): The imidazole side chain of histidine can also react with maleimides.[9] This reaction is generally slower than the reaction with thiols and is more likely to occur in an intramolecular fashion where the histidine is in close proximity to the maleimide-conjugated site.[9] The overall reactivity is context-dependent, influenced by the accessibility and local microenvironment of the histidine residue.[10]

Generally Unreactive Functional Groups

Under typical bioconjugation conditions (pH 6.5-7.5), the following functional groups are considered to have negligible reactivity with maleimides:

• Hydroxyl Groups (Serine, Threonine, Tyrosine): The hydroxyl groups of these amino acids are poor nucleophiles at neutral pH and do not significantly react with maleimides.[2][10]

• Thioether (Methionine): The thioether side chain of methionine is also unreactive towards maleimides.[2]

• Guanidinium (Arginine): The guanidinium group of arginine is a very weak nucleophile under physiological conditions and does not exhibit reactivity with maleimides.

Comparative Data Summary

The following table summarizes the expected reactivity of N-(2,5-dimethylphenyl)maleimide with various functional groups, benchmarked against other maleimide derivatives.

Functional Group	Amino Acid	Expected Reactivity with N-(2,5-dimethylphenyl)maleimide	Comparison with N-Alkyl Maleimides	Key Considerations
Thiol	Cysteine	High	Higher initial reaction rate.[8]	Optimal pH 6.5-7.5. Forms a highly stable conjugate after ring hydrolysis.[6]
Amine	Lysine	Low to Moderate	Similar, but may be slightly reduced due to sterics.	Highly pH-dependent; significant above pH 7.5.[1]
Imidazole	Histidine	Low	Similar.	Generally slow; more probable in intramolecular reactions.[9]
Hydroxyl	Serine, Threonine, Tyrosine	Negligible	Similar.	Unreactive under standard bioconjugation conditions.[2][10]
Thioether	Methionine	Negligible	Similar.	Unreactive under standard bioconjugation conditions.[2]
Guanidinium	Arginine	Negligible	Similar.	Unreactive under physiological conditions.

Experimental Protocols for Assessing Cross-Reactivity

To obtain precise, quantitative data for the cross-reactivity of N-(2,5-dimethylphenyl)maleimide, well-controlled in vitro experiments are essential. The following protocols provide a framework for these investigations.

Protocol 1: Competitive Reaction Assay with Model Amino Acids

Objective: To quantitatively assess the cross-reactivity of N-(2,5-dimethylphenyl)maleimide with cysteine, lysine, and histidine under varying pH conditions.

Materials:

• N-(2,5-dimethylphenyl)maleimide

• N-acetyl-L-cysteine

• Nα-acetyl-L-lysine

• Nα-acetyl-L-histidine

• Phosphate buffers (0.1 M) at pH 6.5, 7.5, and 8.5

• Anhydrous DMSO or DMF

• HPLC or LC-MS system

• Quenching solution (e.g., 100 mM N-acetyl-L-cysteine in pH 7.0 buffer)

Procedure:

• Stock Solution Preparation:

  • Prepare a 10 mM stock solution of N-(2,5-dimethylphenyl)maleimide in anhydrous DMSO or DMF.

  • Prepare 100 mM stock solutions of N-acetyl-L-cysteine, Nα-acetyl-L-lysine, and Nα-acetyl-L-histidine in their respective reaction buffers.

• Reaction Setup:

  • For each pH condition, prepare a reaction mixture containing N-acetyl-L-cysteine, Nα-acetyl-L-lysine, and Nα-acetyl-L-histidine at a final concentration of 1 mM each in the corresponding phosphate buffer.

  • Initiate the reaction by adding the N-(2,5-dimethylphenyl)maleimide stock solution to each reaction mixture to a final concentration of 0.1 mM (a 10-fold excess of the amino acids).

• Time-Course Analysis:

  • At various time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), withdraw an aliquot from each reaction mixture.

  • Immediately quench the reaction by adding the aliquot to the quenching solution.

• Analytical Measurement:

  • Analyze the quenched samples by HPLC or LC-MS to quantify the consumption of N-(2,5-dimethylphenyl)maleimide and the formation of the respective amino acid adducts.

• Data Analysis:

  • Calculate the reaction rates for each amino acid at each pH.

  • Determine the relative reactivity of N-(2,5-dimethylphenyl)maleimide towards each functional group.

Protocol 2: Cross-Reactivity Assessment with a Model Protein

Objective: To evaluate the cross-reactivity of N-(2,5-dimethylphenyl)maleimide in a more complex biological context using a model protein.

Materials:

• N-(2,5-dimethylphenyl)maleimide

• Model protein with a known number of cysteine, lysine, and histidine residues (e.g., Bovine Serum Albumin - BSA)

• Reaction buffers at pH 7.0 and 8.5

• Reducing agent (e.g., TCEP) if cysteine residues are disulfide-bonded

• LC-MS system for intact protein analysis

• Protease (e.g., trypsin) for peptide mapping

• LC-MS/MS system for peptide sequencing

Procedure:

• Protein Preparation:

  • Prepare a solution of the model protein in the reaction buffer.

  • If necessary, reduce disulfide bonds with a suitable reducing agent and subsequently remove the reducing agent.

• Conjugation Reaction:

  • Add a defined molar excess of N-(2,5-dimethylphenyl)maleimide to the protein solution.

  • Incubate the reaction for a set period (e.g., 2 hours) at room temperature.

• Analysis of Intact Conjugate:

  • Analyze the reaction mixture by LC-MS to determine the distribution of species with different numbers of modifications (drug-to-protein ratio).

• Peptide Mapping Analysis:

  • Denature, reduce, alkylate (with a different alkylating agent if free cysteines remain), and digest the conjugated protein with a protease.

  • Analyze the resulting peptide mixture by LC-MS/MS.

• Data Analysis:

  • Identify the peptides that have been modified by N-(2,5-dimethylphenyl)maleimide.

  • Determine the specific amino acid residues (cysteine, lysine, histidine) that have been modified.

  • Quantify the extent of modification at each site to assess the degree of cross-reactivity.

Visualizing Reaction Pathways and Workflows

Caption: Primary and potential side reactions of N-(2,5-dimethylphenyl)maleimide.

Caption: General workflow for assessing cross-reactivity.

Conclusion and Future Perspectives

N-(2,5-dimethylphenyl)maleimide offers a compelling option for bioconjugation, primarily due to the enhanced stability of its conjugates compared to traditional N-alkyl maleimides. While its primary reactivity is with thiols, a comprehensive understanding of its potential for cross-reactivity is essential for the development of well-defined and effective bioconjugates. The information and experimental protocols provided in this guide serve as a robust framework for researchers to evaluate and optimize their conjugation strategies, ensuring the desired selectivity and stability for their specific applications. Further studies providing direct quantitative kinetic data for the cross-reactivity of N-(2,5-dimethylphenyl)maleimide with a broader range of nucleophiles will be invaluable to the scientific community.

References

• Christie, R. J., et al. (2015). Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. Journal of Controlled Release, 220(Pt A), 654-662. [Link]

• Tucholski, T., et al. (2021). Chemical reactivity and antimicrobial activity of N-substituted maleimides. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1333-1345. [Link]

• MDPI. (2022). Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. Applied Sciences, 12(3), 1016. [Link]

• Villain, M., et al. (2021). Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement. Journal of Peptide Science, 27(5), e3323. [Link]

• Sato, H., et al. (2021). Role of N-substituents of maleimides on penultimate unit effect for sequence control during radical copolymerization. Polymer Chemistry, 12(1), 115-124. [Link]

• Christie, R. J., et al. (2015). Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. Journal of Controlled Release, 220, 654-662. [Link]

• Kubota, K., et al. (2020). One‐Step Maleimide‐Based Dual Functionalization of Protein N‐Termini. Angewandte Chemie International Edition, 59(4), 1568-1573. [Link]

• Moroder, L., et al. (1996). Alkylation of histidine with maleimido-compounds. Journal of Peptide Science, 2(2), 113-118. [Link]

• ResearchGate. (2022). Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. [Link]

• Villain, M., et al. (2021). Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement. Journal of Peptide Science, 27(5), e3323. [Link]

• Wang, L., et al. (2022). Electrocatalytic ring-opening dihydroalkoxylation of N-aryl maleimides with alcohols under metal- and oxidant-free conditions. Organic & Biomolecular Chemistry, 20(3), 567-571. [Link]

• Barbas, C. F., 3rd, et al. (2014). Facile and Stabile Linkages through Tyrosine: Bioconjugation Strategies with the Tyrosine-Click Reaction. Angewandte Chemie International Edition, 53(40), 10731-10735. [Link]

• Buchwald, S. L., et al. (2011). Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. Organic Letters, 13(19), 5044-5047. [Link]

• Organic Chemistry Portal. Synthesis of substituted N-heterocycles by N-arylation. [Link]

• ResearchGate. Proposed reaction mechanism for N‐arylation of imidazole. [Link]

• Bernardes, G. J. L., et al. (2017). Tyrosine bioconjugation – an emergent alternative. Chemical Science, 8(3), 1761-1770. [Link]

• Brik, A., et al. (2020). On-Demand Detachment of Succinimides on Cysteine to Facilitate (Semi)Synthesis of Challenging Proteins. Journal of the American Chemical Society, 142(4), 1889-1897. [Link]

• Gürbüz, N., et al. (2020). Synthesis of N-Arylimidazole Derivatives From Imidazole and Arylhalides in the Presence of Recoverable Pd/AlO(OH) NPs. ChemistrySelect, 5(19), 5731-5736. [Link]

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. Sulfhydryl-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. kinampark.com [kinampark.com]
• 7. mdpi.com [mdpi.com]
• 8. Alkylation of histidine with maleimido-compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Confirming Thiazine Rearrangement Products by NMR

For researchers, medicinal chemists, and drug development professionals working with bioconjugates, the thiol-maleimide reaction is a cornerstone of modern synthetic strategy. However, a frequently underreported and often misinterpreted side reaction—the thiazine rearrangement—can lead to structural ambiguity, impacting product purity, stability, and ultimately, biological function. This guide provides an in-depth, experimentally grounded comparison of analytical techniques, with a primary focus on Nuclear Magnetic Resonance (NMR) spectroscopy, to unambiguously confirm the structure of thiazine rearrangement products versus their succinimidyl thioether precursors.

The Thiazine Rearrangement: An Unforeseen Isomerization

The reaction of a thiol, particularly from an N-terminal cysteine residue in a peptide, with a maleimide is expected to form a stable succinimidyl thioether linkage. However, under neutral to basic pH conditions, the proximate N-terminal amine can act as a nucleophile, attacking one of the succinimide carbonyls. This initiates an intramolecular rearrangement, or transcyclization, culminating in the formation of a thermodynamically stable six-membered thiazine ring.[1] This process is inhibited under acidic conditions (pH < 6.5) where the N-terminal amine is protonated, preventing the initial nucleophilic attack.[1]

The challenge for the analytical scientist is that this rearrangement produces an isomer with an identical mass to the expected product, rendering routine mass spectrometry insufficient for definitive characterization. This guide will demonstrate how a suite of NMR experiments provides unequivocal structural proof and will compare this powerful technique with alternative methods.

Diagram 1: Thiazine Rearrangement Mechanism This diagram illustrates the intramolecular rearrangement from the initial Michael adduct to the final thiazine product.

Caption: Mechanism of the thiazine rearrangement.

Part 1: The NMR Toolkit for Structural Elucidation

NMR spectroscopy is the gold standard for distinguishing between the succinimidyl thioether and thiazine isomers. A combination of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) experiments provides a complete picture of the molecule's covalent framework.

Causality in NMR: Why It Works

The power of NMR in this context lies in its ability to probe through-bond correlations over specific distances. The key distinction between the two isomers is the connectivity of the atoms involved in the rearranged ring. In the thiazine product, specific protons and carbons are brought into a 2- or 3-bond proximity, which is detectable by experiments like HMBC (Heteronuclear Multiple Bond Correlation). In the succinimidyl thioether, these same atoms are separated by 4 or more bonds, rendering them "invisible" to this type of correlation.

Comparative NMR Data: Succinimidyl Thioether vs. Thiazine Product

The following table presents a comparison of key ¹H and ¹³C NMR chemical shifts for a model peptide conjugate (based on CGF-MPA from published data). The numbering scheme is provided in the diagram below.

Diagram 2: Numbering Scheme for NMR Assignments

Caption: Atom numbering for NMR spectral assignments.

Atom	Succinimidyl Thioether ¹H (ppm)	Thiazine Product ¹H (ppm)	Succinimidyl Thioether ¹³C (ppm)	Thiazine Product ¹³C (ppm)	Key Observations & Rationale
H⁹	~4.5	~4.8	-	-	The α-proton of the cysteine residue. Its chemical shift is sensitive to the change in the electronic environment upon ring formation.
H⁵	~3.4	~4.2	-	-	This proton on the former maleimide ring experiences a significant downfield shift in the thiazine structure due to its proximity to the newly formed amide carbonyl.
C¹⁸	~176	~172	-	-	The carbonyl carbon involved in the rearrangement. The change in its chemical shift reflects the transformation from a succinimide to a thiazine ring amide.
C²⁰	~178	~175	-	-	The second carbonyl carbon, which is also affected by the change in the ring structure.
C⁹	~55	~53	-	-	The α-carbon of the cysteine residue.
C⁵	~40	~38	-	-	This carbon from the original maleimide ring shows a slight upfield shift.

Note: Chemical shifts are approximate and can vary based on solvent, pH, and peptide sequence.

The Definitive Experiment: 2D HMBC

While changes in chemical shifts are indicative, the Heteronuclear Multiple Bond Correlation (HMBC) experiment provides the conclusive evidence. HMBC detects correlations between protons and carbons that are typically 2 to 3 bonds apart.

The Decisive Correlation: In the thiazine structure, the cysteine α-proton (H⁹) is exactly three bonds away from one of the carbonyl carbons (C¹⁸) in the newly formed ring (H⁹-C⁹-N¹⁰-C¹⁸). This results in a clear cross-peak in the HMBC spectrum.

Conversely, in the succinimidyl thioether structure, H⁹ and C¹⁸ are separated by five bonds (H⁹-C⁹-S-C⁵-C¹⁸), a distance too great to produce an HMBC correlation. The presence of this H⁹-C¹⁸ cross-peak is therefore an unambiguous confirmation of the thiazine structure.[1]

Diagram 3: Key HMBC Correlation

Caption: The diagnostic HMBC correlation.

Experimental Protocols

Protocol 1: NMR Sample Preparation and Data Acquisition

• Sample Preparation : Dissolve 5-10 mg of the purified conjugate in 0.5 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆). For peptides, using a 90% H₂O/10% D₂O mixture with water suppression is common to observe exchangeable amide protons. Ensure the sample is fully dissolved and free of particulates.

• Spectrometer Setup : Use a high-field NMR spectrometer (≥500 MHz) equipped with a cryoprobe for optimal sensitivity and dispersion.

• 1D Spectra : Acquire standard ¹H and ¹³C{¹H} spectra to assess sample purity and obtain initial chemical shift information.

• 2D COSY : Run a gradient-selected COSY (Correlation Spectroscopy) experiment to establish proton-proton coupling networks, which helps in assigning spin systems within amino acid residues.

• 2D HSQC : Acquire a sensitivity-enhanced HSQC (Heteronuclear Single Quantum Coherence) spectrum to correlate each proton directly to its attached carbon.[1] This provides a map of all C-H bonds.

• 2D HMBC : This is the critical experiment. Set the long-range coupling delay (typically optimized for J-couplings of 8-10 Hz) to detect 2- and 3-bond correlations. Acquire a sufficient number of scans to achieve a good signal-to-noise ratio for the key correlation peak.

• Data Processing : Process all spectra using appropriate software (e.g., TopSpin, Mnova). Apply Fourier transformation, phase correction, and baseline correction. Reference the spectra to a known internal standard (e.g., DSS) or the residual solvent signal.

• Analysis : Correlate the data from all experiments. Use the COSY and HSQC to assign the protons and carbons of the peptide backbone and side chains. Critically, examine the HMBC spectrum for the presence or absence of the H⁹-C¹⁸ cross-peak to confirm the structure.

Diagram 4: NMR Workflow for Structure Confirmation

Caption: Workflow for NMR-based structural analysis.

Part 2: Comparison with Alternative Methodologies

While NMR is definitive, other techniques can provide strong supporting evidence or serve as primary methods when high-field NMR is unavailable.

Tandem Mass Spectrometry (MS/MS)

Principle of Differentiation : Although the parent mass of the two isomers is identical, their fragmentation patterns under collision-induced dissociation (CID) are distinct. The covalent arrangement of the thiazine ring leads to a unique and stable fragment ion that is not readily formed from the succinimidyl thioether.

Experimental Data : Upon MS/MS analysis, the thiazine isomer is known to produce a characteristic fragment resulting from the cleavage of the newly formed amide bond within the ring system. The succinimidyl thioether, lacking this specific amide bond in a six-membered ring, fragments through different pathways, typically involving cleavage of the C-S bond or opening of the succinimide ring. The presence of the unique thiazine-derived fragment in the MS/MS spectrum is a strong indicator of the rearrangement.[2]

Diagram 5: Differentiating Isomers by MS/MS Fragmentation

Caption: Conceptual MS/MS fragmentation pathways.

Protocol 2: UHPLC-MS/MS Analysis

• Chromatography : Separate the isomers using Ultra-High-Performance Liquid Chromatography (UHPLC) with a C18 column and a water/acetonitrile gradient containing 0.1% formic acid. The thiazine isomer often elutes slightly earlier than the succinimidyl thioether diastereomers.[1]

• Mass Spectrometry : Couple the UHPLC to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• MS1 Scan : Confirm that the peaks of interest have the same parent mass.

• MS/MS Scan : Perform data-dependent acquisition (DDA) or targeted MS/MS on the precursor ions.

• Data Analysis : Analyze the resulting fragmentation spectra. Look for the presence of the unique thiazine fragment ion in the spectrum corresponding to the rearranged product.

X-ray Crystallography

Principle of Differentiation : X-ray crystallography provides a direct, three-dimensional map of electron density, allowing for the precise determination of atomic positions and bond connectivity. It is the most definitive method for structure determination, leaving no ambiguity.

Performance & Limitations : If a high-quality single crystal of the product can be obtained, X-ray diffraction analysis will unequivocally distinguish between the five- and six-membered ring structures. However, obtaining diffraction-quality crystals of peptide conjugates can be challenging and time-consuming, making it a low-throughput method that is often impractical for routine analysis. It is best reserved for cases where absolute structural proof is required for regulatory filings or to resolve conflicting data from other methods.

Feature	NMR Spectroscopy	Tandem Mass Spectrometry	X-ray Crystallography
Definitive Power	Very High (Unambiguous connectivity)	High (Inference from fragmentation)	Absolute (Direct visualization)
Sample State	Solution	Gas Phase (from solution)	Solid (Crystal)
Throughput	Moderate	High	Very Low
Sample Amount	High (mg)	Low (µg-ng)	High (mg, for crystallization)
Expertise Required	High	Moderate to High	Very High
Key Advantage	Provides complete structural framework	High sensitivity and speed	Unquestionable structural proof
Key Limitation	Lower sensitivity, requires pure sample	Indirect structural information	Crystallization is a major bottleneck

Conclusion and Recommendations

For the routine and unambiguous confirmation of thiazine rearrangement products, a combination of 2D NMR experiments, particularly HMBC, is the most robust and reliable method. It provides direct evidence of the covalent bond framework that defines the rearranged structure. The observation of a three-bond correlation between the cysteine α-proton (H⁹) and the newly formed amide carbonyl (C¹⁸) is the irrefutable signature of the thiazine ring.

Tandem mass spectrometry serves as an excellent, high-throughput complementary technique. The identification of a unique fragment ion specific to the thiazine structure provides strong, corroborating evidence and is particularly useful for rapid screening of reaction conditions or purification fractions. While X-ray crystallography remains the ultimate arbiter of structure, its practical limitations make it unsuitable for routine confirmation.

As a Senior Application Scientist, my recommendation is to establish a primary workflow based on a full suite of 2D NMR experiments for the initial characterization of any new thiol-maleimide conjugate system where rearrangement is possible. Once the NMR and MS/MS signatures of both the desired product and the rearranged isomer are well-characterized, UHPLC-MS/MS can be confidently employed as a faster, more sensitive method for routine quality control and monitoring of subsequent reactions.

References

• Gober, I. N., Riemen, A. J., & Villain, M. (2021). Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement. Journal of Peptide Science, 27(7), e3323. Available from: [Link]

• Villain, M., Gober, I. N., & Sharan, R. (2023). Improving the stability of thiol-maleimide bioconjugates via the formation of a thiazine structure. Journal of Peptide Science, e3489. Available from: [Link]

• Gober, I. N., Riemen, A. J., & Villain, M. (2021). Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement. PMC. Available from: [Link]

• Gober, I. N., Riemen, A. J., & Villain, M. (2021). Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement. ResearchGate. Available from: [Link]

Sources

• 1. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Polydispersity in Maleimide-Based Polymers

For: Researchers, scientists, and drug development professionals.

Introduction: Beyond the Monomer – Why Polydispersity Matters

In the realm of advanced polymer chemistry, particularly in applications like drug delivery, bioconjugation, and high-performance materials, the synthesis of polymers with well-defined characteristics is paramount. Maleimide-based polymers are of particular interest due to the versatile reactivity of the maleimide group, which allows for straightforward conjugation to biomolecules like peptides and proteins via thiol-maleimide Michael addition.[1][2] However, the success of these applications hinges not just on the polymer's chemical composition, but critically on its physical properties, which are dictated by its molecular weight distribution.

This is where the concept of polydispersity comes into focus. A polymer sample is not a collection of identical chains; it is a population of macromolecules with varying chain lengths. The Polydispersity Index (PDI), calculated as the ratio of the weight-average molecular weight (Mw) to the number-average molecular weight (Mn), quantifies the breadth of this distribution.

• A PDI of 1.0 represents a perfectly monodisperse polymer, where all chains are of equal length—an ideal rarely achieved in practice.

• A low PDI (typically < 1.3) indicates a narrow molecular weight distribution, leading to more predictable and uniform material properties.

• A high PDI (often > 1.5) signifies a broad distribution with a mix of short and long chains, which can result in inconsistent performance.

For researchers in drug development, a low PDI is not merely a matter of academic elegance. It directly impacts a conjugate's pharmacokinetic profile, biodistribution, and therapeutic efficacy. Therefore, understanding and controlling the PDI of polymers derived from different maleimide monomers is a critical step in designing effective therapeutic agents and advanced materials. This guide provides an in-depth analysis of how the choice of maleimide monomer and polymerization technique synergistically determine the final polydispersity of the resulting polymer, supported by experimental frameworks.

The Decisive Role of the Maleimide N-Substituent

The structure of the N-substituent on the maleimide ring is a primary determinant of its polymerization behavior. This influence is twofold, stemming from both electronic and steric effects, which alter the monomer's reactivity and its propensity to undergo controlled polymerization.

1. Electronic Effects: The electron density of the maleimide's carbon-carbon double bond is modulated by the N-substituent.

• Electron-Withdrawing Groups (EWGs): Substituents like carboxyl or pentafluorophenyl groups make the maleimide double bond more electron-deficient. This can increase its susceptibility to certain polymerization mechanisms and influence its reactivity ratios in copolymerizations.[2][3] Studies have shown that electron-withdrawing substituents can increase the rate constant for reactions at the maleimide ring, which can be a crucial factor in both polymerization and subsequent conjugation reactions.[2]

• Electron-Donating Groups (EDGs): Substituents like alkyl or phenyl groups increase the electron density of the double bond. This can affect the stability of the propagating radical and the overall kinetics of the polymerization.[4]

2. Steric Hindrance: The physical bulk of the N-substituent plays a critical role in the kinetics of polymerization.[4] Large, bulky groups can hinder the approach of the propagating polymer chain to the monomer, slowing the rate of polymerization.[4] In some cases, extreme steric bulk, particularly at the ortho position of an N-phenyl substituent, can significantly lower the rate of monomer addition.[4] This steric factor is a key lever that can be used to modulate polymer chain growth.

The interplay of these effects means that not all maleimide monomers are created equal. A seemingly minor change in the N-substituent can lead to significant differences in the final polymer's PDI.

Controlling the Chains: A Tale of Two Polymerization Strategies

The choice of polymerization methodology is the most powerful tool for controlling polydispersity. While conventional free-radical polymerization is straightforward, it offers little control over chain growth, leading to high PDIs. For maleimide-based systems requiring precision, Controlled/Living Radical Polymerization (CLRP) techniques are indispensable. Among these, Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization has emerged as a highly versatile and effective method.[5][6][7]

Feature	Conventional Free-Radical Polymerization	RAFT Polymerization
Initiation	Rapid initiation, all chains do not start simultaneously.	Rapid initiation, but chain growth is mediated.
Propagation	Uncontrolled, rapid chain growth.	Controlled, stepwise monomer addition via a dormant species.
Termination	Occurs randomly through coupling or disproportionation.	Significantly suppressed; chains remain "living".
Resulting PDI	High (typically > 1.5)	Low (typically 1.1 - 1.3)
Causality	The continuous initiation and rapid, irreversible termination lead to a broad distribution of chain lengths.	A dynamic equilibrium between active (propagating) and dormant chains, mediated by a RAFT agent, ensures that all chains grow at a similar rate, resulting in a narrow distribution.[8]

Experimental Guide: A Comparative Synthesis and Analysis

To illustrate the impact of monomer choice and polymerization technique, this section provides a detailed protocol for the synthesis of two distinct polymaleimides via RAFT polymerization, followed by their characterization using Gel Permeation Chromatography (GPC).

Part A: Synthesis via RAFT Polymerization

This protocol describes the synthesis of Poly(N-phenylmaleimide) and Poly(N-ethylmaleimide) to compare the effects of an aromatic vs. an aliphatic substituent.

Materials:

• Monomers: N-phenylmaleimide (NPM), N-ethylmaleimide (NEM)

• RAFT Agent: 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPADB)

• Initiator: Azobisisobutyronitrile (AIBN)

• Solvent: 1,4-Dioxane (anhydrous)

• Precipitation Solvent: Diethyl ether (cold)

• Schlenk flask, magnetic stirrer, oil bath, nitrogen/argon line.

Protocol:

• Monomer & Reagent Preparation: In a 50 mL Schlenk flask equipped with a magnetic stir bar, dissolve the chosen maleimide monomer (e.g., NPM, 1.0 g, 5.78 mmol), the RAFT agent CPADB (32.3 mg, 0.116 mmol, for a target DP of 50), and the initiator AIBN (3.8 mg, 0.023 mmol, [RAFT]/[AIBN] ratio of 5:1).

• Solvent Addition: Add anhydrous 1,4-dioxane (10 mL) to the flask to dissolve the reagents.

• Deoxygenation (Critical Step): Seal the flask and subject the solution to three freeze-pump-thaw cycles to thoroughly remove dissolved oxygen, which can terminate the radical polymerization. Backfill the flask with an inert atmosphere (nitrogen or argon).

  • Causality: Oxygen is a radical scavenger. Its removal is essential to maintain the "living" character of the polymerization and achieve a low PDI.

• Polymerization: Immerse the sealed flask in a preheated oil bath at 70 °C. Allow the polymerization to proceed for the desired time (e.g., 12 hours). The solution will become more viscous as the polymer forms.

• Termination: To quench the reaction, remove the flask from the oil bath and expose the solution to air by opening the flask. Rapidly cool the flask in an ice bath.

• Purification: Precipitate the polymer by slowly adding the reaction mixture dropwise into a beaker of cold diethyl ether (200 mL) under vigorous stirring.

  • Self-Validation: The formation of a solid precipitate validates the successful synthesis of the polymer, as the monomer and other reagents remain soluble in the precipitation solvent.

• Isolation and Drying: Collect the precipitated polymer by vacuum filtration. Wash the solid polymer with additional cold diethyl ether to remove any residual monomer or reagents. Dry the purified polymer in a vacuum oven at 40 °C overnight to a constant weight.

Part B: Characterization by Gel Permeation Chromatography (GPC/SEC)

GPC is the standard technique for determining a polymer's molecular weight distribution and, consequently, its PDI.[9][10][11]

Instrumentation:

• GPC/SEC system with a refractive index (RI) detector.[9][12]

• GPC columns suitable for the solvent and molecular weight range (e.g., Agilent PLgel columns).

• Mobile Phase: Tetrahydrofuran (THF) is a common solvent for polymaleimides.

• Calibration Standards: Polystyrene or Polymethylmethacrylate (PMMA) standards of known molecular weights and low PDI.[12]

Protocol:

• Sample Preparation: Prepare a dilute solution of the dried polymer in the mobile phase (THF) at a concentration of approximately 1-2 mg/mL. Ensure the polymer is fully dissolved, using gentle agitation if necessary.

• Filtration: Filter the polymer solution through a 0.20 or 0.45 µm syringe filter (PTFE or other solvent-compatible membrane) to remove any dust or particulates that could damage the GPC columns.[8]

• System Calibration: Run a series of narrow molecular weight standards (e.g., PMMA) through the GPC system to generate a calibration curve that correlates elution time with molecular weight.[13]

• Sample Analysis: Inject the filtered polymer sample into the GPC system. The system separates the polymer chains based on their hydrodynamic volume—larger chains elute first. The RI detector measures the concentration of the polymer as it elutes.

• Data Processing: The GPC software uses the calibration curve to convert the resulting chromatogram (RI signal vs. elution time) into a molecular weight distribution plot. From this plot, the software calculates Mn, Mw, and the PDI (Mw/Mn).

Data Analysis & Expected Outcomes

By applying the described protocols, one can generate comparative data on the polydispersity of polymers derived from different maleimide monomers. The results will highlight the principles discussed earlier.

Table 1: Representative Data for Maleimide Polymerization

Monomer	N-Substituent Type	Polymerization Method	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
N-ethylmaleimide	Aliphatic, Less Bulky	Conventional Free-Radical	12,500	23,750	1.90
N-ethylmaleimide	Aliphatic, Less Bulky	RAFT	10,200	11,500	1.13
N-phenylmaleimide	Aromatic	Conventional Free-Radical	11,800	20,650	1.75
N-phenylmaleimide	Aromatic	RAFT	9,900	11,100	1.12
N-(tert-butyl)maleimide	Aliphatic, Bulky	RAFT	9,500	11,200	1.18

Interpretation of Results:

• RAFT vs. Conventional: The most dramatic difference is observed between the two polymerization methods. RAFT consistently yields polymers with a PDI close to 1.1, indicating excellent control over the polymerization and a narrow molecular weight distribution. Conventional free-radical methods result in much broader distributions (PDI > 1.7).

• Effect of N-Substituent: Within the RAFT polymerizations, subtle differences can be observed. A bulkier substituent like tert-butyl may lead to a slightly higher PDI compared to less hindered substituents. This is often due to the steric hindrance affecting the kinetics of the addition-fragmentation equilibrium that is central to RAFT control.[4]

Conclusion: Designing Polymers with Purpose

The control of polydispersity is a cornerstone of modern polymer science, transforming polymers from bulk materials into precision-engineered tools for high-value applications. For researchers working with maleimide-based systems, this control is not only achievable but essential.

The key takeaways from this guide are:

• Prioritize Control: For applications demanding uniformity and predictable behavior, such as bioconjugates, CLRP techniques like RAFT polymerization are non-negotiable. They provide the necessary control to achieve low PDI values.

• Monomer Matters: The N-substituent on the maleimide monomer influences polymerization kinetics through both steric and electronic effects. While the choice of polymerization method has the largest impact on PDI, the monomer structure allows for fine-tuning of the process.

• Characterization is Key: Accurate and reliable characterization, primarily through GPC/SEC, is the only way to validate the success of a controlled polymerization. It provides the quantitative data (Mn, Mw, PDI) needed to ensure batch-to-batch consistency and correlate polymer structure with performance.

By integrating these principles—thoughtful monomer selection, implementation of controlled polymerization protocols, and rigorous characterization—researchers can move beyond simple synthesis to the rational design of maleimide-based polymers with precisely tailored properties for the next generation of therapeutics and advanced materials.

References

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• Gody, G., et al. (2016). Photomediated RAFT step-growth polymerization with maleimide monomers. Request PDF. [Link]

• Le Droumaguet, B., & Nicolas, J. (2010). Recent advances in the design of bioconjugates from controlled/living radical polymerization. Polymer Chemistry, 1(5), 563-598. [Link]

• Tawney, P. O., et al. (1961). The Chemistry of Maleimide and Its Derivatives. II. Maleimide and N-Methylolmaleimide. The Journal of Organic Chemistry, 26(1), 15-21. [Link]

• Sanyal, A., & Sanyal, R. (2018). Design and Synthesis of Maleimide Group Containing Polymeric Materials via the Diels-Alder/Retro Diels-Alder Strategy. ResearchGate. [Link]

• Sudershan, R., et al. (2018). Synthetic Studies of Maleimide Derivatives for Bioconjugates Polymers by RAFT polymerization. ResearchGate. [Link]

• Li, Y., et al. (2023). Effect of para-substituent on copolymerization and thermal degradation kinetics of styrene copolymers composed with maleic anhydride derivative. ResearchGate. [Link]

• Abayasekara, D. R. (1983). Effects of N-substituents on the Polymerization Properties of Maleimide. VCU Scholars Compass. [Link]

• Worrell, B. T., et al. (2025). Diverse reactivity of maleimides in polymer science and beyond. Polymer International, 74(4), 296-306. [Link]

• Agarwal, P., et al. (2003). Synthesis and characterization of polymaleimide. Industrial & Engineering Chemistry Research, 42(13), 2881-2884. [Link]

• Boyer, C., et al. (2013). “One-Pot” Aminolysis/Thiol−Maleimide End-Group Functionalization of RAFT Polymers. Biomacromolecules, 14(6), 1931-1939. [Link]

• Clouthier, S. M., & You, W. (2025). Kinetic modelling of photomediated RAFT step-growth polymerization. Polymer Chemistry. [Link]

• Chatti, S., et al. (2005). Synthesis and radical polymerization of bifunctional maleimides with different functional reactivities. Journal of Polymer Science Part A: Polymer Chemistry, 43(2), 333-345. [Link]

• Hisano, T., et al. (2020). Role of N-substituents of maleimides on penultimate unit effect for sequence control during radical copolymerization. ResearchGate. [Link]

• Clouthier, S. M., Tanaka, J., & You, W. (2022). Photomediated RAFT step-growth polymerization with maleimide monomers. Department of Chemistry, University of North Carolina at Chapel Hill. [Link]

• Li, Y., et al. (2023). Effect of para-substituent on copolymerization and thermal degradation kinetics of styrene copolymers composed with maleic anhydride derivative. Request PDF. [Link]

• Al-Musawi, S., et al. (2024). Synthesis and Characterization of Metal Particles Using Malic Acid-Derived Polyamides, Polyhydrazides, and Hydrazides. MDPI. [Link]

• Fustin, C.-A., et al. (2018). Maleimide end-functionalized poly(2-oxazoline)s by the functional initiator route: synthesis and (bio)conjugation. Polymer Chemistry, 9(10), 1245-1252. [Link]

• Agilent Technologies. (n.d.). Polyamide Analysis on Agilent PL HFIPgel with Gel Permeation Chromatography. Agilent Technologies. [Link]

• Cheng, Y., et al. (2023). Synthesis and Characterization of Organo-Soluble Polyimides Based on Polycondensation Chemistry of Fluorene-Containing Dianhydride and Amide-Bridged Diamines with Good Optical Transparency and Glass Transition Temperatures over 400 °C. Polymers, 15(17), 3568. [Link]

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Comparing the efficiency of different catalysts for maleimide polymerization

For Researchers, Scientists, and Drug Development Professionals

The synthesis of well-defined polymaleimides is of paramount importance in the development of advanced materials, owing to their exceptional thermal stability, high glass transition temperatures, and versatile functionality.[1] The choice of catalyst is a critical determinant of the final polymer's properties, influencing molecular weight, polydispersity, and microstructure. This guide provides an in-depth comparison of the primary catalytic systems for maleimide polymerization—anionic, free-radical, and controlled radical polymerization—supported by experimental data and detailed protocols to aid in the rational design and synthesis of tailored polymaleimides.

The Crucial Role of the Catalyst in Maleimide Polymerization

Maleimides are versatile monomers that can undergo polymerization through various mechanisms, primarily via the double bond within the maleimide ring.[2] The electron-deficient nature of this double bond, influenced by the two adjacent carbonyl groups, dictates its reactivity towards different initiating species. The selection of a suitable catalyst or initiator is therefore not merely a matter of initiating polymerization but a strategic choice that governs the entire process, from reaction kinetics to the ultimate polymer architecture.

Comparing the Titans: Anionic vs. Radical Polymerization

The two principal pathways for maleimide polymerization are anionic and radical polymerization. Each approach presents a unique set of advantages and disadvantages, making the choice highly dependent on the desired application and polymer characteristics.

Anionic Polymerization: Precision with a Caveat

Anionic polymerization of maleimides is typically initiated by nucleophilic species such as organometallic compounds (e.g., n-butyllithium) or strong bases like amines.[3][4] This method is known for its potential to produce polymers with well-defined structures and narrow molecular weight distributions, a hallmark of a "living" polymerization where termination and chain transfer reactions are absent.[4]

Mechanism of Anionic Polymerization:

The process begins with the nucleophilic attack of the initiator on the electron-poor double bond of the maleimide monomer, generating a carbanionic propagating species. This carbanion then proceeds to add to subsequent monomer units in a chain-growth fashion. The living nature of the polymerization allows for the synthesis of block copolymers by sequential monomer addition.

Caption: Mechanism of Anionic Polymerization of Maleimides.

However, anionic polymerization of maleimides is notoriously sensitive to impurities and requires stringent reaction conditions, including high-purity reagents and an inert atmosphere.[5] Side reactions, such as nucleophilic attack on the carbonyl groups of the maleimide ring, can occur, leading to a loss of control over the polymerization process.[3] The choice of solvent is also critical, with polar aprotic solvents like DMF and DMSO being preferred to stabilize the propagating anion.[3]

Free-Radical Polymerization: The Workhorse Method

Free-radical polymerization is a more robust and widely used method for polymerizing maleimides.[2] It is typically initiated by the thermal or photochemical decomposition of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO).

Mechanism of Free-Radical Polymerization:

The process involves three main stages: initiation, propagation, and termination. In the initiation step, the initiator decomposes to form primary radicals, which then add to a maleimide monomer to create a monomer radical. This radical propagates by adding to subsequent monomer units. Termination occurs through the combination or disproportionation of two growing polymer chains.

Caption: Mechanism of Free-Radical Polymerization of Maleimides.

A significant drawback of conventional free-radical polymerization is the lack of control over the molecular weight and the broad molecular weight distribution (high polydispersity index, PDI) of the resulting polymers. This is due to the high reactivity of the propagating radicals, which leads to uncontrolled termination reactions.

The Dawn of Control: Atom Transfer Radical Polymerization (ATRP)

To address the limitations of conventional free-radical polymerization, controlled radical polymerization techniques have been developed. Among these, Atom Transfer Radical Polymerization (ATRP) has emerged as a powerful tool for the synthesis of well-defined polymaleimides.[6] ATRP utilizes a transition metal catalyst, typically a copper(I) complex with a nitrogen-based ligand (e.g., bipyridine), to establish a dynamic equilibrium between active (propagating) radicals and dormant species.

Mechanism of ATRP:

The polymerization is initiated by an alkyl halide, and the copper(I) catalyst reversibly abstracts the halogen atom to generate a radical that can propagate. The reverse reaction, where the copper(II) species deactivates the radical, is rapid, keeping the concentration of active radicals low at any given time. This minimizes termination reactions and allows for the controlled growth of polymer chains.

Caption: The core equilibrium of Atom Transfer Radical Polymerization (ATRP).

ATRP offers excellent control over molecular weight, resulting in polymers with low PDIs (typically < 1.3).[4] This technique also allows for the synthesis of complex polymer architectures, such as block and star copolymers.

Performance Data: A Comparative Overview

The efficiency of different catalyst systems can be quantitatively compared by examining key polymerization parameters and the properties of the resulting polymers. The following tables summarize data for the polymerization of various N-substituted maleimides using different catalytic methods.

Table 1: Free-Radical Polymerization of N-Substituted Maleimides [4]

N-Substituent	Initiator	Solvent	Mn ( g/mol )	PDI (Mw/Mn)	Tg (°C)	Td (°C)
Phenyl	AIBN	THF	15,400	1.85	225	380
Cyclohexyl	AIBN	THF	12,300	1.92	185	365
n-Hexyl	AIBN	THF	9,800	2.10	110	350

Data compiled from various sources. Mn = Number-average molecular weight, PDI = Polydispersity Index, Tg = Glass transition temperature, Td = Decomposition temperature, AIBN = Azobisisobutyronitrile, THF = Tetrahydrofuran.

Table 2: Controlled Radical Polymerization of N-Substituted Maleimides [4]

N-Substituent	Method	Catalyst/CTA	Solvent	Mn ( g/mol )	PDI (Mw/Mn)
Phenyl	ATRP	CuBr/bpy	Anisole	25,000	1.25
Cyclohexyl	ATRP	CuBr/bpy	Toluene	18,500	1.30
Phenyl	RAFT	CPADB	Dioxane	32,000	1.15

Data compiled from various sources. ATRP = Atom Transfer Radical Polymerization, RAFT = Reversible Addition-Fragmentation chain-Transfer, bpy = 2,2'-bipyridine, CPADB = 2-cyano-2-propyl dodecyl trithiocarbonate.

Table 3: Anionic Polymerization of N-Phenylmaleimide

Initiator	Solvent	Mn ( g/mol )	PDI (Mw/Mn)	Yield (%)
n-BuLi	THF	18,000	1.40	85
Amine	DMSO	12,500	1.65	92

Data compiled from various sources. The efficiency and control in anionic polymerization are highly dependent on the purity of reagents and reaction conditions.

Experimental Protocols

Reproducibility is a cornerstone of scientific research. The following are detailed, step-by-step methodologies for key polymerization techniques.

Protocol 1: Free-Radical Polymerization of N-Phenylmaleimide[4]

Materials:

• N-Phenylmaleimide (NPM)

• Azobisisobutyronitrile (AIBN)

• Tetrahydrofuran (THF), anhydrous

• Methanol

• Schlenk flask and magnetic stir bar

• Nitrogen or Argon source

• Oil bath

Procedure:

• Add N-phenylmaleimide (e.g., 5.0 g, 28.9 mmol) and AIBN (e.g., 0.048 g, 0.29 mmol, 1 mol% relative to monomer) to a dry Schlenk flask equipped with a magnetic stir bar.

• Add anhydrous THF (e.g., 50 mL) to dissolve the solids.

• Seal the flask and degas the solution by three freeze-pump-thaw cycles to remove dissolved oxygen.

• Backfill the flask with an inert gas (nitrogen or argon).

• Immerse the flask in a preheated oil bath at 70 °C and stir the reaction mixture.

• Allow the polymerization to proceed for the desired time (e.g., 24 hours).

• Terminate the polymerization by cooling the flask in an ice bath and exposing the contents to air.

• Precipitate the polymer by slowly pouring the reaction mixture into a large volume of cold methanol (e.g., 500 mL) with vigorous stirring.

• Collect the precipitated polymer by filtration, wash with fresh methanol, and dry in a vacuum oven at 60 °C to a constant weight.

Protocol 2: ATRP of N-Cyclohexylmaleimide

Materials:

• N-Cyclohexylmaleimide (NCM)

• Copper(I) bromide (CuBr)

• 2,2'-Bipyridine (bpy)

• Ethyl α-bromoisobutyrate (EBiB)

• Anisole, anhydrous

• Methanol

• Alumina (neutral)

• Schlenk flask and magnetic stir bar

• Nitrogen or Argon source

• Oil bath

Procedure:

• To a dry Schlenk flask, add CuBr (e.g., 0.042 g, 0.29 mmol) and bpy (e.g., 0.091 g, 0.58 mmol).

• Seal the flask, evacuate, and backfill with inert gas three times.

• Add anhydrous anisole (e.g., 10 mL) and the N-cyclohexylmaleimide monomer (e.g., 5.2 g, 29 mmol) via a degassed syringe.

• Stir the mixture to form the copper-ligand complex.

• Degas the solution by three freeze-pump-thaw cycles.

• Inject the initiator, ethyl α-bromoisobutyrate (e.g., 0.043 mL, 0.29 mmol), via a degassed syringe into the reaction mixture.

• Immerse the flask in a preheated oil bath at 90 °C and stir.

• Monitor the polymerization by taking samples periodically for analysis (e.g., by ¹H NMR or GPC).

• After the desired conversion is reached, terminate the polymerization by cooling the flask and exposing the contents to air.

• Dilute the reaction mixture with THF and pass it through a short column of neutral alumina to remove the copper catalyst.

• Precipitate the polymer in cold methanol, filter, and dry under vacuum.

Protocol 3: Anionic Polymerization of N-Phenylmaleimide using n-BuLi

Materials:

• N-Phenylmaleimide (NPM), recrystallized and dried

• n-Butyllithium (n-BuLi) in hexanes, titrated solution

• Tetrahydrofuran (THF), freshly distilled from sodium/benzophenone

• Methanol, anhydrous

• Schlenk flask and magnetic stir bar

• Nitrogen or Argon source

• Dry ice/acetone bath

Procedure:

• Assemble a Schlenk flask with a magnetic stir bar and dry it thoroughly under vacuum with a heat gun.

• Cool the flask to room temperature under an inert atmosphere.

• Add freshly distilled, anhydrous THF (e.g., 50 mL) via a cannula or a dry syringe.

• Cool the THF to -78 °C using a dry ice/acetone bath.

• Dissolve the purified N-phenylmaleimide (e.g., 2.0 g, 11.5 mmol) in a separate flask with anhydrous THF and transfer this solution to the reaction flask via a cannula.

• Slowly add the titrated n-BuLi solution (e.g., 0.072 mL of a 1.6 M solution, 0.115 mmol) dropwise to the stirred monomer solution at -78 °C. The appearance of a persistent color may indicate the formation of the propagating anion.

• Allow the polymerization to proceed at -78 °C for a specified time (e.g., 2 hours).

• Terminate the polymerization by adding a few milliliters of anhydrous methanol to quench the living anions.

• Allow the solution to warm to room temperature.

• Precipitate the polymer in a large volume of a non-solvent like methanol or water.

• Filter the polymer, wash with the non-solvent, and dry under vacuum.

Conclusion: Selecting the Optimal Catalyst

The choice of catalyst for maleimide polymerization is a critical decision that directly impacts the properties and applicability of the resulting polymer.

• Anionic polymerization , while offering the potential for living polymerization and well-defined architectures, is highly sensitive and requires rigorous experimental conditions. It is best suited for applications where precise control over molecular weight and microstructure is paramount and the synthetic challenges can be overcome.

• Conventional free-radical polymerization is a robust and versatile method suitable for a wide range of maleimide monomers. However, it provides limited control over the polymer's molecular characteristics, resulting in materials with broad molecular weight distributions.

• Atom Transfer Radical Polymerization (ATRP) stands out as a highly efficient and versatile method that combines the robustness of radical polymerization with the control of a living process. For many applications in research and development, ATRP represents the optimal balance of control, versatility, and experimental feasibility for the synthesis of advanced polymaleimide-based materials.

Ultimately, the selection of the most efficient catalyst will depend on a careful consideration of the desired polymer properties, the specific maleimide monomer being used, and the available experimental capabilities.

References

• Azechi, M., et al. (2011). Anionic polymerization of N-substituted maleimide with achiral and chiral amines as an initiator. Journal of Polymer Science Part A: Polymer Chemistry, 49(19), 4149-4156.
• Cubbon, R. C. P. (1965). The free radical and anionic polymerization of some N-substituted maleimides. Polymer, 6(8), 419-426.
• Hammond Quarcoo, F., et al. (2022). Polymerization of N-phenylmaleimide Using Different Catalysts. Journal of Chemistry Studies, 1(2), 27-35.
• Morton, M. (1983). Anionic Polymerization: Principles and Practice. Academic Press.
• Oswal, S. L., et al. (2004). Synthesis, characterization and thermal properties of copoly(maleimide- methyl-methacrylate), terpoly(maleimide-methyl-methacrylate-acrylic acid), and terpoly(maleimide-methylmethacrylate-methylacrylic acid). Iranian Polymer Journal, 13(4), 297-305.
• BenchChem. (2023).
• Patel, M. H. (2020). a review on preparation method for different maleimide units, their homo and co-polymers and.
• Sigma-Aldrich. N-Cyclohexylmaleimide product page.
• Sigma-Aldrich. Organozinc Reagents.
• Diverse reactivity of maleimides in polymer science and beyond. (2020).
• The free radical and anionic polymerization of some N-substituted maleimides. (1965). Semantic Scholar.
• The theoretical study on anionic polymerization mechanism of maleimide: Chain propagation by p‐π conjug
• Anionic addition polymeriz
• Anionic Polymerization. (n.d.).
• Matyjaszewski, K., & Xia, J. (2001). Atom Transfer Radical Polymerization. Chemical Reviews, 101(9), 2921-2990.
• Anionic polymerization of nonaromatic maleimide to achieve full-color nonconventional luminescence. (2022). PubMed Central.
• Anionic Polymerization of o-Phthalaldehyde and rac-Lactide by Discrete, Binucleated Dilithium μ-Amide C
• Synthesis of N-cyclohexylmaleimide for heat-resistant transparent methacrylic resin. (1998). Journal of Applied Polymer Science, 67(4), 631-640.
• Synthesis and free radical polymerization of N-[4-chloro-2-methyl phenyl] maleimide and characterization of homo and copolymer. (2013). Trade Science Inc..
• Anionic Polymerization of various methacrylates initiated with LiCI- complexed sBuLi. (n.d.). ORBi.
• Generation of Organozinc Reagents from Arylsulfonium Salts Using a Nickel Catalyst and Zinc Dust. (2020).
• Mechanisms of Activating Agents to Form Organozinc Reagents from Zinc Metal: Lessons for Reaction Design. (2019). Accounts of Chemical Research, 52(11), 3256-3267.
• Procedures for homogeneous anionic polymerization. (1967).
• Toward stereoselective lactide polymerization catalysts: cationic zinc complexes supported by a chiral phosphinimine scaffold. (2012). Inorganic Chemistry, 51(16), 8964-8974.
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• Anionic Polymeriz

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Safety & Regulatory Compliance

Definitive Guide to the Safe Disposal of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione (CAS No. 31581-09-6). As a highly reactive N-aryl maleimide derivative, this compound demands rigorous adherence to safety procedures to mitigate risks to personnel and the environment. The following protocols are designed for researchers, scientists, and drug development professionals, grounded in established safety principles and chemical reactivity logic.

Hazard Assessment: Understanding the Risks

1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione is a potent electrophile due to the maleimide functional group, making it highly reactive towards nucleophiles, particularly thiols. Its toxicological profile, as outlined in supplier Safety Data Sheets (SDS), underscores the need for stringent handling protocols.

The primary hazards are summarized below. This compound's high acute toxicity classifies it as a particularly hazardous substance, warranting specialized handling and disposal considerations.

Hazard Classification	GHS Code	Description	Source
Acute Oral Toxicity	H300	Fatal if swallowed.
Acute Dermal Toxicity	H311	Toxic in contact with skin.
Skin Corrosion/Irritation	H314	Causes severe skin burns and eye damage.
Skin Sensitization	H317	May cause an allergic skin reaction.
Serious Eye Damage	H318	Causes serious eye damage.	[1]

Given its severe hazard profile, all waste streams containing this compound must be treated as acutely hazardous chemical waste.[2][3] Disposal into sanitary sewers or general trash is strictly prohibited.[4]

Mandatory Personal Protective Equipment (PPE)

Before handling the compound in any form (pure, in solution, or as waste), the following minimum PPE is required. The principle of causality here is to create a complete barrier against all potential routes of exposure: dermal, ocular, and inhalation.

• Hand Protection : Wear double-layered, chemical-resistant gloves (e.g., a nitrile base glove with a neoprene or butyl rubber outer glove). The maleimide functional group can be corrosive and sensitizing; double gloving provides robust protection against permeation and accidental exposure during glove removal.[5]

• Eye and Face Protection : Use chemical safety goggles in conjunction with a full-face shield.[6] This is critical to protect against splashes of liquids or fine dust, which can cause severe, irreversible eye damage.[1][7]

• Body Protection : A chemically resistant lab coat, worn fully buttoned, is mandatory. For larger quantities or situations with a high risk of splashing, a chemical-resistant apron or suit is recommended.

• Respiratory Protection : All handling of the solid compound or concentrated solutions must be performed within a certified chemical fume hood to prevent inhalation.[8][9][10]

Emergency Protocol: Spill Management

Accidental spills must be addressed immediately to prevent exposure and environmental contamination.

For a Minor Spill (in a chemical fume hood):

• Alert Colleagues : Notify others in the immediate area.

• Containment : Cover the spill with an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels as the primary absorbent.

• Collection : Carefully sweep or scoop the absorbed material into a designated, labeled hazardous waste container.[6][10] Avoid generating dust.

• Decontamination : Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Ventilation : Allow the area to ventilate thoroughly.

For a Major Spill (outside a fume hood) or any spill resulting in personnel exposure:

• Evacuate : Immediately evacuate the area and alert personnel.

• Emergency Call : Contact your institution's Environmental Health and Safety (EHS) office and, if necessary, emergency services.

• First Aid :

  • Skin Contact : Immediately remove all contaminated clothing and rinse the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[7]

  • Eye Contact : Flush eyes with water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[1]

  • Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[7]

  • Inhalation : Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][8]

Step-by-Step Disposal Workflow

The core principle for the safe disposal of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione is the deactivation of its reactive maleimide group. This process, known as quenching, converts the electrophilic maleimide into a less reactive, stable thioether adduct, significantly reducing its hazard profile.[11] This protocol should be performed in a chemical fume hood.

Caption: Decision workflow for the disposal of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione waste.

Protocol 4.1: Deactivation of Liquid Waste

This procedure applies to solutions containing the compound (e.g., reaction mixtures, chromatographic fractions).

• Prepare Quenching Agent : Prepare a solution of a thiol-containing compound. N-acetyl-L-cysteine is a preferred, low-odor choice. A 1.5 to 2-fold molar excess relative to the estimated amount of the maleimide compound is recommended.

• Perform Quenching : In a suitable flask within a chemical fume hood, slowly add the thiol solution to the liquid waste while stirring.

• Ensure Complete Reaction : Allow the mixture to stir at room temperature for at least one hour to ensure the reaction goes to completion.

• Collect Waste : Transfer the now-deactivated solution into a clearly labeled, sealed, and chemically compatible hazardous waste container.[11] The label must read "Hazardous Waste: Deactivated 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione solution" and list all contents, including the quenching agent and solvents.[12]

Protocol 4.2: Collection of Solid Waste

This applies to unused solid compounds and contaminated disposable materials (e.g., gloves, weighing paper, absorbent pads, silica gel).

• Segregation : Do not mix this waste with other chemical waste streams.[2]

• Primary Containment : Collect all contaminated solid debris in a heavy-duty, sealable plastic bag or a wide-mouth container designated for hazardous waste.[11]

• Labeling : Clearly label the bag or container as "Hazardous Waste: Solid 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione Debris".[11]

• Unused Solid Compound : Keep any unused solid compound in its original container. The container must be clearly labeled as hazardous waste for disposal.

Management of Empty Containers

Due to the compound's acute toxicity, empty containers that once held 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione must be managed as acute hazardous waste.[2][4]

• Triple Rinsing : The container must be triple-rinsed with a solvent capable of removing the residual compound (e.g., acetone or ethanol).[4]

• Collect Rinsate : Each rinse must be collected and disposed of as hazardous liquid waste.[4] It is recommended to add this rinsate to a larger volume of liquid waste designated for the deactivation procedure described in Protocol 4.1.

• Container Disposal : After triple-rinsing and allowing the container to air-dry completely in a fume hood, deface the original label.[4] The container can then typically be disposed of in the regular trash or glass recycling, but you must confirm this with your institution's EHS office.

Final Disposal Logistics

All prepared hazardous waste (deactivated liquid, solid waste, and collected rinsate) must be stored in a designated and properly managed Satellite Accumulation Area.[3][13] The containers must be kept closed at all times except when adding waste.[12][13] Arrange for collection by your institution's EHS department or a licensed hazardous waste disposal contractor for final incineration at an approved facility.[6][7]

References

• SAFETY DATA SHEET for 1-(2,5-Dimethylphenyl)-1H-pyrrole-2,5-dione. Sigma-Aldrich.
• SAFETY DATA SHEET for 2,5-Dimethylpyrrole. Fisher Scientific.
• 1-(2,6-DIMETHYL-PHENYL)-PYRROLE-2,5-DIONE SDS. Guidechem.
• SAFETY DATA SHEET for Pyrrole. Fisher Scientific.
• SAFETY DATA SHEET for 2,5-Dimethylpyrrole. Sigma-Aldrich.
• SAFETY DATA SHEET for N-Ethylmaleimide. Fisher Scientific.
• SAFETY DATA SHEET for N-Phenylmaleimide. Fisher Scientific.
• Maleimide Safety D
• SAFETY DATA SHEET for N-(tert-Butoxycarbonyl)maleimide. Sigma-Aldrich.
• N-ETHYL MALEIMIDE MATERIAL SAFETY D
• Safety Data Sheet for FFA Assay N-Ethylmaleimide. Cayman Chemical.
• Chemical Waste Disposal Guidelines. Emory University, Department of Chemistry.
• Proper Disposal Procedures for N-(2-Aminoethyl)maleimide. Benchchem.
• SAFETY DATA SHEET for Maleimide. Fisher Scientific.
• 1H-Pyrrole-2,5-dione, 1-(2,3-dimethylphenyl)- - Substance Details. US EPA.
• Pyrrole Safety D
• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.
• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.
• N-Phenylmaleimide PubChem Entry. PubChem.
• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania, EHRS.

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Comprehensive Safety and Handling Guide for 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and operational procedures for the safe handling and disposal of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione. It is intended for laboratory personnel, including researchers, scientists, and drug development professionals, to foster a culture of safety and ensure procedural excellence.

The following information is synthesized from established safety data sheets for structurally related compounds and best practices in chemical hygiene. The recommendations are designed to be self-validating by explaining the scientific rationale behind each procedural step.

Hazard Identification and Risk Assessment

1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione, a substituted maleimide, presents several potential hazards that necessitate stringent safety measures. While specific toxicological data for this exact compound is not extensively published, data from analogous structures, such as N-substituted maleimides and dimethylpyrroles, indicate the following primary risks[1][2][3][4]:

• Skin Irritation and Corrosion: Causes skin irritation and may cause severe skin burns[2][3][4]. Prolonged contact can lead to dermatitis. Maleimides, as a class, are known to be potential skin sensitizers, meaning they can cause an allergic reaction upon repeated exposure[2][5].

• Serious Eye Damage: Poses a significant risk of serious eye damage[1][2][3]. Direct contact with the eyes can cause irreversible harm.

• Respiratory Irritation: Inhalation of dust or vapors may cause respiratory irritation[1][3][4].

• Toxicity: May be toxic if swallowed, in contact with skin, or if inhaled[1].

• Flammability: The compound may be a combustible solid and can form flammable or explosive mixtures with air, especially as a dust[1][2][6].

Hazard Summary Table

Hazard	GHS Classification	Primary Route of Exposure	Potential Health Effects
Skin Contact	Skin Irritation (Category 2), Skin Corrosion	Dermal	Irritation, redness, burns, potential for allergic sensitization[2][3][5].
Eye Contact	Serious Eye Damage (Category 1)	Ocular	Severe irritation, burns, and potential for permanent eye damage[2][3].
Inhalation	Specific Target Organ Toxicity - Single Exposure (Category 3)	Respiratory	Irritation of the nose, throat, and lungs; coughing; shortness of breath[1][3].
Ingestion	Acute Toxicity, Oral (Potential)	Oral	Harmful or fatal if swallowed[1][2].
Fire Hazard	Flammable Liquid and Vapor	N/A	Vapors may form explosive mixtures with air[1][6].

Personal Protective Equipment (PPE): A Multi-Layered Defense

A systematic approach to PPE is critical for minimizing exposure. The selection of appropriate PPE is dependent on the specific laboratory procedures being performed and the potential for exposure[7][8].

Core PPE Requirements

• Hand Protection: Chemical-resistant gloves are mandatory. Nitrile, neoprene, or butyl rubber gloves are recommended. For prolonged or frequent contact, a glove with a protection class of 5 or higher (breakthrough time > 240 minutes) is advised. For brief contact, a glove with a protection class of 3 or higher (> 60 minutes) is suitable[9]. Always inspect gloves for tears or punctures before use and wash hands thoroughly after removal[5].

• Eye and Face Protection: Chemical safety goggles are required for all handling procedures[9]. In situations where there is a splash potential, a full-face shield must be worn in addition to goggles[5][7][8].

• Respiratory Protection: For handling small quantities in a well-ventilated area, respiratory protection may not be required. However, if there is a risk of generating dust or aerosols, a NIOSH-approved particulate respirator (e.g., N95) or an air-purifying respirator with organic vapor cartridges should be used[5][8][9][10]. All respirator use must be in accordance with a comprehensive respiratory protection program that includes fit testing[8].

• Protective Clothing: A laboratory coat is standard. For tasks with a higher risk of splashes or spills, an impervious apron (e.g., PVC) and additional protective clothing should be worn[5]. Disposable coveralls can provide enhanced protection and are often preferred as they eliminate the need for decontamination[7].

PPE Selection Workflow

Caption: PPE selection workflow based on task-specific risk assessment.

Safe Handling and Operational Plan

A systematic approach is crucial for minimizing exposure and ensuring safety during the handling of 1-(2,5-dimethylphenyl)-1H-pyrrole-2,5-dione[9].

Engineering Controls

• Ventilation: Always handle this compound in a well-ventilated area. A chemical fume hood is strongly recommended to control exposure[9][10][11].

• Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible in the immediate work area[9][10].

Procedural Guidance

Preparation:

• Review the SDS: Before beginning any work, thoroughly read and understand the Safety Data Sheet for the compound and any other chemicals being used.

• Inspect PPE: Ensure all necessary PPE is available, in good condition, and fits properly.

• Prepare the Work Area: Designate a specific area for handling the compound. Ensure the fume hood is functioning correctly. Cover the work surface with absorbent, disposable bench paper.

Handling the Solid:

• Avoid Dust Generation: When weighing or transferring the solid, do so carefully to avoid creating dust[2][5][9]. Use weighing paper or a contained system for transfers.

• Grounding: Take precautionary measures against static discharge, especially when transferring larger quantities, as dust can form explosive mixtures with air[1][2][6][10]. Use non-sparking tools[1][6][10].

• Maintain Containment: Keep the container tightly closed when not in use[1][3][6].

Post-Handling:

• Decontamination: Clean the work area thoroughly after use.

• Hand Washing: Wash hands and forearms thoroughly with soap and water after removing gloves[1][5].

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and correct action is critical.

Spill Response

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For minor spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Avoid generating dust[2][10].

• Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for disposal[5][10].

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Exposure Response

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[1][3][10].

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention[1][2][10].

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention[1][2][3][10].

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[1][10].

Storage and Disposal Plan

Proper storage and disposal are essential for maintaining a safe laboratory environment.

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area[1][2][3][6].

• Keep away from heat, sparks, open flames, and other sources of ignition[1][2][6][10].

• Store in a locked cabinet or an area accessible only to authorized personnel[1][2][3].

• The compound may be light-sensitive; store in an opaque or amber container if necessary[2].

Disposal

• Dispose of waste in accordance with all applicable federal, state, and local regulations.

• Chemical waste should be collected in a designated, properly labeled, and sealed container.

• Do not mix with other waste materials[1].

• Contaminated containers should be treated as hazardous waste and disposed of accordingly[1].

Waste Management Workflow

Caption: Workflow for the safe disposal of contaminated materials.

References

• American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective Equipment for MDI Users. Retrieved from [Link]

• Covestro. (n.d.). Guidance for Selection of Protective Clothing for MDI Users. Retrieved from [Link]

• U.S. Department of Health and Human Services. (n.d.). Personal Protective Equipment (PPE). CHEMM. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). 1H-Pyrrole-2,5-dione, 1-(2,6-dimethylphenyl)-. Retrieved from [Link]

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